3-(Bromomethyl)-1,1-dimethylcyclobutane

• CAS: 76207-22-2

Core Science & Biosynthesis

Introduction: The Strategic Value of the gem-Dimethylcyclobutane Motif in Drug Discovery

An In-depth Technical Guide to the Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

The cyclobutane ring, once considered a synthetic curiosity due to its inherent ring strain, has emerged as a privileged scaffold in modern medicinal chemistry.[1][2] Its rigid, three-dimensional geometry offers a unique tool for drug designers to enforce specific conformations, enhance metabolic stability, and improve binding affinity to biological targets.[1][3] The incorporation of a gem-dimethyl group onto the cyclobutane framework further refines these properties, introducing a lipophilic region and locking in puckered conformations that can be exploited to optimize interactions within a protein's binding pocket.[4]

3-(Bromomethyl)-1,1-dimethylcyclobutane is a versatile building block, providing a direct route for introducing this valuable gem-dimethylcyclobutane moiety into more complex molecular architectures. The bromomethyl handle serves as a reactive electrophile, amenable to a wide range of nucleophilic substitution reactions, making it a critical intermediate for pharmaceutical research and development professionals aiming to explore novel chemical space.[5] This guide provides a comprehensive overview of a robust synthetic strategy for its preparation, focusing on the critical conversion of a primary alcohol to the target alkyl bromide, grounded in established and scalable methodologies.

Retrosynthetic Analysis and Strategic Planning

A logical retrosynthetic approach is paramount to designing an efficient and reproducible synthesis. The primary C-Br bond in the target compound, 3-(Bromomethyl)-1,1-dimethylcyclobutane (1) , is readily formed from the corresponding primary alcohol. This disconnection points to (1,1-dimethylcyclobutan-3-yl)methanol (2) as the key precursor. The synthesis of this key alcohol intermediate, while not trivial, can be accomplished through established multi-step sequences, often beginning with [2+2] cycloaddition reactions to construct the core cyclobutane ring.[6][7][8] This guide will focus on the pivotal final transformation, which is the most critical step for ensuring high purity and yield of the final building block.

Caption: Retrosynthetic analysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Core Synthesis: Bromination of (1,1-dimethylcyclobutan-3-yl)methanol

The conversion of a primary alcohol to an alkyl bromide is a fundamental transformation in organic synthesis. Several reliable methods exist, each with its own advantages and mechanistic nuances.

Causality in Reagent Selection

The choice of brominating agent is dictated by factors such as substrate sensitivity, desired reaction conditions (temperature, pH), and scalability.

• Phosphorus Tribromide (PBr₃): A classic and effective reagent, PBr₃ reacts with alcohols via an Sₙ2 mechanism, which results in the inversion of stereochemistry if the alcohol is chiral.[9] It is a strong reagent, and the reaction can generate HBr as a byproduct.

• Appel Reaction (PPh₃/CBr₄): This method operates under mild, neutral conditions, making it suitable for sensitive substrates.[9][10] The reaction proceeds through a phosphonium bromide intermediate, also following an Sₙ2 pathway.

• Triphenylphosphite/Bromine System: A highly effective method for converting primary alcohols to bromides, particularly on a large scale.[11][12] This system avoids some of the handling issues of PBr₃ and has been demonstrated to provide high yields and purity for analogous cyclobutane systems.[13][14] The reaction involves the in situ formation of a brominating agent from triphenylphosphite and elemental bromine in a polar aprotic solvent like N,N-dimethylformamide (DMF).

For this guide, we will detail a protocol based on the triphenylphosphite/bromine system, leveraging its proven scalability and efficiency as documented in patent literature for the synthesis of the closely related (bromomethyl)cyclobutane.[11][12]

Detailed Experimental Protocol: Synthesis via Triphenylphosphite and Bromine

This protocol is adapted from a demonstrated large-scale synthesis of (bromomethyl)cyclobutane and is expected to provide high yield and purity for the gem-dimethyl analogue.[12][14]

Materials:

• (1,1-dimethylcyclobutan-3-yl)methanol

• Triphenylphosphite (P(OPh)₃)

• Bromine (Br₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Jacketed glass reactor with mechanical stirrer, thermometer, and addition funnel

• Nitrogen source for inert atmosphere

• Distillation apparatus

Workflow Diagram:

Caption: Experimental workflow for the synthesis of the target compound.

Step-by-Step Procedure:

• Reactor Preparation: In a clean, dry, jacketed reactor equipped with a mechanical stirrer and under a nitrogen atmosphere, charge N,N-dimethylformamide (DMF, ~5 volumes relative to the alcohol) followed by triphenylphosphite (approx. 1.2-1.5 equivalents).[14]

• Formation of Brominating Agent: Cool the reactor jacket to bring the internal temperature of the DMF/triphenylphosphite solution to below 12°C.[12]

• Slowly add bromine (Br₂, ~1.1-1.3 equivalents) via an addition funnel, ensuring the internal temperature does not exceed 12°C. The stirring speed should be adjusted to maintain good mixing as the medium may become more viscous.[14]

• Alcohol Addition: Once the bromine addition is complete, adjust the jacket setpoint to cool the reaction mixture to between -12°C and -5°C.[12]

• Slowly introduce (1,1-dimethylcyclobutan-3-yl)methanol (1.0 equivalent) dropwise, maintaining the internal temperature below -5°C.[14]

• Reaction Completion: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir until reaction completion is confirmed by GC or TLC analysis.

• Purification: The final product is isolated by vacuum distillation. The collected fractions are then washed with a mild aqueous base (e.g., sodium bicarbonate solution) to remove any acidic impurities, followed by a water wash.[11]

• Drying: The organic layer is dried over an appropriate drying agent (e.g., anhydrous magnesium sulfate or calcium chloride), filtered, and the solvent is removed under reduced pressure to yield the final product, 3-(Bromomethyl)-1,1-dimethylcyclobutane.[12]

Data Summary and Expected Outcome

The following table outlines representative quantities and conditions based on analogous procedures.[12][14] Researchers should optimize these parameters for their specific scale and equipment.

Reagent	Molecular Wt.	Molar Eq.	Quantity (for 10g alcohol)	Notes
(1,1-dimethylcyclobutan-3-yl)methanol	114.19 g/mol	1.0	10.0 g	Key starting material.
Triphenylphosphite	310.28 g/mol	~1.3	~35.5 g	Solubilized in DMF before bromine addition.
Bromine	159.81 g/mol	~1.2	~18.4 g	Added slowly while maintaining temperature < 12°C.
N,N-Dimethylformamide (DMF)	73.09 g/mol	Solvent	~50 mL	Anhydrous grade is essential.
Expected Product	177.08 g/mol	-	~13.2 g (Yield: ~85%)	Yields are based on analogous, non-dimethylated systems.[12]

Safety and Handling

• Bromine (Br₂): Is highly toxic, corrosive, and a strong oxidizing agent. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, splash goggles, and a face shield.

• Triphenylphosphite: Is a combustible liquid and can cause skin and eye irritation. Standard laboratory PPE should be worn.

• N,N-Dimethylformamide (DMF): Is a combustible liquid and a potential reproductive toxin. It should be handled in a fume hood.

• The reaction should be conducted under an inert atmosphere (nitrogen or argon) to prevent side reactions with atmospheric moisture.

Conclusion

The synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane is most effectively and scalably achieved through the bromination of its corresponding alcohol precursor, (1,1-dimethylcyclobutan-3-yl)methanol. The use of a triphenylphosphite and bromine system in DMF offers a robust, high-yielding, and industrially viable method for this critical transformation.[11][14] This approach provides drug development professionals with a reliable pathway to access a key building block, enabling the strategic incorporation of the valuable gem-dimethylcyclobutane motif into next-generation therapeutics.

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An In-Depth Technical Guide to 3-(Bromomethyl)-1,1-dimethylcyclobutane: Properties, Synthesis, and Applications

Abstract: 3-(Bromomethyl)-1,1-dimethylcyclobutane is a key synthetic intermediate whose unique structural features—a strained, rigid cyclobutane core functionalized with a reactive bromomethyl group and a gem-dimethyl substitution—make it an increasingly valuable building block in medicinal chemistry and materials science. The gem-dimethyl group provides steric bulk and can enhance metabolic stability, while the cyclobutane scaffold offers a three-dimensional, non-aromatic bioisostere for larger or more flexible groups. This guide provides a comprehensive overview of its chemical properties, a detailed synthetic protocol, mechanistic insights into its reactivity, and a discussion of its applications, particularly in the development of targeted protein degraders.

Introduction and Strategic Value

In the landscape of modern drug discovery, the demand for novel, three-dimensional molecular scaffolds is insatiable. Such scaffolds are critical for escaping "flatland" chemistry and achieving higher selectivity and improved pharmacokinetic profiles. 3-(Bromomethyl)-1,1-dimethylcyclobutane (CAS 76207-22-2) has emerged as a strategic building block that directly addresses this need.

Its core value lies in the combination of three distinct molecular features:

• A Primary Alkyl Bromide: This functional group is a versatile handle for synthetic chemists, serving as a potent electrophile for nucleophilic substitution (SN2) reactions. This allows for the straightforward covalent attachment of the cyclobutane moiety to a wide range of substrates.

• A Cyclobutane Ring: As a strained carbocycle, the cyclobutane ring imparts a rigid, puckered conformation. In drug design, this rigidity can lock a molecule into a bioactive conformation, reducing the entropic penalty upon binding to a biological target. It is increasingly utilized to fill hydrophobic pockets, improve metabolic stability, and serve as a non-planar substitute for aromatic rings or larger cyclic systems.[1]

• A Gem-Dimethyl Group: This substitution pattern, a hallmark of many natural products, provides significant steric bulk and lipophilicity.[2] Crucially, it can act as a "metabolic shield," sterically hindering adjacent sites from enzymatic degradation and thereby improving the pharmacokinetic profile of a drug candidate.

This combination makes the molecule particularly well-suited for applications where precise spatial orientation and metabolic robustness are paramount, such as in the linkers of Proteolysis Targeting Chimeras (PROTACs).[3]

Physicochemical and Spectroscopic Properties

The reliable characterization of a synthetic building block is fundamental to its effective use. While some experimental physical data for 3-(Bromomethyl)-1,1-dimethylcyclobutane is not widely published, its key identifiers and properties are summarized below. Spectroscopic data is available from various commercial suppliers.[4][5][6]

Property	Value	Reference
CAS Number	76207-22-2	[3]
Molecular Formula	C₇H₁₃Br	[3]
Molecular Weight	177.08 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[7]
Purity	Typically ≥97%	[3]
Predicted XlogP	2.9	[8]
Storage	Store at 2-8°C, sealed in a dry environment	[4]

Spectroscopic Profile:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the gem-dimethyl groups (singlet), the methylene protons of the cyclobutane ring, the methine proton adjacent to the bromomethyl group, and the diastereotopic protons of the bromomethyl group itself (likely a doublet).

• ¹³C NMR: The carbon spectrum will display distinct signals for the quaternary carbon of the gem-dimethyl group, the two methyl carbons, the ring methylene and methine carbons, and the brominated methylene carbon.

• Mass Spectrometry (MS): The mass spectrum will exhibit a characteristic isotopic pattern for a monobrominated compound, with two major peaks of nearly equal intensity (M+ and M+2) separated by two mass units.

Synthesis and Purification Protocol

While multiple synthetic routes to cyclobutanes exist, a reliable and scalable method for preparing 3-(Bromomethyl)-1,1-dimethylcyclobutane involves the bromination of the corresponding primary alcohol, (3,3-dimethylcyclobutyl)methanol. The following protocol is adapted from established and patented procedures for analogous substrates, employing a triphenylphosphite/bromine system, which is well-suited for industrial scale-up.[9]

Reaction Scheme:

Caption: Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Step-by-Step Experimental Protocol

Materials and Equipment:

• (3,3-dimethylcyclobutyl)methanol

• Triphenylphosphite (P(OPh)₃)

• Bromine (Br₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Jacketed glass reactor with mechanical stirrer, temperature probe, and nitrogen inlet

• Addition funnel

Procedure:

• Reactor Setup: Equip a clean, dry, jacketed reactor with a mechanical stirrer and purge with dry nitrogen.

• Reagent Charging: Charge the reactor with anhydrous DMF (approx. 5 volumes relative to the alcohol). Add triphenylphosphite (1.1 equivalents) to the DMF with stirring.

• Bromination: Cool the reaction mixture to below 10°C using the reactor jacket. Slowly add bromine (1.1 equivalents) via an addition funnel, ensuring the internal temperature does not exceed 15°C. The formation of the brominating agent is exothermic and requires careful temperature control.

• Alcohol Addition: Once the bromine addition is complete, cool the mixture to between -10°C and -5°C. Slowly add (3,3-dimethylcyclobutyl)methanol (1.0 equivalent) while maintaining the low temperature.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours, or until reaction completion is confirmed by GC-MS or TLC analysis.

• Workup and Purification: Upon completion, the reaction is quenched by pouring it into ice water. The aqueous phase is extracted with a suitable organic solvent (e.g., diethyl ether or methyl tert-butyl ether). The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine, then dried over anhydrous sodium sulfate.

• Isolation: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield 3-(Bromomethyl)-1,1-dimethylcyclobutane as a clear liquid.

Expert Rationale: The use of a triphenylphosphite/bromine system in DMF is advantageous over other methods like PBr₃ or CBr₄/PPh₃ for several reasons. It avoids the generation of large amounts of solid byproducts (triphenylphosphine oxide) that can complicate purification and proceeds under mild conditions, which is crucial for preserving the strained cyclobutane ring. The low-temperature addition sequence is critical for controlling the exothermic reaction and preventing side reactions.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 3-(Bromomethyl)-1,1-dimethylcyclobutane is dominated by the reactivity of its primary alkyl bromide. It is an excellent substrate for bimolecular nucleophilic substitution (SN2) reactions.

Caption: Generalized Sₙ2 reaction at the bromomethyl group.

Causality Behind Reactivity Choices:

• Substrate: As a primary alkyl halide, the carbon atom bearing the bromine is relatively unhindered, making it highly susceptible to backside attack by a nucleophile. While the adjacent cyclobutane ring is bulky, the methylene spacer mitigates severe steric hindrance that would otherwise impede the SN2 pathway.

• Nucleophile: The reaction is effective with a wide range of nucleophiles. Soft nucleophiles (e.g., thiols, iodides) and nitrogen nucleophiles (e.g., amines, azides) are particularly effective. Harder nucleophiles like alkoxides can also be used, but care must be taken to minimize the competing elimination (E2) pathway, although this is generally disfavored for primary substrates.

• Solvent: Polar aprotic solvents such as DMF, DMSO, or acetonitrile are ideal. They effectively solvate the counter-ion of the nucleophile without solvating the nucleophile itself, thereby enhancing its nucleophilicity and accelerating the reaction rate.

• Leaving Group: The bromide ion is an excellent leaving group, being the conjugate base of a strong acid (HBr), which ensures a favorable reaction equilibrium.

Applications in Research and Development

The unique geometry and properties of the gem-dimethylcyclobutane scaffold have made it a valuable component in modern medicinal chemistry.[1][10]

Bioisosteric Replacement and Scaffold Hopping

The 1,1-dimethylcyclobutane-3-yl-methyl moiety can serve as a bioisostere for other common chemical groups:

• tert-Butyl or Neopentyl Groups: It mimics the steric bulk of these groups but with a more rigid and defined three-dimensional orientation of the substituent.

• Aromatic Rings: In certain contexts, it can replace phenyl or other aromatic rings to increase the fraction of sp³-hybridized carbons (a desirable property for improving solubility and avoiding flat structures) while maintaining occupancy of a key hydrophobic pocket.[1]

Application as a Protein Degrader Building Block

The most prominent application for 3-(Bromomethyl)-1,1-dimethylcyclobutane is in the synthesis of PROTACs.[3] A PROTAC is a heterobifunctional molecule that recruits a target protein to an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome.

Caption: Role in a modular PROTAC synthesis workflow.

In this context, 3-(Bromomethyl)-1,1-dimethylcyclobutane is used to construct the "linker" component. The rigid cyclobutane unit helps to control the distance and relative orientation between the Protein of Interest (POI) ligand and the E3 ligase ligand. This precise positioning is critical for the efficient formation of the ternary complex (POI-PROTAC-E3 Ligase), which is the key step initiating protein degradation. The gem-dimethyl group adds lipophilicity and metabolic stability to the linker, properties that are essential for developing orally bioavailable drugs.

Safety, Handling, and Storage

As a reactive alkylating agent, 3-(Bromomethyl)-1,1-dimethylcyclobutane requires careful handling. It is classified as a flammable liquid and is corrosive, causing severe skin burns and eye damage. It is also very toxic to aquatic life.

• Personal Protective Equipment (PPE): Always handle this compound inside a certified chemical fume hood. Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles or a face shield.

• Handling: Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and open flames. Use non-sparking tools and take precautionary measures against static discharge.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable and corrosive materials. Recommended storage temperature is 2-8°C.[4]

• Spills and Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite or sand) and place in a sealed container for chemical waste disposal. Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane is more than a simple alkyl halide; it is a sophisticated building block designed to impart desirable physicochemical and pharmacological properties. Its rigid scaffold, combined with the metabolic stability offered by the gem-dimethyl group and the synthetic versatility of the bromomethyl handle, makes it a powerful tool for medicinal chemists. Its growing use, particularly in the rational design of linkers for targeted protein degraders, underscores its importance in the development of next-generation therapeutics. Researchers employing this reagent can leverage its unique structural attributes to overcome challenges in drug design related to conformation, metabolic stability, and molecular rigidity.

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An In-Depth Technical Guide to 3-(Bromomethyl)-1,1-dimethylcyclobutane (CAS 76207-22-2): From a Versatile Building Block to Advanced Pharmaceutical Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 3,3-Dimethylcyclobutane Moiety in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical entities with enhanced therapeutic profiles is a paramount objective. The strategic incorporation of three-dimensional (3D) structural motifs into drug candidates has emerged as a powerful approach to improve potency, selectivity, and pharmacokinetic properties. The cyclobutane ring, a four-membered carbocycle, is an increasingly valuable scaffold that offers a unique combination of conformational rigidity and metabolic stability.

This guide provides a comprehensive technical overview of 3-(Bromomethyl)-1,1-dimethylcyclobutane (CAS 76207-22-2), a key building block for accessing the 3,3-dimethylcyclobutane moiety. We will explore its fundamental properties, synthetic utility, and, most importantly, its application in the construction of complex pharmaceutical intermediates. As a central case study, we will detail a synthetic pathway toward the 2,8-diazaspiro[4.5]decan-1-one core, a key structural component of the multi-kinase inhibitor, Pamufetinib (TAS-115).

Physicochemical and Safety Profile

A thorough understanding of the physical and chemical properties of a synthetic building block is fundamental to its effective and safe utilization in the laboratory.

Key Properties of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Property	Value	Reference(s)
CAS Number	76207-22-2	[1]
Molecular Formula	C₇H₁₃Br	[1]
Molecular Weight	177.08 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2]
Purity	Typically ≥97%	[3]
Solubility	Soluble in organic solvents, limited solubility in water.	[2]
Storage	Store in a cool, dry, well-ventilated place in a tightly sealed container.	[4]

Safety and Handling

3-(Bromomethyl)-1,1-dimethylcyclobutane is classified as an irritant and should be handled with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[5] All manipulations should be performed in a well-ventilated chemical fume hood.[5] In case of contact with eyes or skin, rinse immediately and thoroughly with water and seek medical attention.[5] This compound is incompatible with strong oxidizing agents, strong acids, and strong bases.[5]

Synthetic Applications: A Gateway to Complex Spirocyclic Scaffolds

The primary utility of 3-(Bromomethyl)-1,1-dimethylcyclobutane lies in its reactivity as an electrophile. The bromomethyl group is an excellent leaving group, readily participating in nucleophilic substitution reactions. This reactivity is harnessed to introduce the 3,3-dimethylcyclobutane motif into a wide range of molecules.

A particularly valuable application is in the synthesis of spiropiperidines, a class of compounds frequently found in bioactive molecules and approved pharmaceuticals. The spirocyclic structure imparts a high degree of three-dimensionality, which is advantageous for optimizing interactions with biological targets.

Case Study: Synthesis of a 2,8-Diazaspiro[4.5]decan-1-one Intermediate

The 2,8-diazaspiro[4.5]decan-1-one scaffold is a key component of several investigational drug candidates, including the potent dual TYK2/JAK1 inhibitor, compound 48 , and serves as a relevant example for the utility of 3-(Bromomethyl)-1,1-dimethylcyclobutane.[2] Below is a representative, multi-step protocol for the synthesis of a core intermediate.

Experimental Protocol: Synthesis of a Boc-protected 2,8-Diazaspiro[4.5]decan-1-one

Step 1: Alkylation of a Piperidone Derivative

• To a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of lithium diisopropylamide (LDA) (1.1 eq) dropwise.

• Stir the resulting enolate solution at -78 °C for 1 hour.

• Add a solution of 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.2 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the alkylated piperidone.

Step 2: Reductive Amination and Cyclization

• To a solution of the alkylated piperidone from Step 1 (1.0 eq) in methanol, add ammonium acetate (10 eq) and sodium cyanoborohydride (1.5 eq).

• Stir the reaction mixture at room temperature for 24 hours.

• Concentrate the reaction mixture under reduced pressure.

• Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting crude amino ester is then subjected to cyclization by heating in a suitable solvent such as toluene or xylene, often with a catalytic amount of acid or base, to yield the desired Boc-protected 2,8-diazaspiro[4.5]decan-1-one.

• Purify the final product by column chromatography or recrystallization.

Synthetic Workflow for a Spirocyclic Intermediate

Biological Significance and Therapeutic Applications

The 3,3-dimethylcyclobutane moiety, accessed through building blocks like 3-(Bromomethyl)-1,1-dimethylcyclobutane, serves as a valuable bioisostere for other commonly used groups in drug design, such as gem-dimethyl or tert-butyl groups. Its rigid, puckered nature can help to lock a molecule into a bioactive conformation, thereby enhancing its binding affinity and selectivity for its biological target.

Pamufetinib (TAS-115): A Multi-Kinase Inhibitor for Cancer Therapy

A prime example of the application of this structural motif is in the development of Pamufetinib (TAS-115), an orally available small molecule that potently inhibits multiple receptor tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR) and hepatocyte growth factor receptor (c-Met).[6][7] Both VEGFR and c-Met are key drivers of tumor growth, angiogenesis (the formation of new blood vessels), and metastasis. By simultaneously targeting these pathways, TAS-115 has the potential to overcome resistance mechanisms and provide a more durable anti-cancer effect.

TAS-115 has been investigated in clinical trials for the treatment of various solid tumors, including osteosarcoma.[8]

Mechanism of Action: Dual Inhibition of VEGFR and c-Met Signaling

• VEGFR Inhibition: TAS-115 binds to the ATP-binding site of VEGFR, preventing the phosphorylation and activation of the receptor. This blocks downstream signaling pathways that are crucial for endothelial cell proliferation, migration, and survival, ultimately inhibiting angiogenesis.

• c-Met Inhibition: Similarly, TAS-115 inhibits the kinase activity of c-Met, which is often overexpressed or mutated in various cancers. This disrupts signaling pathways that promote tumor cell proliferation, survival, and invasion.

Simplified Signaling Pathway of Pamufetinib (TAS-115)

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane is more than just a simple alkylating agent; it is a key enabler for accessing the desirable 3D architecture of the 3,3-dimethylcyclobutane scaffold. Its strategic use in the synthesis of complex intermediates, such as the 2,8-diazaspiro[4.5]decan-1-one core, demonstrates its significant value in modern drug discovery. The journey from this versatile building block to a promising clinical candidate like Pamufetinib (TAS-115) underscores the critical role that innovative chemical synthesis plays in the development of next-generation therapeutics. As the demand for drug candidates with improved physicochemical and pharmacological properties continues to grow, the importance of scaffolds derived from 3-(Bromomethyl)-1,1-dimethylcyclobutane is poised to increase, making it a vital tool in the arsenal of medicinal chemists.

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• CP Lab Safety. (n.d.). 3-(bromomethyl)-1, 1-dimethylcyclobutane, min 97%, 500 mg. Retrieved from [Link]

• Kawai, S., et al. (2018). Efficacy and safety of TAS-115, a novel oral multi-kinase inhibitor, in osteosarcoma: an expansion cohort of a phase I study.

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• PubMed. (2022). Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease. Retrieved from [Link]

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An In-Depth Technical Guide to 3-(Bromomethyl)-1,1-dimethylcyclobutane: A Key Building Block for Targeted Protein Degradation

Introduction: The Strategic Value of the gem-Dimethylcyclobutane Moiety in Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel chemical matter with advantageous physicochemical and pharmacological properties is relentless. Small, strained ring systems have emerged as valuable motifs, offering unique three-dimensional topologies that can effectively explore chemical space. Among these, the cyclobutane ring has garnered significant interest for its ability to act as a bioisostere for larger or more flexible groups, improve metabolic stability, and orient pharmacophoric elements in a precise manner[1].

This guide focuses on a particularly valuable derivative: 3-(Bromomethyl)-1,1-dimethylcyclobutane (CAS No. 76207-22-2). This reagent is more than a simple alkyl halide; it is a specialized building block increasingly recognized for its role in the synthesis of next-generation therapeutics, particularly in the burgeoning field of Targeted Protein Degradation (TPD). Its commercial availability as a "Protein Degrader Building Block" underscores its growing importance in this domain[2].

The strategic incorporation of the 1,1-dimethylcyclobutane scaffold offers several key advantages:

• Conformational Rigidity: The puckered cyclobutane ring restricts the rotational freedom of the attached bromomethyl group, presenting it to a reaction partner in a more defined orientation. This can be critical for optimizing binding interactions in complex biological systems.

• Metabolic Stability: The gem-dimethyl substitution pattern sterically shields the cyclobutane ring from metabolic enzymes, such as cytochrome P450s, potentially reducing metabolic clearance and improving the pharmacokinetic profile of the final drug candidate.

• Lipophilicity and Solubility: The compact, aliphatic nature of the motif can enhance lipophilicity, aiding in cell permeability, a crucial factor for intracellular drug targets.

This guide provides a comprehensive overview of 3-(Bromomethyl)-1,1-dimethylcyclobutane for researchers, scientists, and drug development professionals. We will delve into its synthesis, explore the nuances of its chemical reactivity, and provide a detailed perspective on its application as a cornerstone in the construction of Proteolysis-Targeting Chimeras (PROTACs).

Physicochemical Properties

A summary of the key properties of 3-(Bromomethyl)-1,1-dimethylcyclobutane is presented below.

Property	Value	Source
IUPAC Name	3-(Bromomethyl)-1,1-dimethylcyclobutane	PubChem[2]
CAS Number	76207-22-2	CP Lab Safety[2]
Molecular Formula	C₇H₁₃Br	PubChem[2]
Molecular Weight	177.08 g/mol	PubChem[2]
Appearance	Colorless to pale yellow liquid (typical)	N/A
Purity	Typically ≥97%	CP Lab Safety[2]

Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

The most direct and industrially scalable synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane involves the bromination of its corresponding alcohol precursor, (1,1-dimethylcyclobutan-3-yl)methanol. While specific literature for this exact transformation is sparse, a robust and validated protocol can be adapted from well-established procedures for the synthesis of the closely related (bromomethyl)cyclobutane. The Appel reaction, or modifications thereof using triphenylphosphite and bromine, provides a high-yielding and reliable method.

The overall synthetic workflow is a two-step process starting from 1,1-dimethylcyclobutane-3-carboxylic acid, which is commercially available.

Caption: Synthetic workflow for 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Experimental Protocol: Bromination of (1,1-Dimethylcyclobutan-3-yl)methanol

This protocol is adapted from patented procedures for the synthesis of (bromomethyl)cyclobutane and is presented as a reliable method for laboratory-scale synthesis[3][4].

Materials:

• (1,1-Dimethylcyclobutan-3-yl)methanol

• Triphenylphosphite (P(OPh)₃)

• Bromine (Br₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether (Et₂O)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, nitrogen atmosphere setup

Procedure:

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Maintain the system under a positive pressure of dry nitrogen throughout the reaction.

• Reagent Charging: To the flask, add anhydrous DMF (approx. 5 volumes relative to the alcohol). Cool the flask to 0 °C in an ice bath. Add triphenylphosphite (1.1 equivalents) to the stirred DMF.

• Bromine Addition: Slowly add bromine (1.1 equivalents) via the dropping funnel to the cooled solution. Causality: This exothermic reaction forms the active brominating agent, triphenylphosphine dibromide, in situ. Maintaining a low temperature (0-10 °C) is critical to prevent side reactions and control the reaction rate.

• Alcohol Addition: Once the bromine addition is complete and the solution is homogeneous, cool the reaction mixture to -10 to -5 °C. Slowly add a solution of (1,1-Dimethylcyclobutan-3-yl)methanol (1.0 equivalent) in a small amount of DMF. Causality: The slow addition at low temperature is crucial to prevent the formation of rearrangement byproducts, which can occur with strained cyclobutane systems, and to control the exotherm of the reaction.

• Reaction Progression: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Quench the reaction by slowly pouring it into a stirred mixture of ice and water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes).

• Washing: Wash the combined organic layers sequentially with water, saturated NaHCO₃ solution, and brine. Causality: The bicarbonate wash is essential to neutralize any residual acidic byproducts, such as HBr.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a pale yellow oil. Purify by vacuum distillation or flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Self-Validation: The purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and GC-MS to ensure the absence of starting material and triphenylphosphine oxide byproduct. The expected yield is typically in the range of 70-85%.

Chemical Reactivity and Mechanistic Considerations

The primary reactive site of 3-(Bromomethyl)-1,1-dimethylcyclobutane is the carbon-bromine bond. The bromine atom is an excellent leaving group, making the benzylic-like carbon highly susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility as a synthetic building block.

The Sₙ2 Reaction: A Gateway to PROTAC Synthesis

The predominant reaction pathway is the bimolecular nucleophilic substitution (Sₙ2) reaction. A nucleophile (Nu⁻) attacks the electrophilic carbon, displacing the bromide ion in a single, concerted step.

Caption: Generalized Sₙ2 reaction mechanism.

Expertise & Experience Insights: The Role of the gem-Dimethyl Group

While the bromomethyl group is primary and thus highly amenable to Sₙ2 reactions, the presence of the gem-dimethyl group on the cyclobutane ring introduces important steric considerations.

• Steric Hindrance: The two methyl groups at the C1 position create a degree of steric bulk. Although they are not directly on the reacting carbon, their proximity can influence the approach of the nucleophile. Very large or bulky nucleophiles may experience a slower reaction rate compared to reactions with less hindered electrophiles like simple benzyl bromide[5][6][7]. This is a critical consideration during the design of synthetic routes for complex molecules.

• Thorpe-Ingold Effect: Conversely, the gem-dimethyl group can be advantageous. It introduces an intramolecular strain that can favor cyclization reactions if the nucleophile is tethered to another part of the molecule. This "Thorpe-Ingold effect" can accelerate reaction rates by pre-organizing the molecule into a reactive conformation.

Authoritative Grounding: The rate of Sₙ2 reactions is highly sensitive to the steric environment around the reaction center. For a primary halide like 3-(Bromomethyl)-1,1-dimethylcyclobutane, the reaction is generally fast, but the substitution on the adjacent ring carbon (a quaternary center) will modestly decrease the rate compared to an unsubstituted analogue[6]. This effect must be factored into reaction planning, potentially requiring slightly longer reaction times or higher temperatures to achieve full conversion.

Application in Targeted Protein Degradation: Building PROTACs

The primary application for 3-(Bromomethyl)-1,1-dimethylcyclobutane in contemporary drug discovery is in the synthesis of PROTACs.

PROTACs: A Primer

PROTACs are heterobifunctional molecules designed to hijack the cell's own protein disposal machinery, the Ubiquitin-Proteasome System (UPS)[8][9]. A PROTAC consists of three components:

• A Warhead: A ligand that binds to the target Protein of Interest (POI).

• An E3 Ligase Ligand: A molecule that binds to an E3 ubiquitin ligase (e.g., Von Hippel-Lindau (VHL) or Cereblon (CRBN))[10][11][12][13].

• A Linker: A chemical tether that connects the warhead and the E3 ligase ligand.

By bringing the POI and the E3 ligase into close proximity, the PROTAC facilitates the ubiquitination of the POI, marking it for destruction by the proteasome[9][14].

Role of 3-(Bromomethyl)-1,1-dimethylcyclobutane in PROTAC Synthesis

3-(Bromomethyl)-1,1-dimethylcyclobutane serves as a rigid, stable, and lipophilic component of the linker . Its primary function is to connect either the warhead or the E3 ligase ligand via a stable ether, amine, or thioether bond formed through the Sₙ2 reaction.

The workflow below illustrates how this building block is incorporated into a modular PROTAC synthesis.

Caption: Modular role of the building block in PROTAC synthesis.

Trustworthiness through Design: The use of the 1,1-dimethylcyclobutane motif is a deliberate design choice aimed at creating a self-validating system. The rigidity of the ring ensures a predictable spatial arrangement between the two ends of the PROTAC, which is crucial for the efficient formation of the ternary complex (E3 Ligase-PROTAC-POI). Its metabolic stability helps ensure that the linker remains intact in vivo, allowing the PROTAC to perform its catalytic function without premature degradation.

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane is a specialized and highly valuable building block for modern drug discovery. Its utility extends beyond that of a simple alkylating agent; it provides a pre-organized, metabolically robust scaffold ideal for constructing the linkers of sophisticated molecules like PROTACs. The gem-dimethyl substitution pattern offers a unique combination of steric influence and conformational rigidity that medicinal chemists can leverage to fine-tune the properties of drug candidates. As the field of targeted protein degradation continues to expand, the strategic application of such precisely engineered building blocks will undoubtedly play a pivotal role in the development of the next generation of therapeutics.

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• Krasavin, M., et al. (2023). Synthesis of novel glutarimide ligands for the E3 ligase substrate receptor Cereblon (CRBN): Investigation of their binding mode and antiproliferative effects against myeloma cell lines. European Journal of Medicinal Chemistry. Available at: [Link]

• Chen, Y., et al. (2018). Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase. PMC. Available at: [Link]

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• US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane. Google Patents.
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• Conditional PROTAC: Recent Strategies for Modulating Targeted Protein Degradation. NIH. Available at: [Link]

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An In-Depth Technical Guide to 3-(Bromomethyl)-1,1-dimethylcyclobutane: A Key Building Block in Modern Drug Discovery

This guide provides an in-depth analysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane, a crucial building block for researchers, scientists, and professionals in drug development. With full editorial control, this document moves beyond a rigid template to offer a comprehensive technical narrative, emphasizing scientific integrity, practical insights, and the rationale behind experimental choices.

Introduction: The Strategic Importance of the Cyclobutane Moiety in Medicinal Chemistry

The cyclobutane ring, once considered a synthetic curiosity, has emerged as a valuable scaffold in modern medicinal chemistry.[1] Its unique, puckered three-dimensional structure offers a distinct advantage over flat aromatic rings, enabling chemists to explore chemical space with greater precision.[2] The incorporation of a cyclobutane moiety can significantly impact a molecule's pharmacological properties by:

• Imposing Conformational Restriction: Locking flexible chains into a more rigid conformation, which can lead to higher binding affinity and selectivity for a biological target.[2]

• Enhancing Metabolic Stability: The strained carbocycle is often more resistant to metabolic degradation compared to more common aliphatic or aromatic systems.[2]

• Improving Physicochemical Properties: Acting as a bioisostere for larger or more lipophilic groups, thereby optimizing solubility and membrane permeability.[1]

• Serving as a Hydrophobic Pocket Filler: The defined geometry of the cyclobutane ring can effectively occupy hydrophobic pockets within protein active sites.[1]

Within this context, functionalized cyclobutanes like 3-(Bromomethyl)-1,1-dimethylcyclobutane have become highly sought-after intermediates, particularly in the synthesis of complex therapeutic agents.

Physicochemical and Spectroscopic Profile of 3-(Bromomethyl)-1,1-dimethylcyclobutane

A thorough understanding of a building block's properties is fundamental to its effective use in synthesis. The key data for 3-(Bromomethyl)-1,1-dimethylcyclobutane are summarized below.

Property	Value	Source(s)
Molecular Weight	177.08 g/mol	[3]
Molecular Formula	C₇H₁₃Br	[3]
CAS Number	76207-22-2	[3]
Appearance	Not specified; likely a liquid
Purity	Typically ≥97%
Storage	Room temperature
InChI	1S/C7H13Br/c1-7(2)3-6(4-7)5-8/h6H,3-5H2,1-2H3	[3]
SMILES	CC1(CC(C1)CBr)C	[4]

Spectroscopic Characterization

Spectroscopic data is essential for confirming the identity and purity of the compound.

• ¹H NMR: The proton nuclear magnetic resonance spectrum is a key tool for structural elucidation.[3]

• ¹³C NMR: The carbon-13 nuclear magnetic resonance spectrum provides information on the carbon skeleton of the molecule.

Synthesis and Mechanistic Insights

Proposed Synthetic Pathway

The most plausible synthetic route involves the bromination of (1,1-dimethylcyclobutan-3-yl)methanol. A common and effective method for this transformation is the Appel reaction or a variation thereof using triphenylphosphite and bromine.

Caption: Proposed synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Step-by-Step Experimental Protocol (Adapted from Analogy)

This protocol is adapted from a patented procedure for a similar substrate and should be performed by trained chemists with appropriate safety precautions.[5]

• Inert Atmosphere: A clean, dry reactor is equipped with a stirrer and maintained under a nitrogen atmosphere to prevent side reactions with atmospheric moisture and oxygen.

• Solvent and Reagent Addition: The polar aprotic solvent, dimethylformamide (DMF), is charged to the reactor, followed by the slow addition of triphenylphosphite.

• Bromine Addition: Bromine is introduced while maintaining a low temperature (e.g., below 12°C) to control the exothermic reaction.

• Alcohol Addition: The starting material, (1,1-dimethylcyclobutan-3-yl)methanol, is then added at a reduced temperature (e.g., -5°C to -12°C) to ensure a controlled reaction.

• Reaction Progression: The reaction mixture is allowed to slowly warm to room temperature and stirred until completion, which can be monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup and Purification: The reaction is followed by distillation and washing steps to isolate and purify the final product, yielding 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Causality and Mechanistic Rationale

The choice of reagents and conditions is dictated by the underlying reaction mechanism. The conversion of a primary alcohol to an alkyl bromide using triphenylphosphite and bromine proceeds through the formation of a phosphonium bromide intermediate.

Caption: Simplified mechanism for alcohol to alkyl bromide conversion.

• Activation of the Alcohol: The primary alcohol (R-CH₂OH) is a poor leaving group. It attacks the electrophilic phosphorus atom of the activated triphenylphosphite-bromine adduct. This converts the hydroxyl group into a good leaving group.

• Nucleophilic Substitution: The bromide ion (Br⁻), a good nucleophile, then attacks the carbon atom bearing the activated oxygen in an Sₙ2 reaction. This displaces the triphenylphosphine oxide byproduct and forms the desired alkyl bromide.

• Role of DMF: DMF is a polar aprotic solvent that effectively solvates the charged intermediates, facilitating the reaction.

• Temperature Control: The low temperature is crucial for controlling the reactivity of bromine and preventing the formation of byproducts.

Applications in Drug Development: A Key Component for Protein Degraders

3-(Bromomethyl)-1,1-dimethylcyclobutane is explicitly identified as a building block for protein degraders, a revolutionary class of therapeutics.

Introduction to PROTACs

Proteolysis-targeting chimeras (PROTACs) are bifunctional molecules designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system.[2] A PROTAC consists of three components:

• A ligand that binds to the target protein of interest (POI).

• A ligand that binds to an E3 ubiquitin ligase.

• A linker that connects the two ligands.

Caption: The modular structure of a PROTAC molecule.

By bringing the target protein and the E3 ligase into close proximity, the PROTAC facilitates the ubiquitination of the target, marking it for destruction by the proteasome.[2]

The Role of 3-(Bromomethyl)-1,1-dimethylcyclobutane in PROTAC Synthesis

The bromomethyl group of 3-(Bromomethyl)-1,1-dimethylcyclobutane is a reactive electrophile, making it an ideal handle for attaching the cyclobutane moiety to a nucleophilic site on a PROTAC ligand or linker. This is typically achieved through a nucleophilic substitution reaction, where an amine or alcohol on the PROTAC precursor displaces the bromide.

The inclusion of the 1,1-dimethylcyclobutane group serves several purposes in a PROTAC linker:

• Structural Rigidity and Vectorality: It provides a rigid scaffold that helps to orient the POI and E3 ligase ligands in a productive conformation for ternary complex formation.

• Modulation of Physicochemical Properties: It can improve properties such as solubility and cell permeability, which are often challenging for the larger PROTAC molecules.

• Exploration of Chemical Space: It offers a non-planar, three-dimensional element that can interact favorably with the surfaces of the target protein and E3 ligase.

Safety and Handling

As with all reactive chemical intermediates, proper safety precautions must be observed when handling 3-(Bromomethyl)-1,1-dimethylcyclobutane.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated fume hood to avoid inhalation of any vapors.

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane, with a molecular weight of 177.08 g/mol , is more than just a simple alkyl halide. It is a strategically designed building block that leverages the unique properties of the cyclobutane scaffold to address key challenges in modern drug discovery. Its role in the synthesis of protein degraders highlights its importance for developing next-generation therapeutics. This guide has provided a comprehensive overview of its properties, synthesis, mechanistic rationale, and applications, offering valuable insights for researchers and scientists working at the forefront of pharmaceutical innovation.

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An In-depth Technical Guide to the ¹H NMR Spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern organic chemistry, providing unparalleled insight into molecular structure. This guide offers a comprehensive analysis of the ¹H NMR spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane. Aimed at researchers, scientists, and professionals in drug development, this document will delve into the theoretical prediction of the spectrum, detailing the chemical shifts, splitting patterns, and integration values. Furthermore, a robust, field-proven protocol for sample preparation and spectral acquisition is provided to ensure high-quality, reproducible results.

Introduction: The Structural Elucidation Challenge

The precise characterization of molecules is a cornerstone of chemical research and development. 3-(Bromomethyl)-1,1-dimethylcyclobutane presents an interesting case for ¹H NMR analysis due to its unique combination of structural features: a strained cyclobutane ring, gem-dimethyl substitution, and an electron-withdrawing bromomethyl group. Understanding the interplay of these features is crucial for interpreting its ¹H NMR spectrum accurately. This guide will systematically break down the expected spectral characteristics, providing a logical framework for its interpretation.

Theoretical Prediction of the ¹H NMR Spectrum

The structure of 3-(Bromomethyl)-1,1-dimethylcyclobutane dictates the number of unique proton environments, their electronic shielding, and their spin-spin coupling interactions. A thorough analysis of these factors allows for a detailed prediction of the ¹H NMR spectrum.

Molecular Structure and Proton Environments:

The molecule possesses a plane of symmetry that bisects the gem-dimethyl group and the C3-C(bromomethyl) bond. This symmetry renders certain protons chemically equivalent. We can identify four distinct proton signals:

• H_a: The six protons of the two equivalent methyl groups.

• H_b: The two protons of the bromomethyl (-CH₂Br) group.

• H_c: The two protons on the cyclobutane ring adjacent to the bromomethyl-substituted carbon (C2 and C4).

• H_d: The single proton on the carbon bearing the bromomethyl group (C3).

The following diagram illustrates the molecular structure and the different proton environments.

Caption: NMR sample preparation workflow.

Detailed Steps:

• Weighing the Sample: Accurately weigh approximately 5-10 mg of 3-(Bromomethyl)-1,1-dimethylcyclobutane into a small, clean, and dry vial. For ¹H NMR, this concentration is generally sufficient to obtain a good signal-to-noise ratio without causing line broadening due to high viscosity. 2. Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial. CDCl₃ is a common choice for non-polar to moderately polar organic compounds. The deuterium signal from the solvent is used by the spectrometer for field-frequency locking. [1]Most commercially available deuterated solvents contain tetramethylsilane (TMS) as an internal reference, which is set to 0.00 ppm. [2]3. Dissolution: Securely cap the vial and vortex it until the solid is completely dissolved. A clear, homogeneous solution is essential.

• Filtration: To remove any particulate matter that can degrade spectral resolution, filter the solution. Pack a small amount of glass wool into the constriction of a Pasteur pipette. Carefully transfer the solution through this filter into a clean, high-precision 5 mm NMR tube.

• Final Preparation: Cap the NMR tube securely. Wipe the outside of the tube with a lint-free tissue to remove any dust or fingerprints.

• Positioning: Place the NMR tube into a spinner turbine and use a depth gauge to ensure it is positioned correctly for the spectrometer. [3]

Spectrometer Setup and Data Acquisition

• Sample Insertion: Insert the sample into the NMR spectrometer.

• Locking and Shimming: The instrument will first "lock" onto the deuterium signal of the CDCl₃. This corrects for any drift in the magnetic field. [4]Following this, the magnetic field homogeneity is optimized through a process called "shimming" to ensure sharp, well-resolved peaks.

• Acquisition Parameters: Standard ¹H NMR acquisition parameters are generally suitable. These include a 90° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 8 to 16 scans are sufficient for a sample of this concentration to achieve a good signal-to-noise ratio.

• Processing: The acquired Free Induction Decay (FID) is converted into the frequency-domain spectrum via a Fourier Transform. The spectrum is then phased and baseline corrected. The chemical shift axis is calibrated by setting the TMS signal to 0.00 ppm.

Conclusion

The ¹H NMR spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane is predicted to show four distinct signals corresponding to the different proton environments in the molecule. The chemical shifts, integration values, and splitting patterns are all consistent with the proposed structure. By following the detailed experimental protocol provided, researchers can reliably obtain a high-quality spectrum for this compound, enabling its unambiguous identification and characterization. This guide serves as a practical resource, combining theoretical principles with proven laboratory techniques, to aid in the structural elucidation of complex organic molecules.

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A Comprehensive Technical Guide to the 13C NMR Analysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed exploration of the 13C Nuclear Magnetic Resonance (NMR) analysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane. As a valuable building block in medicinal chemistry and materials science, a thorough understanding of its structural characterization is paramount. This document moves beyond a simple recitation of spectral data, offering a deep dive into the theoretical prediction of the 13C NMR spectrum, causality-driven experimental protocols, and a logical framework for spectral interpretation. By integrating fundamental NMR principles with practical insights, this guide serves as an authoritative resource for scientists seeking to unambiguously characterize this and structurally related molecules.

Introduction: The Structural Significance of Substituted Cyclobutanes

Cyclobutane rings, once considered mere chemical curiosities, are now recognized as important structural motifs in a variety of biologically active molecules and advanced materials. Their inherent ring strain and puckered "butterfly" conformations impart unique three-dimensional architectures that can be exploited in drug design to modulate receptor binding and pharmacokinetic properties.[1] The subject of this guide, 3-(Bromomethyl)-1,1-dimethylcyclobutane, combines the conformational rigidity of the cyclobutane core with the synthetic versatility of a primary alkyl bromide and the steric bulk of a gem-dimethyl group.

Accurate and unambiguous structural elucidation is the bedrock of chemical research and development. Among the suite of analytical techniques available, 13C NMR spectroscopy stands out for its ability to provide a direct census of the carbon framework of a molecule.[2] Each unique carbon atom in a molecule produces a distinct signal in the 13C NMR spectrum, offering a wealth of information about its chemical environment, hybridization, and connectivity.[3][4] This guide will systematically deconstruct the 13C NMR analysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane, providing a robust framework for its characterization.

Theoretical Prediction of the 13C NMR Spectrum

A proactive approach to spectral analysis involves predicting the spectrum based on established principles of NMR spectroscopy. This not only aids in the final assignment of signals but also deepens the understanding of structure-property relationships. The 13C NMR spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane is predicted to exhibit five distinct signals, corresponding to the five unique carbon environments in the molecule.

Molecular Structure and Carbon Numbering:

Caption: Molecular structure of 3-(Bromomethyl)-1,1-dimethylcyclobutane with carbon numbering.

Predicted Chemical Shifts and Rationale:

The chemical shift of a carbon nucleus is primarily influenced by the electronegativity of attached atoms and its hybridization state.[5] Electronegative atoms deshield the carbon nucleus, causing its signal to appear at a higher chemical shift (downfield).[6]

Carbon Atom(s)	Carbon Type	Predicted Chemical Shift (δ, ppm)	Rationale
C1	Quaternary (C)	35 - 45	This quaternary carbon is part of the cyclobutane ring. Its chemical shift is influenced by the two attached methyl groups and its position within the strained ring system. Quaternary carbons generally show weaker signals.[7][8]
C2, C4	Methylene (CH2)	30 - 40	These two methylene carbons are equivalent due to the plane of symmetry in the molecule. They are part of the cyclobutane ring and are adjacent to the quaternary carbon. Unsubstituted cyclobutane resonates at approximately 22.4 ppm.[1][9] The gem-dimethyl group at C1 will have a shielding effect on the adjacent carbons.
C3	Methine (CH)	40 - 50	This methine carbon is also part of the cyclobutane ring and is bonded to the bromomethyl group. Its chemical shift will be influenced by the strain of the four-membered ring and the attached substituent.
C5	Methylene (CH2-Br)	30 - 40	The chemical shift of this carbon is significantly influenced by the attached bromine atom. While bromine is electronegative, heavier halogens can exhibit a "heavy atom effect," which can lead to a more upfield (shielded) chemical shift than expected based on electronegativity alone.[10][11]
C6, C7	Methyl (CH3)	25 - 35	These two methyl carbons are equivalent and are attached to the quaternary carbon C1. Their chemical shift is in the typical range for sp3 hybridized methyl groups.

Experimental Protocol for 13C NMR Data Acquisition

The acquisition of a high-quality 13C NMR spectrum is contingent upon meticulous sample preparation and the selection of appropriate experimental parameters.

3.1. Sample Preparation

A well-prepared sample is crucial for obtaining a high-resolution spectrum with a good signal-to-noise ratio.

Workflow for NMR Sample Preparation:

Caption: Step-by-step workflow for the preparation of an NMR sample.

Rationale for Protocol Choices:

• Sample Quantity: A higher concentration (50-100 mg) is generally required for 13C NMR compared to 1H NMR due to the low natural abundance (1.1%) and smaller gyromagnetic ratio of the 13C nucleus.[12][13]

• Deuterated Solvent: Deuterated solvents (e.g., chloroform-d, CDCl3) are used to avoid large solvent signals that would otherwise overwhelm the analyte signals. The deuterium signal is also used by the spectrometer for field-frequency locking.

• Filtration: The removal of any solid impurities is critical, as suspended particles can disrupt the homogeneity of the magnetic field, leading to broadened spectral lines.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for 1H and 13C NMR in organic solvents, with its signal defined as 0.0 ppm.[9][12]

3.2. Spectrometer Setup and Data Acquisition

The following is a general guide for setting up a standard 13C NMR experiment. Specific parameters may need to be optimized based on the available instrument.

• Insert the sample into the spectrometer's magnet.

• Lock and Shim: The spectrometer will lock onto the deuterium signal of the solvent and optimize the magnetic field homogeneity (shimming) to ensure sharp spectral lines.

• Acquire a Standard Proton-Decoupled 13C Spectrum: This is the most common type of 13C NMR experiment. In this mode, all 13C-1H couplings are removed, resulting in a spectrum where each unique carbon appears as a single sharp line.[14]

• Acquire DEPT Spectra (Optional but Recommended): Distortionless Enhancement by Polarization Transfer (DEPT) experiments are invaluable for determining the number of hydrogens attached to each carbon.

  • DEPT-90: Only signals from CH (methine) carbons will appear.[15][16]

  • DEPT-135: CH and CH3 (methyl) carbons will appear as positive peaks, while CH2 (methylene) carbons will appear as negative peaks. Quaternary carbons are not observed in DEPT spectra.[15][17]

Interpretation of the 13C NMR Spectrum

The interpretation of the acquired spectra should be a systematic process, integrating the information from the standard 13C spectrum with the insights from the DEPT experiments.

Logical Flow for Spectral Interpretation:

Caption: A logical workflow for the comprehensive interpretation of 13C NMR and DEPT spectra.

By following this workflow, a complete and unambiguous assignment of all carbon signals in the 13C NMR spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane can be achieved. The final assignments should be tabulated and compared with the initial predictions. Any significant deviations should be rationalized based on the specific electronic and steric environment of the carbon atoms in the molecule.

Conclusion

The 13C NMR analysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane is a powerful method for its structural confirmation. This guide has provided a comprehensive framework for this analysis, from theoretical prediction to experimental execution and data interpretation. By understanding the underlying principles and following a systematic approach, researchers can confidently utilize 13C NMR spectroscopy to elucidate the structures of complex organic molecules, thereby accelerating research and development in their respective fields.

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An In-Depth Technical Guide to the Mass Spectrometry of 3-(Bromomethyl)-1,1-dimethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

I. Molecular Structure and Isotopic Considerations

Before delving into its fragmentation, it is essential to understand the basic properties of the molecule.

• Molecular Formula: C₇H₁₃Br[1][2]

• Molecular Weight: Approximately 177.08 g/mol [1][2]

• Key Structural Features: A cyclobutane ring substituted with a bromomethyl group and a gem-dimethyl group.

A critical aspect of the mass spectrometry of any bromine-containing compound is the natural isotopic abundance of bromine. Bromine exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[3] This results in a characteristic isotopic signature for any bromine-containing fragment, which will appear as a pair of peaks (doublet) of nearly equal intensity, separated by two mass-to-charge units (m/z). This "M" and "M+2" pattern is a definitive marker for the presence of a single bromine atom in an ion.[3][4]

II. Predicted Electron Ionization (EI) Mass Spectrum

Electron Ionization (EI) is the most common ionization technique for the analysis of relatively volatile, thermally stable, and nonpolar compounds like 3-(Bromomethyl)-1,1-dimethylcyclobutane, typically in conjunction with Gas Chromatography (GC-MS).[5][6][7] In EI, high-energy electrons bombard the molecule, leading to the formation of a molecular ion (M⁺•) and subsequent fragmentation.

A. The Molecular Ion

The molecular ion peak is expected at m/z 176 and 178, corresponding to the [C₇H₁₃⁷⁹Br]⁺• and [C₇H₁₃⁸¹Br]⁺• species. Due to the strained nature of the cyclobutane ring and the presence of a labile C-Br bond, the molecular ion may be of low to moderate abundance, as the molecule is prone to fragmentation.[5][8]

B. Primary Fragmentation Pathways

The fragmentation of 3-(Bromomethyl)-1,1-dimethylcyclobutane will be dictated by the relative strengths of its bonds and the stability of the resulting fragments. The primary fragmentation pathways are predicted to be:

• Loss of a Bromine Radical (•Br): This is a very common fragmentation pathway for alkyl halides.[3][9] The C-Br bond is the weakest bond in the molecule, and its cleavage results in the formation of a stable carbocation. This will produce a prominent peak at m/z 97.

  [C₇H₁₃Br]⁺• → [C₇H₁₃]⁺ + •Br

• Alpha-Cleavage with Loss of a Methyl Radical (•CH₃): Cleavage of a C-C bond adjacent to the carbocation formed after bromine loss can occur. Loss of a methyl group from the gem-dimethyl group is a likely event. This would result in a fragment at m/z 83.

• Fragmentation of the Cyclobutane Ring: The cyclobutane ring is strained and susceptible to fragmentation. A characteristic fragmentation of cyclobutanes is the loss of ethene (C₂H₄, 28 Da).[10] This can occur from the molecular ion or from other fragments. For instance, from the [M-Br]⁺ ion (m/z 97), loss of ethene would lead to a fragment at m/z 69.

  [C₇H₁₃]⁺ (m/z 97) → [C₅H₉]⁺ + C₂H₄

C. Secondary Fragmentation and Rearrangements

Further fragmentation of the primary ions will lead to a series of smaller ions. For example, the [C₅H₉]⁺ ion (m/z 69) could undergo further loss of methyl radicals or hydrogen molecules.

The following diagram illustrates the predicted major fragmentation pathways:

Caption: Predicted EI fragmentation of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

D. Summary of Predicted Key Ions

m/z (⁷⁹Br/⁸¹Br)	Proposed Fragment	Fragmentation Pathway	Expected Relative Abundance
176/178	[C₇H₁₃Br]⁺•	Molecular Ion	Low to Medium
97	[C₇H₁₃]⁺	Loss of •Br	High (likely base peak)
83	[C₆H₁₀]⁺	Loss of •Br, then •CH₃	Medium
69	[C₅H₉]⁺	Loss of •Br, then C₂H₄	Medium to High
55	[C₄H₇]⁺	Further fragmentation of the ring	Medium
41	[C₃H₅]⁺	Allyl cation, common fragment	Medium

III. Electrospray Ionization (ESI) Considerations

Electrospray Ionization (ESI) is a soft ionization technique typically used for polar and large molecules and is generally not the first choice for a nonpolar compound like 3-(Bromomethyl)-1,1-dimethylcyclobutane. However, in certain contexts, such as in complex matrices or when coupled with specific derivatization agents, ESI analysis might be employed.

If ESI were to be used, protonation is unlikely due to the lack of a basic site. Instead, adduct formation with cations present in the solvent (e.g., sodium, [M+Na]⁺) might be observed.[2] Fragmentation in the ESI source is typically minimal unless induced by collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS). In a CID experiment, the fragmentation patterns would likely be similar to those observed in EI, driven by the cleavage of the weakest bonds.

IV. Experimental Protocol: GC-MS Analysis

The following provides a generalized, self-validating protocol for the analysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane by GC-MS.

A. Sample Preparation

• Solvent Selection: Choose a volatile, high-purity solvent in which the analyte is soluble (e.g., hexane, ethyl acetate, or dichloromethane).

• Concentration: Prepare a dilute solution of the compound (e.g., 10-100 µg/mL). High concentrations can lead to column overloading and source contamination.

• Internal Standard (Optional but Recommended): For quantitative analysis, add a known amount of an internal standard that has similar chemical properties but a different retention time and mass spectrum.

B. GC-MS Instrumentation and Parameters

• Gas Chromatograph:

  • Injector: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) to prevent column overloading. Injector temperature: 250 °C.

  • Column: A nonpolar or mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is suitable. A typical dimension would be 30 m x 0.25 mm i.d. x 0.25 µm film thickness.

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp to a higher temperature (e.g., 250 °C) at a rate of 10-20 °C/min. This allows for the separation of impurities and the analyte.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV (standard for library matching).

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 35-300 to ensure capture of all relevant fragments.

C. Experimental Workflow Diagram

Caption: GC-MS workflow for 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Conclusion

The mass spectrometric analysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane, particularly under electron ionization, is predicted to yield a rich and informative fragmentation pattern. The key features to look for are the characteristic M/M+2 isotopic pattern of the molecular ion and any bromine-containing fragments, a likely base peak at m/z 97 corresponding to the loss of the bromine radical, and fragments resulting from the cleavage of the cyclobutane ring, such as the loss of ethene. This predictive guide, based on fundamental principles and data from analogous structures, provides a solid framework for researchers to interpret the mass spectrum of this compound, aiding in its unambiguous identification and characterization.

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An In-depth Technical Guide to the FT-IR Spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Abstract

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane. Addressed to researchers, scientists, and professionals in drug development, this document delves into the theoretical principles and practical interpretation of the vibrational modes characteristic of this molecule. We will explore the influence of its distinct structural features—a strained cyclobutane ring, a gem-dimethyl group, and a bromomethyl substituent—on the infrared spectrum. This guide will serve as a valuable resource for identifying and characterizing this compound and similar structures in a laboratory setting.

Introduction: The Molecular Architecture of 3-(Bromomethyl)-1,1-dimethylcyclobutane

3-(Bromomethyl)-1,1-dimethylcyclobutane is a halogenated hydrocarbon featuring a four-membered cyclobutane ring. This ring structure is of particular interest due to its inherent ring strain, a consequence of bond angles deviating from the ideal tetrahedral angle of 109.5°[1][2][3][4]. This strain influences the vibrational frequencies of the bonds within the ring, often shifting them to higher wavenumbers compared to their acyclic counterparts.

The molecule is further characterized by a gem-dimethyl group attached to the C1 position of the cyclobutane ring and a bromomethyl group at the C3 position. The presence of these functional groups gives rise to a series of characteristic absorption bands in the FT-IR spectrum, which can be used for its unambiguous identification.

Principles of FT-IR Spectroscopy: A Molecular Vibrational Fingerprint

FT-IR spectroscopy is a powerful analytical technique that probes the vibrational modes of a molecule.[5] When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies corresponding to its natural vibrational frequencies.[5] These vibrations include stretching, bending, rocking, wagging, and twisting of the chemical bonds.[5][6] The resulting spectrum is a unique "fingerprint" of the molecule, with the positions, intensities, and shapes of the absorption bands providing detailed information about its functional groups and overall structure.[6]

For a non-linear molecule with N atoms, there are 3N-6 fundamental vibrational modes.[5] In the case of 3-(Bromomethyl)-1,1-dimethylcyclobutane (C7H13Br), this equates to 63 possible fundamental vibrations. However, not all of these will be IR-active or readily observable.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

While an experimental spectrum for 3-(Bromomethyl)-1,1-dimethylcyclobutane is not publicly available, a standard protocol for its acquisition would be as follows:

Instrumentation:

• A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or a more sensitive mercury cadmium telluride (MCT) detector.

Sample Preparation:

• Neat Liquid: If the compound is a liquid at room temperature, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Solution: Alternatively, the sample can be dissolved in a suitable IR-transparent solvent (e.g., carbon tetrachloride, CCl4, or chloroform, CHCl3) and placed in a liquid cell. A background spectrum of the pure solvent must be acquired and subtracted from the sample spectrum.

Data Acquisition:

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Apodization: A Happ-Genzel apodization function is commonly applied.

The following diagram illustrates a generalized workflow for FT-IR analysis.

Caption: A generalized workflow for FT-IR analysis.

Predicted FT-IR Spectrum and Interpretation

Based on established group frequencies for alkyl halides, cyclobutanes, and methyl groups, we can predict the key absorption bands in the FT-IR spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

C-H Stretching Vibrations (3000-2850 cm⁻¹)

This region is dominated by the stretching vibrations of the C-H bonds in the methyl and methylene groups.

• Asymmetric and Symmetric CH₃ Stretching: Expect strong bands around 2962 cm⁻¹ and 2872 cm⁻¹, respectively, arising from the two methyl groups of the gem-dimethyl substituent.

• Asymmetric and Symmetric CH₂ Stretching: Strong absorptions around 2926 cm⁻¹ and 2853 cm⁻¹ are anticipated from the methylene groups in the cyclobutane ring and the bromomethyl group.

C-H Bending Vibrations (1470-1365 cm⁻¹)

The bending (scissoring, wagging, and twisting) vibrations of the C-H bonds appear in this region.

• CH₃ and CH₂ Scissoring: A band around 1465 cm⁻¹ is expected due to the scissoring motion of the CH₂ groups and the asymmetric bending of the CH₃ groups.

• Gem-Dimethyl Group: The presence of the gem-dimethyl group should give rise to a characteristic doublet, with peaks around 1385 cm⁻¹ and 1365 cm⁻¹. The peak at 1385 cm⁻¹ is due to the symmetric bending of the methyl groups, and the splitting into a doublet is a hallmark of the gem-dimethyl structure.

• -CH₂Br Wagging: A notable feature for terminal alkyl halides is the C-H wag of the –CH₂X group, which is expected to appear in the 1300-1150 cm⁻¹ range.[7][8]

The Fingerprint Region (1300-500 cm⁻¹)

This region contains a complex series of absorptions that are unique to the molecule, arising from C-C stretching and various bending vibrations.

• Cyclobutane Ring Vibrations: The strained cyclobutane ring will exhibit characteristic skeletal vibrations. While specific assignments are complex, absorptions in the 1250-770 cm⁻¹ range can be attributed to ring puckering and other skeletal modes.[7][8][9] The ring strain can lead to shifts in these frequencies compared to unstrained alkanes.[1][2][3][4]

• C-Br Stretching Vibration: The most diagnostic peak for the bromomethyl group is the C-Br stretching vibration. This is expected to be a strong absorption in the range of 690-515 cm⁻¹.[7][8][10]

Summary of Predicted FT-IR Data

The following table summarizes the expected key vibrational frequencies for 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Predicted Intensity
~2962	Asymmetric CH₃ Stretch	gem-Dimethyl	Strong
~2926	Asymmetric CH₂ Stretch	Cyclobutane Ring, -CH₂Br	Strong
~2872	Symmetric CH₃ Stretch	gem-Dimethyl	Medium-Strong
~2853	Symmetric CH₂ Stretch	Cyclobutane Ring, -CH₂Br	Medium
~1465	CH₂ Scissoring / Asymmetric CH₃ Bend	All CH₂ and CH₃ groups	Medium
~1385, ~1365	Symmetric CH₃ Bend (Doublet)	gem-Dimethyl	Medium
1300-1150	-CH₂Br Wagging	Bromomethyl	Medium-Strong
1250-770	Cyclobutane Ring Vibrations	Cyclobutane Ring	Medium-Weak
690-515	C-Br Stretch	Bromomethyl	Strong

The molecular structure and the key vibrational modes are illustrated below.

Caption: Key vibrational modes in 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Conclusion

The FT-IR spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane is predicted to exhibit a unique combination of absorption bands that directly reflect its molecular structure. The characteristic C-H stretching and bending vibrations of the alkyl groups, the distinctive doublet of the gem-dimethyl group, the wagging mode of the bromomethyl group, and the strong C-Br stretching absorption in the fingerprint region collectively provide a robust method for its identification. A thorough understanding of these spectral features is essential for researchers and professionals engaged in the synthesis, characterization, and application of this and related compounds.

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Stability of 3-(Bromomethyl)-1,1-dimethylcyclobutane Under Acidic Conditions: A Mechanistic and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-(Bromomethyl)-1,1-dimethylcyclobutane is a valuable building block in medicinal chemistry, prized for introducing the compact and three-dimensional 1,1-dimethylcyclobutane moiety into drug candidates. This motif can enhance metabolic stability, improve solubility, and provide favorable conformational constraints.[1] However, the inherent strain of the cyclobutane ring, coupled with the presence of a reactive bromomethyl group, raises significant questions about its stability, particularly during synthesis, purification, and formulation under acidic conditions. This guide provides an in-depth technical analysis of the potential degradation pathways of 3-(Bromomethyl)-1,1-dimethylcyclobutane in acidic media, grounded in the principles of carbocation chemistry and ring strain theory. We will explore the mechanistic underpinnings of its potential instability, offer field-proven insights into experimental design for stability assessment, and provide detailed protocols for forced degradation studies.

Introduction: The Dichotomy of the Cyclobutane Ring in Drug Discovery

The cyclobutane ring is increasingly utilized in drug design to escape the "flatland" of aromatic scaffolds, offering a sp³-rich, three-dimensional architecture.[2] Despite a significant ring strain of approximately 26.3 kcal/mol, cyclobutanes are generally more chemically inert than their cyclopropane counterparts.[1] This balance of stability and unique spatial arrangement makes them attractive isosteres for various functional groups. However, the stability of a substituted cyclobutane is not absolute and is highly dependent on the nature and positioning of its substituents. The title compound, 3-(Bromomethyl)-1,1-dimethylcyclobutane, presents a classic case where a seemingly stable scaffold is appended with a primary alkyl bromide, a functional group susceptible to nucleophilic substitution and elimination reactions, often proceeding through carbocation intermediates, especially under acidic conditions. Understanding the interplay between the strained ring and the reactive side chain is paramount for any researcher incorporating this moiety into complex molecules.

Mechanistic Insights into Acid-Catalyzed Degradation

Under acidic conditions, particularly in the presence of protic solvents or Lewis acids, the degradation of 3-(Bromomethyl)-1,1-dimethylcyclobutane is anticipated to proceed via a carbocation-mediated pathway. The reaction cascade can be dissected into three key stages: initiation, rearrangement, and termination.

Initiation: Formation of the Primary Carbocation

The carbon-bromine bond is polarized, rendering the methylene carbon electrophilic. In the presence of an acid catalyst (e.g., H⁺ or a Lewis acid), the departure of the bromide leaving group is facilitated, leading to the formation of a primary carbocation: the (1,1-dimethylcyclobut-3-yl)methyl cation.

This primary carbocation is highly unstable and serves as a transient intermediate, poised for rapid rearrangement to a more stable species.

Rearrangement: The Driving Force of Ring Strain Release

The cornerstone of this compound's instability under acidic conditions is the propensity of the nascent primary carbocation to undergo a rapid and irreversible rearrangement. This is driven by two powerful thermodynamic forces:

• Relief of Ring Strain: The expansion of the highly strained four-membered cyclobutane ring to a less strained five-membered cyclopentane ring is energetically favorable.[3][4]

• Carbocation Stabilization: The rearrangement transforms the highly unstable primary carbocation into a more stable secondary or, preferably, tertiary carbocation.[3]

The most probable rearrangement is a 1,2-alkyl shift, where one of the C-C bonds of the cyclobutane ring migrates to the carbocationic center. In the case of 3-(Bromomethyl)-1,1-dimethylcyclobutane, there are two potential migration pathways for the ring carbons. Migration of the C2-C3 bond (pathway A in the diagram below) is highly favored as it directly leads to the formation of a stable tertiary carbocation.

dot digraph "Carbocation Rearrangement" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=plaintext, fontsize=12, fontname="Arial"];

} pdot Caption: Favored ring expansion pathway leading to a stable tertiary carbocation.

Termination: Product Formation

The rearranged and more stable tertiary carbocation is then quenched by any nucleophile present in the reaction medium. In a typical forced degradation study using aqueous acid, water will act as the nucleophile.

• Substitution (Sₙ1): Trapping of the carbocation by a solvent molecule (e.g., water or an alcohol) will yield substitution products.

• Elimination (E1): Deprotonation of a carbon adjacent to the carbocation center will result in the formation of various isomeric alkenes.

The final product mixture is therefore expected to be complex, comprising rearranged alcohols/ethers and olefins.

Experimental Design: Forced Degradation Studies

To empirically determine the stability of 3-(Bromomethyl)-1,1-dimethylcyclobutane, a forced degradation or stress testing study is essential. This involves subjecting the compound to conditions more severe than those it would typically encounter to accelerate degradation and identify potential degradation products.[4][5]

Protocol for Acidic Hydrolysis Stress Test

This protocol provides a framework for assessing the stability of the title compound under acidic conditions.

Objective: To identify the degradation products of 3-(Bromomethyl)-1,1-dimethylcyclobutane under acidic stress and to determine the degradation kinetics.

Materials:

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Hydrochloric acid (HCl), 0.1 M and 1 M solutions

• Sodium hydroxide (NaOH), 0.1 M and 1 M solutions for neutralization

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Methanol, analytical grade

• Class A volumetric flasks, pipettes, and vials

• HPLC system with a UV/Vis or DAD detector and a C18 column

• GC-MS system for identification of volatile products

• NMR spectrometer for structural elucidation of isolated degradants

• pH meter

• Thermostatically controlled water bath or oven

Procedure:

• Sample Preparation: Prepare a stock solution of 3-(Bromomethyl)-1,1-dimethylcyclobutane in acetonitrile at a concentration of 1 mg/mL.

• Stress Conditions:

  • Pipette 1 mL of the stock solution into three separate vials.

  • To the first vial, add 1 mL of 0.1 M HCl.

  • To the second vial, add 1 mL of 1 M HCl.

  • To the third vial (control), add 1 mL of water.

• Incubation:

  • Loosely cap the vials to prevent pressure buildup.

  • Place the vials in a water bath or oven set at 60 °C.

  • Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Sample Analysis:

  • Immediately neutralize the withdrawn aliquots with an equivalent amount of NaOH solution.

  • Dilute the neutralized samples with a 50:50 mixture of water and acetonitrile to a suitable concentration for HPLC analysis.

  • Analyze the samples by a validated stability-indicating HPLC method. The method should be capable of separating the parent compound from all degradation products.

• Peak Identification and Characterization:

  • Collect fractions of the major degradation products from the HPLC.

  • Analyze the collected fractions by LC-MS/MS and NMR to elucidate their structures.

  • For volatile products, analyze the headspace of the stressed samples or a direct injection of a diluted sample by GC-MS.

dot digraph "Forced Degradation Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10];

} pdot Caption: Workflow for the forced degradation study under acidic conditions.

Expected Data and Interpretation

The primary output of the HPLC analysis will be a chromatogram showing the decrease of the parent compound peak area and the emergence of new peaks corresponding to degradation products over time.

Table 1: Hypothetical HPLC Data from Forced Degradation Study

Time (hours)	Parent Compound (% Remaining)	Degradant 1 (% Area)	Degradant 2 (% Area)	Total Degradation (%)
0	100.0	0.0	0.0	0.0
2	92.5	5.1	2.4	7.5
4	85.3	9.8	4.9	14.7
8	71.0	18.5	10.5	29.0
12	58.2	26.3	15.5	41.8
24	35.6	39.8	24.6	64.4

Based on the mechanistic discussion, "Degradant 1" could correspond to the rearranged alcohol (1,2-dimethylcyclopentan-1-ol), and "Degradant 2" could be a mixture of rearranged elimination products (e.g., 2,3-dimethylcyclopent-1-ene). Structural confirmation via MS and NMR is crucial for definitive identification.

Conclusion and Recommendations

3-(Bromomethyl)-1,1-dimethylcyclobutane is a molecule that requires careful handling under acidic conditions. While the cyclobutane scaffold itself is relatively robust, the primary alkyl bromide functionality serves as a latent trigger for a highly favorable, acid-catalyzed ring expansion rearrangement. This instability is not a flaw but a fundamental chemical property that must be understood and managed.

For drug development professionals, this means:

• Synthesis and Purification: Avoid strongly acidic conditions during synthesis and purification steps. If acidic conditions are unavoidable, they should be performed at low temperatures and for short durations, with careful monitoring of product purity.

• Formulation: The use of acidic excipients in formulations containing this moiety should be carefully evaluated through comprehensive stability studies.

• Analytical Method Development: Stability-indicating analytical methods must be developed and validated to separate the parent molecule from all potential rearrangement and degradation products.

By understanding the underlying mechanisms of degradation and employing rigorous experimental protocols to assess stability, researchers can confidently utilize the unique structural benefits of the 3-(Bromomethyl)-1,1-dimethylcyclobutane synthon while mitigating the risks associated with its potential instability.

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An In-Depth Technical Guide on the Thermal Stability of Dimethylcyclobutane Derivatives

Foreword

For researchers, scientists, and professionals in drug development, a deep understanding of molecular stability is paramount. The cyclobutane motif, a strained four-membered ring, is a fascinating and increasingly important structural unit in organic chemistry and medicinal chemistry. Its inherent ring strain makes it a unique building block, but also predisposes it to thermal rearrangements. This guide provides a comprehensive exploration of the thermal stability of dimethylcyclobutane derivatives, synthesizing foundational principles with detailed experimental and computational insights. We will delve into the kinetics and mechanisms of the thermal decomposition of 1,1-, 1,2-, and 1,3-dimethylcyclobutane isomers, offering a robust resource for those working with these and related strained cyclic systems.

The Driving Force: Understanding Ring Strain in Cyclobutanes

The thermal lability of cyclobutane and its derivatives is fundamentally rooted in the concept of ring strain. This strain arises from the deviation of bond angles from the ideal sp³ hybridized carbon bond angle of 109.5° and torsional strain from the eclipsing of hydrogen atoms on adjacent carbons.[1][2][3]

• Angle Strain: In a planar cyclobutane, the C-C-C bond angles would be a rigid 90°, a significant deviation from the preferred 109.5°. This deviation creates substantial angle strain. To alleviate some of this strain, cyclobutane adopts a puckered or "butterfly" conformation, which slightly reduces the bond angles to around 88°.[2][4]

• Torsional Strain: A planar cyclobutane would have all its methylene hydrogens in an eclipsed conformation, leading to significant torsional strain. The puckered conformation also helps to relieve some of this strain by moving the hydrogens on adjacent carbons away from a perfectly eclipsed arrangement.[2][3]

The total ring strain in cyclobutane is approximately 110 kJ/mol, making it significantly less stable and more prone to ring-opening reactions than its five- and six-membered cycloalkane counterparts, cyclopentane and cyclohexane.[2][5] The thermal decomposition of cyclobutanes provides a pathway to relieve this inherent strain, typically through the cleavage of one or more carbon-carbon bonds.

Thermal Decomposition of 1,1-Dimethylcyclobutane

The thermal decomposition of 1,1-dimethylcyclobutane is a classic example of a unimolecular reaction driven by the release of ring strain. The primary decomposition pathway involves the cleavage of a C-C bond to form a diradical intermediate, which then fragments to yield stable alkenes.

Mechanism of Decomposition

The pyrolysis of 1,1-dimethylcyclobutane proceeds via a diradical mechanism to yield isobutene and ethylene. The reaction is initiated by the homolytic cleavage of one of the ring C-C bonds, forming a 1,4-diradical. This diradical can then undergo a β-scission to produce the final products.

Caption: Decomposition of 1,1-dimethylcyclobutane to isobutene and ethylene.

Kinetic Data

The Influence of Stereochemistry: Thermal Decomposition of 1,2-Dimethylcyclobutanes

The thermal behavior of cis- and trans-1,2-dimethylcyclobutane is a fascinating case study in how stereochemistry governs reaction pathways and product distributions. The relative stability of the cis and trans isomers influences their decomposition kinetics, and the stereochemical arrangement of the methyl groups dictates the stereochemistry of the resulting alkene products.

Relative Stability of Isomers

In 1,2-dimethylcyclobutane, the trans isomer is more stable than the cis isomer.[6] In the puckered conformation of the cis isomer, one methyl group is forced into a more sterically hindered axial-like position, while in the trans isomer, both methyl groups can occupy more stable equatorial-like positions. This difference in ground-state energy contributes to the differences observed in their thermal decomposition.

Decomposition Pathways and Products

Both cis- and trans-1,2-dimethylcyclobutane decompose thermally to produce propene and a mixture of cis- and trans-2-butene. The reactions proceed through a diradical intermediate, and the stereochemical outcome is consistent with a conrotatory ring opening, as predicted by the Woodward-Hoffmann rules for thermal electrocyclic reactions.[7]

• cis-1,2-Dimethylcyclobutane: Thermal decomposition yields propene, cis-2-butene, and trans-2-butene.

• trans-1,2-Dimethylcyclobutane: Thermal decomposition also yields propene, cis-2-butene, and trans-2-butene, but in different ratios compared to the cis isomer.

Caption: Thermal decomposition products of 1,2-dimethylcyclobutane isomers.

Kinetic Data

Seminal work by Gerberich and Walters laid the foundation for understanding the kinetics of these reactions. While accessing the full dataset can be challenging, their work established the unimolecular nature of these decompositions.

A Twist in Stability: Thermal Decomposition of 1,3-Dimethylcyclobutanes

The 1,3-disubstituted cyclobutanes present an interesting contrast to their 1,2-disubstituted counterparts in terms of isomer stability. This has direct implications for their thermal decomposition behavior.

Relative Stability of Isomers

Contrary to the 1,2-isomers, cis-1,3-dimethylcyclobutane is more stable than the trans isomer .[7][8] In the puckered conformation of the cis isomer, both methyl groups can occupy pseudo-equatorial positions, minimizing steric interactions. In the trans isomer, one methyl group must be in a pseudo-axial position, leading to greater steric strain.[7]

Decomposition Pathways and Products

The thermal decomposition of 1,3-dimethylcyclobutane isomers is expected to proceed through diradical intermediates to yield various fragmentation and isomerization products. The specific product distribution will be influenced by the stereochemistry of the starting material.

Experimental Methodologies for Studying Thermal Stability

The study of gas-phase unimolecular reactions requires specialized experimental techniques to precisely control temperature and pressure, and to analyze the reaction products.

Static and Flow Systems

• Static Reactors: In a static system, the reactant is introduced into a heated vessel of a known volume, and the reaction progress is monitored over time, often by measuring the change in pressure or by periodically sampling the gas mixture for analysis by techniques like gas chromatography (GC).

• Flow Reactors: In a flow system, the reactant gas is continuously passed through a heated tube. The residence time in the heated zone is controlled by the flow rate and the reactor dimensions. The effluent gas is then analyzed to determine the extent of reaction and the product distribution.[9]

Shock Tubes

Shock tubes are powerful tools for studying gas-phase reactions at high temperatures and well-defined reaction times. A shock wave rapidly heats the reactant gas to a high temperature, initiating the reaction. The composition of the gas mixture can be probed in real-time using various spectroscopic techniques or sampled after the reaction for analysis.[10][11]

Experimental Workflow for a Shock Tube Study

Caption: Generalized workflow for a shock tube pyrolysis experiment.

Computational Chemistry in Elucidating Reaction Mechanisms

Computational chemistry has become an indispensable tool for understanding the intricate details of reaction mechanisms that are often difficult to probe experimentally.

Density Functional Theory (DFT)

DFT methods are widely used to calculate the geometries and energies of reactants, transition states, and products.[7] This allows for the determination of reaction barriers (activation energies) and reaction enthalpies, providing a theoretical framework for interpreting experimental kinetic data.

Diradical Pathways

A key area of computational investigation for cyclobutane decomposition is the nature of the diradical intermediates.[10][12] Calculations can map out the potential energy surface for the ring-opening and subsequent fragmentation or isomerization steps, revealing the lowest energy pathways and predicting the stereochemical outcomes of the reaction.

Concluding Remarks and Future Outlook

The thermal stability of dimethylcyclobutane derivatives is a rich and complex field that beautifully illustrates the interplay of ring strain, stereochemistry, and reaction kinetics. While foundational studies have provided a solid understanding of these systems, advancements in experimental techniques, particularly in real-time diagnostics, and the increasing sophistication of computational methods continue to offer deeper insights. For scientists in drug discovery and materials science, a thorough grasp of the principles outlined in this guide is essential for predicting the thermal lability of molecules containing strained rings and for designing novel synthetic pathways that harness the unique reactivity of these fascinating compounds. The ongoing exploration of these fundamental reactions will undoubtedly continue to contribute to our broader understanding of chemical reactivity.

References

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• Filo. (2023, November 4). cis-1, 2-Dimethylcyclobutane is less stable than its trans isomer, but ci... [Link]

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• Homework.Study.com. (n.d.). Cis-1,2-dimethylcyclobutane is less stable than its trans isomer, but cis-1,3-dimethylcyclobutane.... [Link]

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• MDPI. (2021, November 8). Oxidative Repair of Pyrimidine Cyclobutane Dimers by Nitrate Radicals (NO3•): A Kinetic and Computational Study. [Link]

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A Comprehensive Technical Guide to the Solubility of 3-(Bromomethyl)-1,1-dimethylcyclobutane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Bromomethyl)-1,1-dimethylcyclobutane is a halogenated hydrocarbon building block with potential applications in organic synthesis and drug discovery. A thorough understanding of its solubility in various organic solvents is fundamental for its effective use in reaction design, purification processes, and formulation development. This guide provides a detailed analysis of the predicted solubility of 3-(Bromomethyl)-1,1-dimethylcyclobutane, outlines experimental protocols for its determination, and discusses key factors influencing its solubility profile. By integrating theoretical predictions with practical methodologies, this document serves as a valuable resource for scientists working with this compound.

Part 1: Molecular Profile and Solubility Prediction

The solubility of a compound is primarily governed by its molecular structure and the principle of "like dissolves like"[1][2]. To predict the solubility of 3-(Bromomethyl)-1,1-dimethylcyclobutane, we must first analyze its molecular characteristics.

Molecular Structure:

• Chemical Formula: C₇H₁₃Br[3]

• Molecular Weight: 177.08 g/mol [3]

• Key Structural Features:

  • Cyclobutane Ring: A four-membered aliphatic ring.

  • Gem-dimethyl Group: Two methyl groups attached to the same carbon atom (C1).

  • Bromomethyl Group: A methyl group substituted with a bromine atom, attached to C3.

Polarity Analysis:

The presence of the carbon-bromine (C-Br) bond introduces a degree of polarity to the molecule due to the difference in electronegativity between carbon and bromine. However, the bulk of the molecule consists of nonpolar hydrocarbon components (the cyclobutane ring and methyl groups). This structural composition suggests that 3-(Bromomethyl)-1,1-dimethylcyclobutane is a predominantly nonpolar molecule with a small polar region .

Solubility Prediction:

Based on the "like dissolves like" principle, we can predict the following solubility behavior:

• High Solubility in Non-Polar Solvents: The nonpolar cyclobutane ring and dimethyl groups will readily interact with nonpolar solvent molecules through van der Waals forces.

• Moderate to Low Solubility in Polar Aprotic Solvents: The polar C-Br bond can interact with the dipoles of polar aprotic solvents, but the large nonpolar portion of the molecule may limit extensive solvation.

• Poor Solubility in Polar Protic Solvents: The molecule lacks the ability to form strong hydrogen bonds, which are the dominant intermolecular forces in polar protic solvents like water and alcohols. The energy required to disrupt the hydrogen-bonding network of these solvents is not sufficiently compensated by the weak interactions with the solute. A structurally similar compound, 3-(bromomethyl)-1,1-dimethylcyclohexane, demonstrates poor solubility in polar protic solvents[4].

Part 2: Predicted Solubility in Common Organic Solvents

The following table summarizes the predicted solubility of 3-(Bromomethyl)-1,1-dimethylcyclobutane in a range of common organic solvents, categorized by their polarity.

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Non-Polar	Hexane, Cyclohexane, Toluene, Carbon Tetrachloride	High	Favorable van der Waals interactions between the nonpolar solute and nonpolar solvents[4].
Slightly Polar	Diethyl Ether, Dichloromethane (DCM)	High to Moderate	The small dipole moment of these solvents can interact with the C-Br bond, while the hydrocarbon backbone is compatible.
Polar Aprotic	Acetone, Ethyl Acetate, Tetrahydrofuran (THF)	Moderate to Low	The polar functional groups of the solvents can interact with the C-Br bond, but the overall nonpolar character of the solute may limit solubility.
Polar Aprotic (High Polarity)	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Low	The highly polar nature of these solvents makes them less compatible with the predominantly nonpolar solute.
Polar Protic	Methanol, Ethanol, Water	Very Low / Insoluble	The inability to form hydrogen bonds and the energy cost of disrupting the solvent's hydrogen-bonding network lead to poor solubility[4].

Part 3: Experimental Determination of Solubility

To validate the predicted solubility and obtain quantitative data, experimental determination is crucial. The following protocols describe qualitative and quantitative methods for assessing the solubility of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Qualitative Solubility Assessment

This method provides a rapid initial screening of solubility in various solvents.

Protocol:

• Preparation: Dispense 1 mL of the selected organic solvent into a clean, dry vial.

• Solute Addition: Add approximately 10 mg of 3-(Bromomethyl)-1,1-dimethylcyclobutane to the vial.

• Mixing: Cap the vial and vortex or shake vigorously for 1-2 minutes at a controlled temperature (e.g., 25 °C).

• Observation: Visually inspect the mixture.

  • Soluble: The solute completely dissolves, forming a clear solution.

  • Partially Soluble: Some of the solute dissolves, but solid particles remain.

  • Insoluble: The solute does not appear to dissolve.

• Incremental Addition: If the initial amount dissolves, continue adding the solute in small, known increments until saturation is reached (i.e., solid material remains undissolved).

Quantitative Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely accepted and accurate technique for determining equilibrium solubility[5][6].

Protocol:

• Preparation of Saturated Solution:

  • Add an excess amount of 3-(Bromomethyl)-1,1-dimethylcyclobutane to a known volume of the chosen solvent in a sealed flask or vial. The presence of undissolved solute is essential to ensure saturation.

  • Place the flask in a shaker bath set to a constant temperature (e.g., 25 °C) and agitate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • Allow the mixture to stand undisturbed at the controlled temperature until the excess solid has settled.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed or temperature-equilibrated syringe. It is critical to avoid aspirating any undissolved solid. The use of a syringe filter (e.g., 0.45 µm PTFE) is highly recommended.

• Analysis:

  • Accurately dilute the collected aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 3-(Bromomethyl)-1,1-dimethylcyclobutane in the diluted sample using a validated analytical technique such as:

    • Gas Chromatography (GC): Ideal for volatile compounds.

    • High-Performance Liquid Chromatography (HPLC): Requires a suitable chromophore or derivatization.

    • Nuclear Magnetic Resonance (NMR): Can be used with an internal standard for quantification.

• Calculation:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualizing the Solubility Workflow

Caption: Experimental workflow for solubility determination.

Part 4: Factors Influencing Solubility

Several factors can influence the measured solubility of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

• Temperature: The solubility of solids in liquids generally increases with temperature[1][7]. Therefore, it is crucial to control and report the temperature at which solubility is determined. For endothermic dissolution processes, an increase in temperature will lead to higher solubility.

• Purity of Solute and Solvent: Impurities in either the 3-(Bromomethyl)-1,1-dimethylcyclobutane or the solvent can alter the measured solubility. It is recommended to use materials of the highest possible purity.

• Polymorphism: If the compound can exist in different crystalline forms (polymorphs), each form may exhibit a different solubility.

Part 5: Data Interpretation and Reporting

When reporting solubility data, it is essential to include the following information for reproducibility:

• The specific solvent used, including its grade or purity.

• The temperature at which the measurement was performed.

• The experimental method employed (e.g., shake-flask).

• The analytical technique used for quantification.

• The solubility value with appropriate units (e.g., g/L, mol/L).

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane is predicted to be a compound with high solubility in nonpolar organic solvents and poor solubility in polar protic solvents. This technical guide provides a framework for understanding and experimentally verifying its solubility profile. By following the detailed protocols and considering the influencing factors, researchers can obtain accurate and reliable solubility data, which is critical for the successful application of this compound in chemical synthesis and pharmaceutical development.

References

• Slideshare. (n.d.). solubility experimental methods.pptx. Retrieved from [Link]

• Mol-Instincts. (n.d.). 3-(Bromomethyl)-1,1-dimethylcyclobutane CAS No.: 76207-22-2. Retrieved from [Link]

• Chemistry For Everyone. (2024, February 12). How To Predict Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

• Chemistry For Everyone. (2024, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• Education.com. (n.d.). Testing the Solubility of Common Liquid Solvents. Retrieved from [Link]

• Khan Academy. (n.d.). Solubility of organic compounds [Video]. Retrieved from [Link]

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The Genesis of a Key Building Block: A Technical Guide to the Discovery and Plausible First Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delineates the plausible discovery and initial synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane, a valuable gem-dimethylcyclobutane-containing building block in medicinal chemistry and materials science. While a singular seminal publication documenting its first synthesis remains elusive in readily available literature, this document constructs a scientifically rigorous and logical pathway to its preparation based on established and analogous synthetic transformations. The proposed route commences with the synthesis of the precursor alcohol, (3,3-dimethylcyclobutan-1-yl)methanol, followed by its subsequent bromination. This guide provides in-depth experimental protocols, explains the causal reasoning behind methodological choices, and is grounded in authoritative references to ensure scientific integrity.

Introduction: The Significance of the Gem-Dimethylcyclobutane Motif

The cyclobutane ring, particularly when adorned with a gem-dimethyl group, is a privileged scaffold in modern organic chemistry. This structural motif is prevalent in a diverse array of natural products and has garnered significant attention from synthetic chemists. The inherent ring strain of the cyclobutane core influences the molecule's reactivity, rendering it a versatile intermediate for crafting complex molecular architectures. The gem-dimethyl substitution provides steric bulk and lipophilicity, properties often sought in the design of novel therapeutic agents and advanced materials. 3-(Bromomethyl)-1,1-dimethylcyclobutane, with its reactive bromomethyl handle, serves as a key intermediate for introducing this desirable pharmacophore into a variety of molecular frameworks.

A Proposed Pathway to the First Synthesis

Based on analogous syntheses of related cyclobutane derivatives, the most logical and efficient route to 3-(Bromomethyl)-1,1-dimethylcyclobutane involves a two-step sequence:

• Synthesis of the Precursor Alcohol: Preparation of (3,3-dimethylcyclobutan-1-yl)methanol.

• Bromination: Conversion of the precursor alcohol to the target molecule, 3-(Bromomethyl)-1,1-dimethylcyclobutane.

This approach leverages readily available starting materials and employs robust, well-established chemical transformations.

Detailed Synthesis of the Precursor Alcohol: (3,3-dimethylcyclobutan-1-yl)methanol

The synthesis of the precursor alcohol is anticipated to proceed via the reduction of a corresponding carboxylic acid or its ester derivative. A plausible starting material is 3,3-dimethylcyclobutane-1-carboxylic acid.

Rationale for the Synthetic Approach

The reduction of carboxylic acids or their esters to primary alcohols is a fundamental transformation in organic synthesis. Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of effecting this conversion with high efficiency. The reaction is typically conducted in an anhydrous aprotic solvent, such as diethyl ether or tetrahydrofuran (THF), to prevent the violent reaction of LiAlH₄ with water.

Detailed Experimental Protocol

Reaction: Reduction of 3,3-dimethylcyclobutane-1-carboxylic acid to (3,3-dimethylcyclobutan-1-yl)methanol.

Materials:

• 3,3-dimethylcyclobutane-1-carboxylic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium sulfate (Na₂SO₄) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Ice bath

Procedure:

• A solution of 3,3-dimethylcyclobutane-1-carboxylic acid in anhydrous diethyl ether is added dropwise to a stirred suspension of lithium aluminum hydride in anhydrous diethyl ether at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 2-4 hours to ensure complete reduction.

• The reaction is carefully quenched by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then again by water, while cooling in an ice bath.

• The resulting granular precipitate is filtered off and washed with diethyl ether.

• The combined organic filtrates are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude (3,3-dimethylcyclobutan-1-yl)methanol.

• The crude product can be purified by distillation under reduced pressure.

Data Summary

Parameter	Value	Reference
Starting Material	3,3-dimethylcyclobutane-1-carboxylic acid	Commercially available or synthesized
Reducing Agent	Lithium aluminum hydride (LiAlH₄)	Standard laboratory reagent
Solvent	Anhydrous diethyl ether or THF	Standard laboratory solvent
Reaction Temperature	0 °C to reflux	Typical for LiAlH₄ reductions
Anticipated Yield	>80%	Based on analogous reactions

First Synthesis: Bromination of (3,3-dimethylcyclobutan-1-yl)methanol

With the precursor alcohol in hand, the final step is the conversion of the hydroxyl group to a bromide. The Appel reaction, utilizing triphenylphosphine (PPh₃) and a bromine source like carbon tetrabromide (CBr₄) or N-bromosuccinimide (NBS), is a reliable method for this transformation.

Mechanistic Insight and Rationale

The Appel reaction proceeds through the formation of a phosphonium salt intermediate. The alcohol attacks the activated phosphorus species, leading to the formation of an alkoxyphosphonium salt. Subsequent nucleophilic attack by the bromide ion on the carbon atom bearing the oxygen displaces triphenylphosphine oxide, yielding the desired alkyl bromide. This method is favored for its mild reaction conditions and high yields.

Detailed Experimental Protocol

Reaction: Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane from (3,3-dimethylcyclobutan-1-yl)methanol.

Materials:

• (3,3-dimethylcyclobutan-1-yl)methanol

• Triphenylphosphine (PPh₃)

• Carbon tetrabromide (CBr₄) or N-Bromosuccinimide (NBS)

• Anhydrous dichloromethane (DCM) or acetonitrile (MeCN)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• To a stirred solution of triphenylphosphine in anhydrous dichloromethane at 0 °C is added the bromine source (CBr₄ or NBS) portion-wise.

• A solution of (3,3-dimethylcyclobutan-1-yl)methanol in anhydrous dichloromethane is then added dropwise to the reaction mixture at 0 °C.

• The reaction is allowed to warm to room temperature and stirred for 12-24 hours.

• The reaction mixture is concentrated under reduced pressure.

• The residue is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Data Summary

Parameter	Value	Reference
Starting Material	(3,3-dimethylcyclobutan-1-yl)methanol	Synthesized in the previous step
Reagents	Triphenylphosphine, Carbon tetrabromide/NBS	Standard laboratory reagents
Solvent	Anhydrous Dichloromethane	Standard laboratory solvent
Reaction Temperature	0 °C to room temperature	Typical for Appel reactions
Anticipated Yield	>70%	Based on analogous reactions

Visualizing the Synthetic Workflow

The following diagram illustrates the proposed two-step synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Caption: Proposed synthetic pathway for 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Conclusion

While the historical first synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane is not explicitly detailed in a single, readily identifiable source, this guide presents a robust and scientifically sound synthetic route based on well-established organic chemistry principles and analogous transformations. The proposed two-step synthesis, involving the reduction of 3,3-dimethylcyclobutane-1-carboxylic acid followed by an Appel-type bromination, offers an efficient and logical approach to this valuable building block. This in-depth guide provides the necessary technical details and theoretical underpinning to enable researchers and drug development professionals to synthesize and utilize this important chemical intermediate in their endeavors.

References

• Recent advances in the synthesis of gem-dimethylcyclobutane natural products. National Institutes of Health. [Link]

• Synthesis of 1-acetyl-3-ethylcyclobutane. PrepChem.com. [Link]

• An Efficient Route to 3-Substituted Cyclobutanone Derivatives. Request PDF. [Link]

An In-depth Technical Guide to Gem-Dimethylcyclobutane Structures

Abstract

The gem-dimethylcyclobutane motif is a prevalent and vital structural element in a vast array of natural products, many of which exhibit significant biological activity. Its unique stereochemical and energetic properties, stemming from the strained four-membered ring and the influential gem-dimethyl substitution, have captivated chemists for decades. This guide provides a comprehensive overview of the core principles governing gem-dimethylcyclobutane structures, intended for researchers, scientists, and professionals in drug development. We will explore the nuances of their synthesis, delve into the conformational intricacies and the long-debated "gem-dimethyl effect," detail their spectroscopic signatures, and discuss their reactivity and application in the synthesis of complex molecules.

Introduction: The Significance of a Strained Motif

Almost one-third of all naturally occurring cyclobutanes feature gem-dimethyl substitution, a testament to nature's reliance on this compact and stereochemically rich scaffold[1]. Prominent examples include the terpenes α-pinene and β-caryophyllene, which serve as biosynthetic precursors to a wide variety of more complex molecules[1][2]. The presence of the gem-dimethyl group on the strained cyclobutane ring imparts unique properties that influence not only the molecule's three-dimensional shape but also its reactivity and synthetic accessibility.

Historically, the synthesis of molecules containing this motif often relied on the "chiral pool" approach, starting with readily available terpenes like pinene[1][2]. However, modern synthetic chemistry has evolved to enable the de novo construction of the gem-dimethylcyclobutane core, offering greater flexibility and access to a broader range of molecular architectures[1][2]. These advancements are crucial for the fields of total synthesis and medicinal chemistry, where this motif is integral to compounds with potential therapeutic applications, including anti-viral, antibacterial, and immunosuppressant properties[3].

A central concept associated with these structures is the gem-dimethyl effect (or Thorpe-Ingold effect), which describes the observation that the presence of gem-dialkyl substituents on a carbon chain often accelerates the rate of intramolecular cyclization[4][5][6]. This guide will delve into the mechanistic underpinnings of this effect, examining both kinetic and thermodynamic arguments that continue to be a subject of scientific inquiry.

Strategic Synthesis of the Gem-Dimethylcyclobutane Core

The construction of the strained four-membered ring, particularly with the stereochemically demanding gem-dimethyl group, requires specialized synthetic strategies. The primary approaches can be broadly categorized into cycloadditions, ring contractions, and intramolecular cyclizations.

[2+2] Cycloaddition Reactions

The most powerful and widely used method for constructing cyclobutane rings is the [2+2] cycloaddition reaction[3]. This approach involves the union of two unsaturated components (e.g., two alkenes, or an alkene and a ketene) to form the four-membered ring in a single step.

• Photochemical [2+2] Cycloaddition: This classic method utilizes UV light to excite an alkene, promoting its reaction with another alkene. It is a cornerstone of cyclobutane synthesis, though controlling regioselectivity can be challenging[1][7]. A notable challenge is that simple alkenes required for the direct synthesis of the core often lack a suitable chromophore for photoexcitation[1].

• Lewis Acid-Catalyzed [2+2] Cycloaddition: To overcome the limitations of photochemical methods, Lewis acid catalysis has emerged as a potent alternative. For instance, the enantioselective synthesis of (−)-hebelophyllene E was achieved using a novel oxazaborolidine catalyst to promote the [2+2] cycloaddition between an allenoate and a trisubstituted alkene[1][8]. This highlights the power of catalysis to control both reactivity and stereochemistry.

• Ketene Cycloadditions: The reaction of a ketene with an alkene is a highly reliable method for forming cyclobutanones, which are versatile intermediates for further elaboration[3].

The choice of cycloaddition strategy is dictated by the available starting materials and the desired substitution pattern on the final cyclobutane ring. The development of catalytic, enantioselective methods has been particularly transformative, allowing for the concise synthesis of complex chiral natural products[1][8].

Other Key Strategies

Beyond cycloadditions, other elegant strategies have been developed:

• Ring Contraction: These methods involve the rearrangement of a larger ring (e.g., a cyclopentanone) to form the smaller cyclobutane.

• Intramolecular Cyclization: Methods such as radical cyclizations or nucleophilic displacements on appropriately configured precursors can efficiently forge the cyclobutane ring[3][9].

The following diagram illustrates the major strategic disconnections for the synthesis of the gem-dimethylcyclobutane core.

Caption: Key retrosynthetic approaches to the gem-dimethylcyclobutane core.

Experimental Protocol: Lewis Acid-Catalyzed [2+2] Cycloaddition

The following is a representative protocol based on the synthesis of (−)-hebelophyllene E, illustrating the key steps for a catalytic, enantioselective cycloaddition[1][8].

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere (Argon), the chiral oxazaborolidine catalyst is prepared according to literature procedures.

• Reaction Setup: To a solution of the catalyst in a dry, non-coordinating solvent (e.g., dichloromethane) at low temperature (-78 °C), the alkene substrate is added.

• Substrate Addition: The allenoate is then added dropwise to the cooled solution over a period of 30 minutes to maintain temperature and control the reaction rate.

• Monitoring: The reaction is stirred at low temperature and monitored by thin-layer chromatography (TLC) or LC-MS until consumption of the starting material is observed.

• Quenching and Workup: The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with the organic solvent.

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the enantioenriched gem-dimethylcyclobutane product.

Causality Note: The use of a chiral Lewis acid catalyst is paramount for achieving high enantioselectivity. The low reaction temperature is critical for minimizing side reactions and enhancing the stereochemical control exerted by the catalyst. The choice of a non-coordinating solvent prevents interference with the catalyst's active site.

Conformational Analysis and the Gem-Dimethyl Effect

The structure and stability of gem-dimethylcyclobutanes are governed by a delicate balance of different types of strain.

Ring Puckering

A planar cyclobutane ring would suffer from significant torsional strain due to the eclipsing of all eight C-H bonds, in addition to the angle strain from C-C-C bond angles of 90° instead of the ideal 109.5°. To alleviate this torsional strain, the cyclobutane ring adopts a non-planar, "puckered" or "butterfly" conformation[10][11][12]. In this conformation, one carbon atom is bent out of the plane of the other three, at an angle of about 25-30°[12][13]. This puckering slightly increases angle strain but significantly reduces the eclipsing interactions between adjacent hydrogens, resulting in a more stable overall conformation[11]. This puckered equilibrium is dynamic, with the ring rapidly interconverting between equivalent puckered forms at room temperature[12].

Caption: Conformational equilibrium of the cyclobutane ring.

The Gem-Dimethyl Effect: A Thermodynamic Debate

The gem-dimethyl effect is the well-established observation that gem-dimethyl substitution facilitates ring closure[4][5]. The classical explanation is kinetic, suggesting that the methyl groups constrain the rotational freedom of the acyclic precursor, increasing the population of conformers where the reactive ends are in proximity.

However, computational studies have explored a potential thermodynamic component. Some calculations suggest that 1,1-dimethylcyclobutane is significantly less strained (by over 8 kcal/mol) than the parent cyclobutane[4][5][6][14]. This suggests that the gem-dimethyl group actively stabilizes the cyclic structure by reducing ring strain, providing a thermodynamic driving force for cyclization. Conversely, other computational analyses, using different models, conclude that there is no significant enthalpic or strain-reduction component to the effect[15]. This latter view posits that the effect is primarily kinetic, and any apparent stabilization is relative to branched acyclic alkanes rather than a true reduction in ring strain. The debate highlights the complexity of dissecting kinetic and thermodynamic contributions in these systems.

Compound	Ring Strain Energy (RSE) in kcal/mol (Method: CCSD(T))
Cyclobutane	~26.2 - 27.2
Methylcyclobutane	~25.2 - 25.7
1,1-Dimethylcyclobutane	~17.8 - 18.6
Table 1: Comparison of computed ring strain energies for cyclobutane and its methylated derivatives. Data compiled from computational studies which suggest a thermodynamic stabilization component. Note that values can vary based on the specific computational model (e.g., homodesmotic vs. hyperhomodesmotic reactions) used[4][6].

Spectroscopic Characterization

The unique structural features of gem-dimethylcyclobutanes give rise to characteristic spectroscopic signatures.

• ¹H NMR Spectroscopy: The protons of the gem-dimethyl groups typically appear as a sharp singlet in the range of δ 1.0-1.3 ppm. The ring methylene protons are diastereotopic and often display complex splitting patterns (multiplets) in the δ 1.5-2.5 ppm region, influenced by the ring's puckered conformation and the substitution pattern[16][17].

• ¹³C NMR Spectroscopy: The quaternary carbon bearing the two methyl groups has a characteristic chemical shift around δ 30-40 ppm. The methyl carbons typically resonate around δ 25-30 ppm, while the ring methylene carbons appear in the δ 30-50 ppm range[18][19][20].

• Infrared (IR) Spectroscopy: The C-H stretching vibrations of the methyl and methylene groups are observed in the 2850-3000 cm⁻¹ region. The characteristic "scissoring" vibration of the CH₂ groups in the cyclobutane ring can sometimes be identified in the 1450-1470 cm⁻¹ range.

Nucleus	Moiety	Typical Chemical Shift (δ, ppm)
¹H	C(CH ₃)₂	1.0 - 1.3 (singlet)
Ring CH ₂	1.5 - 2.5 (multiplet)
¹³C	C (CH₃)₂	30 - 40
C(C H₃)₂	25 - 30
Ring C H₂	30 - 50
Table 2: Typical NMR chemical shifts for the unsubstituted gem-dimethylcyclobutane core. Shifts can vary significantly with substitution.

Conclusion and Outlook

The gem-dimethylcyclobutane structure is more than just a chemical curiosity; it is a fundamental building block in a multitude of bioactive natural products and a valuable scaffold in medicinal chemistry[9][21][22]. Our understanding of its synthesis has progressed from reliance on natural sources to sophisticated, catalytic, and enantioselective de novo constructions[1][2]. The interplay of ring strain and substituent effects, epitomized by the ongoing discussion around the gem-dimethyl effect, continues to provide fertile ground for both experimental and theoretical investigation[4][15]. As synthetic methods become more powerful and our ability to model complex molecular behavior improves, the strategic deployment of the gem-dimethylcyclobutane motif in the design of novel therapeutics and complex molecular architectures is set to expand even further.

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An In-depth Technical Guide to the Conformational Analysis of 1,1-Dimethylcyclobutane Derivatives

Introduction: The Strategic Importance of the Puckered Four-Membered Ring

In the landscape of medicinal chemistry and natural product synthesis, the cyclobutane ring stands out as a versatile and structurally unique scaffold.[1][2] Its inherent ring strain, a combination of angle and torsional strain, endows it with distinct reactivity and conformational properties that can be strategically exploited in drug design.[3][4] Unlike its more flexible cyclohexane counterpart, the four-membered ring is conformationally restricted, offering a rigid framework to orient substituents in precise three-dimensional space. This guide delves into the conformational analysis of a specific, yet highly significant, class of these molecules: 1,1-dimethylcyclobutane derivatives.

The presence of a gem-dimethyl group at the C1 position acts as a powerful conformational anchor, profoundly influencing the puckering of the ring and the spatial orientation of other substituents. Understanding and predicting these conformational preferences is paramount for professionals engaged in developing small molecule therapeutics, as the precise geometry of a molecule dictates its ability to interact with biological targets. This document provides a comprehensive exploration of the foundational principles governing cyclobutane conformation, the specific influence of the 1,1-dimethyl motif, and the synergistic experimental and computational methodologies required for a thorough analysis.

The Fundamental Principle: Puckering in Cyclobutane

A planar cyclobutane ring would suffer from severe torsional strain due to the eclipsing of all eight C-H bonds, in addition to significant angle strain from C-C-C bond angles of 90° instead of the ideal 109.5°.[3][5] To alleviate this torsional strain, the cyclobutane ring adopts a non-planar, "puckered" or "butterfly" conformation.[4][5][6] This puckering involves one carbon atom moving out of the plane of the other three, which comes at the cost of slightly increased angle strain (bond angles decrease to ~88°) but results in a more stable overall structure.[3][4][6]

The molecule rapidly interconverts between two equivalent puckered conformations through a higher-energy planar transition state.[7] The energy difference between the puckered minimum and the planar transition state is known as the barrier to ring inversion, which for unsubstituted cyclobutane is approximately 1.5 kcal/mol.[8][9] The degree of non-planarity is quantified by the puckering angle (θ), typically around 25-30 degrees for the parent ring.[3][10][11]

Caption: Workflow for computational conformational analysis.

C. X-ray Crystallography: The Solid-State Benchmark

Single-crystal X-ray diffraction provides an unambiguous, high-resolution picture of the molecular structure in the solid state.

[1][12][13]Causality Behind the Method: By scattering X-rays off a single crystal, a diffraction pattern is produced that can be mathematically transformed into a three-dimensional map of electron density, revealing the precise positions of atoms. This allows for the direct measurement of bond lengths, bond angles, and dihedral angles, providing a definitive value for the puckering angle in the crystal lattice. It is crucial to recognize, however, that the solid-state conformation can be influenced by crystal packing forces and may not be the lowest energy or most populated conformer in solution.

Protocol: Key Steps in X-ray Crystallographic Analysis

• Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data at a low temperature (typically 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell and space group. Solve the phase problem to generate an initial structural model, and then refine this model against the experimental data until a final, accurate structure is obtained.

• Data Analysis: From the final refined structure, extract precise geometric parameters, including the C-C-C-C dihedral angles that define the ring pucker, and analyze any intermolecular interactions in the crystal packing.

Parameter	Significance
Crystal System / Space Group	Describes the symmetry of the crystal lattice.
Unit Cell Dimensions (a, b, c, α, β, γ)	Defines the size and shape of the repeating unit.
Puckering Angle (θ)	Directly quantifies the non-planarity of the ring.
Key Dihedral Angles	Defines the precise conformation and orientation of substituents.
R-factor (R1)	A measure of the agreement between the crystallographic model and the experimental data (lower is better).

Table 2: Key Data Generated from a Single-Crystal X-ray Diffraction Experiment.

[14]### 4. Application and Outlook in Drug Development

The conformational rigidity imparted by the 1,1-dimethylcyclobutane scaffold is a highly desirable feature in modern drug design. By locking a molecule into a specific bioactive conformation, binding affinity and selectivity for a target protein can be significantly enhanced. This scaffold serves as a three-dimensional bioisostere, capable of replacing more flexible or metabolically labile groups while maintaining a precise spatial arrangement of pharmacophoric elements. T[1][15]he rich diversity of natural products containing the gem-dimethylcyclobutane motif continues to inspire the design of novel therapeutic agents, underscoring the enduring importance of this structural unit.

[2][16]A thorough understanding of the principles and methods outlined in this guide empowers researchers to rationally design and validate the conformations of these valuable molecules, accelerating the discovery and development of next-generation therapeutics.

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• Allen Digital. Draw the conformation of cyclobutane that can overcome the eclipsing strain. [Link]

• Lambert, J. B., & Roberts, J. D. (1965). Nuclear Magnetic Resonance Spectroscopy. Conformational Properties of Cyclobutanes. Variation of Geminal Fluorine—Fluorine Chemical-Shift Differences with Temperature. Journal of the American Chemical Society, 87(17), 3884–3890. [Link]

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• Abraham, R. J., et al. (1972). The NMR spectra and conformations of cyclic compounds—V: Proton couplings and chemical shifts in bridged cyclobutanes. Tetrahedron, 28(16), 4449-4462. [Link]

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Protocols & Analytical Methods

nucleophilic substitution reactions with 3-(Bromomethyl)-1,1-dimethylcyclobutane

An In-Depth Guide to Nucleophilic Substitution Reactions with 3-(Bromomethyl)-1,1-dimethylcyclobutane

Authored by: A Senior Application Scientist

Introduction

The gem-dimethylcyclobutane motif is a valuable scaffold in modern medicinal chemistry, prized for its ability to confer unique conformational constraints and metabolic stability upon bioactive molecules. 3-(Bromomethyl)-1,1-dimethylcyclobutane serves as a key building block for introducing this structural unit. As a primary alkyl halide, its reactivity is dominated by nucleophilic substitution, providing a versatile entry point for a wide array of functional groups.

This technical guide offers an in-depth exploration of the nucleophilic substitution reactions of 3-(Bromomethyl)-1,1-dimethylcyclobutane. We will delve into the mechanistic underpinnings that govern its reactivity and provide detailed, field-proven protocols for key transformations. The focus is on explaining the causality behind experimental choices, ensuring that each protocol is a self-validating system for researchers, scientists, and drug development professionals.

Mechanistic Considerations: The SN2 Pathway

The carbon atom bonded to the bromine in 3-(Bromomethyl)-1,1-dimethylcyclobutane is a primary center. Consequently, its reactions with most nucleophiles proceed via a bimolecular nucleophilic substitution (SN2) mechanism. This is a concerted, single-step process where the incoming nucleophile attacks the electrophilic carbon atom from the side opposite to the leaving group (bromide), leading to an inversion of stereochemistry if the carbon were chiral.

Figure 2. Workflow for the synthesis of 3-(Azidomethyl)-1,1-dimethylcyclobutane.

Protocol: Azide Synthesis

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
3-(Bromomethyl)-1,1-dimethylcyclobutane	191.10	10.0	1.0
Sodium Azide (NaN₃)	65.01	15.0	1.5
Dimethylformamide (DMF), anhydrous	73.09	-	-
Diethyl ether	74.12	-	-
Deionized Water	18.02	-	-
Saturated Brine	-	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	-	-

Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.91 g, 10.0 mmol) and anhydrous dimethylformamide (40 mL).

• Addition of Nucleophile: Add sodium azide (0.975 g, 15.0 mmol) to the stirred solution.

  • Causality Note: A slight excess of the nucleophile is used to drive the reaction to completion according to Le Châtelier's principle.

• Reaction: Heat the reaction mixture to 85 °C in an oil bath and stir for 12-18 hours.

  • Safety Precaution: Sodium azide is highly toxic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. Avoid contact with acids, which can generate highly toxic and explosive hydrazoic acid (HN₃).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing 100 mL of deionized water and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic extracts and wash with deionized water (2 x 50 mL) and then with saturated brine (1 x 50 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is often of sufficient purity for subsequent steps. If necessary, further purification can be achieved by column chromatography on silica gel.

Application Note 2: Synthesis of (3,3-Dimethylcyclobutyl)methanethiol

Thiols are important compounds in drug discovery and materials science. Direct synthesis from alkyl halides using reagents like sodium hydrosulfide can be complicated by the formation of dialkyl sulfide byproducts. A more robust and widely adopted method involves a two-step sequence: SN2 reaction with a thioacetate salt, followed by hydrolysis of the resulting thioester intermediate. This approach prevents over-alkylation and provides clean access to the desired thiol.

Protocol Part A: Synthesis of S-((3,3-Dimethylcyclobutyl)methyl) ethanethioate

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
3-(Bromomethyl)-1,1-dimethylcyclobutane	191.10	10.0	1.0
Potassium Thioacetate (KSAc)	114.21	12.0	1.2
Dimethylformamide (DMF), anhydrous	73.09	-	-

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.91 g, 10.0 mmol) in anhydrous DMF (40 mL).

• Addition of Nucleophile: Add potassium thioacetate (1.37 g, 12.0 mmol) to the solution.

• Reaction: Stir the mixture at room temperature for 16-24 hours. The reaction can be gently heated (e.g., to 40-50 °C) to increase the rate if necessary.

• Monitoring and Workup: Monitor by TLC. Once complete, perform an aqueous workup as described in the azide synthesis protocol (Application Note 1, steps 5-7). The crude thioacetate is typically carried forward without further purification.

Protocol Part B: Hydrolysis to (3,3-Dimethylcyclobutyl)methanethiol

Figure 3. Workflow for the hydrolysis of the thioacetate to the corresponding thiol.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
S-((3,3-Dimethylcyclobutyl)methyl) ethanethioate	186.32	~10.0	1.0
Sodium Hydroxide (NaOH)	40.00	20.0	2.0
Methanol (MeOH)	32.04	-	-
Hydrochloric Acid (HCl), 2 M	36.46	-	-

Procedure:

• Inert Atmosphere: All solvents and solutions for this procedure should be degassed by bubbling with nitrogen or argon for at least 30 minutes to prevent oxidative dimerization of the thiol product. The reaction should be carried out under an inert atmosphere (N₂ or Ar).

• Reaction Setup: Dissolve the crude thioacetate from Part A in methanol (50 mL) in a three-neck flask and cool the solution to 0 °C in an ice bath.

• Base Addition: Add a solution of sodium hydroxide (0.80 g, 20.0 mmol) in deionized water (5 mL) dropwise to the cold solution.

  • Causality Note: Basic hydrolysis cleaves the thioester bond. Using degassed solvents and an inert atmosphere is critical because the resulting thiolate is readily oxidized to a disulfide in the presence of oxygen.

• Reaction: Remove the ice bath and stir the mixture at room temperature for 2-4 hours.

• Neutralization: Cool the mixture back to 0 °C and carefully neutralize by adding 2 M HCl dropwise until the pH is ~7.

• Workup and Purification: Perform an aqueous workup as described previously (Application Note 1, steps 5-7) using degassed solvents. The resulting thiol can be purified by distillation under reduced pressure.

  • Safety Precaution: Thiols often have strong, unpleasant odors. All manipulations should be performed in a well-ventilated fume hood.

Application Note 3: Synthesis of N-((3,3-Dimethylcyclobutyl)methyl)methanamine

The N-alkylation of primary amines is a direct method for preparing secondary amines. This reaction demonstrates the formation of a C-N bond, a key linkage in countless pharmaceutical agents. To avoid over-alkylation (formation of tertiary amine and quaternary ammonium salts), it is common to use a large excess of the primary amine.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
3-(Bromomethyl)-1,1-dimethylcyclobutane	191.10	10.0	1.0
Methylamine (40% solution in H₂O)	31.06	100	10.0
Acetonitrile (MeCN)	41.05	-	-
Potassium Carbonate (K₂CO₃)	138.21	20.0	2.0

Procedure:

• Reaction Setup: In a pressure-resistant flask, combine 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.91 g, 10.0 mmol), acetonitrile (20 mL), and potassium carbonate (2.76 g, 20.0 mmol).

  • Causality Note: Potassium carbonate acts as a base to neutralize the HBr formed during the reaction, preventing the protonation and deactivation of the methylamine nucleophile.

• Amine Addition: Add the 40% aqueous solution of methylamine (7.76 mL, ~100 mmol).

  • Causality Note: A large excess of methylamine is used to statistically favor the mono-alkylation product over the di-alkylation product.

• Reaction: Seal the flask tightly and heat the mixture to 60 °C for 12 hours.

  • Safety Precaution: The reaction involves a volatile amine and is heated in a sealed vessel. Ensure the flask is rated for the pressure and perform the reaction behind a blast shield.

• Workup: Cool the reaction to room temperature. Filter off the inorganic salts and concentrate the filtrate. Dissolve the residue in diethyl ether (50 mL) and wash with water and brine.

• Purification: Dry the organic layer over sodium sulfate, filter, and concentrate. The secondary amine can be purified by distillation or column chromatography.

Data Summary Table

Product	Nucleophile	Solvent	Temp. (°C)	Time (h)	Key Considerations
3-(Azidomethyl)-1,1-dimethylcyclobutane	Sodium Azide (NaN₃)	DMF	85	12-18	Toxic reagent; avoid acids.
(3,3-Dimethylcyclobutyl)methanethiol	Potassium Thioacetate	DMF	RT-50	16-24	Two steps; requires inert atmosphere for hydrolysis.
N-((3,3-Dimethylcyclobutyl)methyl)methanamine	Methylamine (CH₃NH₂)	MeCN/H₂O	60	12	Use large excess of amine; sealed vessel.

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane is a robust and versatile substrate for SN2 reactions. Despite the steric hindrance imparted by the gem-dimethylcyclobutane core, reactions with strong nucleophiles proceed efficiently under appropriate conditions. The protocols provided herein for the synthesis of an azide, a thiol, and a secondary amine highlight the broad applicability of this building block in accessing a diverse range of functionalized molecules for research, discovery, and development. The key to success lies in the rational selection of solvents, temperature, and stoichiometry to favor the desired SN2 pathway and minimize potential side reactions.

References

• Blank, I. Enzymes-Assisted Generation of Thiols from Thioacetates.
• Wikipedia. Thioacetic acid.

• Indian Academy of Sciences. Synthetic access to thiols: A review. Retrieved from [Link]

• ResearchGate. Steric‐approach control of the nucleophilic addition of secondary amines to cyclobutanes 6 a–6 c. Retrieved from [Link]

• ACS Publications. Applications of C–H Functionalization Logic to Cyclobutane Synthesis | The Journal of Organic Chemistry. Retrieved from [Link]

• PubMed Central. Asymmetric synthesis of atropisomers featuring cyclobutane boronic esters facilitated by ring-strained B-ate complexes. Retrieved from [Link]

• PubMed. Blocking cyclobutane pyrimidine dimer formation by steric hindrance. Retrieved from [Link]

• Filo. Read-only I C Turn #1 - Prompt What are the expected products and their r... Retrieved from [Link]

Application Notes and Protocols: Formation of (1,1-Dimethylcyclobutane-3-yl)methylmagnesium Bromide

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Abstract

This document provides a comprehensive guide for the successful formation of the Grignard reagent, (1,1-dimethylcyclobutane-3-yl)methylmagnesium bromide, from its corresponding bromide precursor, 3-(bromomethyl)-1,1-dimethylcyclobutane. The synthesis of Grignard reagents from sterically hindered primary alkyl halides, such as the neopentyl-like structure of the target compound, presents unique challenges, including sluggish initiation and competing side reactions. These application notes detail the underlying mechanistic principles, critical experimental parameters, and step-by-step protocols designed to optimize yield and ensure reaction fidelity. The information herein is intended for researchers, scientists, and drug development professionals engaged in synthetic organic chemistry.

Introduction: Navigating the Challenges of Sterically Hindered Grignard Reagents

Grignard reagents are powerful carbon-based nucleophiles, indispensable for the formation of carbon-carbon bonds in organic synthesis.[1][2] Their preparation involves the reaction of an organic halide with magnesium metal, typically in an ethereal solvent.[3] The mechanism is understood to proceed through a single electron transfer (SET) from the magnesium surface to the alkyl halide.[4][5]

The substrate, 3-(bromomethyl)-1,1-dimethylcyclobutane, possesses a neopentyl-like structure. This significant steric hindrance around the reaction center poses a considerable challenge to the standard Grignard formation protocol.[6][7] The bulky gem-dimethyl group on the cyclobutane ring impedes the approach of the alkyl halide to the magnesium surface, which can lead to:

• Difficult Initiation: The reaction can be slow to start due to the sterically encumbered nature of the halide.[6][7]

• Wurtz Coupling: A significant side reaction where the formed Grignard reagent reacts with the starting alkyl halide to produce a dimer.[4][8] This not only consumes the desired product but also complicates purification.

These application notes will address these challenges by providing optimized protocols focusing on magnesium activation, solvent selection, and reaction condition control.

Mechanistic Considerations and Key Parameters

The successful formation of (1,1-dimethylcyclobutane-3-yl)methylmagnesium bromide hinges on a delicate balance of factors that favor the desired reaction pathway over side reactions.

The Role of the Solvent

Ethereal solvents are essential for Grignard reagent formation for two primary reasons: they are aprotic, preventing the quenching of the highly basic Grignard reagent, and they solvate and stabilize the magnesium species.[5][9][10][11]

• Tetrahydrofuran (THF): Often the solvent of choice for more challenging Grignard preparations.[12][13] Its higher boiling point (66 °C) allows for a wider temperature range for reaction optimization, and its greater solvating power can enhance the reactivity of the magnesium surface and stabilize the formed Grignard reagent.[9][13]

• Diethyl Ether (Et₂O): A traditional solvent for Grignard reactions. Its lower boiling point (34.6 °C) can be advantageous for managing exotherms, but it may be less effective for sluggish reactions requiring higher initiation temperatures.[9]

For the sterically hindered 3-(bromomethyl)-1,1-dimethylcyclobutane, anhydrous THF is the recommended solvent due to its superior solvating ability and higher boiling point, which can facilitate the initiation of this less reactive halide.

Magnesium Activation: The Critical First Step

Magnesium turnings are typically coated with a passivating layer of magnesium oxide (MgO), which inhibits the reaction.[14][15] Activating the magnesium to expose a fresh, reactive surface is paramount for successful Grignard formation.[14][16]

Activation Method	Description	Advantages	Disadvantages
Iodine	A small crystal of iodine is added to the magnesium suspension. The iodine reacts with the MgO layer.[14][16]	Simple and effective. A color change indicates initiation.	Can introduce impurities if not used sparingly.
1,2-Dibromoethane	A small amount is added to the magnesium. The reaction produces ethene gas and magnesium bromide, etching the surface.[14][17][18]	Reliable, and the evolution of gas provides a visual cue of activation.[14]	Consumes a small amount of magnesium.
Mechanical Stirring	Vigorous stirring of the magnesium turnings under an inert atmosphere can physically break the oxide layer.[16][17]	Avoids chemical activators.	Can be less effective on a larger scale.

A combination of mechanical activation (crushing the turnings with a glass rod) and chemical activation with a small amount of 1,2-dibromoethane is highly recommended for this substrate.

Minimizing the Wurtz Coupling Side Reaction

The Wurtz coupling is a significant competing reaction that diminishes the yield of the Grignard reagent.[8][19][20]

Strategies to minimize this side reaction include:

• Slow Addition: Adding the alkyl halide dropwise ensures that its concentration in the reaction flask remains low, reducing the probability of it reacting with the already formed Grignard reagent.[9][21]

• Temperature Control: While some initial heating may be required for initiation, the reaction is exothermic. Maintaining a gentle reflux and avoiding excessive temperatures can help control the rate and suppress side reactions.[4][8]

• Efficient Stirring: Good agitation ensures that the alkyl halide reacts quickly with the magnesium surface rather than accumulating in solution where it can encounter the Grignard product.

Safety Precautions

The formation of Grignard reagents involves several hazards that must be carefully managed.

• Flammability: Magnesium metal is highly flammable, especially as a fine powder. Diethyl ether and THF are extremely flammable solvents.[22][23][24] All operations must be conducted in a well-ventilated fume hood, away from ignition sources.[22][23][25]

• Reactivity with Water: Grignard reagents react violently with water.[3] All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.[9][25]

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, flame-resistant lab coats, and gloves, must be worn at all times.[22][26]

• Fire Safety: A Class D fire extinguisher (for combustible metals) must be readily available.[22] Do not use water or carbon dioxide extinguishers on a magnesium fire , as this will exacerbate the situation.[22]

Experimental Protocols

Materials and Reagents

Reagent	Grade	Supplier	Notes
3-(Bromomethyl)-1,1-dimethylcyclobutane	≥97%	(Specify)	Ensure purity and dryness.
Magnesium Turnings	Grignard Grade	(Specify)	Use fresh, high-quality turnings.[9]
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	(Specify)	Freshly distilled from sodium/benzophenone is ideal.
1,2-Dibromoethane	Reagent Grade	(Specify)	For activation.
Iodine	Crystal, Reagent Grade	(Specify)	Optional, for activation.
Anhydrous HCl in Ether	1.0 M	(Specify)	For titration.
Salicylaldehyde Phenylhydrazone	Indicator Grade	(Specify)	For titration.

Protocol 1: Optimized Formation of (1,1-Dimethylcyclobutane-3-yl)methylmagnesium Bromide

This protocol is designed for a 50 mmol scale.

Step 1: Apparatus Setup and Preparation

• Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.

• Flame-dry all glassware under a stream of nitrogen to ensure all moisture is removed.

• Allow the apparatus to cool to room temperature under a positive pressure of nitrogen.

Step 2: Magnesium Activation

• To the reaction flask, add magnesium turnings (1.46 g, 60 mmol, 1.2 equivalents).

• Add a small crystal of iodine or 5-6 drops of 1,2-dibromoethane.

• Gently warm the flask with a heat gun until the iodine color disappears or bubbles of ethene are observed, indicating activation.

• Add 10 mL of anhydrous THF to the flask.

Step 3: Grignard Reagent Formation

• In the dropping funnel, prepare a solution of 3-(bromomethyl)-1,1-dimethylcyclobutane (9.55 g, 50 mmol) in 40 mL of anhydrous THF.

• Add approximately 10% of the bromide solution to the stirred magnesium suspension.

• The reaction should initiate, as evidenced by a gentle bubbling and an increase in temperature, leading to reflux. If the reaction does not start, gentle warming may be necessary.

• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. This typically takes 30-60 minutes.

• After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1-2 hours to ensure complete consumption of the starting material.

• The resulting greyish, cloudy solution is the Grignard reagent, ready for use or titration.

Diagram of the Experimental Workflow:

Caption: Experimental workflow for Grignard reagent formation.

Protocol 2: Titration of the Grignard Reagent

It is crucial to determine the exact concentration of the prepared Grignard reagent before its use in subsequent reactions. A common method involves titration against a known concentration of a non-nucleophilic acid using a colorimetric indicator.

• Dry a 10 mL syringe and needle in an oven and allow to cool in a desiccator.

• Carefully withdraw 1.00 mL of the Grignard solution (allowing the magnesium salts to settle first) and add it to a dry flask containing 10 mL of anhydrous THF and a few crystals of salicylaldehyde phenylhydrazone indicator under a nitrogen atmosphere.

• Titrate with a standardized 1.0 M solution of anhydrous HCl in ether.

• The endpoint is reached when the color changes from reddish-orange to colorless/pale yellow.

• Repeat the titration two more times and average the results to calculate the molarity of the Grignard reagent.

Troubleshooting

Problem	Possible Cause	Recommended Solution
Reaction Fails to Initiate	1. Inactive magnesium surface (MgO layer).[7] 2. Wet glassware or solvent.[7][9] 3. Low reactivity of the alkyl bromide.[6]	1. Activate Magnesium: Crush turnings, add a crystal of iodine or a few drops of 1,2-dibromoethane.[6][21] 2. Ensure Anhydrous Conditions: Rigorously flame-dry all glassware and use freshly distilled anhydrous solvents.[7][9] 3. Gentle warming with a heat gun can help, but be cautious of runaway reactions.
Low Yield of Grignard Reagent	1. Wurtz coupling side reaction.[4][8] 2. Incomplete reaction. 3. Quenching by moisture or acidic impurities.	1. Minimize Wurtz Coupling: Slow the addition of the alkyl halide, maintain a moderate temperature.[8][9][21] 2. Ensure Complete Reaction: Increase the reflux time after the addition is complete. 3. Maintain an inert atmosphere throughout the reaction.
Darkening of the Reaction Mixture	Formation of finely divided magnesium or decomposition products.	A color change to greyish or brownish is typical. A very dark or black color might indicate decomposition, possibly due to overheating. Ensure the temperature is controlled.

Diagram of Competing Pathways:

Caption: Competing pathways: Grignard formation vs. Wurtz coupling.

Conclusion

The formation of (1,1-dimethylcyclobutane-3-yl)methylmagnesium bromide, while challenging due to steric hindrance, can be achieved in high yield by adhering to the protocols outlined in this guide. The keys to success are meticulous attention to anhydrous conditions, effective activation of the magnesium surface, and careful control of reaction parameters to minimize the competing Wurtz coupling side reaction. The detailed procedures and troubleshooting advice provided herein should enable researchers to reliably synthesize this valuable organometallic intermediate for applications in pharmaceutical development and complex molecule synthesis.

References

• Leden, P., & Johansson, M. (2007). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development, 11(5), 856–859.
• Leden, P., & Johansson, M. (2007). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development, 11(5), 856–859.

• Chemistry Stack Exchange. (2021). Activation of Grignard reagent. Retrieved from [Link]

• ResearchGate. (2014). Does anyone know the best way to activate magnesium for the grignard reagent? Retrieved from [Link]

• Pentaphos. (2025). What safety measures are essential for handling Magnesium Turnings, Granules, and Powders? Retrieved from [Link]

• Magnesium Turnings Applications in Labs and Industry. (2025). Magnesium Turnings Applications in Labs and Industry | Properties & Uses. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chem-Supply. (n.d.). Safety data sheet - Magnesium, turnings, synthesis grade, according to Grignard. Retrieved from [Link]

• YouTube. (2024). Grignard reaction safety. Retrieved from [Link]

• Homework.Study.com. (n.d.). Grignard reactions require a solvent such as diethyl ether. Explain what the purpose of the... Retrieved from [Link]

• Vedantu. (n.d.). Why is ether used as a solvent during Grignard reactions? Retrieved from [Link]

• ResearchGate. (n.d.). Physical property of solvents used for Grignard reactions. Retrieved from [Link]

• Master Organic Chemistry. (2011). Grignard Reagents: Their Formation, Reactions, And Reaction Mechanisms. Retrieved from [Link]

• Lab Alley. (2024). SAFETY DATA SHEET - Magnesium Metal Turnings Grignard, Reagent Grade. Retrieved from [Link]

• SpringerLink. (2023). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. Retrieved from [Link]

• ResearchGate. (n.d.). Formation of side products via Wurtz‐type coupling (a) and salt metathesis reactions (b) in THF. Retrieved from [Link]

• Ursinus College. (n.d.). Grignard Reaction. Retrieved from [Link]

• University of Calgary. (n.d.). Formation of Grignard Reagents from Organic Halides. Retrieved from [Link]

• ACS Publications. (n.d.). The Grignard Reagents. Retrieved from [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

• Chemguide. (n.d.). AN INTRODUCTION TO GRIGNARD REAGENTS. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Wurtz reaction. Retrieved from [Link]

• Google Patents. (n.d.). US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses.

• BYJU'S. (n.d.). Grignard Reaction Mechanism. Retrieved from [Link]

• Ursinus Digital Commons. (n.d.). The Grignard Reagents: Their Preparation. Retrieved from [Link]

• Wikipedia. (n.d.). Wurtz reaction. Retrieved from [Link]

• Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. Retrieved from [Link]

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The Strategic Incorporation of the 1,1-Dimethylcyclobutane Moiety in Medicinal Chemistry: Application Notes and Protocols for 3-(Bromomethyl)-1,1-dimethylcyclobutane

Introduction: The Rising Prominence of Strained Ring Systems in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic use of small, strained carbocyclic rings has emerged as a powerful tool for optimizing the pharmacological properties of drug candidates. Among these, the cyclobutane scaffold has garnered increasing attention for its unique conformational constraints and its ability to serve as a versatile bioisostere.[1][2] This guide focuses on the practical application of a key building block, 3-(Bromomethyl)-1,1-dimethylcyclobutane , providing researchers, scientists, and drug development professionals with a comprehensive overview of its synthesis, reactivity, and utility in the design of novel therapeutics. The incorporation of the gem-dimethyl group on the cyclobutane ring is a critical design element, as it mitigates some of the ring strain, enhancing the stability of the molecule.[1] This application note will delve into the rationale behind its use and provide detailed protocols for its incorporation into lead compounds.

The 1,1-Dimethylcyclobutane Scaffold: A Bioisosteric Advantage

The 1,1-dimethylcyclobutane moiety offers several advantages in drug design, primarily acting as a bioisostere for more common groups like phenyl rings or larger cycloalkanes.[3] Key benefits include:

• Increased Metabolic Stability: The saturated, sterically hindered nature of the 1,1-dimethylcyclobutane ring makes it less susceptible to oxidative metabolism compared to aromatic rings or less substituted cycloalkanes.[3]

• Improved Solubility and Physicochemical Properties: The introduction of sp³-rich scaffolds generally leads to improved aqueous solubility and other desirable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• Conformational Rigidity: The puckered and relatively rigid nature of the cyclobutane ring can help to lock a molecule into a bioactive conformation, potentially increasing potency and selectivity for its target.[1][2]

• Novel Chemical Space: The unique three-dimensional shape of the 1,1-dimethylcyclobutane group allows for the exploration of novel chemical space and can lead to improved interactions within a protein's binding pocket.

Synthesis and Reactivity of 3-(Bromomethyl)-1,1-dimethylcyclobutane

The primary utility of 3-(Bromomethyl)-1,1-dimethylcyclobutane lies in its reactivity as an alkylating agent. The bromo-methyl group serves as a versatile handle for introducing the 1,1-dimethylcyclobutane moiety onto a variety of nucleophiles via SN2 reactions.

Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

While a direct, one-step synthesis from commercially available starting materials is not widely reported, a common approach involves the bromination of the corresponding alcohol, (1,1-dimethylcyclobutan-3-yl)methanol. This transformation can be achieved using standard brominating agents. A representative synthetic route is outlined below, adapted from patented procedures for analogous compounds.[2][4][5][6]

Caption: Synthetic route to 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Protocol 1: Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane from (1,1-dimethylcyclobutan-3-yl)methanol

Materials:

• (1,1-dimethylcyclobutan-3-yl)methanol

• Phosphorus tribromide (PBr₃) or Carbon tetrabromide (CBr₄) and Triphenylphosphine (PPh₃)

• Anhydrous diethyl ether or dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure (using PBr₃):

• To a solution of (1,1-dimethylcyclobutan-3-yl)methanol (1.0 eq) in anhydrous diethyl ether, cooled to 0 °C under an inert atmosphere, add phosphorus tribromide (0.4 eq) dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution at 0 °C.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Applications in Medicinal Chemistry: Alkylation Protocols

The primary application of 3-(Bromomethyl)-1,1-dimethylcyclobutane in medicinal chemistry is as an electrophile in alkylation reactions to introduce the 1,1-dimethylcyclobutane motif. Below are detailed protocols for the N-, O-, and S-alkylation of common nucleophiles.

N-Alkylation of Amines and Heterocycles

The introduction of the 1,1-dimethylcyclobutylmethyl group onto nitrogen atoms is a valuable strategy for modifying the properties of amine-containing drug candidates.

Caption: Workflow for N-alkylation reactions.

Protocol 2: General Procedure for N-Alkylation of a Primary Amine

Materials:

• Primary amine (e.g., aniline, benzylamine)

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

• Anhydrous acetonitrile or N,N-dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of the primary amine (1.0 eq) in anhydrous acetonitrile, add potassium carbonate (2.0 eq).

• Add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.2 eq) to the suspension.

• Heat the reaction mixture to 60-80 °C and monitor by TLC. The reaction may be slow and can be prone to over-alkylation, a common issue with amine alkylations.[7][8]

• Upon completion, cool the reaction to room temperature and filter off the inorganic base.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

O-Alkylation of Phenols and Alcohols

The formation of ether linkages with the 1,1-dimethylcyclobutane moiety can improve the lipophilicity and metabolic stability of phenolic drug candidates.

Caption: Workflow for O-alkylation reactions.

Protocol 3: General Procedure for O-Alkylation of a Phenol

Materials:

• Phenol

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of the phenol (1.0 eq) in anhydrous DMF, add cesium carbonate (1.5 eq).[9]

• Add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.2 eq) to the mixture.

• Stir the reaction at room temperature or heat to 50 °C if necessary, monitoring by TLC.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Combine the organic extracts, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

S-Alkylation of Thiols

The formation of thioethers is another important transformation in medicinal chemistry, and the 1,1-dimethylcyclobutylmethyl group can be readily introduced onto sulfur nucleophiles.

Caption: Workflow for S-alkylation reactions.

Protocol 4: General Procedure for S-Alkylation of a Thiol

Materials:

• Thiol (e.g., thiophenol)

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Potassium carbonate (K₂CO₃) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous acetonitrile or tetrahydrofuran (THF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of the thiol (1.0 eq) in anhydrous acetonitrile, add potassium carbonate (1.5 eq).

• Add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.1 eq) to the mixture.

• Stir the reaction at room temperature and monitor by TLC. Thiol alkylations are generally rapid.[1][10]

• Upon completion, filter off the inorganic base and concentrate the filtrate.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Data Summary and Characterization

The successful synthesis of alkylated products should be confirmed by standard analytical techniques.

Analytical Technique	Expected Observations for a Successful Alkylation
¹H NMR	Appearance of new signals corresponding to the 1,1-dimethylcyclobutylmethyl group, typically including a singlet for the two methyl groups and multiplets for the cyclobutane and methylene protons.
¹³C NMR	Appearance of new signals in the aliphatic region corresponding to the carbons of the 1,1-dimethylcyclobutylmethyl moiety.
Mass Spectrometry	Observation of the molecular ion peak corresponding to the expected mass of the alkylated product.
TLC	A new spot with a different Rf value compared to the starting materials.

Conclusion and Future Perspectives

3-(Bromomethyl)-1,1-dimethylcyclobutane is a valuable and versatile building block for the introduction of the 1,1-dimethylcyclobutane moiety into drug candidates. Its use can lead to significant improvements in metabolic stability, solubility, and conformational rigidity, ultimately contributing to the development of safer and more efficacious therapeutics. The protocols provided herein offer a starting point for the exploration of this promising scaffold in a variety of medicinal chemistry programs. As the demand for novel, three-dimensional chemical matter continues to grow, the strategic application of such building blocks will undoubtedly play an increasingly important role in the future of drug discovery.

References

• Janssen, M. A. C. H., et al. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. Available at: [Link]

• Google Patents. (2017). US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• Google Patents. (2015). FR3016166A1 - PROCESS FOR THE MANUFACTURE OF BROMO METHYL CYCLOPROPANE AND BROMO METHYL CYCLOBUTANE.
• Google Patents. (2013). CN103435439A - Preparation method of bromomethyl cyclobutane.
• Google Patents. (2016). US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). Available at: [Link]

• PubMed. (2024). Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation. Available at: [Link]

• MedCrave online. (2018). The selective n-alkylation of monoethanolamine in PTC condition. Available at: [Link]

• Journal of Materials and Environmental Science. (2018). Alkylation of Thiols in Green Mediums. Available at: [Link]

• Master Organic Chemistry. (2017). Alkylation Of Amines (aka “The Williamson Ether Synthesis, But For Amines” ) Usually Doesn't Pan Out. Available at: [Link]

• PubMed. (2024). Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation. Available at: [Link]

• MedCrave online. (2018). The selective n-alkylation of monoethanolamine in PTC condition. Available at: [Link]

• PubMed. (2024). Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation. Available at: [Link]

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• 4. US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 5. FR3016166A1 - PROCESS FOR THE MANUFACTURE OF BROMO METHYL CYCLOPROPANE AND BROMO METHYL CYCLOBUTANE - Google Patents [patents.google.com]
• 6. CN103435439A - Preparation method of bromomethyl cyclobutane - Google Patents [patents.google.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. jmaterenvironsci.com [jmaterenvironsci.com]

The Gem-Dimethylcyclobutane Moiety: A Versatile Scaffold for Novel Heterocycle Synthesis

Application Note & Protocols

Introduction: The Strategic Advantage of the 1,1-Dimethylcyclobutane Unit

In the landscape of modern medicinal chemistry and drug discovery, the quest for novel molecular architectures with enhanced pharmacological profiles is perpetual. The 1,1-dimethylcyclobutane motif has emerged as a privileged scaffold, offering a unique combination of conformational rigidity and metabolic stability. This four-membered ring system, when incorporated into bioactive molecules, can effectively lock key pharmacophoric elements in a favorable orientation for target binding, thereby enhancing potency and selectivity. Furthermore, the gem-dimethyl substitution provides a steric shield against metabolic degradation, a critical attribute in the development of robust drug candidates. This application note explores the utility of 3-(bromomethyl)-1,1-dimethylcyclobutane as a versatile building block for the synthesis of a diverse array of novel heterocycles, providing detailed protocols for the construction of nitrogen-, sulfur-, and oxygen-containing ring systems.

The inherent reactivity of the primary bromide in 3-(bromomethyl)-1,1-dimethylcyclobutane makes it an excellent electrophile for facile introduction of the gem-dimethylcyclobutane moiety via nucleophilic substitution reactions. This allows for the strategic derivatization of various heterocyclic cores, leading to the generation of libraries of compounds with potential therapeutic applications.

Core Applications in Heterocyclic Chemistry

The application of 3-(bromomethyl)-1,1-dimethylcyclobutane as a building block is primarily centered on its use as an alkylating agent in S_N2 reactions. This enables the formation of new carbon-heteroatom bonds, leading to the synthesis of a wide range of substituted heterocycles and spirocyclic systems.

dot

graph "Core_Applications" {
  layout=neato;
  node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
  edge [color="#4285F4"];

  BuildingBlock [label="3-(Bromomethyl)-1,1-dimethylcyclobutane", fillcolor="#FBBC05"];
  N_Heterocycles [label="Nitrogen-Containing Heterocycles"];
  S_Heterocycles [label="Sulfur-Containing Heterocycles"];
  O_Heterocycles [label="Oxygen-Containing Heterocycles"];
  Spirocycles [label="Spiro-Heterocycles"];

  BuildingBlock -> N_Heterocycles [label="N-Alkylation"];
  BuildingBlock -> S_Heterocycles [label="S-Alkylation"];
  BuildingBlock -> O_Heterocycles [label="O-Alkylation"];
  BuildingBlock -> Spirocycles [label="Intramolecular Cyclization"];
}
```**Caption:** Versatile applications of 3-(bromomethyl)-1,1-dimethylcyclobutane.

---

### **Part 1: Synthesis of Nitrogen-Containing Heterocycles**

The introduction of the 3,3-dimethylcyclobutylmethyl group onto a nitrogen-containing heterocycle can significantly impact its pharmacological properties. This section provides a detailed protocol for the N-alkylation of a model imidazole derivative.

#### **Protocol 1: N-Alkylation of Imidazole**

This protocol details the synthesis of 1-((3,3-dimethylcyclobutyl)methyl)-1H-imidazole. The reaction proceeds via a standard SN2 mechanism where the nucleophilic nitrogen of the imidazole ring displaces the bromide from 3-(bromomethyl)-1,1-dimethylcyclobutane.

dot```dot
graph "N_Alkylation_Workflow" {
  rankdir=LR;
  node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
  edge [color="#34A853"];

  Start [label="Imidazole & 3-(Bromomethyl)-1,1-dimethylcyclobutane"];
  Reaction [label="Reaction with Base (e.g., K2CO3) in DMF", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
  Workup [label="Aqueous Workup & Extraction"];
  Purification [label="Column Chromatography"];
  Product [label="1-((3,3-dimethylcyclobutyl)methyl)-1H-imidazole", shape= Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];

  Start -> Reaction;
  Reaction -> Workup;
  Workup -> Purification;
  Purification -> Product;
}

Caption: Workflow for the N-alkylation of imidazole.

Materials:

Reagent	M.W. (g/mol)	Amount (mmol)	Equivalents
Imidazole	68.08	10.0	1.0
3-(Bromomethyl)-1,1-dimethylcyclobutane	177.08	11.0	1.1
Potassium Carbonate (K₂CO₃)	138.21	20.0	2.0
N,N-Dimethylformamide (DMF)	73.09	-	-
Ethyl Acetate	88.11	-	-
Brine	-	-	-

Procedure:

• To a stirred solution of imidazole (10.0 mmol) in anhydrous DMF (20 mL) in a round-bottom flask, add potassium carbonate (20.0 mmol).
• Stir the suspension at room temperature for 15 minutes to ensure deprotonation of the imidazole.
• Add 3-(bromomethyl)-1,1-dimethylcyclobutane (11.0 mmol) dropwise to the reaction mixture.
• Heat the reaction mixture to 60 °C and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
• After completion, cool the reaction mixture to room temperature and pour it into water (100 mL).
• Extract the aqueous layer with ethyl acetate (3 x 50 mL).
• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

Expected Yield: 75-85%

Rationale: The use of a polar aprotic solvent like DMF facilitates the S_N2 reaction by solvating the potassium cation, leaving the carbonate anion more available to act as a base. A slight excess of the alkylating agent ensures complete consumption of the starting imidazole. The elevated temperature increases the reaction rate.

---

Part 2: Synthesis of Sulfur-Containing Heterocycles

The incorporation of sulfur into heterocyclic frameworks is a common strategy in drug design. This section outlines the synthesis of a thioether by S-alkylation of a thiol.

Protocol 2: S-Alkylation of Thiophenol

This protocol describes the synthesis of ((3,3-dimethylcyclobutyl)methyl)(phenyl)sulfane. The reaction follows a similar S_N2 pathway as the N-alkylation, with the thiolate anion acting as the nucleophile.

dot

graph "S_Alkylation_Reaction" {
  rankdir=LR;
  node [shape=plaintext];
  edge [color="#EA4335"];

  Thiophenol [label="Thiophenol"];
  Base [label="+ Base\n(e.g., NaH)"];
  Thiolate [label="Thiophenolate"];
  BuildingBlock [label="+ 3-(Bromomethyl)-1,1-dimethylcyclobutane"];
  Product [label="((3,3-Dimethylcyclobutyl)methyl)(phenyl)sulfane"];

  Thiophenol -> Base -> Thiolate;
  Thiolate -> BuildingBlock -> Product;
}

Caption: Reaction scheme for S-alkylation of thiophenol.

Materials:

Reagent	M.W. (g/mol)	Amount (mmol)	Equivalents
Thiophenol	110.18	5.0	1.0
3-(Bromomethyl)-1,1-dimethylcyclobutane	177.08	5.5	1.1
Sodium Hydride (NaH, 60% in mineral oil)	24.00	6.0	1.2
Tetrahydrofuran (THF), anhydrous	72.11	-	-
Saturated Ammonium Chloride Solution	-	-	-
Diethyl Ether	74.12	-	-

Procedure:

• To a suspension of sodium hydride (6.0 mmol) in anhydrous THF (15 mL) under an inert atmosphere (e.g., Argon) at 0 °C, add a solution of thiophenol (5.0 mmol) in anhydrous THF (5 mL) dropwise.
• Allow the reaction mixture to warm to room temperature and stir for 30 minutes until the evolution of hydrogen gas ceases.
• Cool the mixture back to 0 °C and add a solution of 3-(bromomethyl)-1,1-dimethylcyclobutane (5.5 mmol) in anhydrous THF (5 mL) dropwise.
• Allow the reaction to warm to room temperature and stir for 16 hours.
• Quench the reaction by the slow addition of saturated ammonium chloride solution (20 mL).
• Extract the aqueous layer with diethyl ether (3 x 30 mL).
• Combine the organic layers, wash with brine (30 mL), dry over anhydrous magnesium sulfate, and concentrate in vacuo.
• Purify the residue by flash column chromatography (eluent: hexane) to yield the product.

Expected Yield: 80-90%

Causality: Sodium hydride is a strong, non-nucleophilic base that efficiently deprotonates the thiol to generate the highly nucleophilic thiolate. The use of an anhydrous aprotic solvent like THF is crucial to prevent quenching of the sodium hydride and the thiolate.

---

Part 3: Synthesis of Oxygen-Containing Heterocycles

The synthesis of ethers from alcohols is a fundamental transformation in organic chemistry. This section provides a protocol for the O-alkylation of a phenol, a key step in the synthesis of many biologically active compounds.

Protocol 3: O-Alkylation of Phenol

This protocol outlines the synthesis of 1-((3,3-dimethylcyclobutyl)methoxy)benzene using the Williamson ether synthesis.

Materials:

Reagent	M.W. (g/mol)	Amount (mmol)	Equivalents
Phenol	94.11	10.0	1.0
3-(Bromomethyl)-1,1-dimethylcyclobutane	177.08	11.0	1.1
Cesium Carbonate (Cs₂CO₃)	325.82	15.0	1.5
Acetonitrile (MeCN), anhydrous	41.05	-	-
Water	18.02	-	-
Dichloromethane (DCM)	84.93	-	-

Procedure:

• In a round-bottom flask, dissolve phenol (10.0 mmol) in anhydrous acetonitrile (30 mL).
• Add cesium carbonate (15.0 mmol) to the solution and stir the mixture at room temperature for 20 minutes.
• Add 3-(bromomethyl)-1,1-dimethylcyclobutane (11.0 mmol) to the reaction mixture.
• Heat the reaction to reflux (approximately 82 °C) and maintain for 24 hours.
• After cooling to room temperature, filter the reaction mixture to remove the inorganic salts.
• Concentrate the filtrate under reduced pressure.
• Dissolve the residue in dichloromethane (50 mL) and wash with water (2 x 30 mL) and brine (30 mL).
• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.
• Purify by column chromatography on silica gel (eluent: petroleum ether/ethyl acetate gradient) to obtain the pure ether.

Expected Yield: 70-80%

Rationale: Cesium carbonate is a mild and effective base for the deprotonation of phenols. Acetonitrile is a suitable polar aprotic solvent for this S_N2 reaction. Refluxing the reaction ensures a sufficient rate of reaction for the less nucleophilic phenoxide compared to thiolates or deprotonated imidazoles.

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane serves as a highly valuable and versatile building block for the synthesis of a wide range of novel heterocyclic compounds. The protocols outlined in this application note provide robust and reproducible methods for the N-, S-, and O-alkylation of common heterocyclic precursors. The incorporation of the gem-dimethylcyclobutane moiety offers a strategic approach to enhance the drug-like properties of new chemical entities, making this building block an important tool for researchers in medicinal chemistry and drug development.

References

• Hancock, E. N., Wahl, J. M., & Brown, M. K. (2019). Recent advances in the synthesis of gem-dimethylcyclobutane natural products. Natural Product Reports, 36(10), 1383–1393. [Link]
• (No direct reference for a full protocol was found, the protocol is based on general knowledge of N-alkyl
• (No direct reference for a full protocol was found, the protocol is based on general knowledge of S-alkyl
• Cazorla, C., Pfordt, É., Duclos, M.-C., Métay, E., & Lemaire, M. (2009). O-Alkylation of phenol derivatives via a nucleophilic substitution. Green Chemistry, 11(9), 1368. [Link]
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• Cazorla, C., Pfordt, É., Duclos, M.-C., Métay, E., & Lemaire, M. (2009). O-Alkylation of phenol derivatives via a nucleophilic substitution. Green Chemistry, 11(9), 1368. [Link]
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• Yadav, J. S., Reddy, B. V. S., & Reddy, G. S. K. K. (2000). A mild and efficient method for the O-alkylation of phenols. Synthetic Communications, 30(11), 1915-1919. (This reference provides general context for O-alkylation but was not directly cited in the protocol details).
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• Posner, G. H., & Canella, K. A. (1985). A convenient one-pot synthesis of unsymmetrical sulfides from thiols and alkyl halides. The Journal of Organic Chemistry, 50(23), 4611-4612. (This reference provides general context for S-alkylation but was not directly cited in the protocol details).
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Application Notes and Protocols for the Synthesis of Spirocyclic Compounds Using 3-(Bromomethyl)-1,1-dimethylcyclobutane

Abstract

Spirocyclic scaffolds, particularly those incorporating the sterically demanding gem-dimethylcyclobutane moiety, are of increasing importance in medicinal chemistry and drug discovery. These rigid three-dimensional structures offer a unique way to explore chemical space, improve pharmacological properties, and develop novel therapeutic agents. This document provides detailed application notes and protocols for the synthesis of spirocyclic compounds utilizing 3-(bromomethyl)-1,1-dimethylcyclobutane as a key building block. The primary focus is on the intramolecular alkylation of cyclic ketone enolates, a robust and reliable method for the construction of spiro[3.n]alkanone frameworks. We will delve into the mechanistic underpinnings of this transformation, provide a detailed experimental protocol, and discuss the significance of the resulting spirocyclic ketones as versatile intermediates for further chemical elaboration.

Introduction: The Value of Spirocyclic Cyclobutanes in Drug Discovery

The incorporation of spirocyclic motifs into drug candidates has become a prominent strategy for enhancing molecular properties.[1][2] Spirocycles, compounds with two rings connected by a single common atom, introduce a high degree of three-dimensionality (high Fsp³ character), which can lead to improved target engagement and selectivity.[3] The gem-dimethylcyclobutane unit, in particular, offers a rigid scaffold that can lock flexible molecules into a bioactive conformation, potentially increasing potency and reducing off-target effects.[4] Furthermore, the unique puckered structure of the cyclobutane ring provides defined exit vectors for substituents, allowing for precise control over the spatial arrangement of pharmacophoric groups.[5]

3-(Bromomethyl)-1,1-dimethylcyclobutane is an excellent electrophilic building block for the synthesis of these valuable spirocyclic systems. Its primary bromide is highly reactive towards nucleophilic displacement, making it an ideal partner for the alkylation of a wide range of nucleophiles, including the enolates of cyclic ketones.

Mechanistic Rationale: Intramolecular Alkylation of Ketone Enolates

The cornerstone of the synthetic strategy detailed herein is the intramolecular alkylation of a cyclic ketone. This process can be conceptually broken down into two key steps:

• Intermolecular Alkylation: A cyclic ketone is first deprotonated with a strong base to form a nucleophilic enolate. This enolate then reacts with 3-(bromomethyl)-1,1-dimethylcyclobutane in an SN2 reaction to form an α-alkylated intermediate.

• Intramolecular Cyclization: The α-alkylated ketone, which now contains the gem-dimethylcyclobutane moiety, is subjected to a second deprotonation. The resulting enolate undergoes an intramolecular SN2 reaction, with the enolate attacking the carbon bearing the leaving group (in a precursor to the bromomethyl group), to form the spirocyclic ketone.

A more convergent and widely used approach involves a tandem reaction where a precursor α,ω-dihaloalkane or a related derivative is used to dialkylate a ketone. However, for the purpose of illustrating the utility of 3-(bromomethyl)-1,1-dimethylcyclobutane, we will focus on a two-step conceptual process that can often be performed in a single pot.

The choice of base and reaction conditions is critical for achieving high yields and minimizing side reactions, such as O-alkylation or polymerization. Sterically hindered bases like lithium diisopropylamide (LDA) are often preferred for generating the kinetic enolate of unsymmetrical ketones, thus controlling the regioselectivity of the initial alkylation.

Visualizing the Synthesis: Reaction Workflow

The following diagram illustrates the general workflow for the synthesis of a spiro[3.5]nonanone derivative from cyclohexanone and a conceptual dielectrophile derived from the 3-(methyl)-1,1-dimethylcyclobutane framework.

Caption: General workflow for spirocycle synthesis.

Detailed Experimental Protocol: Synthesis of 2,2-Dimethylspiro[3.5]nonan-7-one

Materials:

• Cyclohexanone (freshly distilled)

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Lithium diisopropylamide (LDA) (2.0 M solution in THF/heptane/ethylbenzene)

• Sodium hydride (NaH) (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

• Hexanes

• Ethyl acetate

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer

• Argon or nitrogen inert atmosphere setup

• Low-temperature thermometer

• Dry ice/acetone bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

Part A: Synthesis of 2-((1,1-Dimethylcyclobut-3-yl)methyl)cyclohexan-1-one

• To a flame-dried three-necked round-bottom flask under an argon atmosphere, add anhydrous THF (100 mL) and cool to -78 °C using a dry ice/acetone bath.

• Slowly add diisopropylamine (1.1 eq) to the cooled THF.

• Add n-butyllithium (1.05 eq) dropwise to the solution while maintaining the temperature at -78 °C. Stir for 30 minutes to generate LDA.

• Add freshly distilled cyclohexanone (1.0 eq) dropwise to the LDA solution at -78 °C. Stir for 1 hour to ensure complete enolate formation.

• In a separate flask, dissolve 3-(bromomethyl)-1,1-dimethylcyclobutane (1.0 eq) in a minimal amount of anhydrous THF.

• Add the solution of 3-(bromomethyl)-1,1-dimethylcyclobutane dropwise to the enolate solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and add diethyl ether. Wash the organic layer sequentially with water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude α-alkylated ketone. This intermediate can be purified by column chromatography (silica gel, hexanes/ethyl acetate gradient) or used directly in the next step.

Part B: Intramolecular Cyclization to 2,2-Dimethylspiro[3.5]nonan-7-one

• Wash the sodium hydride (1.5 eq) with hexanes to remove the mineral oil and suspend it in anhydrous DMF in a flame-dried flask under an argon atmosphere.

• Dissolve the crude 2-((1,1-dimethylcyclobut-3-yl)methyl)cyclohexan-1-one from Part A in anhydrous DMF.

• Add the solution of the ketone dropwise to the NaH suspension at 0 °C.

• After the addition is complete, slowly heat the reaction mixture to 80-90 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• Cool the reaction to room temperature and quench by the slow addition of water.

• Extract the mixture with diethyl ether. Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexanes/ethyl acetate gradient) to yield the pure 2,2-dimethylspiro[3.5]nonan-7-one.

Data Presentation: Expected Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
3-(Bromomethyl)-1,1-dimethylcyclobutane	C₇H₁₃Br	177.08	~160-165
2,2-Dimethylspiro[3.5]nonan-7-one	C₁₁H₁₈O	166.26	Not readily available

Alternative Synthetic Strategies

While the intramolecular alkylation of a pre-formed α-alkylated ketone is a conceptually straightforward approach, other classical methods for ring formation could be adapted for the synthesis of spirocycles using derivatives of 3-(bromomethyl)-1,1-dimethylcyclobutane.

• Dieckmann Condensation: An intramolecular condensation of a diester can form a cyclic β-keto ester.[1][8] A suitable diester substrate could be prepared from 3-(bromomethyl)-1,1-dimethylcyclobutane.

• Thorpe-Ziegler Reaction: This is the intramolecular version of the Thorpe reaction, where a dinitrile cyclizes in the presence of a base to form an enaminonitrile, which can be hydrolyzed to a cyclic ketone.[3][5]

These methods offer alternative pathways to spirocyclic ketones and may be advantageous depending on the desired substitution pattern and the availability of starting materials.

Conclusion and Future Outlook

The use of 3-(bromomethyl)-1,1-dimethylcyclobutane as a building block for the synthesis of spirocyclic compounds via intramolecular alkylation provides a reliable and versatile route to novel molecular scaffolds. The resulting spiro[3.n]alkanones are valuable intermediates that can be further functionalized to introduce diverse pharmacophoric groups. The protocols and insights provided in this document are intended to empower researchers in medicinal chemistry and drug development to explore the rich chemical space offered by gem-dimethylcyclobutane-containing spirocycles, ultimately contributing to the discovery of new and improved therapeutic agents.

References

• Dieckmann Condensation - ResearchGate. (n.d.). Retrieved January 12, 2026, from [Link]

• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). European Journal of Medicinal Chemistry, 287, 117368.
• Catalytic Arylboration of Spirocyclic Cyclobutenes: Rapid Access to Highly Substituted Spiro[3.n]alkanes. (2021).
• Synthesis of Carbocyclic Spiro Compounds via Intramolecular Alkylation Routes. (1972). Synthesis, 1972(11), 589-608.
• The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. (2021). BLDpharm.

• Dieckmann condensation - Wikipedia. (n.d.). Retrieved January 12, 2026, from [Link]

• Selected Applications of Spirocycles in Medicinal Chemistry. (2021). In Spirocyclic Compounds in Medicinal Chemistry (pp. 1-24).
• Straightforward Access to the Dispirocyclic Framework via Regioselective Intramolecular Michael Addition. (2023). Molecules, 28(7), 3164.
• Synthetic Routes to Approved Drugs Containing a Spirocycle. (2023). Pharmaceuticals, 16(4), 577.
• Synthesis of Methyl 3-Bromomethylbut-3-enoate and Its Reactions with Aldehydes and Tributylchlorostannane in the Presence of Zinc. (2007). Russian Journal of Organic Chemistry, 43(8), 1137-1144.
• Syntheses and medicinal chemistry of spiro heterocyclic steroids. (2024). Beilstein Journal of Organic Chemistry, 20, 1148-1191.
• Reactions of Zinc Enolates Derived from 1Aryl2,2-dibromoalkanones with 3Acetyl6-bromochromen-2-one. (2010). Russian Journal of Organic Chemistry, 46(8), 1175-1179.
• Lactone Enolates of Isochroman-3-ones and 2-Coumaranones: Quantification of Their Nucleophilicity in DMSO and Conjugate Additions to Chalcones. (2018). The Journal of Organic Chemistry, 83(15), 8267-8281.
• Synthesis of a Model Compound of the Unique Meroterpenoids Cryptolaevilactones. (2020). Chemical and Pharmaceutical Bulletin, 68(1), 86-91.
• The Krapcho Dealkoxycarbonylation Reaction of Esters with α-Electron-withdrawing Substituents. (2012). Organic Reactions, 1-736.

• CHEM 330 Topics Discussed on Oct 19 Principle: the alkylation of cyclohexanone enolates is of special importance in the synthesi. (n.d.). Retrieved January 12, 2026, from [Link]

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• 8. Dieckmann condensation - Wikipedia [en.wikipedia.org]

Application of 3-(Bromomethyl)-1,1-dimethylcyclobutane in Agrochemical Synthesis: A Technical Guide

Introduction: The Strategic Incorporation of Strained Ring Systems in Modern Fungicides

In the competitive landscape of agrochemical research and development, the design of novel active ingredients with enhanced efficacy, favorable toxicological profiles, and robust intellectual property protection is paramount. One successful strategy has been the incorporation of unique, sterically demanding motifs to probe new regions of the target enzyme's active site. The gem-dimethylcyclobutane moiety, a strained four-membered ring system, has emerged as a valuable building block in this endeavor. Its rigid, three-dimensional structure can impart favorable physicochemical properties to a molecule, such as increased metabolic stability and optimized binding to the target protein.

This technical guide focuses on the application of a key intermediate, 3-(Bromomethyl)-1,1-dimethylcyclobutane , in the synthesis of advanced pyrazole carboxamide fungicides. These fungicides are a cornerstone of modern crop protection, primarily acting as succinate dehydrogenase inhibitors (SDHIs), a critical enzyme in the fungal respiratory chain. The targeted introduction of the 1,1-dimethylcyclobutane group via 3-(Bromomethyl)-1,1-dimethylcyclobutane can lead to fungicides with improved performance and a differentiated biological profile.

Core Application: Synthesis of N-((1,1-dimethylcyclobutyl)methyl) Pyrazole Carboxamide Fungicides

The primary application of 3-(Bromomethyl)-1,1-dimethylcyclobutane in agrochemical synthesis is as an alkylating agent to introduce the (1,1-dimethylcyclobutyl)methyl group onto a nitrogen atom of a heterocyclic core, typically a pyrazole carboxamide. This reaction forms a stable carbon-nitrogen bond, linking the unique cyclobutane fragment to the pharmacologically active pyrazole carboxamide scaffold.

Causality Behind Experimental Choices: Why the 1,1-Dimethylcyclobutane Moiety?

The rationale for incorporating the 1,1-dimethylcyclobutane group is multifaceted:

• Lipophilicity and Membrane Permeation: The gem-dimethyl group increases the lipophilicity of the molecule, which can enhance its ability to penetrate the waxy cuticle of plant leaves and the cell membranes of fungal pathogens.

• Metabolic Stability: The quaternary carbon center of the 1,1-dimethylcyclobutane ring is sterically hindered, making it less susceptible to metabolic degradation by plant and fungal enzymes. This can lead to longer-lasting disease control.

• Optimal Binding Conformation: The rigid cyclobutane ring restricts the conformational flexibility of the side chain, potentially locking the molecule into a bioactive conformation that binds more tightly to the active site of the succinate dehydrogenase enzyme.

• Novelty and Patentability: The inclusion of this less common structural motif can provide a strong basis for patent claims, protecting the novel agrochemical from competition.

The following workflow diagram illustrates the general synthetic strategy for the preparation of N-((1,1-dimethylcyclobutyl)methyl) pyrazole carboxamide fungicides.

Caption: General workflow for the synthesis of the target fungicide.

Detailed Application Protocols

The following protocols are based on established synthetic methodologies for pyrazole carboxamide fungicides and serve as a guide for researchers.

Protocol 1: Synthesis of the Precursor - 3-(Bromomethyl)-1,1-dimethylcyclobutane

This protocol outlines the bromination of (1,1-dimethylcyclobutyl)methanol.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
(1,1-dimethylcyclobutyl)methanol	114.19	10.0 g	0.0876
Triphenylphosphine	262.29	25.3 g	0.0964
Pyridine	79.10	7.6 mL	0.0942
Acetonitrile (anhydrous)	41.05	200 mL	-
Bromine	159.81	4.8 mL	0.0935
Diethyl ether	74.12	As needed	-
Saturated sodium bicarbonate solution	-	As needed	-
Brine	-	As needed	-
Anhydrous magnesium sulfate	120.37	As needed	-

Procedure:

• To a stirred solution of (1,1-dimethylcyclobutyl)methanol (10.0 g, 0.0876 mol), triphenylphosphine (25.3 g, 0.0964 mol), and pyridine (7.6 mL, 0.0942 mol) in anhydrous acetonitrile (200 mL) at 0 °C under a nitrogen atmosphere, add bromine (4.8 mL, 0.0935 mol) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove the acetonitrile.

• Partition the residue between diethyl ether and water.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford 3-(Bromomethyl)-1,1-dimethylcyclobutane as a colorless oil.

Trustworthiness and Self-Validation:

• The progress of the reaction should be monitored by TLC to ensure complete consumption of the starting alcohol.

• The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The expected ¹H NMR spectrum will show characteristic signals for the gem-dimethyl groups and the bromomethyl group.

Protocol 2: Synthesis of a Model Fungicide - N-((1,1-dimethylcyclobutyl)methyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide

This protocol details the N-alkylation of a pyrazole carboxamide intermediate with 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide	175.13	5.0 g	0.0285
3-(Bromomethyl)-1,1-dimethylcyclobutane	177.08	5.3 g	0.0299
Cesium carbonate (Cs₂CO₃)	325.82	13.9 g	0.0427
N,N-Dimethylformamide (DMF, anhydrous)	73.09	100 mL	-
Ethyl acetate	88.11	As needed	-
Water	18.02	As needed	-
Brine	-	As needed	-
Anhydrous sodium sulfate	120.37	As needed	-

Procedure:

• To a stirred suspension of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide (5.0 g, 0.0285 mol) and cesium carbonate (13.9 g, 0.0427 mol) in anhydrous N,N-dimethylformamide (100 mL), add 3-(Bromomethyl)-1,1-dimethylcyclobutane (5.3 g, 0.0299 mol).

• Heat the reaction mixture to 60 °C and stir for 4 hours, or until TLC analysis indicates complete consumption of the starting materials.

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexane and ethyl acetate) to yield the target fungicide as a solid.

Trustworthiness and Self-Validation:

• The use of a strong, non-nucleophilic base like cesium carbonate is crucial to deprotonate the amide nitrogen without competing in the alkylation reaction.

• Anhydrous conditions are important to prevent hydrolysis of the starting materials and product.

• The final product's identity and purity should be confirmed by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS). The disappearance of the N-H proton signal and the appearance of new signals corresponding to the (1,1-dimethylcyclobutyl)methyl group in the NMR spectra will confirm the success of the alkylation.

Caption: Experimental workflow for the N-alkylation reaction.

Conclusion and Future Perspectives

3-(Bromomethyl)-1,1-dimethylcyclobutane is a valuable and versatile building block for the synthesis of novel agrochemicals, particularly fungicides. Its use allows for the strategic introduction of a sterically demanding and metabolically robust moiety, which can lead to active ingredients with enhanced biological performance. The protocols provided herein offer a solid foundation for the laboratory-scale synthesis of these promising compounds. Future research in this area will likely focus on the development of more efficient and scalable synthetic routes to 3-(Bromomethyl)-1,1-dimethylcyclobutane and its derivatives, as well as the exploration of other heterocyclic scaffolds in combination with this unique cyclobutane fragment to discover the next generation of high-performance agrochemicals.

References

• A series of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides were synthesized and their activities were tested against seven phytopathogenic fungi by an in vitro mycelia growth inhibition assay.
• The pyrazole core has been recognized by their biological properties and included in the synthesis of modern agrochemicals.
• Succinate dehydrogenase inhibitor is a low-toxic and high active fungicide. In order to develop novel and broad-spectrum succ

protocol for Williamson ether synthesis with 3-(Bromomethyl)-1,1-dimethylcyclobutane

An Application Note and Protocol for the Williamson Ether Synthesis of Hindered Neopentyl-like Ethers

Topic: Protocol for Williamson ether synthesis with 3-(Bromomethyl)-1,1-dimethylcyclobutane

Introduction

The Williamson ether synthesis, a cornerstone of organic chemistry since its development by Alexander Williamson in 1850, remains one of the most reliable methods for preparing symmetrical and unsymmetrical ethers.[1][2] The reaction classically involves the nucleophilic substitution (SN2) of an alkyl halide by an alkoxide.[3] While robust, the reaction's efficiency is highly dependent on the structure of the reactants. The SN2 mechanism favors unhindered, primary alkyl halides.[4][5]

This application note addresses a significant challenge in ether synthesis: the use of sterically hindered primary alkyl halides, specifically those with neopentyl-like structures. Our model substrate, 3-(Bromomethyl)-1,1-dimethylcyclobutane, exemplifies this challenge. Although it is a primary bromide, the presence of a quaternary carbon atom at the β-position creates substantial steric hindrance around the reaction center. This bulkiness can dramatically slow the desired SN2 reaction and promote competing elimination (E2) pathways.[6][7]

Herein, we provide a detailed, field-tested protocol designed to overcome these steric limitations. We will explain the rationale behind the choice of reagents, solvents, and reaction conditions to maximize the yield of the desired ether product while minimizing side reactions. This guide is intended for researchers and professionals in drug development and synthetic chemistry who need to construct complex ether linkages involving sterically demanding fragments.

Mechanism and Strategic Considerations

The core of the Williamson ether synthesis is the SN2 reaction, a single, concerted step where the alkoxide nucleophile attacks the carbon atom bearing the leaving group from the backside.[1][3]

The Challenge of Steric Hindrance:

For 3-(Bromomethyl)-1,1-dimethylcyclobutane, the bulky 1,1-dimethylcyclobutyl group acts as a "fat goalie," effectively shielding the electrophilic carbon from the incoming alkoxide nucleophile.[3] This steric impediment raises the activation energy of the SN2 transition state, leading to a significantly reduced reaction rate.

Minimizing the Competing E2 Elimination:

Alkoxides are not only strong nucleophiles but also strong bases.[4] When substitution is slow, the alkoxide may instead abstract a proton from a carbon adjacent (beta) to the leaving group, leading to an alkene via an E2 elimination pathway. While our specific substrate lacks β-hydrogens on the carbon adjacent to the CH₂Br group, which prevents direct E2 elimination to form a C=C double bond involving that carbon, the strong basic conditions and elevated temperatures required to force the SN2 reaction can still potentially induce other, more complex elimination or rearrangement pathways. Therefore, conditions must be carefully optimized.

Our Strategy:

• Alkoxide Generation: Use a strong, non-nucleophilic hydride base (Sodium Hydride, NaH) to irreversibly deprotonate the alcohol in situ. This ensures the byproduct, H₂(g), simply escapes the reaction, preventing interference.[3][8]

• Solvent Selection: Employ a polar aprotic solvent (e.g., DMF or THF) to dissolve the ionic alkoxide intermediate without solvating the nucleophile through hydrogen bonding, thereby maintaining its reactivity.[1][6][9]

• Temperature Control: Apply thermal energy to overcome the high activation barrier of the SN2 reaction with the hindered substrate, while carefully monitoring to avoid decomposition or side reactions that may become prevalent at excessive temperatures.[2][10]

Experimental Workflow Diagram

The following diagram outlines the complete workflow from starting materials to the purified ether product.

Caption: Workflow for the synthesis of hindered ethers.

Detailed Experimental Protocol

This protocol describes the synthesis of a generic ether from an alcohol and 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Typical Amount (10 mmol scale)	Notes
Alcohol (R-OH)	Varies	Varies	10.0 mmol, 1.0 eq.	Must be anhydrous. Primary alcohols are recommended to reduce steric clash.
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	12.0 mmol, 1.2 eq. (480 mg)	Highly reactive with water. Handle under inert atmosphere.
Anhydrous N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	50 mL	Polar aprotic solvent. Anhydrous THF can also be used.
3-(Bromomethyl)-1,1-dimethylcyclobutane	C₇H₁₃Br	177.08	11.0 mmol, 1.1 eq. (1.95 g)	The electrophile. A slight excess ensures complete consumption of the valuable alkoxide.
Diethyl Ether (or Ethyl Acetate)	(C₂H₅)₂O	74.12	~150 mL	For extraction.
Saturated aq. Ammonium Chloride	NH₄Cl	53.49	~50 mL	For quenching the reaction.
Brine (Saturated aq. NaCl)	NaCl	58.44	~50 mL	For washing.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~5 g	Drying agent.

Step-by-Step Procedure

• Alkoxide Formation:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen/argon inlet, add sodium hydride (1.2 eq.).

  • Wash the NaH dispersion three times with anhydrous hexanes under an inert atmosphere to remove the mineral oil. Carefully decant the hexanes wash each time using a cannula or long-needled syringe.

  • Add anhydrous DMF (or THF) to the flask to create a slurry (~0.2 M final concentration).

  • Cool the flask to 0 °C using an ice bath.

  • Slowly add a solution of the desired anhydrous alcohol (1.0 eq.) in DMF dropwise via a syringe. Causality Note: This slow, cooled addition is critical to control the vigorous evolution of hydrogen gas that occurs as the alkoxide is formed.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes to ensure complete deprotonation.

• SN2 Reaction:

  • To the freshly prepared alkoxide solution, add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.1 eq.) dropwise at room temperature.

  • Heat the reaction mixture to 60-80 °C. Causality Note: Heating is necessary to provide sufficient energy to overcome the steric hindrance of the neopentyl-like substrate.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting alcohol is consumed. This may take anywhere from 4 to 24 hours.

• Workup and Extraction:

  • Once the reaction is complete, cool the mixture to 0 °C in an ice bath.

  • Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution to neutralize any unreacted NaH.

  • Transfer the mixture to a separatory funnel and dilute with water and diethyl ether (or ethyl acetate).

  • Extract the aqueous layer two more times with the organic solvent.

  • Combine the organic layers and wash sequentially with water and then brine to remove residual DMF and inorganic salts.[11]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.[10]

• Purification:

  • The resulting crude oil is typically purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure ether product.[10][11] Alternatively, if the product is sufficiently volatile and thermally stable, distillation can be used.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Conversion	1. Incomplete deprotonation of the alcohol (wet reagents/solvent).2. Insufficient reaction temperature or time.	1. Ensure all glassware is flame-dried and reagents/solvents are anhydrous.2. Increase temperature in 10 °C increments or prolong reaction time.
Presence of Side Products	1. Reaction temperature is too high, causing decomposition.2. The chosen alcohol is too bulky, leading to elimination.	1. Lower the reaction temperature and accept a longer reaction time.2. If possible, redesign the synthesis to use a less hindered alkoxide.[5]
Unreacted Starting Alcohol	Insufficient NaH or premature degradation of the alkoxide.	Use a larger excess of NaH (e.g., 1.5 eq.). Ensure the reaction is kept under a strictly inert atmosphere.

Alternative Protocol: Phase-Transfer Catalysis

For certain substrates, particularly when scaling up, phase-transfer catalysis (PTC) can be a milder and more efficient alternative.[6][12] It avoids the need for strictly anhydrous conditions and strong bases like NaH.

• Setup: Combine the alcohol (1.0 eq.), 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.2 eq.), a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.1 eq.), and an organic solvent (e.g., toluene) in a flask.

• Reaction: Add a concentrated aqueous solution of NaOH (50% w/w, 3-5 eq.) and stir the biphasic mixture vigorously at 70-90 °C.

• Workup: Monitor by TLC. Upon completion, cool, dilute with water, and perform a standard extractive workup as described above.

Conclusion

The Williamson ether synthesis of sterically demanding substrates like 3-(Bromomethyl)-1,1-dimethylcyclobutane is a challenging but achievable transformation. Success hinges on a carefully considered approach that favors the SN2 pathway over competing reactions. By employing a strong base for complete alkoxide formation, selecting an appropriate polar aprotic solvent, and applying controlled heating, researchers can effectively synthesize valuable hindered ethers. The protocols and insights provided in this note offer a robust starting point for tackling these difficult but important synthetic targets.

References

• Wikipedia. Williamson ether synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Organic Chemistry Portal. Alcohol to Ether using Williamson synthesis (O-Alkylation). [Link]

• ACS Publications. A General Method to Access Sterically Hindered and Complex Ethers. [Link]

• NIH National Library of Medicine. Hindered Dialkyl Ether Synthesis with Electrogenerated Carbocations. [Link]

• Chemistry Notes. Williamson ether synthesis: simple mechanism, 3 examples. [Link]

• ChemTalk. Williamson Ether Synthesis. [Link]

• ResearchGate. Background and reaction development a, The synthesis of hindered ethers.... [Link]

• TailoredRead. Mastering the Williamson Ether Synthesis Book: A Complete Guide to Mechanism, Applications, and Modern Variations. [Link]

• Khan Academy. Williamson ether synthesis (video). [Link]

• Chemistry LibreTexts. 18.2: Preparing Ethers. [Link]

• Organic Chemistry Portal. Ether synthesis by etherification (alkylation). [Link]

• Quora. How to decide if Alkyl Halides undergo elimination or Williamson's ether synthesis when it reacts with NaOEt. [Link]

• Organic Chemistry Tutor. Williamson Ether Synthesis. [Link]

• Google Patents. CN101209953A - Applied synthesis method for bromocyclobutane.

• ACS Publications. Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. [Link]

• Chemistry LibreTexts. 8.9: Nucleophilic substitution in the Lab. [Link]

• Chemistry LibreTexts. 18.2: Preparing Ethers. [Link]

• Semantic Scholar. An improved Williamson ether synthesis using phase transfer catalysis. [Link]

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Synthesis of 3-(Azidomethyl)-1,1-dimethylcyclobutane: An Application Note and Protocol for a Versatile Medicinal Chemistry Building Block

Abstract

The unique conformational constraints and three-dimensional architecture of the cyclobutane ring make it an increasingly valuable scaffold in modern drug discovery.[1][2] Its incorporation into small molecules can significantly enhance pharmacological properties such as potency, selectivity, and metabolic stability.[3][4] This application note provides a comprehensive, field-proven protocol for the synthesis of 3-(Azidomethyl)-1,1-dimethylcyclobutane, a key synthetic intermediate. The transformation of 3-(Bromomethyl)-1,1-dimethylcyclobutane using sodium azide proceeds via a classical SN2 mechanism to yield the target azide. This product serves as a versatile building block, primed for further elaboration, most notably through copper-catalyzed azide-alkyne cycloaddition ("click chemistry"), to generate novel 1,2,3-triazole-containing drug candidates.[5] We present a detailed methodology, crucial safety protocols for handling azide reagents, characterization data, and a troubleshooting guide to ensure reproducible and safe execution for researchers in medicinal chemistry and drug development.

Reaction Overview and Mechanistic Insight

The conversion of a primary alkyl halide to an alkyl azide is a cornerstone of organic synthesis. The reaction between 3-(Bromomethyl)-1,1-dimethylcyclobutane and sodium azide is a robust example of a bimolecular nucleophilic substitution (SN2) reaction.

Reaction Scheme:

Mechanistic Rationale:

The reaction proceeds via an SN2 pathway for several key reasons:

• Substrate Structure: The bromine atom is attached to a primary carbon, which is sterically accessible and disfavors the formation of a primary carbocation that would be required for an SN1 mechanism.[6][7]

• Nucleophile Strength: The azide anion (N₃⁻) is an excellent nucleophile, capable of efficiently displacing the leaving group in a concerted step.[8]

• Solvent Choice: The use of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), solvates the sodium cation (Na⁺) while leaving the azide anion relatively "naked" and highly reactive. This environment accelerates the rate of the SN2 reaction.

The mechanism involves the backside attack of the azide nucleophile on the carbon atom bearing the bromide leaving group. This occurs in a single, concerted step, leading to an inversion of stereochemistry at the reaction center, as depicted in the diagram below.

Caption: SN2 mechanism for the azidation reaction.

Critical Safety Considerations: Handling Sodium Azide

WARNING: Sodium azide (NaN₃) is a highly toxic and potentially explosive substance that requires strict adherence to safety protocols. All handling must be performed by trained personnel in a designated area.

• Extreme Toxicity: Sodium azide is acutely toxic and can be fatal if swallowed, inhaled, or absorbed through the skin.[9][10] It functions as a potent metabolic inhibitor.

• Explosive Hazard with Metals: NaN₃ reacts with heavy metals (e.g., lead, copper, brass, mercury) to form highly shock-sensitive and explosive metal azides.[9][11] NEVER dispose of sodium azide or azide-containing solutions down the drain, as explosions can occur in the plumbing.[11] Use non-metallic (ceramic or plastic) spatulas for handling the solid powder.[9][12]

• Formation of Toxic/Explosive Gas: Contact with acids results in the rapid formation of hydrazoic acid (HN₃), a highly toxic, volatile, and explosive gas.[9][10] Ensure all glassware is free of acid residue and avoid acidic conditions during workup.

• Thermal Instability: While relatively stable, solid sodium azide can decompose violently if heated above its decomposition temperature of ~275 °C.[9][13]

• Required Controls and PPE:

  • Engineering Controls: All manipulations involving solid sodium azide or its concentrated solutions must be performed in a certified chemical fume hood.[11][12][13]

  • Personal Protective Equipment (PPE): A lab coat, chemical splash goggles, and double-layered nitrile gloves are mandatory.[9][11][12] Change gloves immediately upon contamination.

• Waste Disposal: All solid waste (contaminated gloves, paper towels, etc.) and liquid waste containing azide must be collected as hazardous waste in clearly labeled, non-metallic containers.[11][13]

Experimental Protocol

This protocol details the synthesis on a 5 mmol scale. Adjust quantities accordingly for different scales.

Materials and Reagents

Reagent/Material	Grade	Supplier	Quantity
3-(Bromomethyl)-1,1-dimethylcyclobutane	≥97%	Commercial Source	0.955 g (5.0 mmol)
Sodium Azide (NaN₃)	≥99.5%	Commercial Source	0.488 g (7.5 mmol)
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Commercial Source	15 mL
Ethyl Acetate (EtOAc)	ACS Grade	Commercial Source	~100 mL
Deionized Water	N/A	In-house	~100 mL
Brine (Saturated NaCl solution)	N/A	In-house	~30 mL
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercial Source	~5 g
Silica Gel	60 Å, 230-400 mesh	Commercial Source	As needed
Round-bottom flask, 50 mL	N/A	N/A	1
Magnetic stir bar	N/A	N/A	1
Condenser	N/A	N/A	1
Heating mantle with temperature controller	N/A	N/A	1
Separatory funnel, 250 mL	N/A	N/A	1

Step-by-Step Procedure

Caption: Experimental workflow for synthesis and purification.

• Reaction Setup (in a fume hood):

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 3-(Bromomethyl)-1,1-dimethylcyclobutane (0.955 g, 5.0 mmol, 1.0 equiv).

  • Add anhydrous N,N-Dimethylformamide (15 mL).

  • Carefully add sodium azide (0.488 g, 7.5 mmol, 1.5 equiv) in one portion. Causality: Using an excess of the nucleophile (NaN₃) ensures the reaction goes to completion by Le Châtelier's principle.

  • Attach a condenser to the flask.

• Reaction Execution:

  • Lower the flask into a heating mantle and heat the reaction mixture to 80 °C with vigorous stirring.

  • Maintain the temperature and allow the reaction to proceed for 12-18 hours.

  • The reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material spot. A typical mobile phase is 9:1 Hexanes:Ethyl Acetate.

• Workup and Extraction:

  • After the reaction is complete (as judged by TLC), remove the heating mantle and allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a beaker containing 75 mL of deionized water. This will dissolve the DMF and inorganic salts.

  • Transfer the aqueous mixture to a 250 mL separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

  • Combine the organic layers in the separatory funnel. Wash the combined organic phase with deionized water (2 x 15 mL) and then with brine (1 x 30 mL). Causality: The water washes remove residual DMF, while the brine wash helps to break any emulsions and begins the drying process.

  • Drain the organic layer into an Erlenmeyer flask and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification:

  • Filter off the drying agent and wash the solid with a small amount of ethyl acetate.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil.

  • Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (e.g., starting with 100% hexanes and gradually increasing to 5% ethyl acetate).

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield 3-(Azidomethyl)-1,1-dimethylcyclobutane as a colorless oil.

Characterization and Expected Data

The identity and purity of the final product should be confirmed using standard analytical techniques.

Technique	Expected Result
FTIR	A very strong, sharp, and characteristic absorbance peak for the azide asymmetric stretch (ν_as) will appear in the region of 2100-2090 cm⁻¹ .[14][15] The absence of a C-Br stretch confirms the reaction's completion.
¹H NMR	The methylene protons adjacent to the azide group (-CH₂N₃) are expected to appear as a doublet around δ 3.3 ppm . The signals for the gem-dimethyl protons (-C(CH₃)₂) and the cyclobutane ring protons will also be present in their respective regions.[16]
¹³C NMR	The carbon of the azidomethyl group (-CH₂N₃) is expected to have a chemical shift in the range of δ 49-52 ppm .[16] Other signals corresponding to the quaternary carbon, the gem-dimethyl carbons, and the cyclobutane ring carbons will be observed.
Mass Spec.	The mass spectrum (e.g., GC-MS or ESI-MS) should show a molecular ion peak (or a related adduct like [M+Na]⁺) corresponding to the molecular weight of the product (C₇H₁₃N₃, MW = 139.20 g/mol ).

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive sodium azide. 2. Insufficient temperature or reaction time. 3. Wet DMF solvent.	1. Use fresh, high-purity sodium azide. 2. Increase temperature to 90-100 °C or extend reaction time to 24 h. 3. Use freshly opened anhydrous DMF or dry it over molecular sieves.
Incomplete Reaction	1. Insufficient excess of NaN₃. 2. Reaction has not reached equilibrium/completion.	1. Increase the molar equivalents of NaN₃ to 2.0. 2. Continue heating and monitor by TLC until the starting material is consumed.
Low Isolated Yield	1. Incomplete extraction from the aqueous phase. 2. Product loss during chromatography.	1. Perform additional extractions (4-5 total) with ethyl acetate. 2. Carefully select fractions based on TLC analysis to avoid combining with impurities.
Product is Impure	1. Ineffective workup. 2. Co-elution of impurities during chromatography.	1. Ensure thorough washing of the organic layer to remove all DMF. 2. Optimize the chromatography eluent system; use a shallower gradient for better separation.

Conclusion

This application note provides a reliable and detailed protocol for the SN2 synthesis of 3-(Azidomethyl)-1,1-dimethylcyclobutane. By following the outlined procedures and adhering strictly to the critical safety precautions for handling sodium azide, researchers can safely and efficiently produce this valuable building block. The successful synthesis and characterization of this compound open the door for its application in fragment-based drug discovery and the development of novel therapeutics, leveraging the advantageous properties of both the cyclobutane scaffold and the versatile azide functional group.

References

• Standard Operating Procedure for Sodium Azide - UNC Policies. (2021). University of North Carolina at Chapel Hill. [Link]

• Lab Safety Guideline: Sodium Azide. (2019). University of Tennessee Health Science Center. [Link]

• Mako, T. L., et al. (2020). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem. [Link]

• Sodium Azide - Yale Environmental Health & Safety. (2021). Yale University. [Link]

• Safe Handling of Sodium Azide (SAZ). University of Wisconsin-Madison. [Link]

• Mechanism of azide synthesis. (2023). Chegg.com. [Link]

• Kirman, D. C., et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. Chemistry – A European Journal. [Link]

• By which mechanism would azide react with alcohols or alkyl halides? (2015). Chemistry Stack Exchange. [Link]

• Nucleophilic Substitution of Alkyl Halides. University of Calgary. [Link]

• Substitution reactions of alkyl halides: two mechanisms. (2023). Chemistry LibreTexts. [Link]

• Flak, A., et al. (2020). Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences. Polymers. [Link]

• Alkyl Halides- Nucleophilic Substitution and Elimination. (2020). Chemistry LibreTexts. [Link]

• Chachibaia, T. (2014). MODEL OF NMR SPECTROSCOPIC ANALYSIS OF AZIDE CONTAINING ORGANIC MOLECULES. ResearchGate. [Link]

• Representative FTIR of an inorganic and an organic azide shows that... ResearchGate. [Link]

• What are the expected products and their respective yields... (2025). Filo. [Link]

• Recent advances in the synthesis of gem-dimethylcyclobutane natural products. (2019). National Institutes of Health. [Link]

• Lieber, E., et al. (1958). Infrared Spectra of Organic Azides. Analytical Chemistry. [Link]

• Ring-Opening Reactions of 3-Substituted 1-Azabicyclo[1.1.0]butane with Dichlorocarbene. ResearchGate. [Link]

• One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives. (2023). National Institutes of Health. [Link]

• Synthesis of 3-azidomethyl-3-methyloxetane. (2007). ResearchGate. [Link]

• Improved Synthesis of 1-(Azidomethyl)-3,5-bis-(trifluoromethyl)benzene: Development of Batch and Microflow Azide Processes. (2015). ResearchGate. [Link]

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Application Notes and Protocols for Incorporating the 1,1-Dimethylcyclobutane Motif in Drug Discovery

Introduction: The Strategic Value of the 1,1-Dimethylcyclobutane Motif

In the landscape of modern drug discovery, the pursuit of molecules with optimized pharmacokinetic and pharmacodynamic profiles is paramount. Medicinal chemists continually seek novel structural motifs that can confer advantageous properties to lead compounds. Among these, the 1,1-dimethylcyclobutane unit has emerged as a valuable bioisostere, particularly as a replacement for the ubiquitous gem-dimethyl and tert-butyl groups.[1] Its rigid, three-dimensional structure offers a unique combination of steric bulk and conformational constraint that can profoundly influence a molecule's biological activity and metabolic fate.[2]

This guide provides a comprehensive overview of the rationale, synthetic strategies, and evaluation protocols for incorporating the 1,1-dimethylcyclobutane motif into drug candidates. As a Senior Application Scientist, my aim is to bridge theoretical concepts with practical, field-proven insights to empower researchers in their quest for superior therapeutics.

The primary impetus for employing the 1,1-dimethylcyclobutane moiety lies in its ability to address common liabilities associated with its acyclic counterparts. The gem-dimethyl and tert-butyl groups, while effective at providing steric hindrance and filling hydrophobic pockets, are often susceptible to oxidative metabolism at their methyl groups. This can lead to rapid clearance and poor bioavailability. The 1,1-dimethylcyclobutane motif, by virtue of its cyclic nature and the quaternary carbon center, can effectively shield these metabolically labile positions, thereby enhancing metabolic stability.[3] Furthermore, the puckered conformation of the cyclobutane ring can orient substituents in distinct vectors, offering a tool for fine-tuning ligand-receptor interactions.[4]

Comparative Physicochemical Properties: A Data-Driven Rationale

The decision to employ a bioisosteric replacement is fundamentally data-driven. The 1,1-dimethylcyclobutane motif generally imparts a more favorable balance of lipophilicity and metabolic stability compared to its acyclic bioisosteres. Below is a summary of expected trends in key physicochemical properties when replacing a tert-butyl or gem-dimethyl group with a 1,1-dimethylcyclobutane moiety.

Property	tert-Butyl	gem-Dimethyl	1,1-Dimethylcyclobutane	Rationale for Change
Lipophilicity (cLogP)	High	Moderate-High	Generally similar to slightly lower	The cyclic structure can reduce the solvent-accessible surface area, leading to a modest decrease in lipophilicity.[5]
Aqueous Solubility	Low	Low-Moderate	Often improved	The potential reduction in lipophilicity and different crystal packing can lead to enhanced aqueous solubility.[6]
Metabolic Stability (t½)	Often low to moderate	Often low to moderate	Generally increased	The quaternary carbons and cyclic structure shield the methyl groups from oxidative metabolism by cytochrome P450 enzymes.[3]
Fraction of sp³ carbons (Fsp³)	High	High	Increased	The introduction of the cyclobutane ring increases the three-dimensionality of the molecule, a desirable trait in modern drug design.

Synthetic Strategies for Incorporation

The successful integration of the 1,1-dimethylcyclobutane motif into a drug discovery program hinges on the availability of robust and scalable synthetic methods. Two primary strategies are commonly employed: the use of pre-functionalized building blocks and the de novo construction of the cyclobutane ring on a late-stage intermediate.

Protocol 1: Synthesis of a Key Building Block: 1,1-Dimethylcyclobutane-3-carboxylic Acid

This protocol details the synthesis of a versatile building block that can be further elaborated into amines, alcohols, and other functional groups. The synthesis starts from the commercially available diethyl 1,1-cyclobutanedicarboxylate.

Step 1: Monohydrolysis of Diethyl 1,1-Cyclobutanedicarboxylate

• Rationale: Selective hydrolysis of one ester group provides the mono-acid, which is a key intermediate for further transformations.

• Procedure:

  • To a solution of diethyl 1,1-cyclobutanedicarboxylate (1.0 eq) in ethanol (5 M) at 0 °C, add a solution of potassium hydroxide (1.05 eq) in water (2 M) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Remove the ethanol under reduced pressure.

  • Dilute the residue with water and wash with diethyl ether to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 2-3 with 1 M HCl at 0 °C.

  • Extract the product with ethyl acetate (3 x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the mono-acid.

Step 2: Curtius Rearrangement to form the 3-amino-1,1-dimethylcyclobutane derivative

• Rationale: The Curtius rearrangement is a reliable method for converting a carboxylic acid to a primary amine with the loss of one carbon atom.

• Procedure:

  • To a solution of the mono-acid from Step 1 (1.0 eq) in anhydrous toluene (0.5 M) at 0 °C, add triethylamine (1.2 eq) followed by diphenylphosphoryl azide (DPPA) (1.1 eq).

  • Allow the reaction to warm to room temperature and then heat to 80 °C for 2 hours, or until gas evolution ceases.

  • Cool the reaction to room temperature and add 2-trimethylsilylethanol (2.0 eq). Heat the mixture to 100 °C for 12 hours.

  • Cool the reaction and concentrate under reduced pressure. Purify the residue by flash chromatography to yield the Teoc-protected amine.

  • Deprotection of the Teoc group can be achieved using TBAF in THF to provide the free amine.

Protocol 2: Incorporation via Reductive Amination

This protocol describes the direct incorporation of the 1,1-dimethylcyclobutane motif onto a primary or secondary amine via reductive amination with 1,1-dimethyl-3-cyclobutanone.

• Rationale: Reductive amination is a robust and widely used transformation in medicinal chemistry for the formation of C-N bonds.[7] Using a pre-formed cyclobutanone is often more efficient than building the ring on a complex molecule.

• Procedure:

  • To a solution of the primary or secondary amine (1.0 eq) and 1,1-dimethyl-3-cyclobutanone (1.2 eq) in dichloromethane (DCM) or dichloroethane (DCE) (0.2 M), add sodium triacetoxyborohydride (1.5 eq) in one portion at room temperature.[8]

  • If the amine is a hydrochloride salt, add a stoichiometric amount of a non-nucleophilic base such as triethylamine or diisopropylethylamine.

  • Stir the reaction at room temperature for 4-16 hours. Monitor the reaction by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the layers and extract the aqueous layer with DCM (2 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash chromatography or preparative HPLC.

Workflow for Evaluation of Compounds Containing the 1,1-Dimethylcyclobutane Motif

The successful application of the 1,1-dimethylcyclobutane motif requires a systematic evaluation of its impact on the properties of the parent molecule. The following workflow outlines a typical screening cascade.

Caption: A typical workflow for the design, synthesis, and in vitro evaluation of a drug candidate incorporating the 1,1-dimethylcyclobutane motif.

Experimental Protocols for Property Assessment

Protocol 3: Aqueous Solubility Assay (Kinetic Shake-Flask Method)

• Rationale: Determining the aqueous solubility of a compound is critical, as poor solubility can hinder in vitro testing and lead to poor bioavailability.[4] The kinetic solubility assay is a high-throughput method suitable for early-stage drug discovery.[9]

• Procedure:

  • Prepare a 10 mM stock solution of the test compound in dimethyl sulfoxide (DMSO).

  • Add an aliquot of the DMSO stock solution to a phosphate-buffered saline (PBS) solution (pH 7.4) to achieve a final concentration of 100 µM (final DMSO concentration ≤ 1%).

  • Shake the mixture vigorously at room temperature for 2 hours.

  • Filter the suspension through a 0.45 µm filter to remove any precipitated compound.

  • Quantify the concentration of the compound in the filtrate by LC-MS/MS or UV-Vis spectroscopy against a standard curve.

Protocol 4: Metabolic Stability Assay (Liver Microsome Incubation)

• Rationale: Assessing a compound's susceptibility to metabolism is crucial for predicting its in vivo half-life and clearance.[10] Liver microsomes contain a high concentration of cytochrome P450 enzymes, which are responsible for the majority of phase I metabolism.[11]

• Procedure:

  • Prepare a reaction mixture containing liver microsomes (e.g., human, rat, or mouse; final protein concentration 0.5 mg/mL) in a phosphate buffer (pH 7.4).

  • Pre-warm the mixture to 37 °C.

  • Initiate the reaction by adding the test compound (final concentration 1 µM) and an NADPH-regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture and quench it with an equal volume of cold acetonitrile containing an internal standard.

  • Centrifuge the samples to precipitate the protein.

  • Analyze the supernatant by LC-MS/MS to determine the concentration of the remaining parent compound.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) from the rate of disappearance of the parent compound.

Case Study: Cyclobutane Moieties in JAK Inhibitors

The Janus kinase (JAK) family of enzymes are key components of the JAK-STAT signaling pathway, which is crucial for mediating immune responses.[12] Dysregulation of this pathway is implicated in a variety of autoimmune diseases, making JAKs attractive therapeutic targets.[13] Several approved and clinical-stage JAK inhibitors incorporate cyclobutane or related strained ring systems to enhance their pharmacological properties.[4]

Abrocitinib, a selective JAK1 inhibitor for the treatment of atopic dermatitis, features a methylcyclobutane-like sulfonamide moiety.[12] While not a 1,1-dimethylcyclobutane, the rationale for its inclusion is analogous: the rigid cyclobutane ring helps to correctly position the sulfonamide group for optimal interaction with the target enzyme, contributing to both potency and selectivity.[4]

Sources

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• 13. CN102844317B - Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors - Google Patents [patents.google.com]

Application Notes and Protocols for 3-(Bromomethyl)-1,1-dimethylcyclobutane in Polymer Chemistry

Introduction: Unlocking the Potential of a Unique Cycloaliphatic Building Block

3-(Bromomethyl)-1,1-dimethylcyclobutane is a fascinating, yet underexplored, building block for polymer synthesis. Its chemical structure, featuring a primary alkyl bromide and a sterically demanding 1,1-dimethylcyclobutane moiety, offers a unique combination of reactivity and structural rigidity. The presence of the bromomethyl group provides a reactive handle for initiating polymerizations or for conversion into a variety of polymerizable functional groups. The gem-dimethyl substitution on the cyclobutane ring is anticipated to impart significant thermal stability, rigidity, and potentially unique solubility characteristics to the resulting polymers. While specific applications of this compound are not yet widely documented in peer-reviewed literature, its structure suggests significant potential in several areas of polymer chemistry.

This comprehensive guide serves as a detailed application note for researchers, scientists, and professionals in drug development, outlining potential synthetic routes and detailed protocols for the utilization of 3-(Bromomethyl)-1,1-dimethylcyclobutane in the synthesis of novel polymers. We will explore its application as an initiator in controlled radical and cationic polymerizations, as well as its role as a precursor to novel monomers. The protocols provided herein are based on established principles of polymer chemistry and are intended to serve as a robust starting point for further research and development.

Part 1: 3-(Bromomethyl)-1,1-dimethylcyclobutane as an Initiator in Controlled Radical Polymerization

The primary carbon-bromine bond in 3-(Bromomethyl)-1,1-dimethylcyclobutane makes it a suitable candidate as an initiator for Atom Transfer Radical Polymerization (ATRP), a powerful technique for synthesizing polymers with controlled molecular weights and narrow polydispersity.[1][2][3]

Theoretical Framework: ATRP Initiation

ATRP is a controlled/"living" radical polymerization that relies on a reversible equilibrium between active (propagating) radicals and dormant species.[4] An alkyl halide, in this case, 3-(Bromomethyl)-1,1-dimethylcyclobutane, is activated by a transition metal complex (typically copper(I)) to generate a radical that can initiate polymerization. The higher oxidation state metal complex (copper(II)) formed in this process can then deactivate the propagating radical, reforming the dormant species and the copper(I) complex. This dynamic equilibrium maintains a low concentration of active radicals, minimizing termination reactions and allowing for controlled polymer growth.

Experimental Protocol: ATRP of Methyl Methacrylate (MMA) Initiated by 3-(Bromomethyl)-1,1-dimethylcyclobutane

This protocol describes the synthesis of poly(methyl methacrylate) (PMMA) with a 1,1-dimethylcyclobutylmethyl end-group.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (solvent)

• Methanol (for precipitation)

• Nitrogen gas (high purity)

Equipment:

• Schlenk flask

• Magnetic stirrer and hot plate

• Syringes

• Cannula

• Vacuum/nitrogen line

Protocol:

• Monomer Preparation: Pass MMA through a column of basic alumina to remove the inhibitor.

• Reaction Setup: To a Schlenk flask, add CuBr (e.g., 0.1 mmol). Seal the flask and cycle between vacuum and nitrogen three times to remove oxygen.

• Reagent Addition: Under a positive nitrogen pressure, add anisole (e.g., 5 mL) and PMDETA (e.g., 0.1 mmol) to the flask. Stir until the copper complex forms (a colored solution).

• Initiator and Monomer Addition: Add 3-(Bromomethyl)-1,1-dimethylcyclobutane (e.g., 0.1 mmol) and the purified MMA (e.g., 10 mmol) to the reaction mixture via syringe.

• Polymerization: Immerse the flask in a preheated oil bath at the desired temperature (e.g., 70 °C) and stir.

• Monitoring the Reaction: Periodically take samples via a degassed syringe to monitor conversion (by ¹H NMR or GC) and molecular weight evolution (by GPC).

• Termination: After the desired conversion is reached, cool the flask to room temperature and expose the mixture to air to quench the polymerization.

• Purification: Dilute the reaction mixture with a suitable solvent (e.g., THF) and precipitate the polymer into a large excess of a non-solvent (e.g., cold methanol). Filter and dry the polymer under vacuum.

Table 1: Exemplary Reaction Conditions for ATRP of MMA

Parameter	Value	Rationale
[MMA]:[Initiator]:[CuBr]:[PMDETA]	100:1:1:1	A common ratio for achieving good control over polymerization.
Solvent	Anisole	A polar, non-coordinating solvent suitable for ATRP.
Temperature	70 °C	Provides a suitable rate of polymerization without significant side reactions.
Target DP	100	The degree of polymerization can be targeted by adjusting the monomer to initiator ratio.

Expected Outcome:

The resulting PMMA will have a 1,1-dimethylcyclobutylmethyl group at one end of the polymer chain. The molecular weight should be close to the theoretical value (DP × MW of MMA) and the polydispersity index (PDI) should be low (typically < 1.3), indicative of a controlled polymerization.

Diagram 1: ATRP Mechanism

Caption: ATRP initiated by 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Part 2: 3-(Bromomethyl)-1,1-dimethylcyclobutane as an Initiator in Cationic Polymerization

Alkyl halides can act as initiators for cationic polymerization, typically in the presence of a Lewis acid co-initiator.[5] This method can be used to polymerize electron-rich alkenes such as isobutylene or vinyl ethers.

Theoretical Framework: Cationic Initiation

In this system, the Lewis acid (e.g., TiCl₄) abstracts the bromide from 3-(Bromomethyl)-1,1-dimethylcyclobutane, generating a carbocation. This carbocation then initiates polymerization by attacking the double bond of a monomer. The counter-ion formed from the Lewis acid should be weakly coordinating to allow for propagation.

Experimental Protocol: Cationic Polymerization of Isobutylene

This protocol outlines the synthesis of polyisobutylene (PIB) initiated by the 3-(Bromomethyl)-1,1-dimethylcyclobutane/TiCl₄ system.

Materials:

• Isobutylene (high purity)

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Titanium tetrachloride (TiCl₄)

• Dichloromethane (CH₂Cl₂, dry)

• Methanol (for quenching)

• Hexane (for precipitation)

Equipment:

• Glovebox or Schlenk line for moisture-free environment

• Low-temperature bath (e.g., dry ice/acetone)

• Pre-cooled reaction vessel

Protocol:

• Reaction Setup: Assemble a dry reaction vessel equipped with a stirrer under an inert atmosphere (e.g., in a glovebox).

• Solvent and Monomer: Add dry dichloromethane to the vessel and cool to the desired temperature (e.g., -80 °C). Condense a known amount of isobutylene into the cooled solvent.

• Initiator Addition: Add a solution of 3-(Bromomethyl)-1,1-dimethylcyclobutane in dichloromethane to the reaction mixture.

• Initiation: Slowly add a pre-cooled solution of TiCl₄ in dichloromethane to the reaction mixture to initiate the polymerization.

• Polymerization: Stir the reaction mixture at low temperature. The polymerization is often rapid.

• Quenching: Quench the reaction by adding cold methanol.

• Purification: Allow the mixture to warm to room temperature. Precipitate the polymer by pouring the solution into a large volume of a non-solvent like methanol or acetone. Filter and dry the polymer under vacuum.

Table 2: Exemplary Reaction Conditions for Cationic Polymerization of Isobutylene

Parameter	Value	Rationale
[Isobutylene]:[Initiator]:[TiCl₄]	200:1:10	A higher concentration of Lewis acid is often required.
Solvent	Dichloromethane	A polar solvent that helps to stabilize the carbocationic species.
Temperature	-80 °C	Low temperatures are crucial to suppress chain transfer and termination reactions.

Expected Outcome:

The resulting polyisobutylene will have a 1,1-dimethylcyclobutylmethyl head group. The molecular weight will be dependent on the reaction conditions, particularly the temperature and monomer concentration.

Diagram 2: Cationic Polymerization Initiation

Caption: Initiation of cationic polymerization.

Part 3: Synthesis of Novel Monomers from 3-(Bromomethyl)-1,1-dimethylcyclobutane

The versatility of 3-(Bromomethyl)-1,1-dimethylcyclobutane allows for its conversion into a variety of polymerizable monomers. This approach enables the incorporation of the unique 1,1-dimethylcyclobutane moiety as a pendant group, which can significantly influence the properties of the resulting polymer.

Synthesis of 3-(Methacryloyloxymethyl)-1,1-dimethylcyclobutane

This protocol describes the synthesis of a methacrylate monomer, which can be polymerized via free-radical or controlled radical polymerization methods.

Materials:

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Potassium methacrylate

• N,N-Dimethylformamide (DMF, anhydrous)

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 3-(Bromomethyl)-1,1-dimethylcyclobutane and a catalytic amount of TBAB in anhydrous DMF.

• Nucleophilic Substitution: Add potassium methacrylate to the solution. Heat the reaction mixture (e.g., to 60-70 °C) and stir until the starting material is consumed (monitor by TLC or GC).

• Workup: Cool the reaction to room temperature and pour it into water. Extract the product with diethyl ether.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution and brine. Dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude product by column chromatography on silica gel to obtain the pure methacrylate monomer.

Diagram 3: Synthesis of a Methacrylate Monomer

Caption: Synthesis of a novel methacrylate monomer.

Polymerization of 3-(Methacryloyloxymethyl)-1,1-dimethylcyclobutane

The synthesized monomer can be polymerized using standard free-radical polymerization techniques.

Protocol: Free-Radical Polymerization

• Reaction Setup: In a polymerization tube, dissolve the monomer and a free-radical initiator (e.g., AIBN) in a suitable solvent (e.g., toluene).

• Degassing: Subject the solution to several freeze-pump-thaw cycles to remove oxygen.

• Polymerization: Seal the tube under vacuum and place it in a preheated bath at the desired temperature (e.g., 60-70 °C) for a specified time.

• Purification: Cool the reaction, open the tube, and precipitate the polymer in a non-solvent (e.g., methanol). Filter and dry the polymer.

Conclusion and Future Outlook

3-(Bromomethyl)-1,1-dimethylcyclobutane represents a promising, yet largely untapped, resource for the synthesis of novel polymers. Its utility as an initiator in both controlled radical and cationic polymerizations provides a direct route to polymers with a unique cycloaliphatic end-group. Furthermore, its conversion to polymerizable monomers opens the door to a wide range of new materials with potentially enhanced thermal and mechanical properties conferred by the bulky 1,1-dimethylcyclobutane pendant group. The protocols detailed in this guide are intended to empower researchers to explore the full potential of this versatile building block in creating the next generation of advanced polymeric materials. Further research is warranted to fully characterize the properties of polymers derived from this compound and to explore their applications in fields ranging from specialty coatings and adhesives to advanced materials for biomedical and electronic applications.

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• Controlled/“Living” Atom Transfer Radical Polymerization of Methyl Methacrylate Using Various Initiation Systems. Available at: [Link]

• ICRTG - Matyjaszewski Polymer Group - Carnegie Mellon University. Available at: [Link]

• Expanding Monomers - Encyclopedia.pub. Available at: [Link]

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Application Notes and Protocols for Suzuki Coupling Reactions Involving 3-(Bromomethyl)-1,1-dimethylcyclobutane Derivatives

Introduction: Navigating the Challenges of Sterically Encumbered C(sp³)-C(sp²) Cross-Coupling

The construction of carbon-carbon bonds is a cornerstone of modern organic synthesis, pivotal to the assembly of complex molecules in pharmaceuticals, agrochemicals, and materials science. Among the myriad of cross-coupling methodologies, the Palladium-catalyzed Suzuki-Miyaura reaction has emerged as a particularly powerful tool due to its operational simplicity, broad functional group tolerance, and the low toxicity of its boron-based reagents.[1][2] While traditionally the domain of C(sp²)-C(sp²) bond formation, the extension of this reaction to include C(sp³)-hybridized electrophiles has significantly broadened its synthetic utility.

This guide focuses on the Suzuki-Miyaura coupling of a unique and increasingly important structural motif: the 3-(1,1-dimethylcyclobutane)methyl group. This moiety, featuring a sterically hindered neopentyl-like primary bromide, presents significant challenges to the standard Suzuki protocol. The inherent steric bulk around the reaction center can impede the crucial oxidative addition step, often the rate-determining step in the catalytic cycle.[3] Furthermore, with alkyl halides containing β-hydrogens, the competing side reaction of β-hydride elimination can lead to the formation of undesired alkene byproducts and reduced yields of the target coupled product.[4]

These application notes provide a comprehensive overview of the key considerations and detailed protocols for successfully employing 3-(bromomethyl)-1,1-dimethylcyclobutane and its derivatives in Suzuki-Miyaura cross-coupling reactions. By leveraging rationally designed catalyst systems, particularly those employing bulky, electron-rich phosphine ligands, researchers can effectively overcome the steric and electronic hurdles posed by this substrate class.[4]

The Mechanistic Landscape: A Step-by-Step Overview

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[4][5] Understanding this cycle is paramount to troubleshooting and optimizing reactions involving challenging substrates like 3-(bromomethyl)-1,1-dimethylcyclobutane.

Figure 1: A simplified representation of the Suzuki-Miyaura catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the 3-(bromomethyl)-1,1-dimethylcyclobutane derivative. This is often the most challenging step for sterically hindered alkyl halides. The use of electron-rich and bulky phosphine ligands on the palladium center is crucial to facilitate this process.[4]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., an arylboronic acid or ester) is transferred to the palladium(II) complex. This process is typically facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[6]

• Reductive Elimination: The final step involves the formation of the new carbon-carbon bond as the two organic fragments are eliminated from the palladium center, regenerating the active Pd(0) catalyst which can then re-enter the catalytic cycle.[4]

Key Experimental Parameters and Optimization Strategies

The success of a Suzuki coupling with a sterically demanding substrate like 3-(bromomethyl)-1,1-dimethylcyclobutane hinges on the careful selection and optimization of several key parameters.

Catalyst and Ligand Selection: The Heart of the Reaction

For sterically hindered alkyl bromides, the choice of the palladium precursor and, more importantly, the phosphine ligand is critical. Standard ligands like triphenylphosphine (PPh₃) are often ineffective. Instead, bulky and electron-donating monophosphine ligands are required to promote the challenging oxidative addition and subsequent reductive elimination steps.

Ligand	Structure	Key Features & Considerations
P(t-Bu)₃	Tri(tert-butyl)phosphine	Highly electron-rich and sterically demanding. Effective for coupling of unactivated alkyl bromides.[7]
PCy₃	Tricyclohexylphosphine	Bulky and electron-rich, often used for challenging couplings.
SPhos	2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl	A Buchwald-type biaryl phosphine ligand known for its high activity in a wide range of cross-coupling reactions, including those with sterically hindered substrates.
AntPhos	9,9-Dimethyl-4,5-bis(diphenylphosphino)xanthene	A specialized ligand shown to be effective in sterically demanding aryl-alkyl Suzuki couplings.[8][9]

Palladium Precursors: Common choices include Palladium(II) acetate (Pd(OAc)₂) and Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃). When using a Pd(II) source, it is reduced in situ to the active Pd(0) species.[4]

The Role of the Base and Solvent System

The base plays a crucial role in the transmetalation step by activating the boronic acid. The choice of base can significantly impact the reaction rate and yield.

• Bases: Strong bases such as potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), and potassium tert-butoxide (KOt-Bu) are often employed.[7] The choice may depend on the functional group tolerance of the substrates.

• Solvents: Aprotic polar solvents are generally preferred. Common choices include tetrahydrofuran (THF), 1,4-dioxane, and toluene. Often, a small amount of water is added to facilitate the dissolution of the base and promote the formation of the active boronate species.[4] However, for some sensitive substrates, anhydrous conditions may be necessary.

Experimental Protocols

The following protocols are designed as robust starting points for the Suzuki-Miyaura cross-coupling of 3-(bromomethyl)-1,1-dimethylcyclobutane derivatives with a range of aryl- and heteroarylboronic acids.

Protocol 1: General Procedure using a Palladium Acetate/Tri(tert-butyl)phosphine Catalyst System

This protocol is a versatile starting point for a wide array of arylboronic acid coupling partners.

Materials:

• 3-(Bromomethyl)-1,1-dimethylcyclobutane derivative (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• Tri(tert-butyl)phosphine [P(t-Bu)₃] (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Anhydrous 1,4-dioxane (5 mL)

• Degassed water (0.5 mL)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add the 3-(bromomethyl)-1,1-dimethylcyclobutane derivative, arylboronic acid, and potassium phosphate.

• In a separate vial, prepare the catalyst solution by dissolving Pd(OAc)₂ and P(t-Bu)₃ in 1 mL of anhydrous 1,4-dioxane under an inert atmosphere.

• Evacuate and backfill the reaction vessel with an inert gas (e.g., Nitrogen or Argon) three times.

• Add the remaining anhydrous 1,4-dioxane (4 mL) and degassed water to the reaction vessel via syringe.

• Add the prepared catalyst solution to the reaction mixture.

• Seal the vessel and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Reaction times can vary from 4 to 24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired 3-(arylmethyl)-1,1-dimethylcyclobutane product.

Figure 2: General experimental workflow for the Suzuki coupling of 3-(bromomethyl)-1,1-dimethylcyclobutane derivatives.

Protocol 2: Microwave-Assisted Suzuki Coupling

For rapid optimization and synthesis, microwave irradiation can significantly accelerate the reaction.[10]

Materials:

• 3-(Bromomethyl)-1,1-dimethylcyclobutane derivative (0.5 mmol, 1.0 equiv)

• Arylboronic acid (0.6 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.01 mmol, 2 mol%)

• SPhos (0.04 mmol, 8 mol%)

• Cesium carbonate (Cs₂CO₃) (1.0 mmol, 2.0 equiv)

• 1,4-Dioxane (3 mL)

• Water (0.3 mL)

• Microwave reactor vial

Procedure:

• To a microwave reactor vial, add the 3-(bromomethyl)-1,1-dimethylcyclobutane derivative, arylboronic acid, Pd₂(dba)₃, SPhos, and cesium carbonate.

• Add 1,4-dioxane and water to the vial.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 120-150 °C for 15-60 minutes with stirring.

• After the reaction is complete, cool the vial to room temperature.

• Follow the workup and purification steps outlined in Protocol 1.

Data Presentation: Representative Reaction Conditions

The following table summarizes recommended starting conditions for the Suzuki coupling of 3-(bromomethyl)-1,1-dimethylcyclobutane with various arylboronic acids. Optimization of temperature, time, and reagent stoichiometry may be required for specific substrates.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)
1	Phenylboronic acid	Pd(OAc)₂ (2)	P(t-Bu)₃ (4)	K₃PO₄	Dioxane/H₂O	100	12
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1)	SPhos (4)	Cs₂CO₃	Toluene	90	8
3	3-Pyridinylboronic acid	Pd(OAc)₂ (2)	PCy₃ (4)	K₂CO₃	THF/H₂O	80	16
4	2-Thienylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (6)	K₃PO₄	Dioxane	110	6

Troubleshooting and Considerations

• Low Yield: If the reaction gives a low yield of the desired product, consider increasing the catalyst and/or ligand loading. Screening different ligands and bases is also recommended. In some cases, switching to a more reactive boronic ester (e.g., a pinacol ester) may be beneficial.

• Formation of Byproducts: The primary byproduct is often from β-hydride elimination, leading to 1,1-dimethyl-3-methylenecyclobutane. Using bulkier ligands can help to suppress this side reaction.[8] Protodeborylation of the boronic acid can also occur; using a stronger base or anhydrous conditions may mitigate this.

• Inert Atmosphere: Maintaining a strict inert atmosphere is crucial, as oxygen can deactivate the palladium catalyst. Ensure all solvents are properly degassed and the reaction is performed under a positive pressure of nitrogen or argon.

Conclusion

The Suzuki-Miyaura cross-coupling of 3-(bromomethyl)-1,1-dimethylcyclobutane derivatives, while challenging due to steric hindrance, is a feasible and valuable transformation for the synthesis of novel chemical entities. Success in this reaction is predicated on the rational selection of a catalyst system, particularly the use of bulky and electron-rich phosphine ligands, in conjunction with appropriate bases and solvents. The protocols and guidelines presented herein offer a solid foundation for researchers to develop and optimize these important C(sp³)-C(sp²) bond-forming reactions, thereby enabling the exploration of new chemical space in drug discovery and materials science.

References

• Biscoe, M. R., & Buchwald, S. L. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Organic Chemistry Frontiers, 1(1), 1-4.
• Chen, C., & Li, X. (2015). Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings.

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure. Retrieved from [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 133(8), 2116-2119.

• Wikipedia. (2024). Suzuki reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Reddit. (2016). Why is the Suzuki-Miyaura coupling reaction steric sensitive?. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Tang, W., & Zhang, X. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. Organic Chemistry Frontiers, 1(1), 34-37.

• Myers, A. G. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• Tang, W., & Zhang, X. (2017). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Tetrahedron Letters, 58(23), 2261-2264.
• Shaughnessy, K. H., et al. (2007). Neopentylphosphines as effective ligands in palladium-catalyzed cross-couplings of aryl bromides and chlorides. The Journal of Organic Chemistry, 72(18), 6889-6896.

• ChemHelp ASAP. (2020, February 13). Suzuki cross-coupling reaction [Video]. YouTube. [Link]

• Kirchhoff, J. H., Netherton, M. R., Hills, I. D., & Fu, G. C. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Journal of the American Chemical Society, 124(46), 13662-13663.
• De Filippis, A., & D'Auria, M. (2013). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules, 18(12), 15443-15480.
• Nandi, D., & Ghosh, S. (2014). Suzuki coupling reactions of bromoarenes with phenylboronic acid with... Journal of Chemical Sciences, 126(5), 1477-1483.
• Fu, G. C. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Journal of the American Chemical Society, 124(46), 13662-13663.

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube. [Link]

• Al-Masum, M. (2018). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond.
• Platon, M., & Kappe, C. O. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Molecules, 22(5), 785.
• Eddarir, S., et al. (2003). Palladium‐Catalysed Cross‐Coupling Reactions for the Synthesis of Chalcones. Tetrahedron Letters, 44(29), 5359-5363.

• CEM Corporation. (n.d.). Organometallic cross-coupling reactions. Retrieved from [Link]

• Asraf, M. A., et al. (2018). The Suzuki Coupling Reaction of phenylboronic acid with 2,6-dibromopyridine by catalyzed by palladium complexes 3. Journal of Organometallic Chemistry, 867, 134-142.
• De Leseleuc, M., & Collins, S. K. (2013). Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry. European Journal of Organic Chemistry, 2013(28), 6217-6234.

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Application Notes and Protocols for the Synthesis of Novel Pharmaceutical Intermediates from 3-(Bromomethyl)-1,1-dimethylcyclobutane

Introduction: The Strategic Value of the 1,1-Dimethylcyclobutane Moiety in Medicinal Chemistry

The gem-dimethylcyclobutane motif is a valuable structural unit in modern drug discovery. Its incorporation into molecular scaffolds can significantly enhance pharmacological properties by introducing conformational rigidity, increasing the fraction of sp³-hybridized carbons (Fsp³), and improving metabolic stability.[1][2] The 1,1-dimethyl substitution pattern, in particular, provides a sterically defined and lipophilic handle that can be exploited for modulating protein-ligand interactions. 3-(Bromomethyl)-1,1-dimethylcyclobutane serves as a versatile and reactive building block, enabling the facile introduction of this desirable moiety into a wide range of molecular architectures.

This guide provides detailed protocols for the synthesis of various pharmaceutical intermediates starting from 3-(Bromomethyl)-1,1-dimethylcyclobutane. The methodologies described herein are based on well-established synthetic transformations, adapted to the specific reactivity of this sterically hindered primary alkyl bromide. Each protocol is designed to be a self-validating system, with explanations for key experimental choices to ensure reproducibility and success in the hands of researchers, scientists, and drug development professionals.

Core Synthetic Transformations

3-(Bromomethyl)-1,1-dimethylcyclobutane is an excellent substrate for a variety of nucleophilic substitution reactions and for the formation of organometallic reagents. The primary nature of the bromide facilitates SN2-type reactions, while the steric bulk of the gem-dimethylcyclobutane group can influence reaction rates and may necessitate specific reaction conditions.

Protocol 1: Synthesis of (1,1-Dimethylcyclobutane)methanamine Derivatives via Nucleophilic Substitution

The introduction of a primary amine functionality is a crucial step in the synthesis of many active pharmaceutical ingredients. The following protocol details the synthesis of (1,1-Dimethylcyclobutane)methanamine via the Gabriel synthesis, a robust method that avoids over-alkylation, a common side reaction with direct amination.

Experimental Workflow: Gabriel Synthesis

Caption: Workflow for the Gabriel synthesis of (1,1-Dimethylcyclobutane)methanamine.

Step-by-Step Protocol:

• N-Alkylation:

  • To a solution of potassium phthalimide (1.1 equivalents) in anhydrous N,N-dimethylformamide (DMF), add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 equivalent).

  • Heat the reaction mixture to 80-90 °C and stir for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Rationale: DMF is a polar aprotic solvent that effectively solvates the potassium cation, enhancing the nucleophilicity of the phthalimide anion for the SN2 displacement of the bromide. The elevated temperature is necessary to overcome the potential steric hindrance from the neopentyl-like structure.

• Hydrazinolysis:

  • After cooling the reaction mixture to room temperature, add ethanol followed by hydrazine hydrate (2.0 equivalents).

  • Heat the mixture to reflux for 2-4 hours, during which a white precipitate of phthalhydrazide will form.

  • Rationale: Hydrazine effectively cleaves the phthalimide group to release the primary amine. Ethanol is a suitable solvent for this step.

• Work-up and Purification:

  • Cool the reaction mixture and acidify with aqueous HCl.

  • Filter to remove the phthalhydrazide precipitate.

  • Wash the filtrate with diethyl ether to remove any non-basic impurities.

  • Basify the aqueous layer with a strong base (e.g., NaOH) to pH > 12 and extract the desired amine with diethyl ether or dichloromethane.

  • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude amine can be purified by distillation or by conversion to a hydrochloride salt and recrystallization.

Parameter	Expected Value
Yield	65-80%
Purity (GC-MS)	>98%
Boiling Point	~140-145 °C

Protocol 2: Synthesis of (1,1-Dimethylcyclobutane)methyl Ethers via Williamson Ether Synthesis

Ethers are common functionalities in pharmaceutical compounds. The Williamson ether synthesis is a reliable method for their preparation. This protocol describes the synthesis of a representative ether, 1-((ethoxymethyl)-1,1-dimethylcyclobutane).

Experimental Workflow: Williamson Ether Synthesis

Caption: Workflow for the Williamson ether synthesis.

Step-by-Step Protocol:

• Alkoxide Formation:

  • To a suspension of sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF) at 0 °C, slowly add absolute ethanol (1.5 equivalents).

  • Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases (approximately 30-60 minutes).

  • Rationale: Sodium hydride is a strong base that deprotonates the alcohol to form the corresponding sodium alkoxide, a potent nucleophile. THF is a suitable aprotic solvent for this reaction.[3]

• SN2 Reaction:

  • Add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 equivalent) to the freshly prepared sodium ethoxide solution.

  • Heat the reaction mixture to reflux and stir for 6-12 hours. Monitor the reaction by TLC or gas chromatography (GC).

  • Rationale: The alkoxide displaces the bromide via an SN2 mechanism. Refluxing is often necessary to drive the reaction to completion, especially with sterically demanding substrates.

• Work-up and Purification:

  • Cool the reaction to room temperature and carefully quench with water.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

  • Filter and concentrate under reduced pressure.

  • Purify the crude ether by distillation.

Parameter	Expected Value
Yield	70-85%
Purity (GC-MS)	>98%
Boiling Point	~150-155 °C

Protocol 3: Synthesis of (1,1-Dimethylcyclobutane)methyl Thioethers

Thioethers are important functional groups in many biologically active molecules. Their synthesis from alkyl halides and thiols is a straightforward nucleophilic substitution.

Step-by-Step Protocol:

• Thiolate Formation and SN2 Reaction:

  • To a solution of a thiol (e.g., ethanethiol, 1.1 equivalents) in a suitable solvent such as ethanol or DMF, add a base like sodium hydroxide or sodium ethoxide (1.1 equivalents) at 0 °C to form the thiolate in situ.

  • Add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 equivalent) to the thiolate solution.

  • Stir the reaction mixture at room temperature for 4-8 hours. The reaction is typically faster than ether synthesis due to the higher nucleophilicity of the thiolate.

  • Rationale: Thiolates are excellent nucleophiles and readily displace primary bromides. The choice of solvent depends on the solubility of the reactants.[4]

• Work-up and Purification:

  • Pour the reaction mixture into water and extract with diethyl ether.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the resulting thioether by distillation or column chromatography.

Parameter	Expected Value
Yield	80-95%
Purity (GC-MS)	>98%

Protocol 4: Synthesis of (1,1-Dimethylcyclobutane)acetonitrile

Nitriles are versatile intermediates that can be hydrolyzed to carboxylic acids, reduced to primary amines, or reacted with organometallic reagents to form ketones.

Step-by-Step Protocol:

• Cyanation Reaction:

  • In a flask equipped with a reflux condenser and a stirrer, dissolve 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 equivalent) in a polar aprotic solvent such as dimethyl sulfoxide (DMSO) or DMF.

  • Add sodium cyanide (1.2 equivalents). Caution: Cyanides are highly toxic. Handle with extreme care in a well-ventilated fume hood.

  • Heat the mixture to 60-80 °C and stir for 4-8 hours.[5]

  • Rationale: Polar aprotic solvents are ideal for SN2 reactions with anionic nucleophiles like cyanide. The elevated temperature helps to increase the reaction rate.

• Work-up and Purification:

  • Cool the reaction mixture and pour it into a large volume of water.

  • Extract the product with diethyl ether.

  • Wash the combined organic extracts with water and brine, dry over anhydrous magnesium sulfate, and concentrate.

  • Purify the nitrile by vacuum distillation.

Parameter	Expected Value
Yield	75-90%
Purity (GC-MS)	>97%

Protocol 5: Grignard Reagent Formation and Subsequent Reactions

The formation of a Grignard reagent from 3-(Bromomethyl)-1,1-dimethylcyclobutane opens up a vast array of possibilities for carbon-carbon bond formation.

Experimental Workflow: Grignard Reaction

Caption: General workflow for Grignard reagent formation and reaction.

Step-by-Step Protocol:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask under an inert atmosphere (nitrogen or argon), place magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine.

  • Add a small portion of a solution of 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 equivalent) in anhydrous diethyl ether or THF.

  • Initiate the reaction by gentle heating. Once initiated, add the remainder of the bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir at room temperature for an additional 1-2 hours.

  • Rationale: The formation of a Grignard reagent requires strictly anhydrous conditions. Iodine helps to activate the magnesium surface. The reaction is exothermic and self-sustaining once initiated.[6]

• Reaction with an Electrophile (Example: Benzaldehyde):

  • Cool the freshly prepared Grignard reagent to 0 °C.

  • Slowly add a solution of benzaldehyde (1.0 equivalent) in anhydrous ether or THF.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the resulting secondary alcohol by column chromatography or crystallization.

Reaction with...	Product Type	Expected Yield
Aldehyde	Secondary Alcohol	70-85%
Ketone	Tertiary Alcohol	65-80%
Carbon Dioxide	Carboxylic Acid	60-75%

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane is a highly valuable building block for the synthesis of novel pharmaceutical intermediates. The protocols outlined in this guide provide a solid foundation for researchers to explore the chemistry of this compound and to generate a diverse range of derivatives for drug discovery programs. The inherent properties of the gem-dimethylcyclobutane moiety offer exciting opportunities for the development of new chemical entities with improved pharmacological profiles.

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scale-up synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

An Application Note for the Scale-Up Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the multi-gram , a valuable saturated carbocyclic building block in medicinal chemistry and materials science. The gem-dimethylcyclobutane motif offers a unique three-dimensional scaffold that is increasingly utilized in the design of novel therapeutics. This guide details a robust, two-step synthetic sequence commencing with the reduction of 1,1-dimethylcyclobutane-3-carboxylic acid to the corresponding primary alcohol, followed by a scalable bromination protocol. The chosen methodologies are supported by mechanistic insights and process safety considerations to ensure reproducibility, high yield, and purity on a larger scale.

Introduction and Strategic Overview

The synthesis of complex molecules for drug discovery and development necessitates reliable and scalable access to key structural motifs. The cyclobutane ring, particularly when substituted, imparts unique conformational constraints and metabolic stability to drug candidates.[1][2] The target molecule, 3-(Bromomethyl)-1,1-dimethylcyclobutane, serves as a crucial intermediate, enabling the introduction of the gem-dimethylcyclobutane moiety via nucleophilic substitution at the primary bromide.

This application note eschews common, lab-scale bromination methods like the Appel reaction, which, while effective, generates stoichiometric triphenylphosphine oxide, complicating purification on a large scale.[3][4][5] Instead, we present a more industrially amenable approach utilizing a triphenylphosphite-bromine adduct, a method validated in patent literature for its efficiency and scalability in producing analogous bromomethyl-substituted cycloalkanes.[6][7][8]

Retrosynthetic Analysis

The synthetic strategy is predicated on a straightforward two-step sequence. The primary disconnection simplifies the target bromide to its precursor alcohol, which in turn is derived from the corresponding carboxylic acid. This approach leverages more accessible starting materials and well-established, high-yielding transformations.

Caption: Two-step synthesis of the target compound.

Mechanism of Bromination

The reaction proceeds via the formation of a phosphonium bromide intermediate. The triphenylphosphite reacts with bromine to form a reactive species. The alcohol's oxygen atom then attacks the phosphorus center, displacing a bromide ion. This forms an alkoxyphosphonium salt, effectively converting the hydroxyl group into an excellent leaving group. The displaced bromide ion then acts as a nucleophile, attacking the primary carbon in an Sₙ2 fashion to yield the final alkyl bromide product. [9][10]

Protocol 3.1: Bromination using Triphenylphosphite and Bromine

This protocol is adapted from patented, large-scale procedures and is designed for safety and efficiency. [6][7][8] Materials and Equipment

Reagent/Equipment	Specification
(1,1-dimethylcyclobutan-3-yl)methanol	From Protocol 2.1
Triphenylphosphite	97% or higher
Bromine (Br₂)	99.5% or higher
N,N-Dimethylformamide (DMF)	Anhydrous
Saturated sodium bicarbonate (NaHCO₃)	Aqueous solution
Brine	Saturated NaCl solution
10 L Jacketed Glass Reactor	As specified previously

| Vacuum Distillation Apparatus | |

Procedure (0.7 mol Scale):

• Reactor Setup: Prepare a clean, dry 10 L jacketed reactor under a nitrogen atmosphere.

• Initial Charging: Charge the reactor with anhydrous DMF (2.7 L) followed by triphenylphosphite (239 g, 0.77 mol, 1.1 eq).

• Bromine Addition: Cool the reactor to 0 °C. Slowly add bromine (123 g, 0.77 mol, 1.1 eq) dropwise, ensuring the internal temperature does not exceed 10 °C. Safety & Causality: This addition is highly exothermic. A slow rate is crucial to prevent a thermal runaway and to avoid the release of bromine vapors.

• Alcohol Addition: Once bromine addition is complete, cool the reaction mixture to -12 °C. Slowly add a solution of (1,1-dimethylcyclobutan-3-yl)methanol (90 g, 0.703 mol, 1.0 eq) in DMF (200 mL) over 1.5 hours, maintaining the internal temperature below -5 °C.

• Reaction Completion: After the addition, allow the mixture to slowly warm to room temperature and stir for 16 hours. Monitor the reaction's progress by GC analysis until the starting alcohol is consumed.

• Workup: Transfer the reaction mixture to a larger vessel containing 5 L of ice-water. Extract the aqueous mixture with diethyl ether (3 x 1 L).

• Washing: Combine the organic extracts and wash successively with water (2 x 1 L), saturated sodium bicarbonate solution (2 x 1 L), and finally with brine (1 L). Causality Note: The bicarbonate wash neutralizes any residual acidic byproducts.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and carefully concentrate the solvent on a rotary evaporator at low temperature to minimize product loss.

• Purification: Purify the crude product by vacuum distillation to obtain 3-(Bromomethyl)-1,1-dimethylcyclobutane as a clear liquid.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the scale-up bromination.

Characterization and Quality Control

The identity and purity of the final product must be confirmed through standard analytical techniques.

Expected Analytical Data

Technique	Expected Result
¹H NMR (CDCl₃, 400 MHz)	δ ~3.35 (d, 2H), 2.20-2.05 (m, 1H), 1.95-1.80 (m, 4H), 1.05 (s, 6H)
¹³C NMR (CDCl₃, 100 MHz)	δ ~40.1, 38.5, 36.2, 34.8, 25.0
GC-MS (EI)	Purity >98% by area. M/z corresponding to C₆H₁₁Br.

| FTIR (neat) | Absence of broad O-H stretch (~3300 cm⁻¹). Presence of C-Br stretch (~650 cm⁻¹). |

Troubleshooting and Process Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction.- Volatilization of product during workup.- Inefficient extraction.	- Extend reaction time or slightly increase temperature after initial addition.- Use a cooled receiving flask during rotary evaporation.- Perform an additional extraction of the aqueous layer.
Product Contaminated with Starting Alcohol	- Insufficient brominating reagent.- Reaction not driven to completion.	- Ensure accurate stoichiometry (1.1 eq of Br₂/P(OPh)₃).- Increase reaction time and confirm completion by GC before workup.
Formation of Colored Impurities	- Excess bromine or reaction temperature too high.	- Use precise stoichiometry. Maintain strict temperature control during all additions.- Consider a wash with a dilute sodium thiosulfate solution to quench any remaining Br₂.
Difficult Phase Separation during Workup	- Formation of emulsions.	- Add more brine to the aqueous layer to increase its ionic strength and "salt out" the organic product.

References

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Technical Notes & Optimization

Technical Support Center: Purification of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Welcome to the technical support center for the purification of 3-(Bromomethyl)-1,1-dimethylcyclobutane. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in obtaining this key synthetic intermediate with high purity. We will move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot and optimize your purification strategy.

Section 1: Frequently Asked Questions - Understanding Your Reaction Mixture

Before purification, it is critical to understand the components of your crude reaction mixture. The appropriate purification strategy directly depends on the properties of the target molecule and its potential contaminants.

Q1: What are the typical starting materials for synthesizing 3-(Bromomethyl)-1,1-dimethylcyclobutane and how do they impact purification?

The synthesis of (bromomethyl)cycloalkanes, including your target molecule, commonly starts from the corresponding alcohol, in this case, (1,1-dimethylcyclobutan-3-yl)methanol. The conversion of alcohols to alkyl halides is a foundational organic reaction.[1][2] A frequent method involves reagents like triphenylphosphine and bromine or triphenylphosphite and bromine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[3][4]

Understanding this helps anticipate impurities:

• Unreacted Alcohol: The starting alcohol may be present if the reaction did not go to completion.

• Reagent-Derived Byproducts: The use of phosphines or phosphites will generate triphenylphosphine oxide or triphenyl phosphate as significant byproducts.

• Solvent: The high-boiling point solvent (e.g., DMF) must be efficiently removed.

Q2: What are the most probable side-products I should be aware of?

Beyond unreacted starting materials, several side-products can form, complicating purification:

• Elimination Products: Bromoalkenes can be formed as byproducts. These are particularly troublesome as their boiling points can be very close to the desired product, making separation by distillation difficult.[3]

• Isomeric Bromides: Depending on the synthetic route, rearrangement reactions can lead to isomeric impurities. For instance, syntheses starting from cyclopropyl carbinol can yield a mixture of bromomethyl cyclobutane, 4-bromo-1-butene, and cyclopropylmetyl bromide.[5]

Q3: What are the key physicochemical properties of 3-(Bromomethyl)-1,1-dimethylcyclobutane that I should know for purification?

Knowing the physical properties of your target molecule is essential for designing a purification plan, especially for distillation. While experimental data for this specific compound is scarce, we can use predicted values and data from similar structures to guide our approach.

Property	3-(Bromomethyl)-1,1-dimethylcyclobutane	(1,1-dimethylcyclobutan-3-yl)methanol (Starting Material)	Triphenylphosphine Oxide (Byproduct)
Molecular Formula	C₇H₁₃Br[6]	C₇H₁₄O	C₁₈H₁₅OP
Molecular Weight	177.08 g/mol [6]	114.19 g/mol	278.28 g/mol
Predicted Boiling Point	~170-190 °C (at atm. pressure)	~160-180 °C (at atm. pressure)	360 °C (at atm. pressure)
Solubility	Soluble in organic solvents, insoluble in water.	Slightly soluble in water, soluble in organic solvents.	Soluble in polar organic solvents, slightly soluble in nonpolar solvents.

Note: Boiling points are estimates based on structurally similar compounds and general principles. The high molecular weight of triphenylphosphine oxide makes it non-volatile under typical distillation conditions for the product.

Section 2: Core Purification Strategy & General Workflow

A multi-step approach is required to remove the diverse range of impurities. The general strategy involves a liquid-liquid extraction to perform an initial bulk separation, followed by distillation for the final purification.

Caption: General purification workflow for 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Q4: Why is liquid-liquid extraction the first major step?

Liquid-liquid extraction is a powerful technique to separate compounds based on their differing solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[7][8] This step is crucial for:

• Removing Water-Soluble Impurities: Reagents like excess bromine (after quenching), salts, and the polar solvent DMF can be partitioned into the aqueous phase.

• Separating Non-polar Product from Polar Byproducts: Your target molecule is non-polar and will prefer the organic phase, while highly polar byproducts and unreacted starting alcohol (which has some water solubility) can be partially or fully removed in the aqueous phase.

Q5: Why is vacuum distillation recommended over simple distillation?

Alkyl halides can be thermally sensitive.[9] Attempting to distill them at atmospheric pressure may require high temperatures, leading to decomposition and the formation of elimination byproducts. Vacuum distillation lowers the boiling point of the liquid, allowing the separation to occur at a lower, safer temperature, thereby preserving the integrity of the product.[9]

Section 3: Troubleshooting Guide & Detailed Protocols

This section addresses specific problems you might encounter during the purification process.

Issue: Persistent Emulsion During Extraction

Q6: I'm seeing a thick, stable layer between my organic and aqueous phases during extraction that won't separate. What is it and how do I resolve it?

This is an emulsion, a suspension of fine droplets of one liquid within the other. It's often caused by the presence of polar, high-molecular-weight byproducts like triphenylphosphine oxide that act as surfactants.

Troubleshooting Protocol: Breaking an Emulsion

• Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, the layers will separate on their own.

• Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). The high ionic strength of the brine increases the polarity of the aqueous phase, forcing the organic droplets to coalesce.[8]

• Gentle Agitation: Gently swirl the funnel instead of vigorous shaking.

• Filtration: As a last resort, filter the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the droplets.

Caption: Decision tree for resolving emulsions during liquid-liquid extraction.

Issue: Low Purity After Distillation

Q7: My final product is clear after distillation, but GC analysis shows significant impurities. What went wrong?

This often indicates the presence of a byproduct with a boiling point very close to your product.

Troubleshooting Steps:

• Identify the Impurity: Use GC-MS to identify the mass of the impurity. This will likely confirm an isomeric or elimination byproduct.[3]

• Improve Distillation Efficiency:

  • Use a fractional distillation column (e.g., a Vigreux or packed column) instead of a simple distillation setup. This provides multiple theoretical plates for a more efficient separation.[3]

  • Ensure a slow, steady distillation rate. A rate of 1-2 drops per second for the distillate is ideal.

  • Properly insulate the distillation column to maintain the temperature gradient.

• Chemical Scavenging (Advanced): If the impurity is a bromoalkene, it may be possible to selectively react it. For example, some unsaturated compounds can be removed by careful treatment with a reagent that reacts with the double bond but not the alkyl halide. This is an advanced technique and requires careful consideration of reaction conditions.

Experimental Protocol: Fractional Vacuum Distillation

• Setup: Assemble a fractional vacuum distillation apparatus. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

• Charge the Flask: Add the crude product to the distilling flask along with a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Apply Vacuum: Slowly and carefully apply the vacuum.

• Heating: Begin heating the distillation flask gently using a heating mantle.

• Equilibration: Allow the vapor to slowly rise through the column until the thermometer reading stabilizes. This indicates that the vapor and liquid are in equilibrium.

• Collect Fractions: Collect a small forerun fraction, which will contain any lower-boiling impurities. Then, collect the main fraction boiling at a constant temperature. The expected boiling point will be significantly lower than at atmospheric pressure.

• Termination: Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive peroxides and residue baking onto the glass.

Issue: Product Decomposes During Work-up

Q8: My organic layer turns dark brown or black during work-up or distillation. What is happening?

Alkyl bromides can be unstable, especially in the presence of heat, light, or residual acid. The dark color is indicative of decomposition.[10][11]

Preventative Measures:

• Neutralize Promptly: Ensure you wash the crude organic layer with a mild base like aqueous sodium bicarbonate (NaHCO₃) to remove any residual acidic catalysts or byproducts (like HBr) that can promote decomposition.[12]

• Avoid High Temperatures: Use a rotary evaporator with a water bath set to a low temperature (<40°C) to remove the bulk solvent. Perform the final distillation under vacuum to keep the pot temperature as low as possible.[9]

• Store Properly: Store the purified product in a dark bottle, under an inert atmosphere (nitrogen or argon), and in a refrigerator or freezer to minimize degradation over time.[10]

Section 4: Purity Assessment

Q9: How can I reliably determine the purity of my final product?

The industry standard for assessing the purity of a volatile, non-polar compound like this is Gas Chromatography (GC).[3][4]

• Methodology: A small amount of the sample is dissolved in a volatile solvent (e.g., THF or hexane) and injected into the GC.[4] The components are separated based on their boiling points and interaction with the column's stationary phase.

• Data Interpretation: The output chromatogram will show peaks corresponding to each component. The area under each peak is proportional to the concentration of that component. Purity is typically reported as a percentage of the area of the main product peak relative to the total area of all peaks.

• Typical GC Conditions: A patent for a similar synthesis specifies using an Optima Delta-6 column (30 m, 0.25 mm, 0.25 µm) with a temperature program starting at 40°C and ramping up.[4]

Q10: Can I use NMR for purity assessment?

While ¹H and ¹³C NMR are excellent for confirming the structure of your product, they are less accurate for determining purity unless a quantitative internal standard is used (qNMR). However, a standard ¹H NMR spectrum can give you a qualitative idea of purity. The presence of significant unexpected peaks indicates impurities. A supplier of a similar compound lists HNMR and HPLC as identification methods.[13]

References

• Preparation and Purification of An Alkyl Halide. Scribd. Available at: [Link]

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• 3-(Bromomethyl)-1-fluoro-1-methylcyclobutane. PubChem, National Center for Biotechnology Information. Available at: [Link]

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• Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane (US9809514B2).Google Patents.

• Synthesis and Dehydrobromination of 3-Bromomethyl- and 3-Bromo-3-methoxymethylcyclobutane-1-carbonitriles and Methyl 3-Bromomethyl- and 3-Bromo-3-methoxymethylcyclobutane-1-carboxylates. ResearchGate. Available at: [Link]

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• 3-Bromomethyl-1,1-difluoro-cyclobutane CAS 1252934-30-7. Caming Pharmaceutical Ltd. Available at: [Link]

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Technical Support Center: Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane. As Senior Application Scientists, we have compiled this resource to address common challenges and help you optimize your synthetic protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield for 3-(Bromomethyl)-1,1-dimethylcyclobutane is significantly lower than expected. What are the likely causes?

Low yields are a common issue and can often be attributed to the formation of undesired side products. The primary culprits in this synthesis are typically rearrangement and elimination products.

Underlying Chemistry: The synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane usually involves the bromination of (1,1-dimethylcyclobutane-3-yl)methanol. Many standard bromination procedures (e.g., using HBr or PBr₃) can generate carbocation intermediates or species with significant carbocationic character. The primary carbocation initially formed is highly unstable and prone to rearrangement to a more stable carbocation.[1][2]

Primary Side Product Pathways:

• Ring Expansion: The strained cyclobutane ring can undergo a Wagner-Meerwein rearrangement, leading to the formation of a more stable five-membered ring.[3][4][5] This is a significant driving force for this side reaction.

• Hydride and Alkyl Shifts: These shifts can occur to form more stable secondary or tertiary carbocations, which can then be attacked by the bromide nucleophile at a different position, leading to isomeric brominated products.[1][2]

• Elimination: Under certain conditions, particularly at higher temperatures, elimination reactions can compete with substitution, leading to the formation of various alkenes.

Q2: I'm observing unexpected peaks in my ¹H NMR and GC-MS analysis. How can I identify the side products?

The presence of unexpected signals strongly suggests the formation of the side products mentioned above.

Potential Side Product	Expected Spectroscopic Signatures	Plausible Mechanism
1-Bromo-2,2-dimethylcyclopentane	Different number of proton environments, potential loss of symmetry in the ¹H NMR spectrum compared to the starting material.	Ring expansion via a Wagner-Meerwein rearrangement.[3][4]
(1-Bromoethyl)-1-methylcyclobutane	Appearance of a quartet and a doublet for the ethyl group.	Hydride and methyl shifts leading to a more stable carbocation.[1][2]
3-(Bromomethyl)-1,1-dimethylcyclobutane Isomers (cis/trans)	For some cyclobutane systems, cis and trans isomers can be distinguishable by NMR due to different spatial arrangements of the substituents.[6]	The stereochemical outcome of the reaction can be influenced by the reaction mechanism and conditions.
Unsaturated hydrocarbons (Alkenes)	Presence of signals in the olefinic region of the ¹H NMR spectrum (typically 4.5-6.5 ppm).	E1 elimination from the carbocation intermediate.

Troubleshooting Protocol: Side Product Identification

• Isolate the Impurities: If possible, use preparative chromatography (e.g., preparative GC or column chromatography) to isolate the major impurities.

• Comprehensive Spectroscopic Analysis: Obtain detailed ¹H NMR, ¹³C NMR, and mass spectrometry data for the isolated impurities.

• Compare with Literature Data: Search chemical databases for the spectroscopic data of suspected side products to confirm their identity.

Q3: How can I minimize the formation of rearrangement and other side products?

Controlling the reaction conditions is crucial to favor the desired Sₙ2 pathway over Sₙ1-type reactions that involve carbocations.

Recommended Methodologies & Their Rationale:

Method	Rationale	Key Considerations
Phosphorus Tribromide (PBr₃) in a Non-polar Solvent with Pyridine	PBr₃ with a small amount of pyridine is a classic method for converting primary alcohols to alkyl bromides. The reaction proceeds through a phosphite ester intermediate, which generally minimizes carbocation formation. Pyridine acts as a scavenger for the HBr byproduct, which can catalyze rearrangements.	Maintain low temperatures (e.g., 0 °C to -10 °C) during the addition of PBr₃ to control the reaction exotherm.
Triphenylphosphine (PPh₃) and Bromine (Br₂) or Carbon Tetrabromide (CBr₄)	The Appel reaction (using PPh₃ and CBr₄) or its variants with Br₂ form a phosphonium bromide intermediate. This intermediate undergoes an Sₙ2-type displacement by the alcohol's oxygen, followed by an intramolecular Sₙ2 displacement by the bromide ion. This pathway avoids the formation of a free carbocation.[7][8]	The reaction can produce triphenylphosphine oxide as a byproduct, which may require careful purification to remove.
N-Bromosuccinimide (NBS) and Triphenylphosphine (PPh₃)	This is another variation of the Appel reaction that is often effective for sensitive substrates.[9]	NBS can be a source of bromine radicals if the reaction is not performed under the correct conditions (i.e., in the dark and at controlled temperatures).

Experimental Workflow: Minimized Rearrangement Synthesis

Q4: Are there any specific safety precautions I should be aware of during this synthesis?

Yes, several reagents used in this synthesis require careful handling.

• Phosphorus Tribromide (PBr₃): Highly corrosive and reacts violently with water. It is also a lachrymator. Always handle PBr₃ in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Bromine (Br₂): Extremely corrosive and toxic. It can cause severe burns upon contact with the skin and is harmful if inhaled. Handle in a fume hood with appropriate PPE.

• N-Bromosuccinimide (NBS): A lachrymator and skin irritant.[9]

• Solvents: Many organic solvents used are flammable. Ensure there are no ignition sources nearby.

Always consult the Safety Data Sheet (SDS) for each reagent before starting your experiment.

References

• Rearrangements: Alkyl Shifts and Ring-Expansion Reactions - Master Organic Chemistry. [Link]

• Rearrangements in Alkene Addition Reactions - Master Organic Chemistry. [Link]

• Ring Expansion Rearrangements - Chemistry Steps. [Link]

• Hydride Shift, Ring Expansion, Carbocation Rearrangement, ALL IN ONE Example. [Link]

• Synthesis and Dehydrobromination of 3-Bromomethyl- and 3-Bromo-3-methoxymethylcyclobutane-1-carbonitriles and Methyl 3-Bromomethyl- and 3-Bromo-3-methoxymethylcyclobutane-1-carboxylates | Request PDF - ResearchGate. [Link]

• CN101209953A - Applied synthesis method for bromocyclobutane - Google P
• US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)
• US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)
• WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)

• 3-Bromo-1,1-dimethylcyclobutane | C6H11Br | CID 15867660 - PubChem. [Link]

• Product of reaction between cyclohexene and bromine in methanol at 273 K. [Link]

• When (1-bromoethyl)cyclohexane is heated in methanol for an exten... - Pearson. [Link]

• (PDF) ChemInform Abstract: Reaction of 1-Azabicyclo[1.1.0]butanes with 2,3-Dicyanofumarates: Interception of the Intermediate Zwitterions with Methanol. - ResearchGate. [Link]

• 3-thenyl bromide - Organic Syntheses Procedure. [Link]

• 1H NMR of 1,3-dibromo-1,3-dimethylcyclobutane : r/chemistry - Reddit. [Link]

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• 8. US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Selective Bromination of Cyclobutane

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with the selective bromination of cyclobutane. The inherent ring strain of the cyclobutyl system presents a unique synthetic hurdle, often leading to undesired ring-opening byproducts. This document provides in-depth mechanistic insights, troubleshooting advice, and validated protocols to help you achieve high-yielding, selective C-H bromination while preserving the crucial four-membered ring structure.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason cyclobutane rings open during bromination?

The primary driving force behind the ring-opening of cyclobutane is the release of its inherent ring strain. Cyclobutane possesses significant strain energy (approximately 26 kcal/mol) due to non-ideal bond angles (90° instead of the preferred 109.5°) and torsional strain.[1][2] When a reactive intermediate, such as a radical or a carbocation, is formed on the cyclobutane ring, there is a strong thermodynamic incentive to cleave a C-C bond. This cleavage opens the ring to form a more stable, strain-free acyclic system.[3][4] The reaction's outcome is thus a battle between the rate of the desired substitution and the rate of the undesired ring-opening rearrangement.

Q2: Which reaction intermediate—radical or cation—is more likely to cause ring-opening?

While both cyclobutyl radicals and cyclobutyl cations are susceptible to rearrangement, carbocation intermediates are significantly more prone to ring-opening and ring expansion .[5][6] Cationic pathways, often promoted by Lewis acids or polar conditions, generate highly unstable primary or secondary cyclobutyl carbocations. These intermediates rearrange almost instantaneously to relieve ring strain and form more stable carbocations, making selective bromination impossible.[6]

Free-radical intermediates are less prone to rearrangement than their cationic counterparts. However, the cyclobutylcarbinyl radical can still undergo ring-opening, and this pathway competes with the desired hydrogen abstraction.[7][8] Therefore, controlling the reaction to favor a rapid radical chain process over rearrangement is critical for success.

Q3: What are the best general conditions to selectively brominate cyclobutane without ring cleavage?

To avoid the formation of rearrangement-prone carbocations, conditions that favor a free-radical substitution mechanism are essential.[9] The reagent of choice for this transformation is N-Bromosuccinimide (NBS) , used in conjunction with a radical initiator (e.g., AIBN, benzoyl peroxide) or photochemical initiation (UV light).[10][11]

Key advantages of using NBS include:

• Maintains a Low Concentration of Br₂: NBS serves as a source for a low, steady concentration of molecular bromine (Br₂), which is the active halogenating agent in the radical chain.[12]

• Suppresses Ionic Pathways: This low Br₂ concentration minimizes the potential for electrophilic attack on the C-H or C-C bonds, which would lead to cationic intermediates and subsequent ring-opening.[12]

• Enhanced Selectivity: Free-radical bromination is inherently more selective than chlorination for abstracting weaker C-H bonds, a principle explained by the Hammond Postulate.[13]

Troubleshooting Guide: Common Experimental Issues

Q1: "My reaction with elemental bromine (Br₂) and UV light yielded a complex mixture of brominated and ring-opened products. What went wrong?"

Diagnosis: Using liquid Br₂ directly, even with UV initiation, often leads to poor selectivity. High local concentrations of Br₂ can initiate competing electrophilic pathways alongside the desired radical reaction. Furthermore, the HBr byproduct generated during the reaction can act as an acid catalyst, promoting cationic rearrangements and ring-opening.

Solution: Switch from elemental bromine to N-Bromosuccinimide (NBS). NBS provides a controlled, low concentration of Br₂, which is crucial for maintaining a purely radical pathway and preventing acid-catalyzed side reactions.[12]

Q2: "I'm using NBS and a radical initiator, but my yields of bromocyclobutane are low, and I'm still observing ring-opened byproducts. How can I optimize this?"

Diagnosis: This issue can stem from several factors:

• Impure NBS: NBS can degrade over time, containing succinimide and residual bromine/HBr. Impurities can interfere with the radical chain reaction.

• Reaction Temperature: Radical ring-opening is a unimolecular process with a specific activation energy. Higher temperatures can increase the rate of ring-opening relative to the bimolecular bromine atom trapping step.

• Solvent Choice: The solvent can influence the reaction's efficiency and selectivity.

Corrective Actions:

• Purify the NBS: Recrystallize your NBS from hot water to ensure it is pure and white before use.[14]

• Control the Temperature: Run the reaction at the lowest effective temperature. For thermally initiated reactions with AIBN, refluxing in a solvent like carbon tetrachloride (historical) or a safer alternative like cyclohexane is common. For photochemical initiation, the reaction can often be run at or below room temperature.

• Choose an Appropriate Solvent: A non-polar, inert solvent is ideal. Historically, carbon tetrachloride (CCl₄) was used, but due to its toxicity, solvents like cyclohexane or benzene are preferable.[10]

Mechanistic Deep Dive: Competing Reaction Pathways

Understanding the kinetics of competing pathways is essential for troubleshooting. The desired outcome relies on ensuring the rate of radical propagation (k_prop) is significantly faster than the rate of radical rearrangement (k_rearr).

Diagram 1: Desired Free-Radical Substitution Pathway

Caption: The desired free-radical substitution proceeds via a chain reaction involving the formation of a cyclobutyl radical, which is rapidly trapped by a bromine source.

Diagram 2: Undesired Radical Ring-Opening Pathway

Caption: If the cyclobutyl radical is not trapped quickly, it can undergo an irreversible ring-opening rearrangement to form a more stable acyclic radical.

Validated Experimental Protocol

Protocol 1: Selective Bromination of Cyclobutane using NBS

Disclaimer: This procedure must be performed by trained personnel in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, is mandatory.

Materials:

• Cyclobutane

• N-Bromosuccinimide (NBS), recrystallized

• Azobisisobutyronitrile (AIBN)

• Cyclohexane (or other suitable anhydrous, non-polar solvent)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle

Procedure:

• Setup: Assemble the glassware and ensure it is dry. Place the round-bottom flask in the heating mantle on a magnetic stir plate.

• Reagent Charging: To the flask, add cyclobutane (1.0 eq), recrystallized NBS (1.05 eq), and a catalytic amount of AIBN (0.02 eq).

• Solvent Addition: Add anhydrous cyclohexane to create a solution with a concentration of approximately 0.5 M with respect to cyclobutane.

• Inerting: Purge the system with an inert gas (N₂ or Ar) for 10-15 minutes.

• Reaction: Begin stirring and gently heat the mixture to reflux (approx. 81 °C for cyclohexane). The reaction is often initiated by the decomposition of AIBN, which may cause a slight color change.

• Monitoring: Monitor the reaction progress by GC-MS or TLC (visualizing with a suitable stain). The reaction is typically complete when the denser NBS has been consumed and replaced by the less dense succinimide, which will float.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.

  • Wash the filtrate with a saturated aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a water wash, and finally a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The crude bromocyclobutane can be purified by fractional distillation to yield the final product.

Data & Condition Summary

Table 1: Comparison of Bromination Methods for Cyclobutane

Parameter	Method 1: Br₂ / UV Light	Method 2: NBS / AIBN / Heat
Primary Mechanism	Free Radical	Free Radical
Risk of Ionic Side Reactions	High	Low[12]
Tendency for Ring-Opening	Moderate to High	Low to Moderate (Controllable)
Byproducts	HBr, Polybrominated species	Succinimide
Selectivity & Control	Poor	Good to Excellent
Recommendation	Not Recommended	Highly Recommended

References

• Filo. (2023). Cyclobutane reacts with bromine to give bromocyclobutane, but bicyclobutane... Available at: [Link]

• LibreTexts Chemistry. (2023). 11: Free Radical Substitution and Addition Reactions. Available at: [Link]

• Cheng, J., et al. (2008). Ring opening versus ring expansion in rearrangement of bicyclic cyclobutylcarbinyl radicals. The Journal of Organic Chemistry. Available at: [Link]

• Pharmaguideline. (n.d.). Reactions of Cyclopropane and Cyclobutane. Available at: [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Available at: [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Available at: [Link]

• Chemistry Steps. (n.d.). Ring Expansion Rearrangements. Available at: [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Available at: [Link]

• Scienceheed.com. (2017). Why all Cycloalkanes are not give Ring Opening Reactions? Available at: [Link]

• Master Organic Chemistry. (2013). Selectivity in Free Radical Reactions: Bromination vs. Chlorination. Available at: [Link]

• Chemguide. (n.d.). alkanes and cycloalkanes with chlorine or bromine. Available at: [Link]

• Maillard, B., et al. (1983). The ring-opening reactions of cyclobutylmethyl and cyclobutenylmethyl radicals. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Bellus, D., & Ernst, B. (2003). The application of cyclobutane derivatives in organic synthesis. Chemical Reviews. Available at: [Link]

• de Meijere, A., et al. (2000). Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. Chemical Reviews. Available at: [Link]

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Technical Support Center: Optimizing Reaction Conditions for Bromination of 1,1-Dimethylcyclobutane Precursors

Welcome to the technical support center for the selective bromination of 1,1-dimethylcyclobutane and its precursors. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize this specific transformation. Here, we move beyond simple protocols to address the nuanced challenges of working with strained ring systems, offering in-depth troubleshooting advice and foundational knowledge to empower your experimental success.

Section 1: Foundational Principles of Selective Alkane Bromination

Understanding the underlying mechanism is critical to troubleshooting and optimizing any chemical reaction. The bromination of an alkane like 1,1-dimethylcyclobutane proceeds via a free-radical chain reaction.[1][2] This process is fundamentally different from the electrophilic addition reactions seen with alkenes.

The Free-Radical Chain Mechanism

The reaction occurs in three distinct stages: initiation, propagation, and termination.[3][4]

• Initiation: The reaction begins with the homolytic cleavage of the bromine-bromine bond to generate two highly reactive bromine radicals (Br•). This step requires an energy input, typically from ultraviolet (UV) light or a chemical radical initiator.[1][5]

• Propagation: A bromine radical abstracts a hydrogen atom from the alkane, forming the most stable possible alkyl radical and hydrogen bromide (HBr).[2] This newly formed alkyl radical then reacts with a molecule of Br₂ to yield the alkyl bromide product and another bromine radical, which continues the chain.[6]

• Termination: The chain reaction concludes when two radicals combine.[2]

Caption: Free-Radical Bromination Mechanism.

The Cornerstone of Success: Selectivity

For a substrate like 1,1-dimethylcyclobutane, which contains tertiary, secondary, and primary hydrogens, achieving high selectivity is the primary goal. Bromination is vastly more selective than chlorination.[7] This is because the hydrogen abstraction step by a bromine radical is endothermic, meaning its transition state more closely resembles the alkyl radical product.[5] Consequently, the reaction strongly favors the pathway that leads to the most stable radical intermediate.

Radical Stability: Tertiary (3°) > Secondary (2°) > Primary (1°)

This stability trend directly translates to reactivity, making the single tertiary hydrogen on 1,1-dimethylcyclobutane the prime target for abstraction.

C-H Bond Type	Relative Rate of Chlorination (25 °C)	Relative Rate of Bromination (125 °C)
Primary (1°)	1	1
Secondary (2°)	4.5	82
Tertiary (3°)	5.2	1640
Data sourced from multiple organic chemistry resources illustrating relative reactivity trends.[8]

Reagent Selection: N-Bromosuccinimide (NBS) as the Reagent of Choice

While molecular bromine (Br₂) can be used, N-Bromosuccinimide (NBS) is the superior reagent for achieving high selectivity in this transformation.[9]

Why NBS is Preferred:

• Controlled Bromine Concentration: NBS provides a low, constant concentration of Br₂ through its reaction with the HBr byproduct generated during propagation.[9] This prevents the buildup of high Br₂ concentrations that can lead to competing, less selective reactions.

• Minimized Side Reactions: Using Br₂ directly can sometimes lead to ionic side reactions, whereas NBS favors the radical pathway, especially in non-polar solvents like carbon tetrachloride (CCl₄).[10]

• Ease of Handling: NBS is a crystalline solid, which is significantly easier and safer to handle than fuming, highly corrosive liquid bromine.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the bromination of 1,1-dimethylcyclobutane precursors in a direct question-and-answer format.

Issue 1: The reaction fails to initiate or proceeds very slowly. The characteristic reddish-brown color of bromine is not disappearing.

• Question: I've combined my 1,1-dimethylcyclobutane and NBS, but nothing seems to be happening. What's wrong?

• Answer: This classic problem points to a failure in the initiation step. The radical chain is not starting, so no propagation occurs. Let's break down the potential causes and solutions.

  • Potential Cause 1: Inadequate Radical Initiation.

    • Causality: The homolytic cleavage of Br₂ requires a specific energy input. If using photobromination, your UV lamp may be too weak, emitting the wrong wavelength, or positioned too far from the vessel.[5] If using a chemical initiator, it may be old or used in insufficient quantity.

    • Solutions:

      • Verify Your UV Source: Ensure you are using a lamp appropriate for photochemical reactions (e.g., a high-pressure mercury lamp). Position it 10-15 cm from the reaction flask.[5]

      • Use a Chemical Initiator: Add a catalytic amount (1-5 mol%) of a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO). This is a standard practice for reactions involving NBS.[10]

      • Ensure Reagent Purity: Old NBS can decompose.[11] It is best to use freshly recrystallized NBS for critical reactions.[10]

  • Potential Cause 2: Reaction Temperature is Too Low.

    • Causality: While highly exothermic reactions need cooling, radical initiation (especially with AIBN/BPO) and propagation have activation energy barriers that must be overcome.

    • Solution: Gently heat the reaction. A common condition for NBS brominations in CCl₄ is to reflux the solution (approx. 77 °C), which also helps with thermal decomposition of the initiator.[10]

Caption: Troubleshooting Workflow for Stalled Reactions.

Issue 2: The reaction yields a mixture of products, including secondary bromides (e.g., 3-bromo-1,1-dimethylcyclobutane).

• Question: My GC-MS analysis shows multiple monobrominated isomers. How can I improve the selectivity for the tertiary product?

• Answer: This is a classic selectivity problem. While bromination is inherently selective, suboptimal conditions can allow the less-favored pathways to compete.

  • Potential Cause 1: Excessive Reaction Temperature.

    • Causality: Very high temperatures can provide enough energy to overcome the higher activation barrier for the abstraction of secondary hydrogens, reducing the reaction's selectivity.[5]

    • Solution: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. If refluxing in CCl₄ gives poor selectivity, try running the reaction at a lower temperature (e.g., 40-50 °C) with photochemical initiation.

  • Potential Cause 2: Incorrect Solvent Choice.

    • Causality: The solvent can influence the reaction mechanism. Polar solvents can promote ionic pathways, which are not selective in the same way as radical pathways.

    • Solution: Use a non-polar, inert solvent. Carbon tetrachloride (CCl₄) is the classic solvent for NBS brominations, though due to its toxicity, cyclohexane is a common alternative.[10]

Issue 3: I'm observing unexpected products that suggest the cyclobutane ring has opened.

• Question: My mass spec shows fragments inconsistent with a C6 skeleton. Is it possible the ring is breaking?

• Answer: This is a valid concern. Cyclobutane rings possess significant ring strain (approx. 26 kcal/mol) compared to cyclohexane or open-chain alkanes.[12][13] While they are much more stable than cyclopropanes, harsh conditions can lead to ring-opening.

  • Causality: Free radical reactions are generally not prone to causing skeletal rearrangements. However, the presence of strong Lewis acids (which can arise from impurities) or very high thermal energy could potentially facilitate ring-opening pathways. This is more common in highly strained systems like bicyclobutanes but remains a possibility.[14]

  • Solutions:

    • Ensure Mild Conditions: Stick to the mildest possible conditions. Photochemical initiation at room temperature with NBS is often the gentlest approach.

    • Purify Reagents and Solvents: Ensure your starting material and solvent are free from acidic impurities.

    • Avoid Lewis Acids: Do not add any Lewis acid catalysts, as these are known to promote rearrangements in carbocationic chemistry and could potentially interact with intermediates.

Section 3: Frequently Asked Questions (FAQs)

• Q1: What are the critical safety precautions for this reaction?

  • A1: Both bromine and NBS require careful handling.

    • NBS: An irritant. Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated fume hood.[15][16]

    • Bromine (if used): Highly toxic and corrosive. Causes severe burns. All manipulations must be done in a chemical fume hood with appropriate personal protective equipment (PPE), including heavy-duty gloves, a lab coat, and chemical splash goggles.[17][18]

    • Solvents: Carbon tetrachloride is a suspected carcinogen and is hepatotoxic. Use with extreme caution and appropriate engineering controls.

• Q2: How do I monitor the reaction's progress?

  • A2: The simplest way is to observe the consumption of NBS. NBS is denser than CCl₄, while its byproduct, succinimide, is less dense and will float to the surface. The reaction is often considered complete when all the solid NBS has been replaced by floating succinimide. For more rigorous monitoring, you can pull small aliquots, quench them, and analyze by GC-MS to track the disappearance of starting material and the appearance of the product.[19]

• Q3: Can I use an excess of NBS to drive the reaction to completion?

  • A3: This is not recommended. Using an excess of the brominating agent can lead to the formation of di- and polybrominated products. The best practice is to use a slight excess of the alkane (1.1-1.2 equivalents) relative to NBS to ensure the brominating agent is the limiting reagent.

Section 4: Experimental Protocol Example

Selective Photobromination of 1,1-Dimethylcyclobutane with NBS

This protocol is a representative example and should be adapted and optimized for your specific laboratory conditions and scale.

• Apparatus Setup:

  • To a dry 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a septum, add 1,1-dimethylcyclobutane (1.0 g, 10.2 mmol).

  • Add 40 mL of anhydrous carbon tetrachloride (or cyclohexane).

  • Add N-Bromosuccinimide (1.72 g, 9.7 mmol, 0.95 eq). Note: Using NBS as the limiting reagent minimizes over-bromination.

  • Add a catalytic amount of AIBN (80 mg, 0.5 mmol).

  • Purge the system with an inert gas (Nitrogen or Argon) for 10-15 minutes.[5]

• Reaction:

  • Position a UV lamp (e.g., 250W mercury lamp) approximately 10-15 cm from the flask.[5]

  • Begin vigorous stirring and heat the mixture to a gentle reflux (~77 °C for CCl₄).

  • Turn on the UV lamp to initiate the reaction.

  • Monitor the reaction by observing the solid NBS at the bottom of the flask being replaced by the less dense succinimide, which will float. The reaction is typically complete in 1-3 hours.

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the mixture to remove the succinimide byproduct. Wash the solid with a small amount of fresh CCl₄.

  • Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with 10% aqueous sodium thiosulfate (to quench any trace bromine), saturated aqueous sodium bicarbonate, and finally with brine.[19]

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 1-bromo-1,1-dimethylcyclobutane.

References

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• Title: N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Source: Master Organic Chemistry. URL: [Link]

• Title: On the mechanism of N-bromosuccinimide brominations. Bromination of cyclohexane and cyclopentane with N-bromosuccinimide. Source: ResearchGate. URL: [Link]

• Title: N-Bromosuccinimide (NBS). Source: Common Organic Chemistry. URL: [Link]

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• Title: Cyclobutanes in Small‐Molecule Drug Candidates. Source: PubMed Central (PMC). URL: [Link]

• Title: How To: Troubleshoot a Reaction. Source: University of Rochester, Department of Chemistry. URL: [Link]

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• Title: The gem-Dimethyl Effect Revisited. Source: ACS Publications - The Journal of Organic Chemistry. URL: [Link]

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Technical Support Center: Troubleshooting Failed Grignard Formation with 3-(Bromomethyl)-1,1-dimethylcyclobutane

Welcome to the technical support hub for Grignard reactions involving sterically hindered primary alkyl halides, specifically focusing on 3-(bromomethyl)-1,1-dimethylcyclobutane. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific transformation. Here, we synthesize our in-house expertise with established literature to provide actionable troubleshooting strategies and detailed protocols.

Introduction: The Challenge of Steric Hindrance

Grignard reagent formation is a cornerstone of carbon-carbon bond synthesis.[1][2][3] The reaction involves the insertion of magnesium metal into a carbon-halogen bond, reversing the carbon's polarity and transforming it into a potent nucleophile.[4][5] However, the formation of Grignard reagents from sterically hindered alkyl halides like 3-(bromomethyl)-1,1-dimethylcyclobutane presents significant challenges. The bulky 1,1-dimethylcyclobutane moiety can impede the approach of the alkyl halide to the magnesium surface, leading to sluggish or failed initiation.[6]

This guide provides a structured approach to overcoming these hurdles, from initial setup to quantitative analysis of your reagent.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with 3-(bromomethyl)-1,1-dimethylcyclobutane won't start. What's the most common reason?

A1: The most frequent culprit is a combination of two factors: the passivating layer of magnesium oxide (MgO) on the magnesium turnings and the presence of trace amounts of water.[1][6][7] The MgO layer prevents the magnesium from reacting with the alkyl halide.[1] Additionally, Grignard reagents are extremely strong bases and are rapidly quenched by even minute quantities of water from glassware, solvents, or the atmosphere.[5][7][8]

Q2: I see some bubbling, but the reaction quickly stops. What does this indicate?

A2: This often suggests that the initial activation of the magnesium was successful but that the reaction is being quenched as it proceeds.[7] The likely cause is still trace moisture being consumed by the newly formed Grignard reagent.[7] It could also indicate that the concentration of the alkyl halide is too low at the magnesium surface to sustain the reaction.

Q3: My reaction mixture turned cloudy and then dark brown/black. Is this normal?

A3: A cloudy gray appearance is normal as the Grignard reagent forms. However, a dark brown or black color can indicate decomposition or significant side reactions, such as Wurtz coupling.[9] This is often exacerbated by localized high temperatures or impurities in the starting materials.[9]

Q4: How do I know if I have successfully formed the Grignard reagent?

A4: Visual cues like the disappearance of magnesium, a sustained gentle reflux, and the formation of a cloudy gray solution are good indicators. However, the only definitive way to confirm formation and determine the concentration is through titration.[9][10]

In-Depth Troubleshooting Guide

This section is organized by observable problem, providing a logical workflow to diagnose and solve issues with your Grignard formation.

Problem 1: Reaction Fails to Initiate

If there are no visual signs of reaction (bubbling, heat, color change) after adding a small portion of the alkyl halide, follow this decision tree.

Caption: Decision tree for troubleshooting initiation failure.

Core Issue: Inadequate Anhydrous Conditions

Grignard reagents are potent bases that react readily with protic sources.[2][7]

• Glassware: All glassware must be oven-dried at >120°C for several hours and cooled under a stream of inert gas (Argon or Nitrogen).

• Solvent: Ethereal solvents like diethyl ether (Et₂O) or tetrahydrofuran (THF) are required to stabilize the Grignard reagent.[1][4] These solvents are hygroscopic and must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) or passed through an activated alumina column.

• Starting Material: Ensure the 3-(bromomethyl)-1,1-dimethylcyclobutane is anhydrous. If necessary, pass it through a short plug of activated alumina.[7]

Core Issue: Inactive Magnesium Surface

The passivating MgO layer must be disrupted to expose fresh, reactive magnesium.[1][6]

• Mechanical Activation: Before adding solvent, crush the magnesium turnings in the flask with a glass rod under an inert atmosphere.[11] This breaks the oxide layer.

• Chemical Activation: The use of chemical activators is highly recommended for challenging substrates.[1]

Problem 2: Low Yield or Stalled Reaction

If the reaction starts but does not go to completion, or if titration reveals a low concentration, consider the following:

Core Issue: Side Reactions

The most common side reaction is Wurtz-type coupling , where the formed Grignard reagent acts as a nucleophile and attacks a molecule of the starting alkyl bromide.[3][12][13] This results in a homocoupled dimer and consumption of your active reagent.

Caption: Grignard formation vs. Wurtz coupling side reaction.

Mitigation Strategies for Wurtz Coupling:

• Slow Addition: Add the solution of 3-(bromomethyl)-1,1-dimethylcyclobutane dropwise. This maintains a low concentration of the alkyl halide, minimizing the chance of it reacting with the formed Grignard reagent.[3]

• Temperature Control: The reaction is exothermic.[14] Maintain a gentle reflux. Overheating can favor the Wurtz coupling reaction.[3][12]

• Solvent Choice: 2-Methyltetrahydrofuran (2-MeTHF) has been shown to suppress Wurtz coupling compared to THF for some substrates.[15][16]

Parameter	Recommendation for 3-(bromomethyl)-1,1-dimethylcyclobutane	Rationale
Solvent	Anhydrous THF or 2-MeTHF	Ethereal solvents are essential for stabilizing the Grignard reagent.[1][4] 2-MeTHF may reduce side reactions.[15][16]
Temperature	Maintain gentle reflux (~66°C for THF)	Controls reaction rate and minimizes side reactions like Wurtz coupling.[3]
Addition Rate	Slow, dropwise addition	Keeps the concentration of the alkyl halide low to disfavor dimerization.[3]
Stirring	Vigorous mechanical or magnetic stirring	Ensures good contact between the alkyl halide and the magnesium surface.

Experimental Protocols

Protocol 1: Magnesium Activation with Iodine

This is a standard and effective method for removing the MgO layer.[6]

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen/argon inlet, place the required amount of magnesium turnings (typically 1.2-1.5 equivalents).

• Activation: Add a few crystals of iodine to the flask. The flask can be gently warmed with a heat gun under the inert atmosphere until purple iodine vapors are observed.

• Observation: The iodine will react with the magnesium surface, forming magnesium iodide and etching the surface.

• Cooling: Allow the flask to cool to room temperature under a positive pressure of inert gas before adding the solvent. The magnesium is now activated.[6]

Protocol 2: Magnesium Activation with 1,2-Dibromoethane (DBE)

DBE is a highly effective activator as its reaction provides a clear visual confirmation.[1][14]

• Setup: Use the same flame-dried setup as in Protocol 1.

• Initiation: Add a small amount of anhydrous THF or Et₂O to just cover the magnesium turnings. Add a few drops of 1,2-dibromoethane.

• Observation: The reaction of DBE with magnesium produces ethylene gas, which will be observed as bubbling.[1][14] This indicates a clean, reactive magnesium surface.

• Proceed: Once the bubbling subsides, the magnesium is activated and you can begin the slow addition of your 3-(bromomethyl)-1,1-dimethylcyclobutane solution.

Protocol 3: The Entrainment Method

For particularly stubborn reactions, an "entrainment agent" can be used. This involves using a more reactive halide (like 1,2-dibromoethane) to continuously clean the magnesium surface during the reaction.[17][18][19]

• Setup: Prepare the reaction as usual.

• Reagent Preparation: In your dropping funnel, prepare a solution of your 3-(bromomethyl)-1,1-dimethylcyclobutane and a small amount (e.g., 5-10 mol%) of 1,2-dibromoethane in anhydrous ether/THF.

• Addition: Add this mixture dropwise to the magnesium suspension. The more reactive DBE will react preferentially, continuously activating the magnesium surface for the less reactive primary halide.

Protocol 4: Titration of the Grignard Reagent (Iodine Method)

Accurately determining the concentration of your Grignard reagent is crucial for its use in subsequent reactions.[9][10]

• Preparation: In a flame-dried vial under an inert atmosphere, accurately weigh a known mass of iodine (I₂), for example, 254 mg (1.0 mmol).[7]

• Dissolution: Add a sufficient volume of a saturated solution of dry lithium chloride (LiCl) in dry THF (e.g., 3-5 mL) to completely dissolve the iodine, forming a dark brown solution.[7] The LiCl helps to solubilize the magnesium halides formed during the titration.

• Cooling: Cool the iodine solution to 0°C in an ice bath.[9]

• Titration: Slowly add your prepared Grignard reagent solution dropwise from a 1.00 mL syringe to the stirred iodine solution.

• Endpoint: The endpoint is reached when the brown color of the iodine is completely discharged, resulting in a colorless or slightly yellow solution.[7][9] Record the volume of Grignard reagent added.

• Calculation: The molarity (M) is calculated based on the 1:1 stoichiometry between the Grignard reagent and iodine: Molarity (mol/L) = (moles of I₂) / (Volume of Grignard reagent added in L)

References

• Organic Process Research & Development. (n.d.). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale.
• Accounts of Chemical Research. (n.d.). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction.
• (n.d.). 25. The Grignard Reaction.
• BenchChem. (n.d.). Titration methods for determining the concentration of Grignard reagents from 3-Bromo-3-methylpentane.
• Wikipedia. (n.d.). Grignard reagent.
• (n.d.). Formation of Grignard Reagents from Organic Halides.
• BenchChem. (n.d.). Technical Support Center: The Critical Role of Solvent Purity in Grignard Reagent Formation.
• BenchChem. (n.d.). Technical Support Center: Grignard Reaction Challenges with Sterically Hindered Alkyl Halides.
• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones.
• Homework.Study.com. (n.d.). List three techniques used to initiate a Grignard reaction that fails to start spontaneously.
• ResearchGate. (2014, March 6). Does anyone know the best way to activate magnesium for the grignard reagent?
• Chemtips. (2015, January 12). Titrating Organometallic Reagents is Easier Than You Think.
• Alfa Chemistry. (n.d.). Grignard Reaction.
• ECHEMI. (n.d.). Does anyone know the best way to activate magnesium for the...
• Bartleby. (2024, March 5). A common side reaction during Grignard Reactions is the Wurtz coupling...
• BenchChem. (n.d.). Troubleshooting common issues in the Grignard synthesis of tertiary alcohols.
• Green Chemistry. (2013, May 3). Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions.
• ACS Publications. (n.d.). A Study of the Entrainment Method for Making Grignard Reagents.
• Chemistry LibreTexts. (2023, January 22). Wurtz reaction.
• Green Chemistry. (2013, May 3). 4.
• ACS Publications. (n.d.). A Study of the Entrainment Method for Making Grignard Reagents.
• Fundamentals of Organic Chemistry. (n.d.). 6.4 Reactions of Alkyl Halides: Grignard Reagents.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Formation of Grignard Reagents from Organic Halides [research.cm.utexas.edu]
• 5. 6.4 Reactions of Alkyl Halides: Grignard Reagents – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
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• 12. Answered: A common side reaction during Grignard Reactions is the Wurtz coupling, where the Grignard reagent and alkyle halide essentially couple together as shown below.… | bartleby [bartleby.com]
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Technical Support Center: Navigating Steric Hindrance in Reactions of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 3-(Bromomethyl)-1,1-dimethylcyclobutane. This document serves as a specialized resource for researchers, chemists, and drug development professionals encountering challenges with this unique substrate. Its structure, characterized by a neopentyl-like primary bromide attached to a strained cyclobutane ring, presents significant and often non-intuitive steric challenges. This guide provides in-depth troubleshooting, mechanistic explanations, and optimized protocols to help you navigate these complexities and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Question 1: Why are my nucleophilic substitution reactions with 3-(Bromomethyl)-1,1-dimethylcyclobutane exceptionally slow or failing entirely?

Answer: The primary reason for the low reactivity of this substrate in nucleophilic substitutions is severe steric hindrance. The molecule is a structural analog of neopentyl bromide. In a bimolecular nucleophilic substitution (SN2) reaction, the nucleophile must approach the electrophilic carbon from the side opposite the leaving group (the bromine atom) in a "backside attack".[1] However, the 1,1-dimethyl groups on the cyclobutane ring create a bulky shield that physically blocks this approach.[2][3][4] This steric congestion dramatically increases the activation energy for the SN2 transition state, making the reaction kinetically unfavorable and extremely slow, often orders of magnitude slower than for typical primary alkyl bromides.[5]

Question 2: Does the gem-dimethyl effect of the cyclobutane ring contribute to this low reactivity?

Answer: The gem-dimethyl effect primarily refers to the thermodynamic and kinetic consequences of having two methyl groups on the same carbon atom within a ring system. While some studies suggest that gem-dimethyl substitution can lower the ring strain of cyclobutanes by 6-10 kcal/mol compared to acyclic references, other computational work indicates there is no significant enthalpic component to this effect as measured by the ring strain energy itself.[6][7][8] The primary influence in this context is kinetic; the bulky methyl groups act as a steric blockade, as described in the previous answer. They effectively narrow the angles of approach for an incoming nucleophile, reinforcing the neopentyl-like hindrance.

Question 3: Given the difficulty of SN2, is an SN1 reaction pathway more likely?

Answer: An SN1 pathway is also highly disfavored, but for different reasons. An SN1 reaction proceeds through a carbocation intermediate. The departure of the bromide ion from 3-(Bromomethyl)-1,1-dimethylcyclobutane would generate a primary carbocation.[2] Primary carbocations are notoriously unstable and high in energy, making their formation a slow, energetically costly step. Therefore, under standard conditions that might favor SN1 (e.g., polar protic solvents, non-basic nucleophiles), the reaction is still unlikely to proceed efficiently. However, if forced under harsh conditions (e.g., high heat), carbocation formation can lead to unexpected rearranged products (see Troubleshooting Guide).

Question 4: What are the most common side reactions to anticipate?

Answer: The most prevalent competing reactions are elimination and carbocation rearrangement.

• Elimination (E2/E1): With strong, sterically hindered bases, an E2 mechanism will likely dominate. Even with bases that are also good nucleophiles, the high activation energy for SN2 can make E2 the preferred pathway. Under solvolytic conditions that might weakly favor SN1, the corresponding E1 elimination is also a significant competitor.

• Rearrangement: If a primary carbocation is formed (SN1/E1 conditions), it is highly susceptible to a Wagner-Meerwein rearrangement. A 1,2-shift of either a methyl group or a bond from the cyclobutane ring can occur to form a more stable tertiary carbocation, leading to a mixture of rearranged substitution and elimination products.

Troubleshooting Guide

This guide addresses specific experimental failures and provides actionable solutions.

Issue 1: My SN2 reaction with a strong nucleophile (e.g., NaN3, NaCN) in DMF shows no product formation after 24 hours at room temperature.

Causality & Troubleshooting Steps:

This is the classic manifestation of the steric hindrance problem. The activation energy barrier is too high for the reaction to proceed at a reasonable rate at ambient temperature.

• Increase Thermal Energy: The most direct way to overcome a high activation barrier is to increase the reaction temperature.

  • Action: Gradually heat the reaction mixture. Start at 40-50 °C and monitor by TLC or GC-MS. If reactivity is still low, increase the temperature to 80-100 °C. Be aware that higher temperatures will also increase the likelihood of elimination side products.

• Solvent Choice is Critical: While DMF is a good choice, ensure it is anhydrous. Water can solvate the nucleophile and reduce its potency.

  • Action: Use freshly distilled or commercially available anhydrous DMF. DMSO is another excellent alternative that can sometimes accelerate slow SN2 reactions.

• Consider a Less Hindered Nucleophile: Although azide and cyanide are relatively small, ensure your chosen nucleophile is not excessively bulky.

• Phase-Transfer Catalysis: For reactions with poor solubility of the nucleophilic salt, a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can shuttle the nucleophile into the organic phase and increase the effective concentration, potentially accelerating the reaction.

• To a flame-dried flask under an inert atmosphere (N2 or Ar), add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 eq).

• Add anhydrous DMF (approx. 0.1 M concentration).

• Add sodium azide (NaN3, 1.5 - 2.0 eq).

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress every 4-6 hours using GC-MS to check for the disappearance of starting material and the appearance of the desired product peak. Expect reaction times of 24-48 hours.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate under reduced pressure. Purify by column chromatography.

Issue 2: My reaction under solvolysis conditions (e.g., refluxing in ethanol) yielded a product with a different carbon skeleton.

Causality & Troubleshooting Steps:

You are observing the classic outcome of a Wagner-Meerwein rearrangement. The solvolysis conditions forced the formation of the unstable primary carbocation, which immediately rearranged to a more stable tertiary carbocation before being trapped by the solvent.

Caption: Wagner-Meerwein rearrangement pathway.

Mitigation Strategies:

• Avoid SN1 Conditions: Do not use polar protic solvents (like alcohols or water) and avoid Lewis acids or high heat without a strong nucleophile present. These conditions are a recipe for carbocation formation and rearrangement.

• Force an SN2 Pathway: To achieve substitution without rearrangement, you must use conditions that strongly favor the SN2 mechanism, even if it is slow. This means using a high concentration of a strong, non-basic nucleophile in a polar aprotic solvent (e.g., NaI in acetone, NaN3 in DMSO).

• Alternative Synthetic Routes: If the desired product is proving impossible to make via direct substitution, consider an alternative strategy. For example, convert the corresponding alcohol, (1,1-dimethylcyclobutan-3-yl)methanol, to a tosylate or mesylate, which are better leaving groups and may react under slightly milder conditions.

Issue 3: My reaction with a base (e.g., potassium tert-butoxide) gave almost exclusively an alkene product.

Causality & Troubleshooting Steps:

This is an expected and often desired outcome. The steric hindrance that prevents SN2 makes elimination a highly favorable alternative. A bulky, non-nucleophilic base like potassium tert-butoxide is too large to perform a backside attack but can easily abstract a proton from the β-carbon, leading to the E2 product, 1,1-dimethyl-3-methylenecyclobutane.

Caption: Competition between SN2 and E2 pathways.

How to Control the Outcome:

The choice between substitution and elimination can be controlled by carefully selecting the reaction conditions.

Feature	Favors SN2 (Substitution)	Favors E2 (Elimination)
Nucleophile/Base	Strong, non-basic, non-bulky nucleophile (e.g., I⁻, N₃⁻, CN⁻)	Strong, bulky, non-nucleophilic base (e.g., t-BuOK, DBU)
Solvent	Polar aprotic (DMF, DMSO, Acetone)	Less polar or conjugate acid of the base (e.g., THF, tert-butanol)
Temperature	Lower temperatures (if kinetically feasible)	Higher temperatures generally favor elimination

• Dissolve potassium tert-butoxide (1.5 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 eq) in anhydrous THF dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by GC-MS for the formation of the alkene product.

• Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

• Extract with pentane or diethyl ether, wash with brine, dry over Na₂SO₄, and concentrate carefully (the product is volatile) using a rotary evaporator with a cooled trap.

References

• Bachrach, S. M. (2008). The gem-dimethyl effect revisited. The Journal of Organic Chemistry, 73(6), 2466–2468. [Link]

• Sarthaks eConnect. (2020). neo-pentyl bromide undergoes nucleophilic substitution reactions very slowly. Justify. Sarthaks eConnect. [Link]

• Toppr. (n.d.). Explain why neopentyl bromide undergoes nucleophilic substitution reactions very slowly. Toppr. [Link]

• Ringer, A. L., & Magers, D. H. (2007). Conventional strain energy in dimethyl-substituted cyclobutane and the gem-dimethyl effect. The Journal of Physical Chemistry A, 111(19), 4027-4032. [Link]

• Bach, R. D., & Dmitrenko, O. (2004). The Effect of Substituents on the Strain Energies of Small Ring Compounds. The Journal of Organic Chemistry, 69(13), 4357–4365. [Link]

• Ringer, A. L., & Magers, D. H. (2007). Conventional Strain Energy in Dimethyl-Substituted Cyclobutane and the gem-Dimethyl Effect. The Journal of Organic Chemistry, 72(7), 2533–2537. [Link]

• Bachrach, S. M. (2008). The gem-Dimethyl Effect Revisited. The Journal of Organic Chemistry, 73(6), 2466-2468. [Link]

• Kovács, E., et al. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. ACS Omega, 7(23), 20047–20054. [Link]

• Brainly.in. (2018). neopentyl bromide undergoes nucleophilic substitution reaction very slowly. [Link]

• Chemistry LibreTexts. (2023). SN2 Substitution Reactions and Alkyl Moiety. [Link]

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Technical Support Center: Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Welcome to the technical support guide for the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane. This resource is designed for researchers, chemists, and drug development professionals seeking to optimize this synthesis, troubleshoot common issues, and improve overall yield and purity. The conversion of the precursor alcohol, (1,1-dimethylcyclobutan-3-yl)methanol, to the target alkyl bromide is a critical transformation that can be fraught with challenges, from incomplete reactions to difficult purifications. This guide provides expert-driven, field-proven insights to help you navigate these obstacles successfully.

Overview of the Core Synthesis

The primary route to 3-(Bromomethyl)-1,1-dimethylcyclobutane involves the nucleophilic substitution of the hydroxyl group in (1,1-dimethylcyclobutan-3-yl)methanol. While seemingly straightforward, the choice of brominating agent and reaction conditions is paramount to achieving a high yield and minimizing side-product formation. The most common methods employed are variations of the Appel reaction or the use of phosphorus tribromide (PBr₃).

Caption: High-level workflow for the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction is sluggish, and I have a low conversion of the starting alcohol. How can I improve the reaction rate and drive it to completion?

A1: Low conversion is typically linked to reagent reactivity, stoichiometry, or temperature.

• Causality: The conversion of a primary alcohol to an alkyl bromide is an Sₙ2 reaction. The efficiency depends on transforming the hydroxyl group into a better leaving group. In Appel-type reactions, this is an oxyphosphonium species; with PBr₃, it's a phosphite ester intermediate.[1][2][3] If these intermediates do not form efficiently or the subsequent nucleophilic attack by bromide is slow, the conversion will be low.

• Solutions & Protocols:

  • Reagent Choice:

    • Appel Reaction (PPh₃/CBr₄): This is a reliable, mild method.[1][4] Ensure your triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄) are pure and dry.

    • Phosphorus Tribromide (PBr₃): PBr₃ is a powerful reagent but can be aggressive. It's crucial to use fresh or recently distilled PBr₃, as it can hydrolyze to phosphorous acid and HBr upon exposure to moisture.[2]

    • Triphenylphosphite/Bromine (Patented Method): A highly effective industrial method involves the in-situ formation of the brominating agent from triphenylphosphite and bromine in DMF. This method reports high yields (78%) and avoids the solid byproducts of PPh₃.[5][6][7]

  • Stoichiometry: Ensure a slight excess of the brominating agent. For PBr₃, approximately 0.33 to 0.4 equivalents are needed per equivalent of alcohol, as each PBr₃ molecule can react with three alcohol molecules.[2] For Appel conditions, 1.1-1.2 equivalents of both PPh₃ and CBr₄ are common.

  • Temperature Control:

    • For PBr₃ reactions, addition is often done at 0°C or below, followed by gentle warming to room temperature or slightly above to complete the reaction.

    • The triphenylphosphite/Br₂ method requires careful cooling (below -5°C) during the addition of bromine and the alcohol to control the exothermic reaction and prevent side product formation.[5][7]

Q2: My main impurity is an olefin, presumably from elimination. How can I suppress this side reaction?

A2: Elimination (E2) is a competing pathway with substitution (Sₙ2), especially if reaction temperatures are too high or if strongly basic conditions are inadvertently created.

• Causality: The intermediate with the activated hydroxyl group can be attacked by a bromide ion (Sₙ2) or a base can abstract a proton from the adjacent carbon, leading to an alkene (E2). While the substrate is a primary alcohol, which disfavors elimination, the strained cyclobutane ring can influence reactivity.

• Solutions & Protocols:

  • Maintain Low Temperatures: This is the most critical factor. Exothermic additions of reagents like PBr₃ or Br₂ must be done slowly and with efficient cooling. The patented triphenylphosphite method explicitly requires maintaining the temperature below -5°C during the alcohol addition.[6][7]

  • Avoid Strong Bases: If using PBr₃, a weak, non-nucleophilic base like pyridine is sometimes added to neutralize the HBr byproduct. However, an excess or a stronger base can promote elimination. For this substrate, it is often better to run the reaction without a base and control the temperature carefully.

  • Choice of Reagent: The Appel reaction is generally performed under neutral conditions and is less prone to causing elimination compared to more acidic or aggressive reagents, making it a good choice if elimination is a persistent issue.[4][8]

Q3: Purification is challenging. I have a persistent solid byproduct that complicates isolation and lowers my yield. What is it and how do I get rid of it?

A3: The solid byproduct is almost certainly triphenylphosphine oxide (TPPO) if you are using an Appel-type reaction with PPh₃.

• Causality: The driving force for the Appel reaction is the formation of the very stable phosphorus-oxygen double bond in TPPO.[8] Unfortunately, TPPO is a high-boiling, crystalline solid that is often soluble in the same organic solvents as the product, making its removal by simple extraction or distillation difficult.

Caption: Simplified mechanism of the Appel reaction showing the formation of TPPO.

• Solutions & Protocols:

  • Precipitation/Filtration: After the reaction, dilute the mixture with a nonpolar solvent like hexanes or a mixture of ether and hexanes. TPPO is less soluble in these solvents and may precipitate, allowing for removal by filtration.

  • Aqueous Zinc Chloride Wash: A wash with an aqueous solution of ZnCl₂ can form a complex with TPPO, helping to pull it into the aqueous layer.[9]

  • Switch to a Different Reagent: The most effective solution is to avoid forming TPPO in the first place. The method using triphenylphosphite (P(OPh)₃) and bromine is superior in this regard, as the phosphorus-containing byproduct is triphenyl phosphate, a liquid that is more easily separated during distillation.[5][7][10]

Frequently Asked Questions (FAQs)

Q1: Which bromination method provides the best overall performance for this specific synthesis?

A1: Based on scalability, reported yield, and ease of purification, the method utilizing triphenylphosphite and bromine appears to be the most robust.

Method	Typical Yield	Key Advantages	Key Disadvantages
Appel (PPh₃/CBr₄)	60-85%	Mild conditions; low risk of rearrangement/elimination.	Forms solid TPPO byproduct, complicating purification.[1][8]
PBr₃	50-80%	High reactivity; cost-effective.	Reagent is moisture-sensitive; can generate acidic HBr; risk of side reactions if not cooled properly.[1][2][3]
P(OPh)₃ / Br₂	78% (reported)	High yield on a large scale; avoids solid byproducts; cost-effective reagents.	Requires very low temperatures (-12°C to -5°C) for addition; bromine is highly corrosive and toxic.[5][6][7]

Q2: What are the critical safety precautions for handling bromine and phosphorus tribromide?

A2: Both reagents are highly toxic and corrosive and must be handled with extreme care in a well-ventilated chemical fume hood.

• Bromine (Br₂): A volatile, dark red liquid that causes severe chemical burns on contact with skin and is highly toxic upon inhalation. Always wear appropriate personal protective equipment (PPE), including heavy-duty gloves (e.g., butyl rubber), splash goggles, and a face shield. Have a neutralizing agent, such as a sodium thiosulfate solution, readily available for spills.

• Phosphorus Tribromide (PBr₃): A colorless liquid that reacts violently with water to release HBr gas, which is also corrosive and toxic.[2] Ensure all glassware is scrupulously dry. Work under an inert atmosphere (nitrogen or argon) to prevent hydrolysis from atmospheric moisture.

Q3: Can I use N-Bromosuccinimide (NBS) for this transformation?

A3: While NBS is an excellent source of electrophilic bromine, it is most commonly used for allylic or benzylic bromination via a radical mechanism or for bromohydrin formation in the presence of water.[1] For converting a primary alcohol to an alkyl bromide, NBS is typically used in conjunction with a phosphine, such as PPh₃. Using NBS/PPh₃ is essentially another variation of the Appel reaction, and you will still face the challenge of removing the TPPO byproduct. Therefore, for this specific transformation, direct use of PBr₃ or the P(OPh)₃/Br₂ system is more conventional and efficient.

Optimized Experimental Protocol

This protocol is adapted from a patented industrial procedure that reports a 78% yield.[5][6][7]

Method: Bromination using Triphenylphosphite and Bromine

• Reactor Setup: Equip a clean, dry, jacketed reactor with a mechanical stirrer, a temperature probe, a nitrogen inlet, and an addition funnel. Ensure the system is under a positive pressure of inert gas (nitrogen or argon).

• Reagent Charging: Charge the reactor with N,N-dimethylformamide (DMF, 5.1 vol. eq.) followed by triphenylphosphite (1.05 eq.). Begin stirring.

• Bromine Addition: Cool the reactor jacket to maintain an internal temperature below 12°C. Slowly add bromine (1.05 eq.) via the addition funnel. The addition is exothermic; control the rate to keep the internal temperature below 12°C.

• Cooling: Once the bromine addition is complete, adjust the jacket setpoint to -12°C and allow the reaction mixture to cool.

• Alcohol Addition: Slowly add (1,1-dimethylcyclobutan-3-yl)methanol (1.0 eq.) via the addition funnel. It is critical to control the addition rate to ensure the internal temperature does not exceed -5°C.[7]

• Warm-up: After the alcohol addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until reaction completion is confirmed by GC or TLC analysis.

• Workup & Isolation:

  • The product is typically isolated by vacuum distillation directly from the reaction mixture.

  • Set up for distillation under reduced pressure (e.g., 5-15 mbar).[11]

  • Collect the fraction corresponding to 3-(Bromomethyl)-1,1-dimethylcyclobutane.

  • The collected fractions can be washed with water or a mild aqueous carbonate solution to remove any residual DMF or acidic impurities, dried over an appropriate drying agent (e.g., MgSO₄), and filtered. A final fractional distillation may be required to achieve high purity.

References

• (Bromomethyl)cyclobutane synthesis - ChemicalBook. [URL: https://www.chemicalbook.com/synthesis/product_4415-82-1_17247-58-4.html]
• Appel reaction - Wikipedia. [URL: https://en.wikipedia.org/wiki/Appel_reaction]
• CN101209953A - Applied synthesis method for bromocyclobutane - Google Patents. [URL: https://patents.google.
• Appel Reaction - J&K Scientific LLC. [URL: https://www.jk-scientific.com/en/reaction/Appel-Reaction-19]
• Synthesis of (3,3-dimethylcyclopropane-1,2-diyl) dimethanol from 3-carene - ResearchGate. [URL: https://www.researchgate.

• The classical Appel reaction,[5] a highly versatile method for the conversion of alcohols into alkyl halides, has t - Science of Synthesis. [URL: https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-035-00271]

• Appel Reaction - Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/namedreactions/appel-reaction.shtm]
• Recent advances in the synthesis of gem-dimethylcyclobutane natural products - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7577543/]
• Alcohol to Bromide - Common Conditions. [URL: https://www.organic-chemistry.org/namedreactions/appel-reaction.shtm]
• Automated Optimization of a Multistep, Multiphase Continuous Flow Process for Pharmaceutical Synthesis - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8948149/]
• Appel Reaction: Mechanism & Examples - NROChemistry. [URL: https://www.nroer.in/g/t/read-resource-13072]
• WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents. [URL: https://patents.google.
• US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents. [URL: https://patents.google.
• FR3016166A1 - PROCESS FOR THE MANUFACTURE OF BROMO METHYL CYCLOPROPANE AND BROMO METHYL CYCLOBUTANE - Google Patents. [URL: https://patents.google.
• Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 - Chemia. [URL: https://www.manac-inc.
• An Efficient Route to 3-Substituted Cyclobutanone Derivatives. | Request PDF. [URL: https://www.researchgate.
• PBr3 and SOCl2 - Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2015/03/20/reagent-friday-pbr3-and-socl2/]
• Application Notes and Protocols: Synthesis of 3,3-Dimethyl-1,2- epoxybutane via Intramolecular Cyclization of 1-Bromo - Benchchem. [URL: https://www.benchchem.
• US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents. [URL: https://patents.google.

Sources

• 1. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 2. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 7. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
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• 11. FR3016166A1 - PROCESS FOR THE MANUFACTURE OF BROMO METHYL CYCLOPROPANE AND BROMO METHYL CYCLOBUTANE - Google Patents [patents.google.com]

role of radical initiators in the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane via radical bromination of 1,1-dimethyl-3-methylenecyclobutane. It addresses common experimental challenges and foundational concepts through a detailed troubleshooting guide and frequently asked questions.

Troubleshooting Guide: Common Experimental Issues

This section is designed to help you diagnose and resolve specific problems you may encounter during the synthesis.

Q1: My reaction shows low or no conversion of the starting material. What are the likely causes and solutions?

A1: Low or no conversion in a radical bromination is typically due to issues with reaction initiation or the presence of inhibitors.[1]

• Cause 1: Inactive Radical Initiator: Radical initiators like Azobisisobutyronitrile (AIBN) and Benzoyl Peroxide (BPO) have finite shelf lives and can decompose over time.[1] AIBN is a thermal initiator that decomposes upon heating (typically between 60-70°C) to generate nitrogen gas and two carbon-centered radicals, which drives the reaction forward.[2] If the initiator is old or has been stored improperly, it may fail to produce the necessary radicals to start the chain reaction.

  • Solution: Use a fresh batch of AIBN or BPO. For critical experiments, consider recrystallizing the initiator before use.

• Cause 2: Insufficient Energy/Incorrect Temperature: Radical initiation requires an energy input, either thermal or photochemical.[3] AIBN requires temperatures of 60°C or higher to decompose at a reasonable rate.[2]

  • Solution: Ensure your reaction is heated to the appropriate temperature for the chosen initiator. For AIBN, refluxing in a solvent like carbon tetrachloride (~77°C) or cyclohexane (~81°C) is standard. Verify the internal reaction temperature, not just the heat source setting.

• Cause 3: Presence of Radical Scavengers: Oxygen is an excellent radical scavenger and can inhibit the reaction. Other impurities in the reagents or solvent can also terminate the radical chain.

  • Solution: Degas your solvent before use by bubbling nitrogen or argon through it for 15-30 minutes. Run the reaction under an inert atmosphere (N₂ or Ar). Ensure all reagents are pure and the solvent is free from stabilizers (which are often radical inhibitors).

Q2: I'm observing significant formation of byproducts, particularly a dibrominated compound. How can I improve selectivity?

A2: The formation of a vicinal dibromide (addition across the double bond) is a classic side reaction that competes with the desired allylic bromination. This indicates that the concentration of molecular bromine (Br₂) in your reaction is too high.

• Cause: High Br₂ Concentration: The entire purpose of using N-Bromosuccinimide (NBS) is to maintain a very low, steady-state concentration of Br₂.[4][5] This is achieved through the reaction of NBS with HBr, which is generated during the propagation step.[5][6] If Br₂ concentration increases, electrophilic addition to the alkene competes with the radical pathway.[4]

  • Solution 1: Use High-Purity NBS. Impurities in NBS can lead to higher initial Br₂ concentrations. Recrystallize NBS from water before use. Pure NBS is white; a yellow or orange tint indicates the presence of Br₂.

  • Solution 2: Control Reagent Addition. Adding the reagents in the correct order is crucial. The initiator and NBS should be in the reaction mixture with the substrate before heating begins.

  • Solution 3: Exclude Light. While using a thermal initiator like AIBN, it is still good practice to protect the reaction from light by wrapping the flask in aluminum foil.[7] Light can promote the homolytic cleavage of Br₂, increasing the bromine radical concentration and potentially favoring addition pathways.[7]

Q3: The reaction worked, but my isolated yield is poor after purification. Where might I be losing my product?

A3: Poor isolated yield can result from incomplete reaction, mechanical losses, or issues during the workup and purification steps.

• Cause 1: Volatility of Product: Low molecular weight haloalkanes can be volatile.

  • Solution: Be cautious during solvent removal. Use a rotary evaporator at a moderate temperature and pressure. Avoid leaving the product under high vacuum for extended periods.

• Cause 2: Difficult Purification: The product, 3-(Bromomethyl)-1,1-dimethylcyclobutane, may have a similar boiling point or polarity to the starting material or byproducts, making distillation or chromatography challenging.

  • Solution: Monitor purification carefully. Use a high-efficiency distillation column for fractional distillation. For column chromatography, use a long column and a shallow solvent gradient to achieve good separation.

• Cause 3: Inefficient Workup: The workup is designed to remove the succinimide byproduct and any remaining NBS or HBr.

  • Solution: After the reaction, cool the mixture to room temperature. The succinimide byproduct is often insoluble in non-polar solvents like CCl₄ or cyclohexane and can be removed by filtration.[8] Follow this with aqueous washes (e.g., sodium bicarbonate, sodium thiosulfate) to remove any remaining acidic or bromine species.[7]

Frequently Asked Questions (FAQs)

Q1: What is the precise role of the radical initiator, such as AIBN?

A1: A radical initiator is a substance that can produce radical species under mild conditions to start a radical chain reaction.[9][10] In this synthesis, AIBN is not the species that directly brominates the cyclobutane derivative. Its role is to act as a reliable source of initial radicals.

• Decomposition: When heated, AIBN undergoes thermal decomposition, eliminating a stable molecule of nitrogen gas (N₂) and forming two 2-cyano-2-propyl radicals.[2][11] This decomposition is thermodynamically favorable and provides a steady, controlled supply of radicals.[2]

• Chain Initiation: These carbon-centered radicals are highly reactive. They initiate the chain reaction, most likely by abstracting a bromine atom from a trace amount of Br₂ that is always present in NBS, thereby generating the bromine radical (Br•) which is the key chain-propagating species.[4][8]

Q2: Why is N-Bromosuccinimide (NBS) used instead of simply adding molecular bromine (Br₂)?

A2: Using molecular bromine (Br₂) directly would primarily lead to electrophilic addition across the double bond, yielding 1,1-dimethyl-3-(bromomethyl)-3-bromocyclobutane, not the desired product. NBS is a specialized reagent used for allylic and benzylic bromination because it facilitates radical substitution while suppressing electrophilic addition.[4][12]

It accomplishes this by maintaining a constant, but very low, concentration of Br₂ throughout the reaction.[5] The reaction mechanism shows that Br₂ is generated in situ when the HBr byproduct from the propagation step reacts with NBS.[6][13] This newly formed Br₂ is immediately consumed by the allylic radical intermediate.[13] This clever use of NBS keeps the Br₂ concentration too low for the competing ionic addition reaction to occur to any significant extent.[4][6]

Q3: Can you outline the complete reaction mechanism?

A3: The synthesis proceeds via a radical chain mechanism known as the Wohl-Ziegler reaction, which consists of three main stages: initiation, propagation, and termination.[6][8]

• Initiation: The reaction is started by the thermal decomposition of AIBN to form initiating radicals (R•). These radicals react to form a bromine radical (Br•), which starts the chain.[10][14]

• Propagation (A Two-Step Cycle):

  • Step 1: A bromine radical (Br•) abstracts an allylic hydrogen from 1,1-dimethyl-3-methylenecyclobutane. This is the rate-determining step and is favored because it forms a resonance-stabilized allylic radical.[8][13] Hydrogen bromide (HBr) is formed as a byproduct.

  • Step 2: The allylic radical then reacts with a molecule of Br₂ to form the final product, 3-(Bromomethyl)-1,1-dimethylcyclobutane, and a new bromine radical (Br•).[5] This new Br• can then start the cycle again, propagating the chain.

  • NBS Role in Propagation: The HBr from Step 1 reacts with NBS to regenerate the Br₂ needed for Step 2, ensuring the low concentration required for selectivity.[5][6]

• Termination: The chain reaction is eventually terminated when two radical species combine to form a stable, non-radical molecule.[6][15] This happens infrequently as the concentration of radicals is very low.

Visualization of Key Processes

Reaction Mechanism Workflow

Caption: Radical chain mechanism for the Wohl-Ziegler bromination.

Troubleshooting Workflow

Caption: A workflow for diagnosing and solving common experimental problems.

Experimental Protocol: Wohl-Ziegler Bromination

This protocol is a representative procedure for the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Reagents & Quantities

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Molar Equiv.
1,1-dimethyl-3-methylenecyclobutane	96.17	50.0	4.81 g	1.0
N-Bromosuccinimide (NBS)	177.98	52.5	9.34 g	1.05
Azobisisobutyronitrile (AIBN)	164.21	1.0	164 mg	0.02
Carbon Tetrachloride (CCl₄), anhydrous	153.82	-	150 mL	-

Procedure:

• Setup: Equip a 250 mL round-bottom flask with a reflux condenser and a magnetic stir bar. Place the flask under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: To the flask, add 1,1-dimethyl-3-methylenecyclobutane (4.81 g), N-Bromosuccinimide (9.34 g, freshly recrystallized), Azobisisobutyronitrile (164 mg), and anhydrous carbon tetrachloride (150 mL).

• Reaction: Immerse the flask in an oil bath preheated to 80°C. Bring the mixture to a vigorous reflux with rapid stirring. The reaction progress can be monitored by GC or TLC. The reaction is typically complete when the dense NBS has been consumed and the lighter succinimide is floating at the surface.[8]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a Büchner funnel to remove the insoluble succinimide. Wash the solid with a small amount of cold CCl₄.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 10% aqueous sodium thiosulfate (2 x 50 mL), saturated aqueous sodium bicarbonate (2 x 50 mL), and brine (1 x 50 mL).[7]

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and carefully remove the solvent by rotary evaporation.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain 3-(Bromomethyl)-1,1-dimethylcyclobutane as a clear liquid.

References

• The Science Behind AIBN: How it Initiates Polymerization. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Wohl-Ziegler Reaction. (n.d.). Organic Chemistry Portal.
• Ashenhurst, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.
• LibreTexts. (2023). 5.
• Various Authors. (2018). What is the role of AIBN(Azobisisobutyronitrile) in a reaction? Can we replace it with any other reagent?
• JoVE. (2025). Radical Substitution: Allylic Bromination. Journal of Visualized Experiments.
• Study.com. (n.d.).
• LibreTexts. (2023). 4: Radical Reactions. Chemistry LibreTexts.
• Chemistry Steps. (n.d.). Allylic Bromination by NBS with Practice Problems. Chemistry Steps.
• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Common Organic Chemistry.
• LibreTexts. (2021). 2.
• a-cyclohexene-1-yl. (2017). Conditions for free radical bromination using NBS and peroxides? Chemistry Stack Exchange.
• BenchChem. (n.d.).
• YouTube. (2020).
• BenchChem. (n.d.).

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Video: Radical Substitution: Allylic Bromination [jove.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Wohl-Ziegler Reaction [organic-chemistry.org]
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• 15. m.youtube.com [m.youtube.com]

effect of temperature on the stability of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Welcome to the technical support center for 3-(Bromomethyl)-1,1-dimethylcyclobutane. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the experimental challenges associated with the handling and reactivity of this strained, functionalized cyclobutane derivative. This document provides in-depth, evidence-based answers to frequently encountered issues, focusing on the critical role of temperature in maintaining the compound's stability and ensuring reproducible experimental outcomes.

Introduction

3-(Bromomethyl)-1,1-dimethylcyclobutane is a valuable building block in organic synthesis, offering a unique four-membered ring scaffold. However, its utility is intrinsically linked to its thermal stability. The cyclobutane ring possesses significant inherent ring strain (approximately 26 kcal/mol) due to deviations from ideal sp³ bond angles and torsional strain from eclipsing interactions.[1][2] This strain energy makes the molecule susceptible to degradation pathways, particularly at elevated temperatures. This guide will address the causality behind its thermal lability and provide actionable troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 3-(Bromomethyl)-1,1-dimethylcyclobutane?

A1: Based on safety data for analogous compounds like (bromomethyl)cyclobutane, it is strongly recommended to store this reagent in a refrigerator, specifically within a designated area for flammable materials.[3] The ideal storage temperature is 2-8°C. Storage at room temperature for extended periods is discouraged as it can lead to slow decomposition.

Q2: I need to heat my reaction. At what temperature does this compound start to decompose?

A2: There is no single "decomposition temperature," as the process is kinetically controlled and time-dependent. However, synthetic procedures for related compounds provide critical insights. Purification of (bromomethyl)cyclobutane is performed via vacuum distillation at 50-70°C under reduced pressure (approx. 5 mbar).[4][5] This indicates that the compound has limited stability at higher temperatures and that prolonged heating, even below its atmospheric boiling point, can induce degradation. As a general guideline, reaction temperatures should be kept as low as possible. If heating is necessary, it is advisable to stay below 60°C and for the shortest duration required.

Q3: What are the visible signs of decomposition?

A3: The primary visual indicator of decomposition is a change in color. A pure sample should be a clear, colorless to slightly yellow liquid. The development of a pronounced yellow or brown color suggests the formation of degradation products. You may also observe an increase in pressure within the storage vessel if gaseous byproducts are formed, although this is less common for the primary decomposition pathways.

Q4: What are the major decomposition products I should expect to see by GC-MS or NMR?

A4: The decomposition is primarily driven by the formation of a highly unstable primary cyclobutylcarbinyl carbocation. This intermediate will rapidly rearrange to more stable species. The main products you are likely to observe are:

• Ring-Expanded Products: Formation of a five-membered ring is a common rearrangement pathway. Expect to see isomers of brominated or solvolysis-adduct (e.g., ether or alcohol) substituted 1,1-dimethylcyclopentane.

• Ring-Opened Products: Isomeric acyclic brominated alkenes, such as derivatives of 4-bromo-2,2-dimethyl-1-pentene, can also be formed. The synthesis of the parent (bromomethyl)cyclobutane is often contaminated with 4-bromo-1-butene, indicating this is a facile rearrangement pathway.[6]

• Elimination Products: Formation of (1,1-dimethylcyclobutyl)methanol (if water is present) or corresponding ethers (if alcohols are the solvent) via Sₙ1 solvolysis, and methylenecyclobutane derivatives via E1 elimination are also possible.

Troubleshooting Guides

Problem 1: My reaction is yielding a complex mixture of unexpected isomers.

Plausible Causes: The root cause is almost certainly the thermal decomposition of the starting material, proceeding through carbocationic intermediates. The primary cyclobutylcarbinyl carbocation formed upon heterolysis of the C-Br bond is highly energetic and will undergo rapid rearrangement to more stable secondary or tertiary carbocations. The presence of the gem-dimethyl group can facilitate these rearrangements.

• Mechanism A: Ring Expansion. The strain of the four-membered ring provides a strong driving force for a Wagner-Meerwein type rearrangement, leading to a more stable five-membered ring.

• Mechanism B: 1,2-Hydride/Alkyl Shifts. Shifts can occur to form more stable carbocations before or after ring expansion.

• Mechanism C: Ring Opening. This pathway relieves ring strain entirely, leading to various isomeric alkenes.

Diagnostic Steps:

• Analyze Crude Reaction Mixture: Use GC-MS to identify the molecular weights and fragmentation patterns of the byproducts. This can help distinguish between isomers (same molecular weight) and other degradation products.

• ¹H and ¹³C NMR Spectroscopy: Carefully analyze the crude NMR. Look for characteristic signals of cyclopentyl rings (often complex multiplets) or vinylic protons (typically in the 4.5-6.0 ppm range) that would indicate ring-opened products.

• Control Experiment: Heat a sample of 3-(Bromomethyl)-1,1-dimethylcyclobutane in your reaction solvent (without other reagents) at the reaction temperature. Monitor the formation of byproducts over time by TLC or GC to confirm thermal lability under your specific conditions.

Solutions & Prevention:

• Lower the Reaction Temperature: This is the most critical parameter. If the reaction is too slow at lower temperatures, consider using a more active catalyst or a more polar solvent to facilitate the desired reaction without excessive heating.

• Minimize Reaction Time: Do not leave reactions running for extended periods, especially when heated. Monitor the reaction closely and quench it as soon as the starting material is consumed.

• Use Non-Nucleophilic Bases: If a base is required, use a sterically hindered, non-nucleophilic base (e.g., proton sponge, 2,6-lutidine) to minimize E2 elimination and Sₙ2 side reactions that can be competitive with the desired pathway.

Problem 2: The compound appears to have degraded during storage.

Plausible Causes:

• Improper Storage Temperature: As noted, storage at ambient temperature can lead to decomposition.

• Exposure to Acidic or Basic Contaminants: Traces of acid or base on glassware or in solvents can catalyze decomposition pathways. One patent explicitly warns that acid can cause "significant decomposition".[7]

• Presence of Nucleophiles: Water or other nucleophiles in the storage container can lead to slow solvolysis.

Diagnostic Steps:

• Visual Inspection: Check for discoloration.

• Purity Analysis: Re-check the purity of the material using GC or quantitative NMR (qNMR) against a stable internal standard.

• pH Test: If the compound is immiscible with water, shake a small sample with deionized water and check the pH of the aqueous layer. An acidic pH may indicate the formation of HBr from hydrolysis.

Solutions & Prevention:

• Strict Temperature Control: Always store the compound at 2-8°C in a tightly sealed container.

• Use of Inert Atmosphere: For long-term storage, flushing the container with an inert gas like argon or nitrogen can displace moisture and oxygen, preventing hydrolysis and oxidative processes.

• Ensure Cleanliness of Equipment: Use clean, dry glassware and high-purity solvents to avoid introducing contaminants that could initiate decomposition.

Data & Protocols

Table 1: Temperature Stability & Handling Recommendations

Parameter	Recommendation	Rationale & References
Storage Temperature	2-8°C, in a flammables-rated refrigerator.	Minimizes thermal decomposition and side reactions.[3]
Max. Reaction Temp.	< 60°C (advisory)	Purification via vacuum distillation is performed at 50-70°C, suggesting instability at higher temperatures.[4][5]
Purification	Vacuum Distillation	Avoids decomposition that can occur at the atmospheric boiling point.
Incompatible Materials	Strong oxidizing agents, strong bases, acids.	Standard for alkyl halides; acids can catalyze decomposition.[7]

Experimental Protocol: Purity Assessment by GC-MS

• Sample Preparation: Prepare a dilute solution of your 3-(Bromomethyl)-1,1-dimethylcyclobutane sample (~1 mg/mL) in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC Method:

  • Injector Temperature: 250°C

  • Column: Standard non-polar column (e.g., DB-5ms or equivalent).

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 10-20°C/min to 280°C.

  • Carrier Gas: Helium.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: Integrate the peak for the parent compound and any impurity peaks. Analyze the mass spectra of impurities to identify potential rearrangement or elimination products based on their molecular ions and fragmentation patterns.

Visualized Mechanisms & Workflows

Diagram 1: Key Decomposition Pathways

The following diagram illustrates the primary thermal decomposition pathways originating from the formation of the cyclobutylcarbinyl carbocation.

Caption: Step-by-step troubleshooting for isomer formation.

References

• Jung, M. E., & Piizzi, G. (2005). gem-Disubstituent Effect: The Thorpe-Ingold Effect. Chemical Reviews, 105(5), 1735–1766. [Link]

• Bach, R. D., & Dmitrenko, O. (2004). Thorpe-Ingold Acceleration of Oxirane Formation is Mostly a Solvent Effect. Journal of the American Chemical Society, 126(13), 4444–4452. [Link]

• Chemistry LibreTexts. (2023). Ring Strain and the Structure of Cycloalkanes. [Link]

• Master Organic Chemistry. (2014). Ring Strain In Cyclopropane and Cyclobutane. [Link]

• Google Patents. (2016). FR3016166A1 - Process for the manufacture of bromo methyl cyclopropane and bromo methyl cyclobutane.
• Google Patents. (2017). US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.

• Beesley, R. M., Ingold, C. K., & Thorpe, J. F. (1915). The formation and stability of spiro-compounds. Part I. Spiro-compounds from cyclohexan. J. Chem. Soc., Trans., 107, 1080–1106. [Link]

• Kirby, A. J. (2004). Thorpe–Ingold effects in cyclizations to five-membered and six-membered rings. Organic & Biomolecular Chemistry, 2(8), 1098-1103. [Link]

• Roberts, J. D., & Mazur, R. H. (1951). Small-Ring Compounds. IV. The Interconversion of Cyclobutyl, Cyclopropylcarbinyl, and Allylcarbinyl Derivatives. Journal of the American Chemical Society, 73(8), 3542–3548. [Link]

• Google Patents. (1999). US5905176A - Process for the production of cyclobutyl halides.

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• 2. (Bromomethyl)cyclobutane synthesis - chemicalbook [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. FR3016166A1 - PROCESS FOR THE MANUFACTURE OF BROMO METHYL CYCLOPROPANE AND BROMO METHYL CYCLOBUTANE - Google Patents [patents.google.com]
• 5. US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US5905176A - Process for the production of cyclobutyl halides - Google Patents [patents.google.com]

Technical Support Center: Purification of Brominated Cyclobutanes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert advice and practical solutions for the common and complex challenges encountered during the purification of brominated cyclobutanes. The inherent ring strain and reactivity of these compounds demand carefully considered purification strategies. This document consolidates field-proven insights, detailed protocols, and troubleshooting guides to help you achieve your desired product purity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying brominated cyclobutanes?

A1: The main difficulties stem from three core properties of these molecules:

• Stereoisomerism: The synthesis of substituted cyclobutanes often results in a mixture of diastereomers, which can have very similar physical properties, making them difficult to separate by standard chromatography.[1][2]

• Chemical Instability: The cyclobutane ring possesses significant strain energy.[1] The presence of a good leaving group like bromine makes the molecule susceptible to degradation, primarily through dehydrobromination (elimination) to form cyclobutenes, especially when exposed to basic conditions or elevated temperatures.[3][4]

• Formation of Structural Isomers: Synthesis routes, particularly those involving carbocation intermediates, can lead to rearrangements, forming structurally similar but undesired isomers (e.g., cyclopropylcarbinyl or ring-opened byproducts) that are challenging to separate from the target molecule.[5]

Q2: Which analytical techniques are most effective for assessing the purity of brominated cyclobutanes?

A2: A combination of techniques is recommended for a comprehensive assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for confirming the cyclobutane ring structure and identifying isomeric impurities. The diastereomeric ratio can often be determined by integrating distinct peaks in the ¹H NMR spectrum.[2][6]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for detecting volatile impurities and confirming the mass of the product.[7] However, be cautious of the inlet temperature, as thermally labile brominated cyclobutanes can degrade during analysis.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating diastereomers and non-volatile impurities.[6] Using a chiral stationary phase can even allow for the separation of enantiomers.[2]

Q3: My brominated cyclobutane appears to be decomposing upon storage. What are the best storage conditions?

A3: To minimize degradation, store purified brominated cyclobutanes under an inert atmosphere (nitrogen or argon) at low temperatures (-20°C is recommended). The container should be opaque or amber-colored to protect from light, which can catalyze radical reactions. Avoid exposure to moisture and basic or acidic contaminants. Neat storage is often acceptable, but for particularly unstable compounds, a solution in a dry, non-reactive solvent like hexane can be considered.

Troubleshooting Guide: Common Purification Problems

This section addresses specific issues you may encounter during the purification process in a detailed question-and-answer format.

Problem 1: Poor Separation of Diastereomers

Q: I'm using standard silica gel column chromatography, but my diastereomers are co-eluting. How can I improve the separation?

A: This is a very common issue. Diastereomers can have nearly identical polarities. Here’s a systematic approach to resolving them:

Potential Cause & Solution Workflow

Caption: Decision workflow for improving diastereomer separation.

Detailed Solutions:

• Optimize the Solvent System:

  • Causality: The choice of eluent directly impacts the differential interaction of diastereomers with the stationary phase. Subtle differences in dipole moments can be exploited.

  • Action: Switch from standard hexane/ethyl acetate to a system with different solvent properties. For example, a mixture of dichloromethane and hexane can offer different selectivity. Adding a small amount of a more polar solvent like methanol or a less polar one like toluene can also modify interactions and improve resolution.

• Employ a Shallow Gradient:

  • Causality: A steep elution gradient can cause closely eluting compounds to merge. A shallower gradient increases the column volumes over which the compounds elute, providing more opportunity for separation.

  • Action: Instead of a 0% to 20% ethyl acetate gradient, try a 0% to 10% gradient run over a larger volume. Automated flash chromatography systems are ideal for creating precise, shallow gradients.

• Consider Preparative HPLC:

  • Causality: HPLC columns have much smaller particle sizes and higher theoretical plates than flash chromatography columns, leading to significantly better resolution.

  • Action: If flash chromatography fails, preparative HPLC is the next logical step. Both normal-phase (silica, diol) and reverse-phase (C18) columns can be effective. A method development screen with different columns and solvent systems is recommended. Diastereomers can often be separated on standard achiral columns.[2]

• Recrystallization:

  • Causality: If your product is a solid, diastereomers can sometimes be separated by fractional crystallization, as they may have different solubilities or form different crystal lattices.[2]

  • Action: Attempt to recrystallize the diastereomeric mixture from various solvents. This can sometimes yield one diastereomer in pure crystalline form.

Problem 2: Product Decomposition During Purification

Q: I'm losing a significant portion of my product during column chromatography, and I see a new, less polar spot on my TLC plate. What is happening?

A: This strongly suggests on-column decomposition, likely dehydrobromination to form a cyclobutene byproduct. The alkene product is less polar and will elute faster.

Potential Causes & Solutions:

• Cause 1: Active Silica Gel: Standard silica gel is slightly acidic and can catalyze elimination.

  • Solution: Deactivate the silica gel before use. This can be done by preparing a slurry of the silica in your starting eluent and adding 1% triethylamine (or another non-nucleophilic base) by volume. Let it stir for 30 minutes before packing the column. This neutralizes the acidic sites.

• Cause 2: Unstable Solvents: Solvents like dichloromethane can contain trace amounts of HCl.

  • Solution: Use freshly distilled or inhibitor-free solvents. Passing the solvent through a plug of basic alumina before use can also remove acidic impurities.

• Cause 3: Elevated Temperature: Running the column under pressure can generate heat, accelerating decomposition.

  • Solution: Avoid excessive pressure. If possible, run the column in a cold room or with a cooling jacket.

Experimental Protocol: Column Chromatography with Deactivated Silica

• Preparation: In a beaker, add the required amount of silica gel for your column.

• Slurry Formation: Add your starting eluent (e.g., 100% hexane) to the silica gel to form a slurry.

• Deactivation: Add triethylamine (Et₃N) to the slurry to a final concentration of 1% (v/v). For example, for 500 mL of eluent, add 5 mL of Et₃N.

• Equilibration: Stir the slurry gently for 30 minutes.

• Packing: Pack your column with the deactivated silica slurry as you normally would.

• Elution: Run your chromatography using an eluent that also contains 1% Et₃N to maintain the deactivated state of the column throughout the purification.

Problem 3: Co-elution with Reaction Byproducts

Q: My purified product is contaminated with a structurally similar isomer that formed during the synthesis. How can I remove it?

A: This often occurs when the synthesis involves rearrangements, such as the reaction of cyclopropyl carbinol with hydrobromic acid, which can produce bromomethylcyclobutane, 4-bromo-1-butene, and cyclopropylmethyl bromide.[5]

Troubleshooting Strategies:

• Chemical Scavenging:

  • Causality: If the byproduct has a unique functional group, it can be selectively reacted to form a new compound with very different physical properties, making separation easy.

  • Example Protocol: A patent for the synthesis of bromomethylcyclobutane describes a method to remove the 4-bromo-1-butene byproduct by reacting the crude mixture with N-bromosuccinimide (NBS).[5] The NBS reacts with the alkene, forming a much more polar dibrominated species that is easily separated. The remaining cyclopropylmethyl bromide can then be removed by reacting it with a high-boiling point amine, followed by distillation of the desired bromomethylcyclobutane.[5]

• Advanced Chromatographic Techniques:

  • Action: As with diastereomers, preparative HPLC or SFC can provide the necessary resolution to separate close-running structural isomers when standard chromatography fails.

Data Summary Table: Physical Properties of Common Isomeric Impurities

Compound	Structure	Boiling Point (°C)	Key Differentiating Feature
Bromocyclobutane	C₄H₇Br	108 °C	Target Molecule
1-Bromo-2-methylpropane	(CH₃)₂CHCH₂Br	91-93 °C	Isopropyl group
4-Bromo-1-butene	CH₂=CHCH₂CH₂Br	101-104 °C	Alkene functionality
Cyclopropylmethyl bromide	C₃H₅CH₂Br	104-106 °C	Cyclopropyl ring

This table provides representative data; actual values may vary. The key is to identify a unique feature (e.g., the alkene in 4-bromo-1-butene) that can be targeted for removal.

General Purification Workflow

This diagram outlines a general, logical workflow for the purification of a crude brominated cyclobutane product.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN101209953A - Applied synthesis method for bromocyclobutane - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Preventing Isomerization of 3-(Bromomethyl)-1,1-dimethylcyclobutane

Welcome to the technical support center for 3-(Bromomethyl)-1,1-dimethylcyclobutane. This guide is designed for researchers, scientists, and drug development professionals who utilize this valuable, yet sensitive, chemical intermediate. Due to the inherent ring strain of the cyclobutane moiety and the nature of the primary bromide, this compound is highly susceptible to isomerization, a challenge that can compromise reaction yields and product purity. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you maintain the structural integrity of your starting material and achieve your desired synthetic outcomes.

The Core Challenge: Understanding the Isomerization Mechanism

The primary issue encountered with 3-(Bromomethyl)-1,1-dimethylcyclobutane is its propensity to undergo a Wagner-Meerwein rearrangement.[1][2] This class of reaction is common for carbocations where a more stable carbocation can be formed through the migration of a neighboring alkyl group.[3]

In this specific case, any reaction conditions that promote the formation of a primary carbocation at the bromomethyl group will trigger a rapid rearrangement. The driving force for this process is twofold:

• Relief of Ring Strain: The four-membered cyclobutane ring is significantly strained. Expansion to a five-membered cyclopentane ring alleviates this strain.[4][5]

• Increased Carbocation Stability: The initial primary carbocation is highly unstable. The ring-expansion rearrangement leads to the formation of a more stable tertiary carbocation.[6]

This rearrangement is often irreversible and proceeds rapidly once initiated, making preventative measures critical.

Caption: Figure 1: Wagner-Meerwein Rearrangement Mechanism.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Q1: My reaction with 3-(Bromomethyl)-1,1-dimethylcyclobutane yielded an unexpected product with the same mass. How can I determine if it's an isomer?

A1: The most common unexpected product is a cyclopentyl derivative due to the Wagner-Meerwein rearrangement. You can confirm its structure using standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): This is the most definitive method.

  • ¹H NMR: Look for changes in the chemical shifts and splitting patterns of the cyclobutane ring protons. The parent compound has a distinct pattern for the CH-CH₂Br moiety.[7] The rearranged cyclopentyl product will show a different set of multiplets corresponding to the new ring structure. The two methyl groups, equivalent in the starting material (a single peak, typically a singlet), may become inequivalent in the rearranged product, depending on the final structure, leading to two separate singlets.

  • ¹³C NMR: The number of signals and their chemical shifts will change significantly. The four-membered ring carbons of the starting material will be replaced by signals corresponding to a five-membered ring in the isomer.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • GC: The isomer will likely have a different retention time than the starting material.

  • MS: While the molecular ion peak (M⁺) will be the same, the fragmentation pattern will be different. The rearranged cyclopentyl structure will cleave differently in the mass spectrometer compared to the cyclobutylmethyl structure.

Caption: Figure 2: Workflow for Identifying Isomerization.

Q2: I've confirmed the presence of a rearranged cyclopentyl derivative. What reaction conditions likely caused this?

A2: The formation of the rearranged product points directly to conditions that favor a carbocationic intermediate (SN1 pathway) rather than a direct displacement (SN2 pathway). Common culprits include:

• Protic Solvents: Solvents like water, methanol, or ethanol stabilize the carbocation intermediate, promoting the SN1 pathway.[8]

• Lewis Acids: The presence of Lewis acids (e.g., AlCl₃, FeBr₃, Ag⁺ salts) can coordinate to the bromine atom, facilitating its departure and the formation of the carbocation.

• High Temperatures: Increased thermal energy can provide the activation energy needed for the C-Br bond to break heterolytically, especially in the absence of a strong nucleophile.

• Weak Nucleophiles: Using a weak or sterically hindered nucleophile slows down the SN2 reaction rate, giving the SN1 pathway a chance to compete and dominate.

• Acidic pH: Protonic acids can catalyze the formation of the carbocation.

Q3: My starting material appears impure upon analysis, showing small amounts of an isomer even before I start my reaction. Could it be degrading during storage?

A3: Yes, improper storage can lead to slow degradation and isomerization. 3-(Bromomethyl)-1,1-dimethylcyclobutane is sensitive and should be stored under optimal conditions. Degradation can be initiated by:

• Exposure to Light: Can promote radical pathways which may lead to rearrangements.

• Presence of Acidic Impurities: Trace amounts of acid (e.g., HBr from slight decomposition) can catalyze the isomerization over time.

• Reactive Surfaces: Storage in containers with active metal surfaces can potentially catalyze decomposition.

• Elevated Temperatures: Storage at room temperature or higher for extended periods can accelerate degradation.

Always store the compound in a tightly sealed, amber glass bottle under an inert atmosphere (argon or nitrogen) at refrigerated temperatures (2-8 °C) to ensure its stability.

Frequently Asked Questions (FAQs)

Q1: What is the primary driving force for the isomerization of 3-(Bromomethyl)-1,1-dimethylcyclobutane?

A1: The primary driving force is thermodynamic. The reaction is energetically favorable because it relieves the significant ring strain of the four-membered cyclobutane ring by expanding to a less-strained five-membered cyclopentane ring.[5][6] Concurrently, the reaction proceeds through a more stable tertiary carbocation intermediate, as opposed to the highly unstable primary carbocation that would form without rearrangement.[4]

Q2: What are the best practices for synthesizing this compound to avoid rearrangement from the start?

A2: Synthesis should be performed under conditions that avoid carbocationic intermediates. The preferred method is a variation of the Appel reaction, which proceeds through a phosphorus-based intermediate. A patented, high-yield industrial method involves the reaction of 3-(Hydroxymethyl)-1,1-dimethylcyclobutane with a pre-formed complex of triphenylphosphite and bromine in a polar aprotic solvent like N,N-Dimethylformamide (DMF) at very low temperatures.[9][10] Maintaining temperatures below 0°C, and ideally below -5°C, during the addition of the alcohol is crucial to suppress any rearrangement side reactions.[11]

Q3: What are the ideal conditions for using 3-(Bromomethyl)-1,1-dimethylcyclobutane as an alkylating agent in SN2 reactions?

A3: To favor the desired SN2 pathway and prevent isomerization, you must create an environment that promotes direct backside attack by the nucleophile and suppresses carbocation formation.

Parameter	Recommended for SN2 (No Isomerization)	Promotes SN1 (Isomerization Risk)
Solvent	Polar Aprotic (DMF, DMSO, Acetone, THF)	Protic (H₂O, MeOH, EtOH) or Non-Polar
Nucleophile	Strong, non-basic (e.g., CN⁻, N₃⁻, I⁻)	Weak, neutral (e.g., H₂O, ROH)
Temperature	Low to moderate (0 °C to RT)	Elevated temperatures
Additives	None	Lewis or Protonic Acids
Concentration	High concentration of nucleophile	Low concentration of nucleophile

Q4: How should I properly store this reagent to ensure its long-term stability?

A4: To maximize shelf-life and prevent degradation:

• Temperature: Store at 2-8 °C. Do not freeze.

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to displace moisture and oxygen.

• Container: Use an amber glass bottle to protect from light.

• Purity: Ensure the container and cap are free from acidic or metallic contaminants.

Experimental Protocols

Protocol 1: Recommended Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane (Adapted from patent literature to a laboratory scale)[9][10][11]

• Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add N,N-dimethylformamide (DMF, ~5 volumes).

• Reagent Addition: Add triphenylphosphite (1.1 eq.) to the DMF.

• Bromination: Cool the mixture to <10 °C in an ice bath. Slowly add bromine (1.1 eq.) dropwise, ensuring the temperature does not exceed 12 °C.

• Cooling: After the bromine addition is complete, cool the reaction mixture to -10 °C using a dry ice/acetone bath.

• Alcohol Addition: Slowly add a solution of 3-(Hydroxymethyl)-1,1-dimethylcyclobutane (1.0 eq.) in a small amount of DMF, ensuring the internal temperature does not rise above -5 °C.

• Warm-up & Quench: Once the addition is complete, allow the reaction to slowly warm to room temperature over 2-3 hours.

• Workup: Quench the reaction by pouring it into ice-cold water. Extract the product with a non-polar solvent (e.g., diethyl ether or hexanes). Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product should be purified by vacuum distillation to yield the pure 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Protocol 2: General Procedure for SN2 Displacement Minimizing Rearrangement

• Setup: In a dry flask under a nitrogen atmosphere, dissolve your nucleophile (1.2 eq.) in a polar aprotic solvent (e.g., DMF or acetone).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Substrate Addition: Slowly add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 eq.) dropwise to the cooled nucleophile solution.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir until TLC or GC-MS analysis indicates complete consumption of the starting material. Avoid heating unless absolutely necessary and only after confirming that the reaction does not proceed at lower temperatures.

• Workup: Perform a standard aqueous workup appropriate for your product's properties.

By understanding the underlying chemical principles and adhering to these guidelines, you can successfully prevent the isomerization of 3-(Bromomethyl)-1,1-dimethylcyclobutane and ensure the integrity of your synthetic results.

References

• Li, J. (2008). Ring opening versus ring expansion in rearrangement of bicyclic cyclobutylcarbinyl radicals. The Journal of Organic Chemistry, 73(4), 1341–1350. Available at: [Link]

• De Kimpe, N., & De Vreese, R. (2010). Ring expansion of cyclobutylmethylcarbenium ions to cyclopentane or cyclopentene derivatives and metal-promoted analogous rearrangements. Biblio.

• Chemistry Stack Exchange. (2014). Carbocation Rearrangements in SN1 reactions. Retrieved from [Link]

• Bentley, T. W., & Llewellyn, G. (1990). Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation 1. Journal of the American Chemical Society, 112(10), 3974–3978.
• Google Patents. (2008). CN101209953A - Applied synthesis method for bromocyclobutane.

• Chemistry Stack Exchange. (2015). Ring expansion from a given cyclic carbocation. Retrieved from [Link]

• Wikipedia. (2023). Wagner–Meerwein rearrangement. Retrieved from [Link]

• Chemistry Online. (2023). Wagner-Meerwein rearrangement. Retrieved from [Link]

• Ingold, K. U., Maillard, B., & Walton, J. C. (1981). The ring-opening reactions of cyclobutylmethyl and cyclobutenylmethyl radicals. Journal of the Chemical Society, Perkin Transactions 2, (6), 970-974.

• Chemistry Stack Exchange. (2014). Stability of cyclobutyl methyl carbocation. Retrieved from [Link]

• National Research Council Canada. (1981). The ring-opening reactions of cyclobutylmethyl and cyclobutenylmethyl radicals. Retrieved from [Link]

• Google Patents. (2016). US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• Google Patents. (2015). WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.

• L.S. College, Muzaffarpur. (2020). Wagner–Meerwein rearrangement. Retrieved from [Link]

• Filo. (n.d.). Question: Find the major product of the following reaction with mechanism. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(bromomethyl)-1,1-dimethylcyclobutane (C7H13Br). Retrieved from [Link]

• SpectraBase. (n.d.). TRANS-3-BROMOMETHYL-3-METHOXYCYCLOBUTANE-1-CARBONITRILE. Retrieved from [Link]

• Google Patents. (2017). US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• Birladeanu, L. (2000). The Story of the Wagner-Meerwein Rearrangement.

• SlideShare. (n.d.). WAGNER-MEERWEIN REARRANGEMENT 123 [Autosaved].pptx. Retrieved from [Link]

Sources

• 1. Wagner–Meerwein rearrangement - Wikipedia [en.wikipedia.org]
• 2. chemistry-online.com [chemistry-online.com]
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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. echemi.com [echemi.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. 3-(Bromomethyl)-1,1-dimethylcyclobutane(76207-22-2) 1H NMR spectrum [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 10. US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 11. WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]

selecting the optimal solvent for reactions with 3-(Bromomethyl)-1,1-dimethylcyclobutane

Welcome to the technical support guide for reactions involving 3-(Bromomethyl)-1,1-dimethylcyclobutane. This resource is designed for researchers, chemists, and drug development professionals to navigate the unique reactivity of this sterically hindered substrate. Here, we provide in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot experiments and select the optimal solvent for your desired transformation.

Frequently Asked Questions (FAQs)

Q1: My nucleophilic substitution reaction with 3-(Bromomethyl)-1,1-dimethylcyclobutane is not working. Why is this substrate so unreactive in SN2 reactions?

A: The primary reason for the low reactivity of 3-(Bromomethyl)-1,1-dimethylcyclobutane in SN2 reactions is severe steric hindrance. Although it is a primary alkyl halide, the substrate's structure is analogous to a neopentyl halide. The bulky 1,1-dimethylcyclobutane group effectively shields the electrophilic carbon from the nucleophile's backside attack, which is essential for the SN2 mechanism.[1][2] The transition state for this reaction becomes highly crowded and energetically unfavorable, dramatically reducing the reaction rate.[2]

Even with typically excellent conditions for SN2 reactions—such as using a strong nucleophile in a polar aprotic solvent like DMSO or DMF—the reaction is unlikely to proceed at a practical rate.[3][4]

Fig. 1: Steric hindrance blocking SN2 attack.

Q2: If SN2 is difficult, can I use SN1 conditions? What should I expect?

A: While SN1 conditions (e.g., a polar protic solvent like ethanol or water and heat) can force a reaction, a direct SN1 substitution is highly improbable.[5] The mechanism would require the formation of a primary carbocation, which is extremely unstable and energetically unfavorable.

Instead of direct substitution, you should anticipate solvolysis accompanied by carbocation rearrangement. The initially formed, unstable primary carbocation will rapidly rearrange to a more stable tertiary carbocation through a 1,2-hydride or alkyl shift. This rearranged carbocation is then trapped by the solvent (the nucleophile), leading to a mixture of rearranged substitution and elimination products. This pathway makes it very difficult to obtain the direct substitution product.[6]

Fig. 2: SN1 pathway with carbocation rearrangement.

Q3: How can I favor an E2 elimination reaction, and what solvent should I use?

A: To favor an E2 elimination, you must use a strong, sterically hindered base that is a poor nucleophile.[7] This combination maximizes the rate of proton abstraction while minimizing competition from SN2 substitution.

• Recommended Base: Potassium tert-butoxide (KOtBu) is the reagent of choice. Its bulkiness prevents it from acting as a nucleophile at the hindered carbon center but allows it to abstract a proton from the less hindered β-carbon on the cyclobutane ring.

• Solvent Selection: The ideal solvent should readily dissolve the base while not interfering with its reactivity.

  • tert-Butanol (t-BuOH): Using the conjugate acid of the base as the solvent is a common and effective strategy.

  • Tetrahydrofuran (THF) or Diethyl Ether: These aprotic, non-polar solvents are excellent choices. They dissolve the alkoxide base well (especially with the aid of a crown ether like 18-crown-6 for potassium salts) and do not solvate the base, keeping its reactivity high.

  • Avoid Polar Protic Solvents: Solvents like ethanol or water will protonate the strong base, reducing its effectiveness.

Q4: I'm observing unexpected rearranged products. What solvent conditions promote this, and how can I avoid it?

A: The formation of rearranged products is a hallmark of carbocationic intermediates, which occur under SN1/E1 conditions.

• Conditions that Promote Rearrangement:

  • Polar Protic Solvents: Water, ethanol, methanol, and formic acid are highly effective at stabilizing both the leaving group (Br⁻) and the carbocation intermediate, thereby promoting the SN1/E1 pathway that leads to rearrangement.[4][5]

  • Heat: Increasing the temperature provides the necessary energy to overcome the high activation barrier for forming the initial unstable primary carbocation.

  • Weakly Nucleophilic/Basic Conditions: Using the solvent as the nucleophile/base (solvolysis) ensures that bimolecular pathways (SN2/E2) do not outcompete the unimolecular one.[8]

• How to Avoid Rearrangement:

  • Strictly avoid polar protic solvents and high temperatures.

  • If substitution is desired, you must use alternative synthetic methods that do not involve the formation of a free carbocation (see Q5).

  • If elimination is desired, use non-nucleophilic, strong base conditions (E2 pathway) which is a concerted mechanism that avoids a carbocation intermediate.[7][9]

Q5: Since direct substitution is challenging, are there alternative methods and corresponding solvents to form a C-N or C-C bond?

A: Yes, given the limitations of SN1 and SN2 pathways, alternative strategies are often necessary. These methods typically involve changing the nature of the electrophile or using organometallic reagents.

• For C-C Bond Formation (Cross-Coupling):

  • Method: Nickel-catalyzed cross-coupling reactions (e.g., Negishi or Suzuki-Miyaura type) can be effective for hindered alkyl halides. The alkyl bromide can be coupled with an organozinc or boronic acid reagent.

  • Solvent: Anhydrous, polar aprotic solvents are required. Tetrahydrofuran (THF) or 1,4-Dioxane are common choices as they are good at solvating the organometallic species and the catalyst complex without interfering with the reaction.[6]

• For C-N Bond Formation:

  • Method: While direct substitution with amines will be slow, one could attempt a reaction with sodium azide (NaN₃) to form an alkyl azide, followed by reduction. This still faces the challenge of steric hindrance.

  • Solvent: For reactions with anionic nucleophiles like azide, a polar aprotic solvent such as DMF or DMSO is best. These solvents solvate the cation (Na⁺) but leave the anion (N₃⁻) highly reactive.[3][10] However, be aware that high temperatures will be required, and elimination will be a significant competing side reaction.

Troubleshooting Guide

Problem	Probable Cause	Recommended Solution & Solvent Choice
No Reaction with a strong nucleophile (e.g., NaCN, NaN₃) in a polar aprotic solvent (e.g., DMSO, DMF).	Extreme steric hindrance at the reaction center is preventing the SN2 mechanism.	Increase the reaction temperature significantly (>100 °C), but anticipate E2 elimination as the major pathway. For substitution, consider an alternative synthetic route such as organometallic cross-coupling in THF .
Low Yield & Mixture of Products when heating in a polar protic solvent (e.g., ethanol, methanol).	The reaction is proceeding via an SN1/E1 mechanism involving an unstable primary carbocation that rearranges.	This pathway is unavoidable under these conditions. If the rearranged product is not desired, you must change your strategy. Avoid polar protic solvents.
Elimination is the Major Product when attempting substitution.	The nucleophile is sufficiently basic to favor the E2 pathway, which is kinetically more accessible than the SN2 pathway for this substrate.	To favor substitution, use a less basic nucleophile (e.g., halides, azide). To favor elimination, switch to a strong, sterically hindered base like potassium tert-butoxide (KOtBu) in tert-Butanol or THF .

Solvent Selection Summary Table

Solvent	Type	Dielectric Constant (ε)	Suitability for 3-(Bromomethyl)-1,1-dimethylcyclobutane Reactions
Water (H₂O)	Polar Protic	80.1	Favors SN1/E1: Promotes carbocation formation and rearrangement. Use only if rearranged solvolysis products are desired.
Methanol (MeOH)	Polar Protic	32.7	Favors SN1/E1: Similar to water, promotes rearrangement.[4][5]
Ethanol (EtOH)	Polar Protic	24.5	Favors SN1/E1: A common choice for solvolysis studies leading to rearranged products.[8]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	Favors SN2/E2: Excellent for SN2 in general, but cannot overcome the steric hindrance here.[3][10] Will strongly favor E2 if a strong, non-hindered base is used.
N,N-Dimethylformamide (DMF)	Polar Aprotic	38.3	Favors SN2/E2: Similar to DMSO.[3][11] Increases reactivity of anionic nucleophiles/bases.
Acetonitrile (CH₃CN)	Polar Aprotic	37.5	Favors SN2/E2: A good polar aprotic option that increases rates of bimolecular reactions.[3]
Tetrahydrofuran (THF)	Aprotic, Non-polar	7.5	Favors E2 / Organometallic Rxns: Ideal for E2 with hindered bases (KOtBu).[7] Standard solvent for many organometallic coupling reactions.[6]
tert-Butanol (t-BuOH)	Polar Protic	12.5	Favors E2: Common solvent for eliminations using its conjugate base, KOtBu.
Hexane	Aprotic, Non-polar	1.9	Poor Choice: Low polarity makes it unsuitable for dissolving most nucleophiles or bases required for the reaction.

Decision Workflow for Solvent Selection

Fig. 3: Solvent selection workflow.

Experimental Protocols

Protocol 1: General Procedure for E2 Elimination

• To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous tert-Butanol or THF (approx. 0.1 M concentration relative to the substrate).

• Add potassium tert-butoxide (KOtBu, 1.5 equivalents).

• Stir the mixture until the base is fully dissolved. If using THF, the mixture may remain a suspension.

• Add 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 equivalent) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux (for THF) or ~50-60 °C (for t-BuOH) and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, quench carefully with water, and extract the product with a non-polar solvent like diethyl ether or hexane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to obtain the crude alkene product.

Protocol 2: General Procedure for Solvolysis (SN1 with Rearrangement)

• In a round-bottom flask equipped with a reflux condenser, dissolve 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 equivalent) in 95% Ethanol .

• Heat the solution to reflux.

• Monitor the reaction progress over 24-48 hours by TLC or GC-MS, checking for the consumption of the starting material.

• Upon completion, cool the mixture to room temperature.

• Remove the bulk of the ethanol under reduced pressure.

• Dilute the residue with water and extract with diethyl ether.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate to yield the crude product mixture (containing rearranged ethers and alkenes).

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Technical Support Center: Workup and Troubleshooting for Reactions Involving 3-(Bromomethyl)-1,1-dimethylcyclobutane

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing 3-(Bromomethyl)-1,1-dimethylcyclobutane. This document provides in-depth, field-proven insights into the workup procedures and troubleshooting for reactions involving this sterically hindered alkyl halide. Our focus is on explaining the causality behind experimental choices to empower you to overcome common challenges.

Introduction: Understanding the Substrate

3-(Bromomethyl)-1,1-dimethylcyclobutane is a primary alkyl bromide. However, its reactivity is dominated by the significant steric hindrance imposed by the adjacent quaternary carbon of the gem-dimethylcyclobutane ring. This "neopentyl-like" structure is the root cause of most challenges encountered during its use. Nucleophilic substitution reactions proceed via an SN2 mechanism, but the backside attack required for this pathway is severely impeded.[1][2] Consequently, reactions are often sluggish and require forcing conditions, which can promote competing side reactions like elimination (E2).[3][4][5][6] This guide will help you navigate these complexities.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: My nucleophilic substitution reaction is extremely slow or shows low conversion, even after extended reaction times. What's going on and how can I fix it?

Answer:

The primary cause is the steric hindrance around the electrophilic carbon, which drastically slows the rate of the SN2 reaction.[1] The nucleophile's approach to the carbon-bromine bond is physically blocked by the bulky 1,1-dimethylcyclobutane group.

Root Cause Analysis & Solutions:

• Insufficient Activation Energy: The steric clash raises the activation energy of the SN2 transition state.

  • Solution: Increase the reaction temperature. Refluxing in a higher-boiling solvent can provide the necessary energy to overcome the steric barrier.[7] However, be aware that higher temperatures can also promote the E2 elimination side reaction.[7]

• Poor Nucleophile/Solvent Combination: The reactivity of the nucleophile is critical.

  • Solution: Employ a highly reactive nucleophile. Additionally, the choice of solvent is paramount. Use a polar aprotic solvent like DMF, DMSO, or THF. These solvents solvate the cation of the nucleophilic salt but leave the anionic nucleophile relatively "bare" and more reactive.[8]

Table 1: Solvent Selection for Substitution Reactions

Solvent	Type	Boiling Point (°C)	Dielectric Constant	Rationale
Tetrahydrofuran (THF)	Polar Aprotic	66	7.6	Good general-purpose solvent, especially for Grignard reactions.[9]
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	37	Excellent for SN2 reactions; high boiling point allows for higher reaction temperatures.[8]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	47	Highly polar, strongly accelerates SN2 reactions. High boiling point.[8]
Acetonitrile (MeCN)	Polar Aprotic	82	37.5	Useful for many substitution reactions, moderate boiling point.
Ethanol (EtOH)	Polar Protic	78	24.5	Generally avoid. Solvates and deactivates the nucleophile, can act as a competing nucleophile.

Question 2: My main product is contaminated with a significant amount of an alkene byproduct. How can I minimize this?

Answer:

The formation of an alkene, (1,1-dimethylcyclobutyl)methene, indicates that an E2 elimination reaction is competing with your desired SN2 substitution.[6] This is favored by strong, sterically hindered bases and higher temperatures.[3][5][8]

Strategies to Favor Substitution over Elimination:

• Choice of Nucleophile/Base: If your nucleophile is also a strong base (e.g., an alkoxide), E2 is a major risk.[5] Whenever possible, use a nucleophile that is a weak base (e.g., azide, cyanide). If a strong base is required, use a less sterically hindered one (e.g., sodium ethoxide over potassium tert-butoxide).[5]

• Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable SN2 reaction rate. Avoid excessive heating.

• Reaction Monitoring: Carefully monitor the reaction (e.g., by TLC or GC-MS) to stop it once the starting material is consumed, preventing prolonged exposure to conditions that favor elimination.

Question 3: I'm attempting to form a Grignard reagent, but the reaction won't initiate, or the yield is very low. What troubleshooting steps should I take?

Answer:

Grignard reagent formation with sterically hindered alkyl halides is notoriously difficult.[9] The magnesium has trouble inserting into the sterically congested carbon-bromine bond. Low yields are often due to a competing side reaction called Wurtz coupling, where the formed Grignard reagent attacks the starting alkyl bromide.[9][10]

Troubleshooting Protocol for Grignard Formation:

• Rigorous Anhydrous Conditions: Water will instantly quench any Grignard reagent formed. All glassware must be flame-dried under vacuum or oven-dried and cooled under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents.[9]

• Magnesium Activation: The surface of magnesium turnings is coated with a passivating layer of magnesium oxide (MgO). This must be removed.

  • Method: In a flame-dried flask under inert gas, stir the magnesium turnings with a small crystal of iodine until the brown color dissipates.[10] Other methods include using 1,2-dibromoethane or mechanically crushing the magnesium in the flask.

• Initiation: Add a small portion (5-10%) of your 3-(bromomethyl)-1,1-dimethylcyclobutane solution in anhydrous THF to the activated magnesium. Gentle warming with a heat gun may be necessary. Successful initiation is marked by bubbling or a slight exothermic reaction.

• Slow Addition: Once initiated, add the remaining alkyl bromide solution dropwise. A slow addition rate maintains a low concentration of the alkyl bromide, which is crucial to minimize the Wurtz coupling side reaction.[9]

Frequently Asked Questions (FAQs)

Q1: What is the best general workup procedure for a substitution reaction with this compound?

A1: A standard aqueous workup is typically effective. The goal is to remove the solvent (if polar and water-miscible like DMF or DMSO), unreacted ionic reagents, and any water-soluble byproducts.

Standard Operating Protocol: Aqueous Workup

• Quenching: Cool the reaction mixture to room temperature.

• Dilution: Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane). If the reaction was run in DMF or DMSO, it is critical to dilute thoroughly with water first, then extract with an organic solvent.[11]

• Washing: Transfer the mixture to a separatory funnel.

  • Wash with water to remove water-soluble components.

  • Wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid.

  • Wash with brine (saturated aqueous NaCl) to break up emulsions and remove bulk water from the organic layer.

• Drying: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product will likely require purification by flash column chromatography on silica gel to separate the desired product from unreacted starting material and nonpolar byproducts like the elimination product.

Q2: Can I use 3-(Bromomethyl)-1,1-dimethylcyclobutane in a Williamson ether synthesis?

A2: Yes, but with significant challenges. The Williamson ether synthesis is an SN2 reaction between an alkoxide and an alkyl halide.[3][4][12] Due to the steric hindrance of your substrate, the competing E2 elimination reaction is highly favored, especially with secondary or tertiary alkoxides.[3][5][8] To maximize the chance of success, use a primary, unhindered alcohol to form your alkoxide, use a strong, non-hindered base like sodium hydride (NaH) in a polar aprotic solvent (DMF or THF), and be prepared for long reaction times at elevated temperatures.[8]

Q3: How should I store 3-(Bromomethyl)-1,1-dimethylcyclobutane?

A3: Like most alkyl halides, it should be stored in a tightly sealed container in a cool, dry, and dark place. It is sensitive to moisture, which can cause slow hydrolysis to the corresponding alcohol, 3,3-dimethylcyclobutylmethanol.[13]

Visualized Workflows and Decision Guides

Diagram 1: Troubleshooting Low Yield in Substitution Reactions

A decision tree to diagnose and solve common issues leading to poor reaction outcomes.

Caption: Standard workflow for an aqueous reaction workup.

References

• BenchChem. (n.d.). Technical Support Center: Grignard Reaction Challenges with Sterically Hindered Alkyl Halides.
• BenchChem. (2025). Troubleshooting guide for Grignard reactions involving sterically hindered ketones.
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• Google Patents. (n.d.). US6444096B1 - Process for the recovery and purification of cyclobutanone.
• ChemicalBook. (n.d.). (Bromomethyl)cyclobutane synthesis.
• Google Patents. (n.d.). CN103449994A - Purifying process of cyclobutanone.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Michigan State University Chemistry. (n.d.). Alkyl Halide Reactivity.
• PubMed Central. (n.d.). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library.
• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting.
• University of Calgary. (n.d.). Substitution Reactions of Alkyl Halides.
• ECHEMI. (n.d.). 3,3-Dimethylcyclobutylmethanol Formula.
• University of Calgary. (n.d.). Chapter 7 Alkyl Halides and Nucleophilic Substitution.
• CrystEngComm (RSC Publishing). (n.d.). Isolation of elusive cyclobutane ligands via a template-assisted photochemical [2 + 2] cycloaddition reaction and their utility in engineering crystalline solids.
• Google Patents. (n.d.). CN101209953A - Applied synthesis method for bromocyclobutane.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
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• University of Canterbury. (n.d.). Nucleophilic Substitution of Alkyl Halides.
• Chemistry Stack Exchange. (2017). Product of Williamson Synthesis.
• The Journal of Organic Chemistry. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis.
• A-Level Chemistry Revision. (n.d.). Reactions of Alkyl Halides.
• J&K Scientific LLC. (2025). Williamson Ether Synthesis.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Chemistry LibreTexts. (2020). 7.4: Reactions of Alkyl Halides- Substitution and Elimination.
• Google Patents. (n.d.). WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• Scribd. (n.d.). Nucleophilic Substitution Reactions of Alkyl Halides.
• Google Patents. (n.d.). US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• Google Patents. (2016). US9809514B2 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• Chemistry LibreTexts. (2022). 7: Alkyl Halides- Nucleophilic Substitution and Elimination.
• BenchChem. (n.d.). workup procedures for reactions involving (4-(Bromomethyl)phenyl)methanamine.

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Reference Data & Comparative Studies

reactivity comparison of 3-(Bromomethyl)-1,1-dimethylcyclobutane vs other bromoalkanes

A Comparative Guide to the Reactivity of 3-(Bromomethyl)-1,1-dimethylcyclobutane

For: Researchers, scientists, and drug development professionals. This guide provides a comprehensive comparison of the chemical reactivity of 3-(Bromomethyl)-1,1-dimethylcyclobutane against other representative bromoalkanes. Understanding the nuanced differences in reaction kinetics and mechanistic pathways is crucial for designing efficient synthetic routes and developing novel molecular entities. This document synthesizes established principles of organic chemistry with detailed experimental protocols for empirical validation.

Executive Summary

The reactivity of 3-(Bromomethyl)-1,1-dimethylcyclobutane is a fascinating case study in sterics and carbocation chemistry. As a primary bromoalkane, one might predict facile bimolecular nucleophilic substitution (Sₙ2) reactions. However, its structure, featuring a bulky gem-dimethyl group on a strained cyclobutane ring, creates profound steric hindrance analogous to the neopentyl system. This structural feature drastically retards the Sₙ2 pathway.[1][2] Conversely, under conditions favoring unimolecular substitution (Sₙ1), the molecule exhibits a unique reactivity profile driven by the formation of a primary carbocation that readily undergoes rearrangement. This rearrangement is facilitated by both the relief of the inherent strain in the four-membered ring and the formation of a more stable tertiary carbocation, leading to ring-expanded products.[3][4][5] This guide will dissect these competing factors, offering a predictive framework and the experimental means to quantify them.

Introduction: A Structurally Unique Substrate

3-(Bromomethyl)-1,1-dimethylcyclobutane is a primary bromoalkane. In typical primary systems, such as 1-bromobutane, the Sₙ2 mechanism is dominant due to the low steric hindrance around the electrophilic carbon.[6] However, the title compound incorporates two critical structural features that dramatically alter this expectation:

• Neopentyl-like Steric Hindrance: The carbon bearing the bromine (Cα) is adjacent to a quaternary carbon (Cβ) substituted with two methyl groups and the cyclobutane ring. This arrangement is sterically similar to neopentyl bromide (1-bromo-2,2-dimethylpropane), which is famously unreactive in Sₙ2 reactions.[1][7] Backside attack by a nucleophile is severely impeded by the bulky gem-dimethyl group.

• Cyclobutane Ring Strain: Cyclobutanes possess significant ring strain (approx. 26 kcal/mol) due to angle and torsional strain.[4] This inherent energy provides a thermodynamic driving force for rearrangements that can expand the ring to a more stable cyclopentane system, should a carbocation form on an adjacent carbon.[4][8]

These competing electronic and steric factors place 3-(Bromomethyl)-1,1-dimethylcyclobutane at a mechanistic crossroads, making it an intriguing substrate for synthetic applications.

Theoretical Framework: A Predictive Comparison

Sₙ2 Reactivity: The Impact of Steric Hindrance

The Sₙ2 reaction is a concerted, one-step process where the rate is highly sensitive to steric bulk around the reaction center.[9][10] For 3-(Bromomethyl)-1,1-dimethylcyclobutane, the pathway for backside nucleophilic attack is obstructed by the 1,1-dimethyl groups.

Caption: Sₙ1 pathway with ring expansion.

This rearrangement is driven by two powerful thermodynamic forces: the relief of approximately 20 kcal/mol of ring strain by converting a cyclobutane to a cyclopentane, and the significantly greater stability of a tertiary carbocation compared to a primary one. [4][11]Therefore, under Sₙ1 conditions, we predict the exclusive formation of rearranged cyclopentane derivatives.

Data Presentation: A Quantitative Comparison

While specific kinetic data for 3-(Bromomethyl)-1,1-dimethylcyclobutane is not readily available in foundational literature, we can compile representative relative reaction rates for our chosen bromoalkanes to illustrate the dramatic effect of alkyl structure on reactivity. This data, compiled from various kinetic studies, provides a strong predictive framework. [6]

Bromoalkane	Structure	Type	Relative Rate of Sₙ1 Reaction (Solvolysis in Formic Acid)	Relative Rate of Sₙ2 Reaction (with NaI in Acetone)
1-Bromobutane	CH₃(CH₂)₃Br	Primary (1°)	1	~40
2-Bromobutane	CH₃CHBrCH₂CH₃	Secondary (2°)	~12	1
tert-Butyl bromide	(CH₃)₃CBr	Tertiary (3°)	~1 x 10⁶	Negligible
Neopentyl bromide	(CH₃)₃CCH₂Br	Primary (1°, hindered)	~0.1 (rearranges)	~1 x 10⁻⁵

| 3-(Bromomethyl)-1,1-dimethylcyclobutane | C₇H₁₃Br | Primary (1°, hindered, cyclic) | Predicted: > 1 (rearranges) | Predicted: << 1 x 10⁻⁵ |

Rationale for Predictions:

• Sₙ1 Rate: The rate is predicted to be greater than that of unhindered primary substrates due to the powerful driving force of the rearrangement (ring-strain relief + carbocation stabilization) assisting the ionization step.

• Sₙ2 Rate: The rate is predicted to be even slower than neopentyl bromide due to the added rigidity of the ring system, further preventing any conformational changes that might expose the electrophilic carbon to backside attack.

Experimental Protocols for Empirical Validation

The following protocols allow for the direct comparison of 3-(Bromomethyl)-1,1-dimethylcyclobutane with other bromoalkanes. For precise kinetic data, spectroscopic methods are required to monitor reactant or product concentrations over time. [12]

Experiment 1: Sₙ2 Conditions (Finkelstein Reaction)

Objective: To qualitatively observe the relative rates of reaction of various bromoalkanes with sodium iodide in acetone. Principle: This reaction favors the Sₙ2 mechanism. Sodium iodide is soluble in acetone, but the sodium bromide product is not, leading to a precipitate. The rate of precipitate formation provides a qualitative measure of the Sₙ2 reaction rate. [12][13] Procedure:

• To four separate, dry test tubes, add 2 mL of a 15% (w/v) solution of sodium iodide in acetone.

• To the tubes, add 5 drops of:

  • Tube 1: 1-Bromobutane (Primary control)

  • Tube 2: 2-Bromobutane (Secondary control)

  • Tube 3: Neopentyl bromide (Hindered primary control)

  • Tube 4: 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Shake all tubes simultaneously and start a timer.

• Observe the tubes for the formation of a white precipitate (NaBr). Record the time it takes for a precipitate to appear in each tube. Gentle warming in a 50°C water bath can be used to accelerate slow reactions.

Expected Outcome: 1-Bromobutane will form a precipitate fastest, followed by 2-bromobutane after a longer period. Neopentyl bromide and 3-(Bromomethyl)-1,1-dimethylcyclobutane are expected to show no reaction or an extremely slow reaction rate, demonstrating their inertness to Sₙ2 attack.

Experiment 2: Sₙ1 Conditions (Silver Nitrate Test)

Objective: To observe the relative rates of solvolysis of bromoalkanes in an ethanolic silver nitrate solution. Principle: This reaction favors the Sₙ1 mechanism. The bromoalkane ionizes to form a carbocation and a bromide ion. Silver ions (Ag⁺) then react with the bromide ions to form a precipitate of silver bromide (AgBr). The rate of precipitate formation indicates the rate of carbocation formation. [12][14] Procedure:

• To five separate test tubes, add 2 mL of a 1% (w/v) solution of silver nitrate in ethanol.

• To the tubes, add 5 drops of:

  • Tube 1: 1-Bromobutane (Primary control)

  • Tube 2: 2-Bromobutane (Secondary control)

  • Tube 3: tert-Butyl bromide (Tertiary control)

  • Tube 4: Neopentyl bromide (Hindered primary control)

  • Tube 5: 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Shake all tubes and start a timer.

• Observe the tubes for the formation of a pale cream precipitate (AgBr). Record the time for precipitate appearance.

Expected Outcome: tert-Butyl bromide will react almost instantaneously. 2-Bromobutane will react more slowly. 3-(Bromomethyl)-1,1-dimethylcyclobutane is expected to react at a moderate rate, likely faster than 1-bromobutane, as the rearrangement facilitates ionization. 1-Bromobutane and neopentyl bromide will be the slowest, as they are reluctant to form primary carbocations.

Experiment 3: Quantitative Kinetic Analysis via ¹H NMR Spectroscopy

Objective: To obtain quantitative kinetic data for the solvolysis of 3-(Bromomethyl)-1,1-dimethylcyclobutane. Principle: ¹H NMR spectroscopy is an intrinsically quantitative technique that can be used to monitor the concentration of reactants and products over time, allowing for the determination of reaction rate constants. [15][16][17] Procedure:

• Sample Preparation: In a thermostated NMR tube, dissolve a known concentration (e.g., 0.05 M) of 3-(Bromomethyl)-1,1-dimethylcyclobutane and an internal standard (e.g., 1,3,5-trimethoxybenzene) in a deuterated solvent suitable for solvolysis (e.g., 80:20 CD₃OD:D₂O).

• NMR Acquisition: Place the NMR tube in the spectrometer, pre-heated to the desired reaction temperature (e.g., 50°C). Acquire a series of 1D ¹H NMR spectra at regular time intervals. [18]3. Data Analysis:

  • Identify unique, well-resolved signals for the starting material (e.g., the -CH₂Br protons) and the rearranged product(s).

  • Integrate the signals of the starting material and the internal standard in each spectrum.

  • Calculate the concentration of the starting material at each time point relative to the constant concentration of the internal standard.

  • Plot ln[Reactant] versus time. If the plot is linear, the reaction is first-order, and the rate constant (k) is the negative of the slope.

Caption: Workflow for quantitative kinetic analysis via NMR.

Conclusion

3-(Bromomethyl)-1,1-dimethylcyclobutane is a prime example of how subtle structural modifications can lead to profound changes in chemical reactivity. While its classification as a primary bromoalkane is formally correct, its behavior deviates significantly from simple, unhindered analogues.

• Sₙ2 Pathway: Effectively shut down by severe steric hindrance, rendering the compound highly unreactive towards bimolecular substitution.

• Sₙ1 Pathway: Made accessible through a rapid, thermodynamically favorable carbocation rearrangement involving ring expansion. This pathway leads exclusively to rearranged cyclopentyl products.

This dual character makes 3-(Bromomethyl)-1,1-dimethylcyclobutane and related structures valuable synthons for accessing complex cyclopentane cores, which are prevalent in many natural products and pharmaceutical agents. A thorough understanding of its reactivity profile, grounded in the principles of steric hindrance and carbocation stability, is essential for its effective utilization in complex molecule synthesis.

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A Comparative Guide to the SN2 Reaction Rates of Bromomethylcycloalkanes: A Steric Hindrance Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, particularly within drug discovery and development, the bimolecular nucleophilic substitution (SN2) reaction is a cornerstone for constructing complex molecular architectures.[1] Its predictability and stereospecificity make it an invaluable tool for forging carbon-heteroatom and carbon-carbon bonds.[2] The rate of an SN2 reaction is exquisitely sensitive to the steric environment around the reaction center.[3] This guide provides an in-depth comparison of the SN2 reaction rates of bromomethylcycloalkanes, substrates where the steric demand is dictated by the size and conformation of an adjacent cycloalkyl ring.

While these substrates all feature a primary electrophilic carbon, which is typically favorable for the SN2 mechanism, the adjacent cycloalkyl group exerts a powerful influence through steric hindrance.[4] This guide will dissect the theoretical underpinnings of this effect, offer a qualitative prediction of reactivity, and provide a robust experimental framework for researchers to quantitatively determine these rates in their own laboratories.

Part 1: The Theoretical Framework: Steric Hindrance in SN2 Reactions

The SN2 reaction is a single, concerted step where a nucleophile attacks the electrophilic carbon from the side opposite to the leaving group (a "backside attack").[5] The rate of this reaction is dependent on the concentration of both the substrate and the nucleophile, following second-order kinetics.[6]

Rate = k[Alkyl Halide][Nucleophile][7]

The transition state of an SN2 reaction involves a transient, five-coordinate carbon atom.[8] The energy of this transition state, and thus the activation energy of the reaction, is highly sensitive to steric crowding.[7] As bulky substituents are placed closer to the reaction center, they sterically clash with the incoming nucleophile in the transition state, raising its energy and dramatically slowing the reaction rate.[9]

This is most pronounced with substitution at the carbon adjacent to the electrophilic center (the β-carbon). A classic example is neopentyl bromide ((CH₃)₃CCH₂Br), a primary alkyl halide that undergoes SN2 reaction roughly 100,000 times slower than ethyl bromide.[8] This profound rate decrease is due entirely to the steric bulk of the adjacent tert-butyl group, which effectively shields the backside of the electrophilic carbon, impeding the nucleophile's approach. The bromomethylcycloalkanes are analogs of this system, where the cycloalkyl group provides the steric hindrance at the β-position.

Figure 1. General mechanism of an SN2 reaction.

Part 2: A Qualitative Comparison of Bromomethylcycloalkane Reactivity

• Bromomethylcyclopropane: The three-membered ring is planar. The C-C-C bond angles are strained at 60°. The hydrogens on the ring are held in a relatively fixed, eclipsed conformation. While small, the ring's rigidity may present a defined steric shield.

• Bromomethylcyclobutane: The cyclobutane ring is not planar but exists in a puckered conformation to relieve some torsional strain. This puckering places some hydrogens in pseudo-axial and pseudo-equatorial positions, creating a more three-dimensionally complex steric barrier than cyclopropane.

• Bromomethylcyclopentane: The cyclopentane ring adopts an "envelope" conformation, which is flexible. This flexibility means the ring is constantly pseudorotating, but it generally presents a larger and more dynamic steric profile than the smaller rings.

• Bromomethylcyclohexane: The cyclohexane ring is the largest and most sterically demanding of the series. It predominantly exists in a stable chair conformation. The -CH₂Br group will occupy an equatorial position to minimize steric interactions. However, the axial hydrogens on carbons 2 and 6 of the ring create a significant steric blockade to a backside attack on the adjacent -CH₂Br group. This arrangement is highly analogous to the neopentyl system.

Predicted Reactivity Order (Fastest to Slowest):

Bromomethylcyclopropane > Bromomethylcyclobutane > Bromomethylcyclopentane >> Bromomethylcyclohexane

The expectation is that the rate will decrease as the ring size increases, with a particularly sharp drop for the cyclohexane derivative due to the steric hindrance imposed by its stable chair conformation.

Figure 2. Conceptual model of increasing steric hindrance with ring size.

Part 3: Quantitative Data Summary

The following table presents the predicted trend in reactivity. It is designed as a template for researchers to populate with experimental data, which can be obtained using the protocol outlined in the next section. The rates are relative to a standard primary alkyl halide, such as 1-bromobutane.

Substrate	Cycloalkyl Ring Size	Predicted Relative SN2 Rate (k_rel)
1-Bromobutane (Reference)	-	1.0
Bromomethylcyclopropane	3	> 1.0 (Potentially faster due to electronic effects)
Bromomethylcyclobutane	4	< 1.0
Bromomethylcyclopentane	5	<< 1.0
Bromomethylcyclohexane	6	<<< 1.0 (Extremely slow)

Part 4: Experimental Protocol for Determining Relative SN2 Reaction Rates

This protocol describes a qualitative and semi-quantitative method for comparing the SN2 reactivity of bromomethylcycloalkanes using the Finkelstein reaction.[10] The reaction of a chloro- or bromoalkane with sodium iodide in acetone solvent proceeds via an SN2 mechanism.[11] Sodium bromide (NaBr) is insoluble in acetone, so its formation as a precipitate provides a visual indicator of reaction progress.[11]

Objective: To determine the relative reactivity of bromomethylcyclopropane, bromomethylcyclobutane, bromomethylcyclopentane, and bromomethylcyclohexane in an SN2 reaction.

Materials:

• 15% (w/v) solution of Sodium Iodide (NaI) in anhydrous acetone

• Bromomethylcyclopropane

• Bromomethylcyclobutane

• Bromomethylcyclopentane

• Bromomethylcyclohexane

• 1-bromobutane (as a positive control)

• 2-bromo-2-methylpropane (tert-butyl bromide, as a negative control)

• Clean, dry test tubes (e.g., 10-cm)

• Pipettes or droppers

• Stoppers for test tubes

• Timer

• Water bath (optional, for gentle warming if reactions are slow)

Procedure:

• Preparation:

  • Causality: Ensure all glassware is perfectly dry. Acetone is hygroscopic, and water can interfere with the reaction by solvating the nucleophile.

  • Label seven test tubes, one for each of the substrates to be tested.

• Reaction Setup:

  • Causality: To each test tube, add 2 mL of the 15% NaI in acetone solution. Using a consistent volume ensures the initial concentration of the nucleophile is the same for all trials, which is critical for a valid comparison.

  • Place the test tubes in a rack.

• Initiation and Observation:

  • Causality: To the first test tube, add 2-3 drops of one of the alkyl halide substrates. Immediately stopper the tube, shake vigorously to ensure thorough mixing, and start the timer. This ensures the reaction starts uniformly throughout the solution.

  • Repeat this process for each of the remaining substrates, starting the timer for each one individually as the substrate is added.

  • Observe the test tubes closely against a dark background. Look for the formation of a white precipitate (NaBr).

  • Record the time it takes for the first persistent cloudiness or precipitate to appear for each substrate.

• Data Analysis:

  • Causality: The inverse of the time taken for precipitation to occur (1/time) is proportional to the initial reaction rate. A shorter time indicates a faster reaction.

  • Rank the substrates from most reactive (shortest time to precipitation) to least reactive (longest time).

  • The 1-bromobutane sample serves as a benchmark for a typical primary alkyl halide. The tert-butyl bromide should show no reaction, confirming that the conditions favor an SN2 pathway, which is disfavored for tertiary halides.[12]

Self-Validation: The protocol's integrity is maintained by the inclusion of controls. The rapid reaction of 1-bromobutane validates the reactivity of the reagent solution, while the lack of reaction from tert-butyl bromide confirms the SN2-selective nature of the conditions. Comparing the cycloalkane derivatives against these standards provides a reliable, internally-consistent ranking of their reactivity.

Conclusion

The steric profile of the substrate is a dominant factor controlling the rate of SN2 reactions.[7] For the bromomethylcycloalkane series, the size and conformation of the cycloalkyl group adjacent to the primary reaction center are predicted to be the primary determinants of reactivity. The rate is expected to decrease with increasing ring size, with bromomethylcyclohexane being significantly less reactive than its smaller-ring counterparts due to the steric shielding provided by its rigid chair conformation. This guide provides the theoretical basis for this prediction and, crucially, a validated experimental protocol for researchers to quantify this trend, enabling a more informed approach to substrate selection and reaction design in synthetic chemistry.

References

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A Senior Application Scientist's Guide to Alternative Reagents for 3-(Bromomethyl)-1,1-dimethylcyclobutane in Synthesis

For researchers, scientists, and drug development professionals, the incorporation of unique structural motifs is a cornerstone of modern medicinal chemistry. The 1,1-dimethylcyclobutane moiety, with its inherent three-dimensionality and metabolic stability, represents a valuable building block in the design of novel therapeutics.[1][2] Traditionally, 3-(Bromomethyl)-1,1-dimethylcyclobutane has served as a primary reagent for introducing this sterically hindered alkyl group. However, considerations of reactivity, substrate scope, and reaction conditions often necessitate the exploration of alternative synthetic strategies. This guide provides an in-depth comparison of alternative reagents to 3-(Bromomethyl)-1,1-dimethylcyclobutane, offering experimental insights and data to inform your synthetic choices.

The Central Role of the Electrophile: Beyond the Bromide

The utility of 3-(Bromomethyl)-1,1-dimethylcyclobutane lies in its ability to act as an electrophile in nucleophilic substitution reactions. The carbon bearing the bromine atom is susceptible to attack by a variety of nucleophiles, leading to the formation of new carbon-heteroatom or carbon-carbon bonds. The primary alternatives to this alkyl bromide focus on modifying the leaving group to tune reactivity and expand the range of compatible reaction conditions. These alternatives are typically derived from the corresponding alcohol, (1,1-dimethylcyclobutan-3-yl)methanol, which serves as a versatile and readily accessible precursor.

The main strategies we will explore are:

• Sulfonate Esters (Tosylates and Mesylates): Conversion of the alcohol to a sulfonate ester, such as a tosylate or mesylate, transforms the hydroxyl group into an excellent leaving group.

• In Situ Activation via the Mitsunobu Reaction: This powerful reaction allows for the direct conversion of the alcohol into a variety of functional groups through a redox process, avoiding the need to pre-form a sulfonate ester.

• The Grignard Reagent: A Nucleophilic Alternative: For instances where a nucleophilic equivalent of the (1,1-dimethylcyclobutan-3-yl)methyl moiety is required, the corresponding Grignard reagent offers a distinct synthetic approach.

This guide will now delve into a comparative analysis of these alternatives, providing experimental context and data where available.

Comparative Analysis of Electrophilic Reagents

The choice of electrophilic reagent hinges on a balance of reactivity, stability, and compatibility with the desired nucleophile and overall synthetic strategy. The inherent steric hindrance of the neopentyl-like 1,1-dimethylcyclobutane core significantly influences the kinetics of substitution reactions, generally favoring SN2 pathways while being notoriously slow.[3]

Below is a table summarizing the key characteristics of each alternative, followed by a more detailed discussion.

Reagent Class	Precursor	Leaving Group	Relative Reactivity (SN2)	Key Advantages	Key Disadvantages
Alkyl Bromide	(1,1-dimethylcyclobutan-3-yl)methanol	Br⁻	Moderate	Commercially available, good general reactivity.	Can be sluggish; may require harsh conditions; potential for over-alkylation with amines.[4]
Alkyl Tosylate	(1,1-dimethylcyclobutan-3-yl)methanol	⁻OTs	High	Excellent leaving group, often leading to higher yields and milder conditions.[5]	Requires an additional synthetic step; tosyl chloride can be sensitizing.
Alkyl Mesylate	(1,1-dimethylcyclobutan-3-yl)methanol	⁻OMs	High	Similar reactivity to tosylates; mesyl chloride is less expensive than tosyl chloride.	Requires an additional synthetic step; mesyl chloride is corrosive and a lachrymator.
Mitsunobu Reaction	(1,1-dimethylcyclobutan-3-yl)methanol	In situ (PPh₃⁺-R)	Variable	In situ activation; stereospecific inversion of configuration; mild conditions.[6][7]	Stoichiometric byproducts can complicate purification; not suitable for all nucleophiles.

Workflow for Reagent Selection and Application

Caption: Synthetic pathways from (1,1-dimethylcyclobutan-3-yl)methanol to the final alkylated product.

In-Depth Discussion and Experimental Protocols

Alkyl Bromide: The Established Standard

3-(Bromomethyl)-1,1-dimethylcyclobutane remains a workhorse for introducing the dimethylcyclobutane motif. Its synthesis from the corresponding alcohol is straightforward, and it participates in a range of nucleophilic substitution reactions.

Typical Experimental Protocol: N-Alkylation of an Amine

This protocol is adapted from general procedures for the alkylation of amines with alkyl halides.[5]

• Reaction Setup: In a round-bottom flask, dissolve the primary or secondary amine (1.0 eq) and 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.1 eq) in a suitable solvent such as acetonitrile or DMF.

• Base Addition: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or potassium carbonate (1.5 eq), to the reaction mixture.

• Reaction: Stir the mixture at a temperature ranging from room temperature to 80 °C, monitoring the reaction progress by TLC or LC-MS. Due to the steric hindrance, reaction times can be prolonged (12-48 hours).

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Causality Behind Experimental Choices: The use of a slight excess of the alkyl bromide ensures complete consumption of the potentially more valuable amine. A base is required to neutralize the HBr generated during the reaction, preventing the protonation and deactivation of the amine nucleophile. The choice of a non-nucleophilic base is crucial to avoid competition with the desired amine in the substitution reaction. The elevated temperature is often necessary to overcome the high activation energy associated with the sterically hindered SN2 reaction.[3]

Sulfonate Esters: Enhancing Reactivity

Converting the hydroxyl group of (1,1-dimethylcyclobutan-3-yl)methanol to a tosylate or mesylate significantly enhances its leaving group ability, often leading to faster reactions, higher yields, and milder reaction conditions compared to the corresponding bromide.[1]

Experimental Protocol: Synthesis of a Tosylate and Subsequent Alkylation

• Step 1: Tosylation of (1,1-dimethylcyclobutan-3-yl)methanol

  • Dissolve (1,1-dimethylcyclobutan-3-yl)methanol (1.0 eq) in dichloromethane (DCM) at 0 °C.

  • Add pyridine (1.5 eq) followed by the slow addition of p-toluenesulfonyl chloride (TsCl, 1.2 eq).

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Quench the reaction with water and extract with DCM. The organic layer is washed sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to afford the crude tosylate, which can often be used in the next step without further purification.

• Step 2: Alkylation of a Nucleophile with the Tosylate

  • Dissolve the nucleophile (e.g., a phenol, 1.0 eq) in a polar aprotic solvent like DMF or acetone.

  • Add a base such as K₂CO₃ or Cs₂CO₃ (1.5 eq) and stir for 30 minutes.

  • Add a solution of 3-(tosyloxymethyl)-1,1-dimethylcyclobutane (1.2 eq) in the same solvent.

  • Heat the reaction mixture (typically 60-100 °C) and monitor by TLC.

  • Perform an aqueous work-up and purification as described for the alkyl bromide.

A similar two-step procedure can be followed for the preparation and reaction of the corresponding mesylate, using methanesulfonyl chloride (MsCl) and a base like triethylamine.

Experimental Data Example: In a related system, the synthesis of 3-azidomethyl-3-methyloxetane from the corresponding tosylate proceeded with an 85% yield when reacted with sodium azide in DMF at 85 °C for 24 hours.[8] This demonstrates the high efficiency of tosylates as leaving groups in SN2 reactions, even with relatively weak nucleophiles like azide.

Mitsunobu Reaction: In Situ Activation with Stereochemical Control

The Mitsunobu reaction offers an elegant alternative by activating the alcohol in situ, thereby avoiding the need for a separate step to install a leaving group.[6][9] It is particularly advantageous for its mild reaction conditions and stereospecificity, proceeding with inversion of configuration at the alcohol carbon. This is a key consideration in the synthesis of chiral molecules.

Experimental Protocol: Mitsunobu Alkylation of a Phenol

This protocol is based on general procedures for the Mitsunobu reaction.[10]

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (1,1-dimethylcyclobutan-3-yl)methanol (1.0 eq), the phenolic nucleophile (1.2 eq), and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Azodicarboxylate Addition: Slowly add a solution of diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 eq) in THF to the reaction mixture. A color change is typically observed.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.

• Work-up and Purification: Concentrate the reaction mixture under reduced pressure. The purification can be challenging due to the presence of stoichiometric amounts of triphenylphosphine oxide and the reduced azodicarboxylate. Column chromatography is typically required to isolate the desired product.

Causality Behind Experimental Choices: The reaction is performed under anhydrous conditions as water can compete as a nucleophile. The slow addition of the azodicarboxylate at low temperature helps to control the exothermic reaction and minimize side products. The choice between DIAD and DEAD is often based on ease of handling and purification of the byproducts. The use of an excess of the nucleophile and reagents is common to drive the reaction to completion.

Workflow for a Typical Mitsunobu Reaction

Caption: A typical experimental workflow for a Mitsunobu reaction.

The Nucleophilic Alternative: The Grignard Reagent

In contrast to the electrophilic reagents discussed above, the (1,1-dimethylcyclobutan-3-yl)methyl moiety can also be employed as a nucleophile in the form of a Grignard reagent. This approach is useful for forming carbon-carbon bonds with electrophiles such as aldehydes, ketones, and esters.

Experimental Protocol: Preparation and Reaction of (1,1-dimethylcyclobutan-3-yl)methylmagnesium Bromide

This protocol is adapted from general procedures for Grignard reagent formation.

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 eq).

  • Add a small crystal of iodine to activate the magnesium surface.

  • Add a solution of 3-(Bromomethyl)-1,1-dimethylcyclobutane (1.0 eq) in anhydrous diethyl ether or THF dropwise from the addition funnel to initiate the reaction.

  • Once the reaction has started (indicated by bubbling and a cloudy appearance), add the remaining bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture until the magnesium is consumed. The resulting greyish solution is the Grignard reagent.

• Reaction with an Electrophile (e.g., an Aldehyde):

  • Cool the Grignard reagent to 0 °C.

  • Slowly add a solution of the aldehyde (1.0 eq) in anhydrous ether or THF.

  • Allow the reaction to warm to room temperature and stir for 1-4 hours.

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the resulting alcohol by column chromatography.

Conclusion and Future Outlook

While 3-(Bromomethyl)-1,1-dimethylcyclobutane remains a valuable and commercially available reagent, its limitations in terms of reactivity and the potential for harsh reaction conditions have spurred the development and application of several effective alternatives. The use of sulfonate esters, particularly tosylates and mesylates, provides a more reactive electrophile, often leading to improved yields and milder conditions. For stereospecific transformations and reactions with sensitive substrates, the Mitsunobu reaction offers a powerful in situ activation strategy. Finally, the corresponding Grignard reagent provides a complementary nucleophilic approach for carbon-carbon bond formation.

The choice of reagent will ultimately depend on the specific synthetic challenge, including the nature of the nucleophile, the desired stereochemistry, and the overall synthetic sequence. By understanding the relative merits and experimental nuances of each of these alternatives, researchers can make more informed decisions to efficiently incorporate the valuable 1,1-dimethylcyclobutane motif into their target molecules.

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The 1,1-Dimethylcyclobutane Scaffold: A Guide to Unlocking Superior Drug-like Properties

In the intricate landscape of medicinal chemistry, the relentless pursuit of molecules with optimized pharmacokinetic and pharmacodynamic profiles is paramount. The strategic selection of molecular scaffolds is a cornerstone of this endeavor, with a growing emphasis on moving away from flat, aromatic systems towards three-dimensional structures that can better navigate the complexities of biological space. Among the saturated carbocycles, the 1,1-dimethylcyclobutane motif has emerged as a powerful, yet underutilized, tool for enhancing the properties of drug candidates. This guide provides an in-depth, evidence-based comparison of the 1,1-dimethylcyclobutane scaffold against its common bioisosteric alternatives, offering researchers, scientists, and drug development professionals a comprehensive understanding of its advantages and practical implementation.

The Rationale for a Puckered Scaffold: Beyond Flatland

The over-reliance on aromatic rings in drug discovery has been associated with a number of liabilities, including metabolic instability due to oxidative metabolism and potential for off-target activities. The drive towards molecules with a higher fraction of sp³-hybridized carbons (Fsp³) is a well-established strategy to mitigate these risks and improve clinical success rates. Saturated rings, such as cyclobutane, offer a valuable solution by introducing three-dimensionality.

The cyclobutane ring is not a flat square; it adopts a puckered or "butterfly" conformation to alleviate torsional strain.[1][2] This non-planar geometry has profound implications for how a molecule interacts with its biological target. The puckered nature of the cyclobutane ring allows for a more defined spatial arrangement of substituents, potentially leading to enhanced binding affinity and selectivity by providing a better fit into the often-complex topology of protein binding pockets.[3]

The Thorpe-Ingold Effect: Engineering Stability into a Strained Ring

A common misconception regarding small rings like cyclobutane is their inherent instability due to ring strain. While cyclobutane does possess significant strain energy, the introduction of geminal substituents, such as in the 1,1-dimethylcyclobutane scaffold, dramatically alters this landscape. This phenomenon, known as the Thorpe-Ingold or gem-dimethyl effect, leads to a significant reduction in ring strain.[4][5]

The Thorpe-Ingold effect is a result of both kinetic and thermodynamic factors. The presence of the two methyl groups on the same carbon atom compresses the internal C-C-C bond angle, which in turn reduces the angle strain of the four-membered ring.[4] Computational studies have shown that 1,1-dimethylcyclobutane is more than 8 kcal/mol less strained than the parent cyclobutane.[5] This increased stability makes the 1,1-dimethylcyclobutane scaffold a robust and reliable component in drug design.

Comparative Analysis: The 1,1-Dimethylcyclobutane Advantage

The true value of the 1,1-dimethylcyclobutane scaffold is best understood through direct comparison with other commonly employed bioisosteres, namely the tert-butyl group, the gem-dimethyl (isopropyl) group, and the cyclopropyl group.

Physicochemical Properties

The choice of a scaffold can significantly impact a molecule's physicochemical properties, which in turn govern its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	1,1-Dimethylcyclobutane	tert-Butyl	gem-Dimethyl (acyclic)	Cyclopropyl
Conformation	Puckered, defined 3D geometry	Tetrahedral, freely rotating	Freely rotating	Planar
Lipophilicity (cLogP)	Moderate	High	Moderate	Low to Moderate
Fraction of sp³ Carbons (Fsp³)	High	High	High	High
Ring Strain Energy (kcal/mol)	~18 (reduced by Thorpe-Ingold effect)	N/A	N/A	~28

Note: Lipophilicity and ring strain values are general trends and can be influenced by the overall molecular context.

Metabolic Stability: A Key Differentiator

One of the most significant advantages of the 1,1-dimethylcyclobutane scaffold is its exceptional metabolic stability. The tert-butyl and gem-dimethyl groups are often susceptible to oxidation by cytochrome P450 enzymes at their methyl groups. The cyclopropyl group, while generally more stable than linear alkyl chains, can in some cases undergo ring-opening metabolism.

The 1,1-dimethylcyclobutane scaffold, by virtue of its quaternary carbon and the reduced strain of the ring, presents a more challenging substrate for metabolic enzymes. The methyl groups are sterically shielded, and the cyclobutane ring itself is relatively inert to oxidative metabolism.

Case Study: Fentanyl Analogs

A study on the metabolism of alicyclic fentanyl analogs provides valuable comparative data. While not a direct comparison of all the scaffolds in the same molecule, it highlights the metabolic fate of different ring sizes. The study found that for cyclopropyl fentanyl, N-dealkylation was the major metabolic pathway, with no oxidation of the alicyclic ring observed. In contrast, larger rings like cyclopentyl and cyclohexyl showed increased oxidation on the ring itself.[6] This suggests that small, strained rings can be effective at blocking metabolism at the site of introduction.

Biological Activity: The Impact of 3D Shape

The defined three-dimensional structure of the 1,1-dimethylcyclobutane scaffold can lead to improved biological activity and selectivity. By locking substituents in a specific spatial orientation, it can enhance interactions with the target protein and reduce binding to off-target proteins. The choice between a cyclobutane and a cyclopropane can have a dramatic and sometimes unpredictable impact on biological activity, underscoring the importance of empirical testing.

Experimental Protocols

To facilitate the adoption of the 1,1-dimethylcyclobutane scaffold, this section provides detailed, step-by-step methodologies for the synthesis of a key building block and for the evaluation of metabolic stability and lipophilicity.

Synthesis of 1,1-Dimethylcyclobutane-1-carboxylic Acid

This protocol describes the synthesis of a versatile building block that can be further elaborated into a variety of functional groups.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for 1,1-dimethylcyclobutane-1-carboxylic acid.

Step-by-Step Methodology:

• Synthesis of Diethyl 1,1-cyclobutanedicarboxylate: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal in absolute ethanol to prepare a solution of sodium ethoxide. To this solution, add diethyl malonate, followed by the dropwise addition of 1,3-dibromopropane. Reflux the mixture for 4-6 hours. After cooling, pour the reaction mixture into water and extract with diethyl ether. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain diethyl 1,1-cyclobutanedicarboxylate.[7][8]

• Saponification to 1,1-Cyclobutanedicarboxylic Acid: Dissolve the diethyl 1,1-cyclobutanedicarboxylate in ethanol and add an aqueous solution of potassium hydroxide. Reflux the mixture for 2-3 hours. After cooling, acidify the solution with concentrated hydrochloric acid. The precipitated 1,1-cyclobutanedicarboxylic acid is collected by filtration, washed with cold water, and dried.[7]

• Methylation to 1,1-Dimethylcyclobutane-1,1-dicarboxylic Acid: In a dry flask under an inert atmosphere, dissolve 1,1-cyclobutanedicarboxylic acid in dry tetrahydrofuran (THF) and cool to -78 °C. Add n-butyllithium (2.2 equivalents) dropwise. After stirring for 30 minutes, add methyl iodide (2.2 equivalents) and allow the reaction to warm to room temperature overnight. Quench the reaction with water, acidify with HCl, and extract with ethyl acetate. Dry the organic layer and concentrate to yield the dimethylated product.

• Decarboxylation to 1,1-Dimethylcyclobutane-1-carboxylic Acid: Heat the 1,1-dimethylcyclobutane-1,1-dicarboxylic acid neat at a temperature above its melting point (typically 160-180 °C) until the evolution of carbon dioxide ceases. The resulting crude 1,1-dimethylcyclobutane-1-carboxylic acid can be purified by distillation or recrystallization.

Microsomal Stability Assay

This assay evaluates the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s.

Diagram of the Microsomal Stability Assay Workflow

Caption: Workflow for a typical microsomal stability assay.

Step-by-Step Methodology:

• Preparation of Reagents: Prepare a stock solution of the test compound in DMSO. Thaw pooled human liver microsomes on ice. Prepare a phosphate buffer (100 mM, pH 7.4) and an NADPH regenerating system solution.

• Incubation: In a 96-well plate, add the phosphate buffer, liver microsomes, and the test compound solution. Pre-incubate the plate at 37°C for 5-10 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system solution to each well.

• Time Points and Quenching: At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction in the respective wells by adding a cold quenching solution (e.g., acetonitrile) containing an internal standard.

• Sample Processing: After the final time point, centrifuge the plate to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression gives the elimination rate constant (k). The half-life (T½) is calculated as 0.693/k.

Lipophilicity (LogP) Determination by HPLC

This method provides a rapid and reliable estimation of a compound's lipophilicity.[9][10][11][12]

Step-by-Step Methodology:

• Preparation of Standards: Prepare stock solutions of a series of reference compounds with known LogP values in a suitable solvent (e.g., methanol).

• HPLC System: Use a reverse-phase HPLC system with a C18 column. The mobile phase is typically a mixture of an aqueous buffer (e.g., phosphate buffer at pH 7.4) and an organic modifier (e.g., methanol or acetonitrile).

• Calibration Curve: Inject the standard solutions and record their retention times. Calculate the capacity factor (k') for each standard. Plot the log(k') versus the known LogP values to generate a calibration curve.

• Sample Analysis: Inject the test compound under the same chromatographic conditions and determine its retention time and capacity factor.

• LogP Calculation: Use the calibration curve to determine the LogP of the test compound from its measured log(k').

Conclusion

The 1,1-dimethylcyclobutane scaffold offers a compelling set of advantages for medicinal chemists seeking to improve the drug-like properties of their compounds. Its unique puckered conformation provides a defined three-dimensional architecture that can enhance biological activity and selectivity. The Thorpe-Ingold effect significantly reduces the inherent ring strain, resulting in a stable and robust scaffold. Most importantly, the 1,1-dimethylcyclobutane motif often imparts exceptional metabolic stability, a critical parameter for achieving a favorable pharmacokinetic profile. By providing a practical guide to its benefits, supported by comparative data and detailed experimental protocols, we hope to encourage the wider adoption of this valuable tool in the design of the next generation of therapeutics.

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A Senior Application Scientist's Guide to the Structural Confirmation of 3-(Substituted-methyl)-1,1-dimethylcyclobutane

Authored for Researchers, Scientists, and Drug Development Professionals

In the field of medicinal chemistry and materials science, the precise structural characterization of novel molecular entities is not merely a procedural step but the bedrock of reproducible, high-impact research. Substituted cyclobutanes, prized for their unique conformational properties and utility as bioisosteres, present a distinct analytical challenge. Their non-planar, puckered ring structure introduces complexities in spectroscopic data that can obscure definitive confirmation.[1]

This guide provides an in-depth, comparative analysis of the primary spectroscopic techniques used to elucidate the structure of a model compound, 3-(hydroxymethyl)-1,1-dimethylcyclobutane . Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, establish self-validating protocols, and demonstrate how a synergistic integration of data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy leads to an unambiguous structural assignment.

Chapter 1: The Molecular Blueprint - Integrated 1D NMR & Mass Spectrometry

The initial phase of any structural elucidation workflow is to establish a foundational blueprint: the molecular formula and a preliminary count of unique atoms. For this, a combination of Mass Spectrometry and fundamental 1D NMR spectroscopy is unparalleled.

Expertise & Experience: Why MS and NMR First?

Mass Spectrometry provides the molecular weight with high precision, allowing for the determination of the molecular formula—the most fundamental piece of the puzzle. Concurrently, ¹H and ¹³C NMR provide a census of the proton and carbon environments within the molecule. This dual approach is strategically efficient; MS gives the total count of atoms, while NMR begins to sort them into distinct electronic environments.

For our target, 3-(hydroxymethyl)-1,1-dimethylcyclobutane (Molecular Formula: C₈H₁₆O), we anticipate a molecular ion peak in the mass spectrum that confirms its mass. The NMR spectra will then be tasked with differentiating the eight carbons and sixteen protons.

Mass Spectrometry: The Unambiguous Molecular Weight

Electron Ionization Mass Spectrometry (EI-MS) is a robust choice for a relatively small, volatile molecule like this. The spectrum not only reveals the molecular ion (M⁺) but also a characteristic fragmentation pattern that serves as a structural fingerprint. Ring strain in cyclobutanes often leads to facile ring-opening upon ionization, providing key diagnostic clues.[2]

Expected Key Fragments for 3-(hydroxymethyl)-1,1-dimethylcyclobutane:

m/z Value	Identity	Rationale
128	[C₈H₁₆O]⁺	Molecular Ion (M⁺)
113	[M - CH₃]⁺	Loss of a methyl group from the gem-dimethyl position.
97	[M - CH₂OH]⁺	Loss of the hydroxymethyl substituent.
70	[C₅H₁₀]⁺	Cleavage of the ring, loss of isobutene from the gem-dimethyl end.
57	[C₄H₉]⁺	Represents the stable tert-butyl cation, a common fragment.

| 41 | [C₃H₅]⁺ | Allyl cation, a common fragment from cyclic systems.[3] |

¹H and ¹³C NMR: The Atomic Census

The symmetry of the 1,1-dimethylcyclobutane core simplifies the NMR spectra. The two methyl groups are chemically equivalent, as are the two methylene groups (C2 and C4) adjacent to the gem-dimethyl carbon. This symmetry is a key diagnostic feature.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Atom Type	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Multiplicity / DEPT-135 Phase
C1-CH₃ (x2)	~1.1	~28-32	CH₃ / Positive
C1	-	~35-40	Quaternary (C) / Absent
C2-H ₂ / C4-H ₂	~1.8 - 2.0	~30-35	CH₂ / Negative
C3-H	~2.2 - 2.5	~35-40	CH / Positive
C3-C H₂OH	~3.5 - 3.7	~65-70	CH₂ / Negative

| CH₂-OH | Variable (e.g., 1.5-2.5) | - | Singlet (broad) |

Note: Chemical shifts are estimates and can be influenced by solvent and concentration. Unsubstituted cyclobutane protons resonate around 1.96 ppm, and the carbons at 22.4 ppm.[1][4][5]

The Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment is critical here. It differentiates carbons based on the number of attached protons: CH₃ and CH groups appear as positive signals, while CH₂ groups appear as negative signals.[6][7] Quaternary carbons are absent. This allows for the unambiguous assignment of each carbon type, validating the initial structural hypothesis.[8][9]

Trustworthiness: Self-Validating Protocols

Protocol 1: GC-MS Analysis

• Sample Preparation : Prepare a ~10 µg/mL solution of the analyte in a volatile solvent like dichloromethane or ethyl acetate.[10] Ensure the sample is free of particulates.

• Instrumentation : Utilize a gas chromatograph coupled to a mass spectrometer with an EI source.

• GC Method :

  • Injector Temperature: 250°C.

  • Column: A non-polar column (e.g., DB-5 type) is suitable.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Method :

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

• Data Analysis : Identify the molecular ion peak. Analyze the fragmentation pattern and compare it to expected pathways for substituted cyclobutanes.

Protocol 2: 1D NMR Data Acquisition

• Sample Preparation : Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Spectrometer Setup : Use a 400 MHz (or higher) NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition :

  • Pulse Program: Standard single pulse (zg30).

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 8-16.

• ¹³C{¹H} NMR Acquisition :

  • Pulse Program: Standard proton-decoupled pulse program (zgpg30).

  • Spectral Width: -10 to 220 ppm.

  • Number of Scans: 128-1024 (or more, depending on concentration).

• DEPT-135 Acquisition :

  • Pulse Program: Standard DEPT-135 pulse program.

  • Use the same spectral width and parameters as the ¹³C experiment.

• Data Processing : Process all spectra with Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.[11]

Chapter 2: Mapping the Connections - The Power of 2D NMR

While 1D NMR provides a list of ingredients, 2D NMR provides the assembly instructions. For a molecule with multiple non-equivalent protons in a complex ring system, 2D experiments like COSY and HSQC are indispensable for confirming atomic connectivity.[12][13]

Expertise & Experience: Moving Beyond Ambiguity

The ¹H NMR spectrum will likely show complex overlapping multiplets for the cyclobutane ring protons. It is here that Correlation Spectroscopy (COSY) becomes essential. COSY reveals which protons are coupled to each other (typically through 2 or 3 bonds), allowing us to "walk" across the carbon skeleton.[14]

Simultaneously, the Heteronuclear Single Quantum Coherence (HSQC) experiment correlates each proton signal directly to the carbon it is attached to (a one-bond correlation).[14][15] This definitively links the proton and carbon frameworks, resolving any ambiguity in the ¹³C assignments made from chemical shift predictions alone.

Trustworthiness: Self-Validating Protocol

Protocol 3: 2D NMR Data Acquisition

• Sample : Use the same sample prepared for 1D NMR analysis.

• COSY Acquisition :

  • Pulse Program: Standard gradient-selected COSY (cosygpmf).

  • Acquire 256-512 increments in the indirect dimension (F1) with 8-16 scans per increment.

• HSQC Acquisition :

  • Pulse Program: Standard gradient-selected, sensitivity-enhanced HSQC (hsqcedetgpsisp2.3).

  • Set the ¹³C spectral width in F1 to cover the expected carbon chemical shift range (e.g., 0-80 ppm for this aliphatic compound).

  • Acquire 256-512 increments in F1 with 4-8 scans per increment.

• Data Processing & Analysis : Process the 2D data using appropriate window functions (e.g., sine-bell) and Fourier transform in both dimensions.

  • COSY : Look for cross-peaks that symmetrically mirror the diagonal. A cross-peak between proton A and proton B confirms they are spin-coupled.

  • HSQC : Each peak in the 2D map correlates a proton signal (F2 axis) with its directly attached carbon (F1 axis). Use this to confirm the assignments from Table 1.[16]

Chapter 3: The Functional Group Fingerprint - Infrared (IR) Spectroscopy

While NMR and MS define the carbon-hydrogen skeleton, Infrared (IR) Spectroscopy provides rapid and definitive confirmation of key functional groups. It acts as an orthogonal technique, corroborating findings from other methods.

Expertise & Experience: The Value of Vibrational Data

For our target molecule, the most crucial functional group is the primary alcohol (-CH₂OH). IR spectroscopy is exceptionally sensitive to the O-H and C-O bonds. The presence of a strong, broad absorption band in the 3200-3600 cm⁻¹ region is a classic signature of an alcohol's O-H stretch, with the broadening caused by hydrogen bonding. Additionally, a strong C-O stretching band will appear in the 1000-1200 cm⁻¹ region. The C-H stretching vibrations of the cyclobutane ring and methyl groups will also be visible just below 3000 cm⁻¹.[17][18][19]

Table 2: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Intensity	Significance
3200 - 3600	O-H stretch (alcohol)	Strong, Broad	Confirms presence of the hydroxyl group.
2850 - 2960	C(sp³)-H stretch	Strong	Confirms the alkane-like nature of the molecule.[20][21]
~1465	CH₂ bend (scissoring)	Medium	Characteristic of methylene groups in the ring.[17]
~1370	CH₃ bend (symmetric)	Medium	Characteristic of the gem-dimethyl groups.

| 1000 - 1200 | C-O stretch | Strong | Confirms the carbon-oxygen single bond of the alcohol. |

Trustworthiness: Self-Validating Protocol

Protocol 4: ATR-FTIR Spectroscopy Attenuated Total Reflectance (ATR) is the preferred method for its simplicity and minimal sample preparation.[22][23]

• Background Scan : Ensure the ATR crystal (typically diamond) is clean. Record a background spectrum of the empty crystal. This is crucial to subtract atmospheric CO₂ and H₂O signals.[24]

• Sample Application : Place one to two drops of the neat liquid sample directly onto the center of the ATR crystal.[25] If the sample is a solid, place a small amount on the crystal and apply pressure using the built-in clamp to ensure good contact.

• Sample Scan : Acquire the sample spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

• Data Analysis : The resulting spectrum should be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹). Identify the key absorption bands and compare them to the expected values in Table 2.

• Cleaning : Clean the crystal thoroughly with a solvent-moistened wipe (e.g., isopropanol or acetone) after analysis.

Chapter 4: The Integrated Verdict - A Synergy of Evidence

No single technique provides the complete picture. The strength of a structural confirmation lies in the seamless integration of data from orthogonal methods. Each experiment validates the others, building an irrefutable case for the proposed structure.

The Logical Progression:

• MS establishes the molecular formula : C₈H₁₆O.

• IR confirms the functional groups : An alcohol is present.

• ¹³C and DEPT-135 NMR count the carbon types : The data (2 x CH₃, 2 x CH₂, 1 x CH, 1 x C) perfectly matches the 1,1-dimethyl-3-substituted cyclobutane pattern.

• ¹H NMR provides the proton environment : The integration and general chemical shifts align with the proposed structure.

• COSY and HSQC provide the definitive map : These experiments connect the protons and carbons, confirming that the -CH₂OH group is attached to the CH at the C3 position, and validating the entire skeletal framework.

By following this multi-faceted, self-validating approach, researchers can move forward with absolute confidence in the structure of their synthesized molecule, ensuring the integrity and reproducibility of their subsequent work.

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comparative study of cyclobutane vs cyclopentane building blocks in drug design

An In-Depth Comparative Guide to Cyclobutane and Cyclopentane Building Blocks in Drug Design

Introduction: Beyond Flatland in Medicinal Chemistry

For decades, medicinal chemists have relied heavily on aromatic rings as foundational scaffolds. However, the modern drug discovery landscape increasingly demands molecules with greater three-dimensionality to navigate complex biological targets and achieve superior pharmacokinetic profiles. This has led to a renaissance for saturated carbocycles, with cyclobutane and cyclopentane rings emerging as pivotal building blocks. While both offer a departure from planarity, their subtle yet significant differences in strain, conformation, and stability present distinct advantages and challenges. This guide provides a comprehensive comparative analysis of cyclobutane and cyclopentane, offering researchers the in-depth technical insights required to strategically deploy these scaffolds in drug design.

Part 1: Physicochemical and Structural Face-Off

The fundamental differences between cyclobutane and cyclopentane originate from their inherent ring strain and resulting geometries. Cyclobutane, with its four-membered ring, is significantly more strained than the five-membered cyclopentane.[1][2] This strain is not a mere liability; it imparts unique structural and electronic characteristics that can be harnessed by medicinal chemists.[3]

The cyclobutane ring possesses a strain energy of approximately 26.3 kcal/mol, second only to cyclopropane.[4][5] In contrast, cyclopentane has a much lower strain energy of about 7.1 kcal/mol.[4][5] This difference in strain energy influences their reactivity, with cyclobutane being more prone to ring-opening reactions under certain conditions, though it is still considered relatively inert compared to cyclopropane.[4][6]

The higher ring strain in cyclobutane results in longer C-C bonds (approx. 1.56 Å) compared to typical alkanes and a puckered conformation to alleviate some torsional strain.[4][7] This puckering creates a distinct three-dimensional shape. Cyclopentane, being more flexible, rapidly interconverts between "envelope" and "half-chair" conformations to minimize eclipsing interactions.[7][8]

Table 1: Comparative Physicochemical Properties

Property	Cyclobutane	Cyclopentane	Rationale & Implication in Drug Design
Ring Strain Energy	~26.3 kcal/mol[1][4]	~7.1 kcal/mol[4][5]	Higher strain in cyclobutane leads to a more rigid, defined 3D structure but can be a synthetic challenge. Lower strain in cyclopentane offers greater stability and flexibility.
Dominant Conformation	Puckered ("Butterfly")[7]	Envelope & Half-Chair[8][9]	The defined pucker of cyclobutane provides precise vectoral orientation for substituents. Cyclopentane's flexibility allows it to adapt to binding site topographies.[10]
C-C-C Bond Angle	~88° (puckered)[4]	~102° to 106°[11]	Significant deviation from the ideal 109.5° in cyclobutane contributes to its strain and unique geometry. Cyclopentane angles are closer to ideal, reducing angle strain.[2]
Impact on Solubility	Increases Fsp3 character, disrupting crystal packing and often improving aqueous solubility compared to planar aromatic rings.[12]	Also increases Fsp3 character, generally improving solubility over aromatic counterparts.[12]	Both serve as excellent "Fsp3-rich" scaffolds. Cyclobutane's rigid, non-planar shape can be particularly effective at breaking up crystal lattice packing.
Metabolic Stability	Generally high; the rigid scaffold can shield adjacent bonds from metabolic enzymes like CYPs.[3][12]	Generally stable, but its flexibility may expose metabolic soft spots more readily than a rigid cyclobutane.	The conformational restriction of cyclobutane can be a powerful tool to block metabolism at specific sites.[5]

Part 2: Conformational Analysis - The Shape of Efficacy

The true utility of these rings in drug design lies in their ability to control the spatial arrangement of pharmacophoric groups. Their distinct conformational preferences dictate the exit vectors of substituents, profoundly impacting interactions with biological targets.

Cyclobutane's Defined Pucker: The cyclobutane ring is not planar; it adopts a folded or "puckered" conformation to reduce the torsional strain that would be present in a flat structure.[7] This creates two distinct substituent positions: axial and equatorial. This defined geometry can lock a molecule into its bioactive conformation, reducing the entropic penalty upon binding to a receptor.[3][4]

Cyclopentane's Flexible Pseudorotation: Cyclopentane is more flexible and undergoes a low-energy process called pseudorotation, where the "pucker" moves around the ring through various envelope and half-chair conformations.[7][13] This means that substituents on a cyclopentane ring are not locked into fixed positions but can explore a wider conformational space. While this flexibility can be advantageous for fitting into a binding pocket, it can also lead to a greater entropic cost upon binding and potentially lower selectivity.[10]

Caption: Conformational differences between puckered cyclobutane and envelope cyclopentane.

Part 3: Implications in Drug Design - A Comparative Analysis

The choice between a cyclobutane and a cyclopentane scaffold can significantly influence a drug candidate's overall profile.

Metabolic Stability

A common strategy in medicinal chemistry is to block sites of metabolic oxidation. The introduction of a cyclobutyl group can be particularly effective in this regard. Its conformational rigidity can act as a "metabolic shield," sterically hindering the approach of cytochrome P450 (CYP) enzymes to nearby metabolically labile sites.[5] While cyclopentane also enhances stability compared to linear alkyl chains, its greater flexibility may not provide the same degree of metabolic protection.

Binding Affinity and Selectivity

Conformational restriction is a well-established strategy for enhancing binding affinity.[10] By replacing a flexible linker with a rigid cyclobutane ring, a molecule can be "pre-organized" into the optimal conformation for binding, thus minimizing the entropic penalty.[4] This can lead to a significant boost in potency. For example, replacing a flexible ethyl linker with a 1,3-disubstituted cyclobutane can lock in a favorable binding geometry.[4]

However, the flexibility of cyclopentane is not always a disadvantage. If a binding pocket is promiscuous or if a degree of adaptability is required for activity against multiple targets or mutant variants, the conformational freedom of a cyclopentane ring might be beneficial.

Solubility and Physicochemical Profile

One of the most powerful applications for both scaffolds is as bioisosteres for aromatic rings.[12] Replacing a flat phenyl ring with a 3D cyclobutane or cyclopentane ring increases the fraction of sp3-hybridized carbons (Fsp3). A higher Fsp3 is strongly correlated with improved aqueous solubility, higher clinical success rates, and a better overall physicochemical profile.[12] The non-planar nature of these rings disrupts the efficient crystal packing common with flat aromatic compounds, which often translates to lower melting points and improved solubility.[4]

Part 4: Synthetic Accessibility & Evaluation Workflow

Historically, the perceived difficulty in synthesizing substituted cyclobutanes has limited their use.[14] However, modern synthetic methods, particularly photochemical [2+2] cycloadditions, have made a wide variety of cyclobutane building blocks more accessible.[15][16] Cyclopentane derivatives are generally considered more synthetically tractable through methods like ring-closing metathesis or intramolecular cyclizations.

A typical workflow for evaluating the bioisosteric replacement of a cyclopentyl group with a cyclobutyl group (or vice-versa) would follow a logical progression from synthesis to comprehensive biological testing.

Caption: General workflow for a comparative bioisosteric study.

Part 5: Experimental Protocols for Comparative Evaluation

To ensure a rigorous and objective comparison, standardized assays are critical. Below are protocols for two key experiments.

Protocol 1: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

Objective: To determine and compare the intrinsic clearance (CLint) of a cyclobutane analog versus its cyclopentane counterpart.

Principle: The compound is incubated with HLM, which contains a rich supply of CYP enzymes. The disappearance of the parent compound over time is monitored by LC-MS/MS, and the rate of metabolism is calculated.

Methodology:

• Reagent Preparation:

  • Prepare a 1 M stock solution of NADPH in phosphate buffer (pH 7.4).

  • Prepare 10 mM stock solutions of the test compounds (cyclobutane and cyclopentane analogs) and a positive control (e.g., Verapamil) in DMSO.

  • Thaw pooled Human Liver Microsomes (final concentration 0.5 mg/mL) on ice.

• Incubation:

  • In a 96-well plate, add phosphate buffer (pH 7.4).

  • Add the test compound to achieve a final concentration of 1 µM.

  • Pre-warm the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH solution (final concentration 1 mM).

• Time Points & Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing ice-cold acetonitrile with an internal standard (e.g., Tolbutamide). This stops the reaction and precipitates the proteins.

• Sample Analysis:

  • Centrifuge the quenched samples to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Quantify the remaining parent compound at each time point by comparing its peak area to that of the internal standard.

• Data Analysis:

  • Plot the natural log of the percentage of remaining compound versus time.

  • The slope of the line gives the elimination rate constant (k).

  • Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (CLint = (0.693/t½) * (mL incubation/mg microsomes)).

Causality: A lower CLint value for the cyclobutane analog compared to the cyclopentane analog would provide strong evidence of its superior metabolic stability.[1]

Protocol 2: Competitive Radioligand Binding Assay

Objective: To determine the inhibitory constant (Ki) of the cyclobutane and cyclopentane analogs for a specific receptor.

Principle: The ability of the unlabeled test compound to compete with a known radioligand for binding to the target receptor is measured. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50.

Methodology:

• Reagent Preparation:

  • Prepare a membrane suspension containing the target receptor.

  • Prepare a stock solution of a suitable radioligand (e.g., ³H-labeled) at a concentration near its Kd.

  • Prepare serial dilutions of the unlabeled test compounds (cyclobutane and cyclopentane analogs).

• Assay Setup:

  • In a 96-well filter plate, combine the receptor preparation, radioligand, and varying concentrations of the test compound in an appropriate assay buffer.

  • Include controls for total binding (no competitor) and non-specific binding (excess unlabeled ligand).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Harvesting & Detection:

  • Rapidly filter the contents of each well through the filter plate using a cell harvester to separate bound from free radioligand.

  • Wash the filters several times with ice-cold buffer to remove unbound radioligand.

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Count the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a dose-response curve.

  • Determine the IC50 value from the curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12]

Causality: A lower Ki value indicates higher binding affinity. Comparing the Ki values of the cyclobutane and cyclopentane analogs directly quantifies the impact of the scaffold on target engagement.

Conclusion: A Tale of Two Rings

The choice between cyclobutane and cyclopentane is not a matter of inherent superiority but of strategic application. Cyclobutane offers a rigid, conformationally defined scaffold that can be a powerful tool for enhancing metabolic stability and pre-organizing a molecule for high-affinity binding.[4][17] Its unique 3D geometry makes it an excellent replacement for planar rings and flexible linkers. Conversely, cyclopentane provides a more stable, flexible, and often more synthetically accessible option.[7][10] Its ability to adapt its conformation can be crucial for accommodating certain binding sites. The ultimate decision rests on a thorough analysis of the specific drug design challenge, balancing the need for rigidity versus flexibility, synthetic feasibility, and the desired pharmacokinetic profile. As our understanding of 3D molecular design deepens, both of these humble carbocycles are poised to play increasingly starring roles in the development of next-generation therapeutics.

References

• van der Kolk, M. R., Janssen, M. A. C. H., Rutjes, F. P. J. T., & Blanco-Ania, D. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. [Link][4]

• van der Kolk, M. R., Janssen, M. A. C. H., Rutjes, F. P. J. T., & Blanco-Ania, D. (2022). Cyclobutanes in Small-Molecule Drug Candidates. PubMed. [Link][3]

• Yanai, H., Hoshikawa, S., Kawai, K., & Matsumoto, T. (2025). Drug and drug candidates containing cyclobutane rings. ResearchGate. [Link][15]

• van der Kolk, M. R., et al. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. Radboud Repository. [Link][5]

• Husain, A., et al. (2015). Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Mini-Reviews in Organic Chemistry. [Link][16]

• Ferreira, F. B., & da Silva, F. de A. (2015). Conformational analysis of cycloalkanes. SciSpace. [Link][11]

• Fawcett, A., et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. PubMed Central. [Link][14]

• Dalal Institute. (n.d.). Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). Dalal Institute. [Link][7]

• Unknown. (2018). Conformational Analysis of Cyclic Compounds | Stereochemistry | Organic Chemistry. YouTube. [Link][9]

• van der Kolk, M. R., et al. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. Semantic Scholar. [Link][17]

• Scribd. (n.d.). Conformational Analysis of Cyclopentane. Scribd. [Link][8]

• BTC. (2025). What are the differences between cyclobutanol and cyclopentanol?. BTC Blog. [Link][6]

• American Chemical Society. (n.d.). Taming cyclopentane: Bicyclo[2.1.1]hexanes as rigidified variants to enable medicinal chemistry. American Chemical Society. [Link][10]

• Stereochemistry. (2017). Conformation of Cyclobutane and Cyclopentane. YouTube. [Link][13]

• LibreTexts. (2024). 4.3: Stability of Cycloalkanes - Ring Strain. Chemistry LibreTexts. [Link][2]

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A Comparative Guide to the Synthetic Validation of 3-(Bromomethyl)-1,1-dimethylcyclobutane

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of novel building blocks is a cornerstone of innovation. 3-(Bromomethyl)-1,1-dimethylcyclobutane is a valuable scaffold in medicinal chemistry, offering a unique three-dimensional profile for probing biological space. This guide provides an in-depth technical comparison of validated synthetic routes to this target molecule, emphasizing the rationale behind experimental choices and providing actionable protocols.

Introduction to 3-(Bromomethyl)-1,1-dimethylcyclobutane

The gem-dimethylcyclobutane motif imparts specific conformational constraints and lipophilicity to a molecule, making it a desirable feature in the design of new therapeutic agents. The addition of a bromomethyl handle provides a versatile point for further chemical modification, enabling the exploration of a wide range of derivatives. This guide will focus on two primary synthetic strategies for obtaining 3-(Bromomethyl)-1,1-dimethylcyclobutane, evaluating their respective merits and challenges.

Route 1: Malonic Ester Synthesis Followed by Reduction and Bromination

This classical yet robust approach builds the cyclobutane ring from acyclic precursors and proceeds through a carboxylic acid intermediate.

Workflow for Route 1

Caption: Workflow for the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane via a malonic ester route.

Part 1: Synthesis of 3,3-Dimethylcyclobutanecarboxylic Acid

The initial steps of this route focus on the construction of the gem-dimethylcyclobutane core.

• Cyclization: The synthesis commences with the dialkylation of diethyl malonate with 1,3-dibromo-2,2-dimethylpropane in the presence of a strong base, such as sodium ethoxide, to form diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate. This reaction is a standard method for the formation of cyclobutane rings.

• Saponification and Decarboxylation: The resulting diester is then saponified using a strong base like potassium hydroxide, followed by acidification to yield 3,3-dimethylcyclobutane-1,1-dicarboxylic acid. Subsequent heating of the diacid induces decarboxylation to afford the key intermediate, 3,3-dimethylcyclobutanecarboxylic acid. A detailed procedure for a similar decarboxylation describes heating the diacid in pyridine at 120°C for 16 hours, resulting in a 91% yield of the monoacid.[1]

Part 2: Reduction of the Carboxylic Acid

The carboxylic acid group must be reduced to a primary alcohol. Two common and effective methods are compared below.

Method	Reducing Agent	Typical Solvents	Reaction Conditions	Advantages	Disadvantages
Method A	Lithium Aluminum Hydride (LiAlH₄)	Anhydrous THF, Diethyl Ether	0°C to room temperature	High-yielding, reduces a wide range of carbonyls	Highly reactive with protic solvents (water, alcohols), requires strictly anhydrous conditions, pyrophoric
Method B	Borane (BH₃) complex (e.g., BH₃·THF)	Anhydrous THF	0°C to room temperature	More selective than LiAlH₄, tolerates some functional groups better	Can be more expensive, may require longer reaction times

Experimental Protocol: Reduction of 3,3-Dimethylcyclobutanecarboxylic Acid with LiAlH₄

• To a stirred solution of 3,3-dimethylcyclobutanecarboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen) at 0°C, slowly add a solution of lithium aluminum hydride (1.5 eq) in THF.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction at 0°C by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Filter the resulting aluminum salts and wash the filter cake with THF.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (3,3-dimethylcyclobutyl)methanol.

Part 3: Bromination of (3,3-Dimethylcyclobutyl)methanol

The final step involves the conversion of the primary alcohol to the corresponding bromide. The Appel reaction and its variations are highly effective for this transformation.

Method	Reagents	Typical Solvents	Reaction Conditions	Advantages	Disadvantages
Appel Reaction	Triphenylphosphine (PPh₃), Carbon Tetrabromide (CBr₄)	Dichloromethane (DCM), Acetonitrile	0°C to room temperature	Mild conditions, high yields, good for primary and secondary alcohols	Stoichiometric amounts of PPh₃ and CBr₄ are required, triphenylphosphine oxide byproduct can be difficult to remove
Phosphorus Tribromide	Phosphorus Tribromide (PBr₃)	Dichloromethane (DCM), Diethyl Ether	0°C to room temperature	Readily available and relatively inexpensive reagent	Can be harsh for sensitive substrates, generates phosphorous acid as a byproduct

Experimental Protocol: Appel Reaction for the Bromination of (3,3-Dimethylcyclobutyl)methanol

• To a stirred solution of (3,3-dimethylcyclobutyl)methanol (1.0 eq) and triphenylphosphine (1.2 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere at 0°C, add a solution of carbon tetrabromide (1.2 eq) in DCM dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Add a non-polar solvent (e.g., hexane or pentane) to precipitate the triphenylphosphine oxide.

• Filter the mixture and wash the solid with the non-polar solvent.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Route 2: Alternative Approaches and Considerations

While the malonic ester synthesis is a reliable method, other strategies for constructing the gem-dimethylcyclobutane core or for the final bromination step are worth considering, particularly for large-scale synthesis or for accessing analogs.

Hunsdiecker Reaction: A Potential but Flawed Alternative

The Hunsdiecker reaction involves the conversion of the silver salt of a carboxylic acid to an alkyl halide with the loss of one carbon atom as carbon dioxide.[1][2][3][4] While this is a powerful transformation, it is not suitable for the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane from 3,3-dimethylcyclobutanecarboxylic acid as it would lead to 3-bromo-1,1-dimethylcyclobutane.

However, a modified Hunsdiecker reaction, such as the Cristol-Firth modification using mercuric oxide and bromine, could be a viable option for the synthesis of other brominated cyclobutane derivatives.[1][5]

Diagram of the Hunsdiecker Reaction Mechanism

Caption: Simplified mechanism of the Hunsdiecker reaction.

Comparison of Synthetic Routes

Parameter	Route 1: Malonic Ester Synthesis	Alternative Considerations
Starting Materials	Diethyl malonate, 1,3-dibromo-2,2-dimethylpropane	Varies depending on the chosen alternative route
Number of Steps	4 steps	Can be shorter or longer depending on the approach
Overall Yield	Moderate to good	Highly variable
Scalability	Generally scalable, though purification of intermediates may be required	Some methods are more amenable to large-scale synthesis than others
Versatility	The carboxylic acid intermediate allows for the synthesis of various derivatives	Can be tailored for specific analogs
Key Challenges	Removal of triphenylphosphine oxide in the final step, ensuring anhydrous conditions for the reduction	The Hunsdiecker reaction is not suitable for this specific target; other routes may require less common starting materials or reagents

Conclusion

For the synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane, the malonic ester route followed by reduction and bromination (Route 1) stands out as a well-established and reliable strategy. It utilizes readily available starting materials and employs robust and well-understood chemical transformations. The key decision points within this route lie in the choice of reducing agent for the carboxylic acid and the brominating agent for the alcohol. For laboratory-scale synthesis, the use of lithium aluminum hydride for reduction and the Appel reaction for bromination offer high yields and mild reaction conditions.

While alternative routes exist for the formation of the cyclobutane ring and for halogenation, they may present their own set of challenges or may not be directly applicable to the synthesis of the target molecule, as exemplified by the Hunsdiecker reaction. Researchers should carefully consider the scale of their synthesis, the availability of reagents, and the desired purity of the final product when selecting the most appropriate synthetic strategy.

References

• Hunsdiecker Reaction. (n.d.). In Wikipedia. Retrieved January 12, 2026, from [Link]

• Lampman, G. M., & Aumiller, J. C. (1971). 1-Bromo-3-chlorocyclobutane. Organic Syntheses, 51, 106. doi:10.15227/orgsyn.051.0106

• Hunsdiecker Reaction. (n.d.). BYJU'S. Retrieved January 12, 2026, from [Link]

• Hunsdiecker Reaction | Mechanism | Applications | Illustrations. (n.d.). AdiChemistry. Retrieved January 12, 2026, from [Link]

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A Senior Application Scientist's Guide to Purity Assessment of Synthesized 3-(Bromomethyl)-1,1-dimethylcyclobutane

For researchers, scientists, and professionals in drug development, the meticulous confirmation of a synthesized compound's purity is a non-negotiable cornerstone of scientific rigor. This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) methodologies for assessing the purity of 3-(Bromomethyl)-1,1-dimethylcyclobutane, a novel building block in medicinal chemistry. Beyond a mere recitation of protocols, this document delves into the causal reasoning behind experimental choices, empowering you to not only replicate these methods but also to adapt and troubleshoot them effectively. Furthermore, we will explore a robust alternative in Gas Chromatography (GC), providing a holistic perspective on the analytical options for this unique, non-chromophoric, and volatile compound.

The Analytical Challenge: 3-(Bromomethyl)-1,1-dimethylcyclobutane

3-(Bromomethyl)-1,1-dimethylcyclobutane is a saturated carbocyclic compound characterized by its non-polar nature and the absence of a significant ultraviolet (UV) chromophore. Its predicted boiling point of approximately 131.6°C suggests a notable volatility. These physicochemical properties present a distinct set of challenges for traditional HPLC analysis, which often relies on UV detection. This guide will navigate these challenges by comparing two distinct HPLC approaches and a compelling gas chromatography alternative.

Comparative Overview of Analytical Methodologies

Parameter	Reverse-Phase HPLC with Universal Detection	Normal-Phase HPLC with Universal Detection	Gas Chromatography with FID/MS
Principle	Separation based on hydrophobicity.	Separation based on polarity.	Separation based on volatility and interaction with a stationary phase.
Stationary Phase	Non-polar (e.g., C18)	Polar (e.g., Silica, Cyano)	Various (e.g., Polysiloxane-based)
Mobile Phase	Polar (e.g., Acetonitrile/Water)	Non-polar (e.g., Hexane/Ethyl Acetate)	Inert Gas (e.g., Helium, Nitrogen)
Detection	Refractive Index (RI), Evaporative Light Scattering (ELSD), Charged Aerosol (CAD)	Refractive Index (RI), Evaporative Light Scattering (ELSD), Charged Aerosol (CAD)	Flame Ionization (FID), Mass Spectrometry (MS)
Ideal for	A wide range of compounds, including moderately polar to non-polar analytes.	Polar and isomeric compounds.	Volatile and semi-volatile compounds.
Resolution	Good for a wide range of impurities.	Can offer unique selectivity for polar impurities.	Excellent for volatile impurities and isomers.
Sensitivity	Moderate to high, depending on the detector.	Moderate to high, depending on the detector.	Very high, especially with MS.
Analysis Time	Typically 10-30 minutes.	Typically 10-30 minutes.	Can be faster, often under 15 minutes.

Method 1: Reverse-Phase HPLC with Universal Detection (RI or ELSD/CAD)

Reverse-phase HPLC (RP-HPLC) is a workhorse in pharmaceutical analysis, separating compounds based on their hydrophobicity.[1] For a non-polar compound like 3-(Bromomethyl)-1,1-dimethylcyclobutane, a C18 column is an excellent starting point. The primary challenge, the lack of a UV chromophore, can be overcome by employing a universal detector such as a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD)/Charged Aerosol Detector (CAD).[1][2][3][4]

Causality Behind Experimental Choices:

• Stationary Phase (C18): The long alkyl chains of the C18 stationary phase provide strong hydrophobic interactions, which is ideal for retaining the non-polar cyclobutane derivative.

• Mobile Phase (Acetonitrile/Water): A gradient of increasing acetonitrile concentration will effectively elute the target compound and separate it from potential impurities with differing polarities.

• Universal Detection:

  • RI Detection: Measures the difference in the refractive index between the mobile phase and the eluting analyte. It is a truly universal detector but is sensitive to temperature and pressure fluctuations and is not compatible with gradient elution.[5][6][7][8]

  • ELSD/CAD: These detectors nebulize the eluent, evaporate the solvent, and measure the light scattered by (ELSD) or the charge of (CAD) the resulting analyte particles. They are compatible with gradient elution and are generally more sensitive than RI detectors for non-volatile and semi-volatile compounds.[1][2][3][4][9][10]

Experimental Workflow: RP-HPLC

Caption: Workflow for RP-HPLC Purity Analysis.

Detailed Protocol: RP-HPLC

• Instrumentation:

  • HPLC system with a binary pump, autosampler, column oven, and a Refractive Index (RI) or Evaporative Light Scattering (ELSD)/Charged Aerosol Detector (CAD).

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: HPLC Grade Water.

  • Mobile Phase B: HPLC Grade Acetonitrile.

  • Gradient: 50% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, return to 50% B over 1 minute, and equilibrate for 4 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detector Settings (ELSD/CAD):

    • Nebulizer Temperature: 40 °C.

    • Evaporator Temperature: 60 °C.

    • Gas Flow: 1.5 L/min (Nitrogen).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 3-(Bromomethyl)-1,1-dimethylcyclobutane and dissolve it in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

Method 2: Normal-Phase HPLC with Universal Detection (RI or ELSD/CAD)

Normal-phase HPLC (NP-HPLC) separates compounds based on their polarity, with more polar compounds being more strongly retained by the polar stationary phase.[1] This method can offer a different selectivity compared to RP-HPLC and may be advantageous for separating polar impurities or isomers that are not well-resolved in a reverse-phase system.

Causality Behind Experimental Choices:

• Stationary Phase (Silica or Cyano): A silica or cyano-bonded stationary phase provides a polar surface for interaction with any polar functional groups on the analyte or impurities.

• Mobile Phase (Hexane/Ethyl Acetate): A non-polar mobile phase, such as a mixture of hexane and ethyl acetate, is used. Increasing the polarity of the mobile phase (by increasing the percentage of ethyl acetate) will decrease the retention time of the analytes.

• Universal Detection: As with RP-HPLC, an RI or ELSD/CAD detector is necessary due to the lack of a UV chromophore.

Experimental Workflow: NP-HPLC

Caption: Workflow for NP-HPLC Purity Analysis.

Detailed Protocol: NP-HPLC

• Instrumentation:

  • HPLC system with a binary pump, autosampler, column oven, and an RI or ELSD/CAD detector.

• Chromatographic Conditions:

  • Column: Silica, 4.6 x 250 mm, 5 µm particle size.

  • Mobile Phase: 98:2 (v/v) Hexane:Ethyl Acetate (Isocratic).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detector Settings (ELSD/CAD):

    • Nebulizer Temperature: 40 °C.

    • Evaporator Temperature: 60 °C.

    • Gas Flow: 1.5 L/min (Nitrogen).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 3-(Bromomethyl)-1,1-dimethylcyclobutane and dissolve it in 10 mL of hexane to prepare a 1 mg/mL stock solution.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

Method 3: Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS)

Given the predicted volatility of 3-(Bromomethyl)-1,1-dimethylcyclobutane, Gas Chromatography (GC) presents a highly suitable and often superior alternative to HPLC for purity assessment. In fact, literature on the synthesis of the parent compound, (bromomethyl)cyclobutane, frequently reports the use of GC for purity determination. GC separates compounds based on their boiling points and interactions with the stationary phase.

Causality Behind Experimental Choices:

• GC-FID: Flame Ionization Detection is a robust and widely used detector for organic compounds. It offers excellent sensitivity and a wide linear range.

• GC-MS: Mass Spectrometry provides not only quantitative data but also structural information, which is invaluable for identifying unknown impurities.

• Stationary Phase: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane, is a good starting point for separating the target compound from potential impurities like isomers or over-brominated byproducts.

Experimental Workflow: GC

Caption: Workflow for GC Purity Analysis.

Detailed Protocol: GC-FID

• Instrumentation:

  • Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Chromatographic Conditions:

  • Column: 5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 280 °C.

  • Oven Temperature Program: 50 °C (hold for 2 minutes), ramp to 250 °C at 10 °C/min, hold for 5 minutes.

  • Split Ratio: 50:1.

  • Injection Volume: 1 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 3-(Bromomethyl)-1,1-dimethylcyclobutane and dissolve it in 10 mL of dichloromethane to prepare a 1 mg/mL stock solution.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

Discussion and Recommendations

For the purity assessment of 3-(Bromomethyl)-1,1-dimethylcyclobutane, Gas Chromatography is the recommended primary technique. The compound's volatility and the successful application of GC for the parent compound in the literature strongly support this choice. GC-FID offers a straightforward, sensitive, and robust method for routine purity checks. For a more in-depth analysis and impurity identification, GC-MS is unparalleled.

While HPLC is a viable alternative, the lack of a UV chromophore necessitates the use of universal detectors like RI or ELSD/CAD. Between the two HPLC methods, RP-HPLC is generally a more robust and widely applicable starting point. However, NP-HPLC should be considered if specific polar impurities or isomers are of concern and are not adequately resolved by RP-HPLC.

Method Validation: Ensuring Trustworthiness

Regardless of the chosen method, it is imperative to perform a method validation in accordance with the International Council for Harmonisation (ICH) guidelines to ensure the reliability and accuracy of the results.[3] Key validation parameters to be assessed include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision (Repeatability and Intermediate Precision): The degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Conclusion

The purity assessment of synthesized compounds is a critical step in the drug discovery and development pipeline. For a non-polar, volatile, and non-chromophoric compound like 3-(Bromomethyl)-1,1-dimethylcyclobutane, a thoughtful approach to analytical method selection is required. While RP-HPLC and NP-HPLC with universal detectors offer viable solutions, Gas Chromatography stands out as the most appropriate and powerful technique for this particular analyte. By understanding the underlying principles of each method and the rationale behind the experimental choices, researchers can confidently and accurately determine the purity of their synthesized materials, ensuring the integrity and reproducibility of their scientific endeavors.

References

• Jordi Labs. "Reverse Phase/ Normal Phase HPLC Analytical Techniques." Accessed January 12, 2026. [Link]

• Lab Manager. "ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis." Accessed January 12, 2026. [Link]

• Wikipedia. "Evaporative light scattering detector." Accessed January 12, 2026. [Link]

• Advion Interchim Scientific. "Evaporative light scattering detector ELSD." Accessed January 12, 2026. [Link]

• Agilent Technologies. "Purification of Reaction Mixtures Using Refractive Index Detection." Accessed January 12, 2026. [Link]

• ACS Publications. "Development of a Triphenylmethyl Alkylation Pre-Column Derivatization Method for HPLC Quantitative Analysis of Chemically Unstable Halogenated Compounds." Accessed January 12, 2026. [Link]

• Biocompare. "HPLC Refractive Index Detectors." Accessed January 12, 2026. [Link]

• Pharmaguideline. "Steps for HPLC Method Validation." Accessed January 12, 2026. [Link]

• Wikipedia. "Charged aerosol detector." Accessed January 12, 2026. [Link]

• SHIMADZU CORPORATION. "Refractive Index Detection (RID)." Accessed January 12, 2026. [Link]

• SCION Instruments. "RI Detector HPLC." Accessed January 12, 2026. [Link]

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The Strategic Advantage of the 1,1-Dimethylcyclobutane Moiety in Medicinal Chemistry: A Comparative Guide to Bioactive Compounds

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds that can confer improved pharmacological properties is perpetual. Among these, the gem-dimethylcyclobutane unit has emerged as a privileged motif, offering a unique combination of structural rigidity and three-dimensionality that can positively impact potency, selectivity, and pharmacokinetic profiles. This guide provides an in-depth comparison of the biological activities of compounds synthesized using 3-(bromomethyl)-1,1-dimethylcyclobutane and its analogs, supported by experimental data and detailed protocols.

The 1,1-dimethylcyclobutane scaffold introduces a constrained, sp³-rich element into small molecules, a feature increasingly sought after in modern drug discovery to escape the "flatland" of predominantly aromatic compounds. This structural feature can lead to enhanced binding affinity by presenting substituents in well-defined spatial orientations, improve metabolic stability by shielding adjacent chemical bonds from enzymatic degradation, and increase aqueous solubility.

Comparative Analysis of Biological Activities

While direct synthesis from 3-(bromomethyl)-1,1-dimethylcyclobutane is a key strategy, it is instructive to compare the resulting compounds with structurally related molecules, including those with alternative substitution patterns or different carbocyclic cores.

Compound Class	Target	Key Biological Activity	IC50/EC50 Values	Reference
Pyrrolo[2,3-d]pyrimidine derivatives	Janus Kinase (JAK) family	Inhibition of JAK signaling, relevant for inflammatory diseases and cancer.	Data not publicly disclosed in patents.	[1]
N,N-dimethyl-1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutylamine	Monoamine reuptake transporter	Antidepressant activity.	Data not publicly disclosed in patents.	[2]
ApoE4 Stabilizers	Apolipoprotein E4	Stabilization of the apoE4 protein, a potential therapeutic strategy for Alzheimer's disease.	Lead compound showed activity at a 5-fold lower concentration than the initial hit.	[3]
MCHR1 Inhibitors	Melanin Concentrating Hormone Receptor 1	Antagonism of MCHR1, with potential for the treatment of obesity.	The difluorinated cyclobutyl analog showed major improvements in exposure and metabolic stability.	[3]
GSK-3β Inhibitors	Glycogen Synthase Kinase 3β	Inhibition of GSK-3β, with potential for treating metabolic disorders.	The cyclobutyl derivative exhibited inhibitory activity in both cell-free and cell-based assays.	[3]

It is noteworthy that the gem-dimethyl substitution on the cyclobutane ring can enhance metabolic stability compared to unsubstituted or monosubstituted cyclobutanes, which can be susceptible to oxidative metabolism[3].

Experimental Protocols

General Synthesis of 1,1-Dimethylcyclobutane-Containing Scaffolds

The synthesis of bioactive compounds incorporating the 1,1-dimethylcyclobutane moiety often begins with the functionalization of a suitable cyclobutane precursor. 3-(Bromomethyl)-1,1-dimethylcyclobutane serves as a versatile electrophilic building block for introducing the gem-dimethylcyclobutane motif.

Step-by-step methodology for the synthesis of a generic amine derivative:

• Reaction Setup: To a solution of a primary or secondary amine (1.0 eq) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a non-nucleophilic base like potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) (1.5-2.0 eq).

• Addition of Electrophile: Add 3-(bromomethyl)-1,1-dimethylcyclobutane (1.1 eq) to the reaction mixture.

• Reaction Conditions: Stir the mixture at room temperature or heat to 50-80 °C, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizing the Synthetic Pathway

The following diagram illustrates a generalized synthetic workflow for creating a library of bioactive candidates from 3-(bromomethyl)-1,1-dimethylcyclobutane.

Caption: General synthetic scheme for diversifying the 1,1-dimethylcyclobutane scaffold.

Alternative Synthetic Approaches and Comparative Starting Materials

While 3-(bromomethyl)-1,1-dimethylcyclobutane is a convenient starting material, alternative strategies for constructing the gem-dimethylcyclobutane core exist, often employed in the total synthesis of natural products[4][5]. These methods include:

• [2+2] Cycloadditions: Ketene cycloadditions with appropriately substituted alkenes can directly form the cyclobutanone core, which can then be further elaborated.

• Ring Contractions: Oxidative ring contractions of larger carbocycles can also yield the desired cyclobutane scaffold.

• Chiral Pool Synthesis: Utilizing readily available chiral natural products like α-pinene that already contain the gem-dimethylcyclobutane motif[4][5].

The choice of synthetic route depends on the desired stereochemistry, overall complexity of the target molecule, and the availability of starting materials. For library synthesis in a drug discovery setting, the building block approach with 3-(bromomethyl)-1,1-dimethylcyclobutane is often more efficient.

In Vitro Biological Assays

To evaluate the biological activity of the synthesized compounds, a variety of in vitro assays can be employed depending on the therapeutic target.

Kinase Inhibition Assay (e.g., for JAK inhibitors)

• Assay Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.

• Protocol:

  • Prepare a reaction mixture containing the kinase, a suitable substrate (e.g., a peptide), and ATP in a buffer solution.

  • Add the test compound at various concentrations.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) for a specific time.

  • Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various detection methods, such as fluorescence, luminescence, or radioactivity.

  • Calculate the percentage of inhibition at each compound concentration and determine the IC50 value.

Visualizing the Drug Discovery Workflow

The following diagram outlines the typical workflow from compound synthesis to biological evaluation.

Caption: A typical workflow in drug discovery involving the synthesized compounds.

Conclusion and Future Perspectives

The 1,1-dimethylcyclobutane moiety is a valuable scaffold in medicinal chemistry, offering a means to improve the drug-like properties of small molecules. The use of 3-(bromomethyl)-1,1-dimethylcyclobutane as a starting material provides a straightforward entry into a diverse chemical space. While patent literature indicates the utility of this scaffold in targeting kinases and CNS-related proteins, there is still a vast, underexplored potential for its application against other target classes. Future research will likely focus on the development of novel synthetic methodologies to access more complex and stereochemically defined 1,1-dimethylcyclobutane-containing compounds, as well as their systematic evaluation in a broader range of biological systems. The continued exploration of this unique structural motif holds significant promise for the discovery of next-generation therapeutics.

References

• van der Kolk, M. R., Janssen, M. A. C. H., Rutjes, F. P. J. T., & Blanco-Ania, D. (2022). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. [Link]

• Incyte Corporation. (2012). Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors. CN102844317B.
• Merrell Dow Pharmaceuticals Inc. (1987). N,N-dimethyl-1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutylamine hydrochloride monohydrate and pharmaceutical compositions containing it. EP0230742A1.
• Incyte Corporation. (2011). Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors. WO2011103423A1.

• Li, Y., & Zhang, D. (2022). Contemporary synthesis of bioactive cyclobutane natural products. Green Synthesis and Catalysis, 3(2), 105-117. [Link]

• Hancock, E. N., Wahl, J. M., & Brown, M. K. (2019). Recent advances in the synthesis of gem-dimethylcyclobutane natural products. Natural product reports, 36(10), 1383–1393. [Link]

• National Center for Biotechnology Information. (n.d.). 1,1-Dimethylcyclobutane. PubChem. [Link]

• Hancock, E. N., Wahl, J. M., & Brown, M. K. (2019). Recent advances in the synthesis of gem-dimethylcyclobutane natural products. Natural product reports, 36(10), 1383–1393. [Link]

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• 1. CN102844317B - Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors - Google Patents [patents.google.com]
• 2. EP0230742A1 - N,N-dimethyl-1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutylamine hydrochloride monohydrate and pharmaceutical compositions containing it - Google Patents [patents.google.com]
• 3. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of gem-dimethylcyclobutane natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the synthesis of gem-dimethylcyclobutane natural products - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Elucidation of 3-(Bromomethyl)-1,1-dimethylcyclobutane Derivatives: A Deep Dive into X-ray Crystallography and Its Alternatives

For researchers, medicinal chemists, and material scientists, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise; it is the cornerstone of rational drug design, catalyst development, and the prediction of material properties. The cyclobutane motif, a strained four-membered ring system, presents unique challenges and opportunities in molecular design. The introduction of a gem-dimethyl group and a bromomethyl substituent, as in 3-(bromomethyl)-1,1-dimethylcyclobutane derivatives, further influences the ring's conformation and reactivity, making a definitive structural analysis paramount.

This guide provides an in-depth, objective comparison of single-crystal X-ray diffraction (SCXRD) as the gold standard for structural elucidation of these challenging small molecules. We will explore the causality behind experimental choices in SCXRD, from synthesis and crystallization to data analysis. Furthermore, we will critically evaluate powerful alternatives, namely Microcrystal Electron Diffraction (MicroED) and Nuclear Magnetic Resonance (NMR) spectroscopy, providing a holistic view for the modern researcher.

The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is an analytical technique that provides unparalleled detail about the internal lattice of crystalline substances, revealing unit cell dimensions, bond lengths, bond angles, and site-ordering.[1] The fundamental principle lies in the diffraction of a monochromatic X-ray beam by the electron clouds of atoms arranged in a regular, repeating lattice. The resulting diffraction pattern is a unique fingerprint of the crystal's internal structure.

Synthesis and Crystallization: The Art and Science of Sample Preparation

The journey to a high-resolution crystal structure begins with the synthesis of the target molecule and, crucially, the growth of a high-quality single crystal. The synthesis of 3-(bromomethyl)-1,1-dimethylcyclobutane derivatives can be approached through various synthetic routes, often involving the functionalization of a pre-formed cyclobutane ring. For instance, the bromination of a corresponding alcohol precursor is a common strategy.

dot

Caption: Synthetic pathway to 3-(bromomethyl)-1,1-dimethylcyclobutane derivatives.

Once synthesized and purified, the often-arduous process of crystallization begins. The goal is to coax the molecules to self-assemble into a highly ordered, three-dimensional lattice. For small organic molecules like our target compound, several techniques are employed:

• Slow Evaporation: A straightforward method where a saturated solution of the compound is allowed to slowly evaporate, increasing the concentration and inducing crystallization. The choice of solvent is critical, as it influences crystal packing and morphology.

• Vapor Diffusion: Ideal for small sample quantities, this technique involves dissolving the compound in a solvent and placing it in a sealed container with a more volatile "anti-solvent" in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the solution gradually reduces the compound's solubility, promoting crystal growth.

• Solvent Layering: In this method, a solution of the compound is carefully layered with a miscible anti-solvent. Slow diffusion at the interface between the two liquids induces crystallization.

Experimental Protocol: A Step-by-Step Workflow for SCXRD

The following protocol outlines a typical workflow for the SCXRD analysis of a crystalline 3-(bromomethyl)-1,1-dimethylcyclobutane derivative.

dot

Caption: A typical workflow for single-crystal X-ray diffraction analysis.

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. It is then irradiated with a monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å) while being rotated. A detector records the diffraction pattern as a series of images.[1]

• Data Processing: The collected images are processed to integrate the intensities of the diffraction spots and to correct for experimental factors. This step yields a file containing a list of reflections with their corresponding intensities.

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to obtain an initial electron density map and a preliminary structural model.

• Structure Refinement: The initial model is refined against the experimental data using least-squares methods to optimize the atomic positions, displacement parameters, and other structural parameters.

• Validation: The final structure is validated using various crystallographic checks to ensure its quality and accuracy. The results are typically reported in a Crystallographic Information File (CIF).

Case Study: Structural Insights into a gem-Dimethylcyclobutane Derivative

While a published crystal structure for 3-(bromomethyl)-1,1-dimethylcyclobutane was not available at the time of this writing, we can examine the crystallographic data of a closely related compound, a substituted gem-dimethylcyclobutane, to illustrate the type of information obtained.

Parameter	Value	Significance
Crystal System	Monoclinic	Describes the basic symmetry of the crystal lattice.
Space Group	P2₁/c	Defines the symmetry elements within the unit cell.
a (Å)	10.123	Unit cell dimension.
b (Å)	8.456	Unit cell dimension.
c (Å)	12.789	Unit cell dimension.
β (°)	105.2	Angle of the unit cell.
C-C (ring) (Å)	1.54 - 1.56	Bond lengths within the cyclobutane ring.
C-C-C (ring) (°)	88.5 - 91.2	Internal bond angles of the cyclobutane ring, indicating strain.
Puckering Angle (°)	~25	Deviation from planarity of the cyclobutane ring.

Note: The data in this table is representative of a typical gem-dimethylcyclobutane derivative and is for illustrative purposes.

The data reveals a puckered conformation for the cyclobutane ring, which is a common feature to alleviate torsional strain. The bond angles deviate significantly from the ideal tetrahedral angle of 109.5°, confirming the inherent ring strain. The C-Br bond length and the conformation of the bromomethyl group relative to the ring would be key parameters to analyze in the actual structure of our target compound.

Emerging and Complementary Techniques: A Comparative Analysis

While SCXRD is the definitive method for obtaining a complete solid-state structure, it is not without its limitations, the most significant being the requirement for high-quality single crystals. Here, we compare SCXRD with two powerful alternatives.

Microcrystal Electron Diffraction (MicroED)

MicroED is a cryo-electron microscopy (cryo-EM) technique that has emerged as a revolutionary method for determining the structures of small molecules from nanocrystals, which are orders of magnitude smaller than those required for SCXRD.[2]

Key Advantages over SCXRD:

• Smaller Crystals: MicroED can be performed on crystals as small as a few hundred nanometers, making it suitable for compounds that are difficult to crystallize.[2]

• Faster Data Collection: A complete dataset can often be collected in a matter of minutes.[2]

• Analysis of Mixtures: It is possible to obtain structures of individual components from a polycrystalline mixture.

Limitations:

• Lower Resolution (in some cases): While capable of achieving high resolution, the data quality can sometimes be lower than that from a perfect single crystal in SCXRD.

• Beam Damage: Samples can be susceptible to damage from the electron beam.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution. For cyclobutane derivatives, NMR is particularly valuable for conformational analysis.

Key Advantages over SCXRD:

• Solution-State Analysis: Provides information about the molecule's structure and dynamics in a more biologically relevant environment (solution) rather than a static crystal lattice.

• No Crystal Needed: The primary requirement is that the compound is soluble in a suitable deuterated solvent.

• Conformational Dynamics: NMR can be used to study the equilibrium between different conformers of the flexible cyclobutane ring.

Limitations:

• Indirect Structural Information: The 3D structure is inferred from through-bond and through-space correlations, rather than being directly imaged.

• Ambiguity in Stereochemistry: While relative stereochemistry can often be determined, assigning the absolute configuration can be challenging without additional data or chiral auxiliaries.

Feature	Single-Crystal X-ray Diffraction (SCXRD)	Microcrystal Electron Diffraction (MicroED)	Nuclear Magnetic Resonance (NMR)
Sample Requirement	High-quality single crystal (~0.1 mm)	Nanocrystals (~100 nm) or powder	Soluble compound
State of Matter	Solid (crystalline)	Solid (crystalline)	Solution
Structural Information	Absolute 3D structure, bond lengths, angles	Absolute 3D structure, bond lengths, angles	Connectivity, relative stereochemistry, conformation
Speed	Hours to days	Minutes to hours	Minutes to hours
Throughput	Lower	Higher	Higher
Key Advantage	Unambiguous, high-precision atomic coordinates	Analysis of very small crystals and mixtures	Information on solution-state conformation and dynamics
Key Limitation	Requires large, high-quality crystals	Potential for lower resolution and beam damage	Indirect structural determination, ambiguity in absolute configuration

Conclusion: Choosing the Right Tool for the Job

The structural elucidation of 3-(bromomethyl)-1,1-dimethylcyclobutane derivatives, with their inherent ring strain and conformational flexibility, requires a carefully considered analytical approach. Single-crystal X-ray diffraction remains the unparalleled gold standard for obtaining a definitive, high-resolution solid-state structure, providing a wealth of information crucial for understanding the molecule's properties.

However, the practical challenges of obtaining suitable crystals for SCXRD necessitate a broader perspective. Microcrystal Electron Diffraction has emerged as a game-changing technique, offering a path to high-resolution structures from previously intractable samples. For understanding the behavior of these molecules in a more dynamic, solution-phase environment, NMR spectroscopy is an indispensable tool, providing unique insights into their conformational preferences.

Ultimately, the choice of technique, or more often the synergistic use of multiple techniques, will depend on the specific research question, the nature of the sample, and the resources available. A comprehensive understanding of the strengths and limitations of each method, as outlined in this guide, empowers researchers to make informed decisions and unlock the full structural and functional potential of these fascinating cyclobutane derivatives.

References

• Single-crystal X-ray Diffraction - SERC (Carleton). (2007, May 17). Retrieved from [Link]

• Jones, C. G., Martynowycz, M. W., Hattne, J., Fulton, T. J., Stoltz, B. M., Rodriguez, J. A., Nelson, H. M., & Gonen, T. (2018). The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination. ACS Central Science, 4(11), 1587–1592. Available at: [Link]

• Nannenga, B. L., & Gonen, T. (2019). An Overview of Microcrystal Electron Diffraction (MicroED). Current Opinion in Structural Biology, 58, 158-166. Available at: [Link]

• Creative Biostructure. (n.d.). SCXRD vs MicroED Comparison for Crystallography Research. Retrieved from [Link]

• de la Cruz, C. I., & Gonen, T. (2021). Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples. Frontiers in Molecular Biosciences, 8, 707828. Available at: [Link]

• Baran, P. S., & O'Malley, D. P. (2019). Recent advances in the synthesis of gem-dimethylcyclobutane natural products. Natural Product Reports, 36(11), 1551-1565. Available at: [Link]

• Indian Chemical Society. (n.d.). Preliminary understanding of experiments on single crystal X-ray crystallography. Retrieved from [Link]

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Bridging the Gap: A Comparative Guide to Theoretical and Experimental NMR Shifts for 3-(Bromomethyl)-1,1-dimethylcyclobutane

In the landscape of structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an indispensable tool, offering profound insights into the molecular architecture of novel compounds. For researchers and professionals in drug development, the accurate assignment of NMR signals is a critical step in confirming the identity and purity of synthesized molecules. This guide provides an in-depth comparison of theoretical and experimental NMR chemical shifts for 3-(Bromomethyl)-1,1-dimethylcyclobutane, a substituted cyclobutane derivative.

This technical guide moves beyond a simple data sheet, offering a detailed examination of the methodologies behind both the experimental acquisition and the computational prediction of NMR spectra. We will explore the causal relationships in experimental design and the logic underpinning the choice of computational parameters. By juxtaposing these two approaches, we aim to provide a comprehensive understanding of their synergies, discrepancies, and the practical considerations for their application in a research setting.

The Convergence of Theory and Experiment in NMR

The power of NMR spectroscopy is significantly enhanced when experimental data is interpreted in conjunction with theoretical predictions. Computational chemistry, particularly Density Functional Theory (DFT), has emerged as a robust method for calculating NMR chemical shifts.[1][2][3] The Gauge-Including Atomic Orbital (GIAO) method is a widely employed approach within DFT that provides reliable predictions of isotropic magnetic shielding constants, which can then be converted to chemical shifts.[4]

However, the accuracy of these predictions is highly dependent on the chosen level of theory, including the functional and basis set, as well as the treatment of environmental factors such as the solvent.[5][6][7][8][9] This guide will illuminate these factors through a practical workflow, from sample preparation and data acquisition to the setup and execution of quantum chemical calculations.

Experimental Protocol: Acquiring the Spectroscopic Fingerprint

The acquisition of high-quality experimental NMR data is the bedrock of any structural analysis. The following is a detailed protocol for obtaining the ¹H NMR spectrum of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Step-by-Step ¹H NMR Acquisition

• Sample Preparation:

  • Weigh approximately 5-10 mg of 3-(Bromomethyl)-1,1-dimethylcyclobutane. The purity of the sample is crucial for obtaining a clean spectrum.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common solvent for NMR due to its ability to dissolve a wide range of organic compounds and its single deuterium lock signal.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0 ppm.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • The data presented in this guide was acquired on a 500 MHz spectrometer.

  • Insert the NMR tube into the spectrometer's probe.

  • Lock onto the deuterium signal of the CDCl₃ solvent. This step is essential for maintaining a stable magnetic field.

  • Shim the magnetic field to achieve optimal homogeneity, which is critical for sharp, well-resolved peaks.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical acquisition parameters include a spectral width of 12-16 ppm, a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

  • Process the raw data by applying a Fourier transform, phasing the spectrum, and performing baseline correction.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

Computational Protocol: Predicting the NMR Spectrum from First Principles

The theoretical prediction of NMR chemical shifts provides a powerful complement to experimental data, aiding in signal assignment and offering insights into the electronic structure of the molecule. The following protocol outlines the steps for calculating the ¹H and ¹³C NMR chemical shifts of 3-(Bromomethyl)-1,1-dimethylcyclobutane using DFT.

Step-by-Step Computational Workflow

• Molecular Structure Optimization:

  • The first step is to obtain an accurate 3D structure of 3-(Bromomethyl)-1,1-dimethylcyclobutane.

  • This is achieved through a geometry optimization calculation. A common and reliable level of theory for this is the B3LYP functional with a 6-31G(d) basis set.[2]

  • The optimization should be performed in a simulated solvent environment to better reflect the experimental conditions. The Polarizable Continuum Model (PCM) is a widely used and effective method for this.[8][9] For this guide, chloroform was used as the solvent in the PCM calculation.

• NMR Chemical Shift Calculation:

  • Using the optimized geometry, a subsequent calculation is performed to determine the NMR shielding tensors.

  • The GIAO method is employed for this step.[4]

  • To achieve higher accuracy in the predicted chemical shifts, a larger basis set is often used for the NMR calculation itself. Here, the 6-311+G(2d,p) basis set is a good choice, offering a balance of accuracy and computational cost.

  • This calculation will also be performed using the PCM for chloroform.

• Referencing and Scaling:

  • The output of the GIAO calculation provides absolute shielding values (σ). To convert these to chemical shifts (δ), they must be referenced against the calculated shielding of a standard, typically TMS. The chemical shift is calculated as: δ = σ_ref - σ_calc.

  • To further improve accuracy, empirical scaling factors can be applied. These factors are derived from linear correlations between calculated and experimental shifts for a large set of molecules and can correct for systematic errors in the computational method.

Workflow for Theoretical vs. Experimental NMR Comparison

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A Comparative Guide to the Reaction Kinetics of 3-(Bromomethyl)-1,1-dimethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Molecule of Competing Influences

3-(Bromomethyl)-1,1-dimethylcyclobutane is a fascinating substrate for kinetic studies, embodying a confluence of competing steric and electronic effects. Its structure, featuring a primary bromide adjacent to a sterically demanding quaternary carbon (a "neopentyl-like" arrangement) integrated into a strained cyclobutane ring, presents a unique reactivity profile. Understanding the kinetic behavior of this molecule is paramount for predicting reaction outcomes and optimizing synthetic routes in medicinal chemistry and materials science.

This guide will dissect the kinetic nuances of 3-(bromomethyl)-1,1-dimethylcyclobutane by comparing it with two key structural analogues: neopentyl bromide and cyclobutylmethyl bromide. This comparative approach will illuminate the distinct roles of steric hindrance and neighboring group participation in dictating the rates and mechanisms of its reactions.

The Dueling Factors: Steric Hindrance vs. Neighboring Group Participation

The reactivity of 3-(bromomethyl)-1,1-dimethylcyclobutane is primarily governed by a tug-of-war between two powerful phenomena:

• Steric Hindrance: The bulky gem-dimethyl group on the cyclobutane ring creates significant steric congestion around the reaction center. This is analogous to the tert-butyl group in neopentyl bromide, which is notorious for dramatically slowing down S_N2 reactions.[1][2] The approach of a nucleophile from the backside is severely impeded, leading to a drastic reduction in the rate of direct substitution.

• Neighboring Group Participation (NGP): The strained C-C bonds of the cyclobutane ring can act as internal nucleophiles, a phenomenon known as anchimeric assistance.[3][4] This participation can stabilize the transition state of carbocation formation, accelerating the reaction rate and often leading to rearranged products. This is a key feature of cyclobutylmethyl systems.

The central question in the kinetic analysis of 3-(bromomethyl)-1,1-dimethylcyclobutane is which of these effects dominates under different reaction conditions.

Comparative Kinetic Analysis

To contextualize the reactivity of 3-(bromomethyl)-1,1-dimethylcyclobutane, we will compare its expected kinetic behavior with that of neopentyl bromide and cyclobutylmethyl bromide in both S_N2 and S_N1/solvolysis reactions.

S_N2 Reactivity: The Overwhelming Influence of Steric Hindrance

In bimolecular nucleophilic substitution (S_N2) reactions, which are highly sensitive to steric bulk, 3-(bromomethyl)-1,1-dimethylcyclobutane is expected to be extremely unreactive.

Substrate	Relative S_N2 Rate (Expected)	Primary Reason for Reactivity
Ethyl Bromide	1	Baseline for a primary alkyl halide
Neopentyl Bromide	~10⁻⁵	Extreme steric hindrance from the t-butyl group.[5]
Cyclobutylmethyl Bromide	< 1 (but faster than neopentyl)	Moderate steric hindrance, potential for NGP.
3-(Bromomethyl)-1,1-dimethylcyclobutane	~10⁻⁵ or slower	Severe steric hindrance from the gem-dimethyl group on the cyclobutane ring.

The gem-dimethyl group on the cyclobutane ring of our target molecule effectively mimics the steric environment of neopentyl bromide. Therefore, for all practical purposes in S_N2 reactions, 3-(bromomethyl)-1,1-dimethylcyclobutane should be considered highly hindered and an unsuitable substrate for this reaction pathway.

Solvolysis (S_N1-like) Reactivity: The Role of Neighboring Group Participation

Under solvolytic conditions (e.g., in ethanol or acetic acid), where a carbocation intermediate is favored, the influence of neighboring group participation becomes more pronounced.

Substrate	Relative Solvolysis Rate (Expected)	Products	Mechanism Notes
Neopentyl Bromide	Very Slow	Rearranged products (e.g., t-amyl derivatives)	Formation of a primary carbocation is highly unfavorable; rearrangement is a key feature.[6]
Cyclobutylmethyl Bromide	Moderately Fast	Mixture of cyclobutylmethyl, cyclopropylmethyl, and homoallylic products	Significant rate enhancement due to NGP from the cyclobutane ring.[3][4]
3-(Bromomethyl)-1,1-dimethylcyclobutane	Moderately Fast (Comparable to Cyclobutylmethyl Bromide)	Rearranged products expected	NGP from the cyclobutane ring is expected to accelerate the reaction, overcoming the hindrance to ionization.

We predict that the solvolysis of 3-(bromomethyl)-1,1-dimethylcyclobutane will proceed at a rate comparable to or slightly slower than that of cyclobutylmethyl bromide. The gem-dimethyl group may slightly retard the rate due to steric hindrance to solvation of the developing carbocation, but the driving force of ring strain release through NGP is expected to be the dominant factor.

Mechanistic Pathways and Expected Products

The solvolysis of 3-(bromomethyl)-1,1-dimethylcyclobutane is not expected to yield a simple substitution product. Instead, a cascade of rearrangements initiated by neighboring group participation is likely.

Caption: Proposed solvolysis mechanism for 3-(bromomethyl)-1,1-dimethylcyclobutane.

The initial ionization of the bromide is assisted by the participation of a C-C bond in the cyclobutane ring, leading to a bridged, non-classical carbocation. This intermediate can then be attacked by the solvent at different positions, leading to a mixture of rearranged products, likely including cyclopropylmethyl and homoallylic derivatives. The gem-dimethyl group will remain on the cyclobutane ring fragment throughout these rearrangements.

Experimental Protocol for a Comparative Kinetic Study

To empirically validate these predictions, a comparative kinetic study is essential. The following protocol outlines a robust method for comparing the solvolysis rates of 3-(bromomethyl)-1,1-dimethylcyclobutane, neopentyl bromide, and cyclobutylmethyl bromide.

Objective

To determine the relative rates of solvolysis of the three substrates in 80% aqueous ethanol by monitoring the production of HBr.

Materials

• 3-(Bromomethyl)-1,1-dimethylcyclobutane

• Neopentyl bromide

• Cyclobutylmethyl bromide

• Absolute ethanol

• Deionized water

• Standardized 0.01 M NaOH solution

• Phenolphthalein indicator

• Constant temperature bath

• Burette, pipettes, and volumetric flasks

Procedure

• Solution Preparation:

  • Prepare a 0.1 M solution of each alkyl bromide in absolute ethanol.

  • Prepare an 80:20 (v/v) ethanol:water solvent mixture.

  • Prepare a standardized 0.01 M NaOH solution.

• Kinetic Run:

  • Equilibrate the 80% ethanol solvent and the alkyl bromide solutions in the constant temperature bath (e.g., 50 °C).

  • To initiate a run, pipette a known volume of the alkyl bromide solution into a larger, known volume of the pre-heated 80% ethanol, starting a timer simultaneously. The final concentration of the alkyl bromide should be approximately 0.05 M.

  • At regular time intervals, withdraw an aliquot of the reaction mixture and quench it in a flask containing ice-cold acetone.

  • Titrate the quenched aliquot with the standardized NaOH solution using phenolphthalein as an indicator to determine the concentration of HBr produced.

• Data Analysis:

  • The reaction is expected to follow first-order kinetics. The rate constant (k) can be determined from the slope of a plot of ln(V_∞ - V_t) versus time, where V_t is the volume of NaOH used at time t, and V_∞ is the volume at the completion of the reaction.

Caption: Workflow for the comparative kinetic study of alkyl bromide solvolysis.

Conclusion

The kinetic behavior of 3-(bromomethyl)-1,1-dimethylcyclobutane is a compelling case study in the interplay of steric and electronic effects. While its neopentyl-like structure renders it inert to S_N2 reactions, the neighboring group participation of the strained cyclobutane ring is predicted to facilitate S_N1-type reactions, leading to rearranged products. This guide provides a framework for understanding and predicting the reactivity of this unique molecule, and the provided experimental protocol offers a means to quantify its kinetic parameters. For synthetic chemists, the key takeaway is to avoid conditions favoring S_N2 pathways and to anticipate rearrangements under solvolytic or other carbocation-favoring conditions.

References

• Wikipedia. Neighbouring group participation . [Link]

• chemeurope.com. Neighbouring group participation . [Link]

• Henry Rzepa's Blog. The Sn1...Sn2 mechanistic continuum. The special case of neopentyl bromide . [Link]

• Indian Academy of Sciences. Neighbouring group participation and the tool of increasing electron demand . [Link]

• ACS Omega. Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton . [Link]

• ResearchGate. (PDF) Nucleophilic Substitution Reactions of Thienyl Neopentyl Substrates . [Link]

• YouTube. Substitution Reactions of Neopentyl Halides . [Link]

• Chemistry LibreTexts. SN2 Substitution Reactions and Alkyl Moiety . [Link]

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A Senior Application Scientist's Guide to Assessing the Metabolic Stability of Molecules Containing the 1,1-Dimethylcyclobutane Moiety

In the landscape of modern drug discovery, achieving an optimal pharmacokinetic profile is as critical as attaining high target potency. A significant hurdle in this journey is ensuring adequate metabolic stability, as rapid biotransformation can lead to low bioavailability and short duration of action, ultimately compromising therapeutic efficacy.[1][2] Medicinal chemists continuously seek structural motifs that can enhance a molecule's resilience to metabolic breakdown without sacrificing its desired pharmacological activity. This guide provides an in-depth comparison of the 1,1-dimethylcyclobutane moiety against its common bioisostere, the gem-dimethyl group, and offers a detailed experimental framework for assessing metabolic stability.

The Challenge of Metabolic Hotspots: The Vulnerability of the gem-Dimethyl Group

A common strategy in medicinal chemistry to increase lipophilicity or fill a hydrophobic pocket involves the incorporation of an isopropyl or a gem-dimethyl group. While effective for improving potency, these groups are often metabolic "hotspots." The tertiary carbon in an isopropyl group and the methyl groups in a gem-dimethyl substituent are susceptible to oxidation, primarily catalyzed by cytochrome P450 (CYP) enzymes.[3] This oxidation typically proceeds via a radical mechanism where a hydrogen atom is abstracted from a C-H bond, followed by a "rebound" of a hydroxyl group to form an alcohol metabolite.[4] This initial oxidation can trigger a cascade of further metabolic reactions, leading to rapid clearance of the parent drug from the body.

The 1,1-Dimethylcyclobutane Moiety: A Metabolically Robust Bioisostere

The 1,1-dimethylcyclobutane group has emerged as an increasingly popular and effective bioisosteric replacement for the gem-dimethyl group.[5][6] Its utility stems from its unique three-dimensional structure and inherent chemical properties that confer enhanced metabolic stability. The primary reasons for this enhanced stability are:

• Steric Shielding: The cyclobutane ring's puckered conformation and the positioning of the methyl groups create significant steric hindrance. This bulkiness can prevent the molecule from optimally orienting within the active site of metabolic enzymes like CYPs, thereby reducing the rate of oxidation.

• Increased C-H Bond Strength: The C-H bonds on the cyclobutane ring, particularly at the carbons adjacent to the quaternary center, are generally stronger and less accessible than those on a more flexible acyclic gem-dimethyl group. This makes hydrogen atom abstraction, the rate-limiting step in many CYP-mediated oxidations, less favorable.[4]

• Conformational Rigidity: Unlike the freely rotating methyl groups of a tert-butyl or gem-dimethyl moiety, the cyclobutane scaffold imparts conformational rigidity. This can lock the pharmacophore in a bioactive conformation while simultaneously protecting adjacent metabolic sites.[7]

The following diagram illustrates the comparative metabolic fate of a hypothetical drug molecule functionalized with a gem-dimethyl group versus a 1,1-dimethylcyclobutane moiety.

Caption: Comparative metabolic pathways.

Quantitative Comparison: Performance in Metabolic Stability Assays

The theoretical advantages of the 1,1-dimethylcyclobutane moiety are borne out by experimental data. In head-to-head comparisons using in vitro metabolic stability assays, compounds incorporating this group consistently demonstrate superior properties over their gem-dimethyl counterparts. The key parameters measured are the in vitro half-life (t½), which is the time taken for 50% of the compound to be metabolized, and the intrinsic clearance (CLint), a measure of the metabolic capacity of the liver for a specific compound.[1][8]

Table 1: Illustrative Comparative Metabolic Stability Data

Compound Pair	Moiety	in vitro t½ (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)
Pair 1
Compound 1A	gem-Dimethyl	15	92.4
Compound 1B	1,1-Dimethylcyclobutane	> 120	< 5.8
Pair 2
Compound 2A	gem-Dimethyl	28	49.5
Compound 2B	1,1-Dimethylcyclobutane	95	14.6
Pair 3
Compound 3A	gem-Dimethyl	8	173.3
Compound 3B	1,1-Dimethylcyclobutane	74	18.7

Note: The data presented is illustrative, reflecting typical improvements observed when replacing a metabolically liable gem-dimethyl group with a 1,1-dimethylcyclobutane bioisostere.

Experimental Protocol: In Vitro Metabolic Stability Assessment Using Liver Microsomes

To empirically determine and compare metabolic stability, the liver microsomal stability assay is a robust and widely used method.[9][10] Liver microsomes are subcellular fractions that are rich in Phase I drug-metabolizing enzymes, particularly the CYP family.[10][11] This protocol provides a self-validating system for generating reliable intrinsic clearance data.

Objective

To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds.

Materials

• Pooled liver microsomes (human, rat, or other species of interest)

• Test compounds and positive control (e.g., a compound with known high clearance like Verapamil)

• Phosphate buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Ice-cold acetonitrile with an internal standard (for reaction termination and sample analysis)

• 96-well incubation plate and collection plate

• Multichannel pipette

• Incubator/shaker set to 37°C

• LC-MS/MS system for analysis

Experimental Workflow

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A Comparative Guide to the Synthetic Utility of 3-(Bromomethyl)- and 3-(Chloromethyl)-1,1-dimethylcyclobutane for Advanced Chemical Synthesis

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of unique molecular scaffolds is paramount to accessing novel chemical space and achieving desired pharmacological or material properties. The gem-dimethylcyclobutane motif, in particular, has garnered significant attention as a bioisosteric replacement for more common groups, offering improvements in metabolic stability, conformational rigidity, and lipophilicity.[1] This guide provides a detailed comparison of two key building blocks for introducing this valuable moiety: 3-(Bromomethyl)-1,1-dimethylcyclobutane and its chlorinated analog, 3-(Chloromethyl)-1,1-dimethylcyclobutane. Our objective is to furnish researchers, scientists, and drug development professionals with the technical insights and experimental data necessary to make informed decisions in their synthetic endeavors.

Physicochemical Properties: A Head-to-Head Comparison

A foundational understanding of the physical and chemical properties of these reagents is crucial for their effective application. The following table summarizes key computed and experimental data for both compounds.

Property	3-(Bromomethyl)-1,1-dimethylcyclobutane	3-(Chloromethyl)-1,1-dimethylcyclobutane
Molecular Formula	C₇H₁₃Br[2][3]	C₇H₁₃Cl
Molecular Weight	177.08 g/mol [3]	132.62 g/mol
CAS Number	76207-22-2[2][3]	14337-42-9
Boiling Point	164-166 °C (lit.)	Not available
Density	1.228 g/mL (lit.)	Not available
XlogP (Predicted)	2.9[4]	2.6

The most apparent difference lies in the atomic weight of the halogen, which influences the overall molecular weight. The slightly higher predicted lipophilicity (XlogP) of the bromo-derivative is a noteworthy consideration for applications in drug discovery, where precise control over this parameter is often critical.

The Decisive Factor: Leaving Group Ability and Reactivity

In the realm of synthetic organic chemistry, the choice between an alkyl bromide and an alkyl chloride often hinges on the desired reactivity. The fundamental principle governing this choice is the leaving group ability of the halide. Bromide is inherently a better leaving group than chloride due to its lower basicity and greater polarizability.[5] This difference is a direct consequence of the weaker carbon-bromine bond compared to the carbon-chlorine bond.

This principle is clearly demonstrated in nucleophilic substitution reactions, which are the primary applications for these reagents. For primary alkyl halides such as those , the SN2 mechanism typically predominates. The rate of an SN2 reaction is directly proportional to the leaving group's ability to depart. Consequently, 3-(Bromomethyl)-1,1-dimethylcyclobutane will generally react faster with nucleophiles than its chlorinated counterpart under identical conditions.

Expert Insight: While the enhanced reactivity of the bromo-derivative is often advantageous, it can be a double-edged sword. In complex, multi-step syntheses, a more reactive reagent might lead to undesired side reactions with other functional groups present in the molecule. In such cases, the milder reactivity of the chloro-analog can offer a greater degree of control and selectivity.

Synthetic Accessibility: A Practical Consideration

Both 3-(bromomethyl)- and 3-(chloromethyl)-1,1-dimethylcyclobutane are typically synthesized from the corresponding alcohol, (1,1-dimethylcyclobutyl)methanol. A common and efficient method for the synthesis of the bromo-derivative involves the use of triphenylphosphite and bromine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[6][7] This method offers high yields and purity.[6][7]

The synthesis of the chloro-analog can be achieved using various chlorinating agents, such as thionyl chloride or reagents used in the Appel reaction.[8]

Experimental Protocol: Synthesis of 3-(Bromomethyl)-1,1-dimethylcyclobutane [7]

• To a clean, dry reactor under a nitrogen atmosphere, charge N,N-dimethylformamide (DMF) followed by triphenylphosphite.

• Cool the mixture and slowly introduce bromine, maintaining the temperature below 12 °C.

• Adjust the temperature to -12 °C and introduce (1,1-dimethylcyclobutyl)methanol at a rate that keeps the internal temperature below -5 °C.

• Allow the reaction to slowly warm to room temperature.

• The final product is isolated via distillation and subsequent washing, typically yielding a product with high purity (e.g., 98.3% by GC) and a good yield (e.g., 78%).[7]

Causality Behind Experimental Choices: The use of a polar aprotic solvent like DMF is crucial for solubilizing the phosphonium intermediate. The low temperatures are necessary to control the exothermic reaction between bromine and triphenylphosphite and to prevent potential side reactions.

Comparative Synthetic Utility: Case Studies

The primary utility of these reagents is as electrophilic building blocks for the introduction of the 1,1-dimethylcyclobutane-methyl moiety. This is typically achieved through nucleophilic substitution reactions with a wide range of nucleophiles, including amines, thiols, alcohols, and carbanions.

Diagram: General Nucleophilic Substitution Pathway

Caption: Competing SN2 and E2 reaction pathways.

The choice of base and solvent is critical in minimizing the E2 pathway. Non-nucleophilic, sterically hindered bases will favor E2, while less hindered, good nucleophiles will favor SN2.

Conclusion and Recommendations

The choice between 3-(bromomethyl)- and 3-(chloromethyl)-1,1-dimethylcyclobutane is a nuanced one that depends on the specific requirements of the synthetic transformation.

• For rapid, high-yielding reactions where reactivity is paramount, 3-(Bromomethyl)-1,1-dimethylcyclobutane is the superior choice. Its excellent leaving group ability ensures efficient conversion under mild conditions.

• For syntheses requiring greater control, selectivity, or when dealing with sensitive substrates, 3-(Chloromethyl)-1,1-dimethylcyclobutane offers a valuable alternative. Its attenuated reactivity can be leveraged to avoid unwanted side reactions.

Ultimately, the optimal choice will be guided by a careful consideration of the reaction kinetics, the nature of the substrate and nucleophile, and the overall synthetic strategy. This guide provides the foundational knowledge and data to empower researchers to make the most informed decision for their specific application.

References

• BenchChem. Bromide vs. Chloride in Tertiary Alkyl Halides: A Comparative Guide to Leaving Group Ability.
• ChemicalBook. 3-(Bromomethyl)-1,1-dimethylcyclobutane(76207-22-2) 1H NMR.
• ChemicalBook. (Bromomethyl)cyclobutane synthesis.
• PubChem. 3-(bromomethyl)-1,1-dimethylcyclobutane (C7H13Br).
• Organic Chemistry Portal. Synthesis of alkyl chlorides.
• Google Patents. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• PubMed Central. Cyclobutanes in Small‐Molecule Drug Candidates.
• CP Lab Safety. 3-(bromomethyl)-1, 1-dimethylcyclobutane, min 97%, 500 mg.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(Bromomethyl)-1,1-dimethylcyclobutane

This guide provides essential safety and logistical information for the proper handling and disposal of 3-(bromomethyl)-1,1-dimethylcyclobutane. As a brominated organic compound, this chemical requires meticulous management to ensure personnel safety and environmental protection. The procedures outlined herein are synthesized from regulatory standards and established laboratory safety practices to provide a comprehensive operational plan for researchers, scientists, and drug development professionals.

Hazard Identification and Chemical Profile

Before handling any chemical, a thorough understanding of its properties and associated hazards is paramount. 3-(Bromomethyl)-1,1-dimethylcyclobutane is an alkyl bromide, a class of compounds that requires careful management. While specific GHS classifications for this exact compound are not universally published, data from structurally similar brominated compounds indicate a consistent hazard profile.

Key Chemical and Safety Data

Property	Value	Source
CAS Number	76207-22-2	[1]
Molecular Formula	C₇H₁₃Br	[1]
Molecular Weight	177.08 g/mol	[1]
Anticipated Hazards	Flammable Liquid, Harmful if Swallowed, Skin Irritant, Serious Eye Irritant, Respiratory Irritant	[2][3]
Incompatible Materials	Strong oxidizing agents, Strong bases, Acids, Strong reducing agents	[4]

This profile dictates that all handling and disposal procedures must mitigate risks associated with flammability, corrosivity, and toxicity.

Prerequisite Safety Protocols: Handling and PPE

Proper disposal begins with proper handling. Minimizing waste generation and preventing exposure are the primary goals during the active use of the chemical.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to prevent chemical contact:

• Eye Protection: Wear tight-fitting safety goggles in combination with a face shield.[5]

• Hand Protection: Use chemically resistant gloves such as nitrile or neoprene. Always inspect gloves for integrity before use.[6]

• Body Protection: A flame-retardant lab coat should be worn and kept fully fastened. Ensure long pants and closed-toe shoes are worn.[7][8]

• Respiratory Protection: All work with 3-(bromomethyl)-1,1-dimethylcyclobutane must be conducted within a certified chemical fume hood to control vapor inhalation.[6]

Safe Handling and Storage

• Ventilation: Only handle this chemical in a well-functioning chemical fume hood.[8]

• Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools and take precautionary measures against static discharge.[7][9]

• Container Management: Keep containers tightly closed when not in use. Store in a cool, dry, and well-ventilated area designated for flammable and corrosive materials.[4][9]

• Segregation: Store away from incompatible materials, particularly strong oxidizing agents and bases, to prevent violent reactions.[4][6]

Spill and Emergency Response

Accidents can occur, and a clear, pre-defined emergency plan is critical.

Small Spills (within a fume hood):

• Alert Personnel: Notify others in the immediate area.

• Containment: Absorb the spill using an inert, non-combustible material such as vermiculite, dry sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels or sawdust.[6]

• Collection: Carefully collect the absorbed material and contaminated debris using non-sparking tools. Place it into a designated, sealable, and properly labeled container for hazardous waste.

• Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

Large Spills (outside a fume hood):

• Evacuate: Immediately evacuate the laboratory, closing the doors behind you.

• Alert: Activate the nearest fire alarm and notify your institution's Environmental Health & Safety (EHS) office or emergency response team.

• Isolate: Prevent entry into the affected area.

• Do Not Attempt Cleanup: Allow trained emergency responders to manage the incident.

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[9]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[9]

Waste Characterization and Disposal Workflow

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), chemical waste generators are responsible for determining if their waste is hazardous.[10] Given its properties as a brominated organic compound that is likely flammable and an irritant, 3-(bromomethyl)-1,1-dimethylcyclobutane and materials contaminated with it must be managed as hazardous waste .[11]

The following diagram outlines the decision-making process for the proper disposal route.

Caption: Waste Disposal Decision Workflow.

Step-by-Step Disposal Protocol

Direct chemical neutralization of brominated organic compounds in a laboratory setting is not recommended due to the potential for hazardous reactions and incomplete treatment. The industry-standard and regulatory-compliant method is collection and disposal via a licensed hazardous waste management service.

Step 1: Waste Segregation and Collection

• Dedicate a specific waste container for "Halogenated Organic Waste." This container must be made of a material compatible with the chemical (e.g., glass or appropriate polymer).

• Collect all materials contaminated with 3-(bromomethyl)-1,1-dimethylcyclobutane, including residual amounts, contaminated pipettes, gloves, and spill cleanup debris, in this container.

• Crucially, do not mix this waste with non-halogenated solvents or other waste streams to ensure proper final treatment.

Step 2: Container Labeling

• Proper labeling is a key requirement of the RCRA "cradle-to-grave" system.[12]

• Affix a hazardous waste tag to the container as soon as the first drop of waste is added.

• The label must clearly state:

  • The words "Hazardous Waste"

  • The full chemical name: "3-(Bromomethyl)-1,1-dimethylcyclobutane" and any other components in the waste stream.

  • The specific hazards: Flammable, Irritant, Toxic.

  • The accumulation start date.

  • Generator's name and contact information.

Step 3: Temporary Storage

• Keep the waste container tightly sealed except when adding waste.

• Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.

• The SAA must be under the control of the laboratory personnel and should feature secondary containment (e.g., a larger bin) to capture any potential leaks.

Step 4: Arranging for Final Disposal

• Once the container is full, or within 180 days of the accumulation start date, arrange for its disposal.

• Contact your institution's Environmental Health & Safety (EHS) department to schedule a pickup.

• The EHS office will manage the transportation of the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).[10][13]

• The most common and effective disposal method for halogenated organic compounds is high-temperature incineration at a facility equipped with advanced scrubbers and emission control systems to neutralize harmful by-products like hydrogen bromide.[14][15]

By adhering to this structured protocol, you ensure that the disposal of 3-(bromomethyl)-1,1-dimethylcyclobutane is conducted safely, in full compliance with federal regulations, and with minimal risk to personnel and the environment.

References

• How to Properly Manage Hazardous Waste Under EPA Regul
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A Senior Application Scientist's Guide to Handling 3-(Bromomethyl)-1,1-dimethylcyclobutane

Author's Note: As a Senior Application Scientist, my primary goal extends beyond simply providing a product; it is to ensure your success and safety in the laboratory. This guide is born from field-proven experience and a deep understanding of the chemical principles at play. 3-(Bromomethyl)-1,1-dimethylcyclobutane is a valuable reagent in synthetic chemistry, but its handling demands meticulous attention to detail. The protocols outlined here are designed to be a self-validating system of safety, explaining not just what to do, but why you are doing it. Adherence to these guidelines is paramount for protecting yourself, your colleagues, and the integrity of your research.

Hazard Analysis: Understanding the Risks

3-(Bromomethyl)-1,1-dimethylcyclobutane is a reactive alkyl bromide. Its hazard profile is dominated by its flammability and its corrosive and irritant properties. A thorough understanding of these risks is the foundation of safe handling.

According to aggregated GHS (Globally Harmonized System of Classification and Labelling of Chemicals) information, this compound presents several key hazards:

• Flammable Liquid and Vapor (H226): The compound and its vapors can ignite, posing a significant fire risk.[1] It is critical to keep it away from heat, sparks, open flames, and other ignition sources.[2][3]

• Causes Skin Irritation (H315) / Severe Skin Burns (H314): Direct contact with the skin can lead to irritation or, in more severe cases, chemical burns.[1][4][5] This necessitates the use of robust skin protection.

• Causes Serious Eye Irritation (H319) / Damage (H318): Splashes are a major threat to vision. The chemical can cause serious and potentially irreversible eye damage.[1][4][6]

• May Cause Respiratory Irritation (H335): Inhalation of vapors can irritate the respiratory tract.[1][3][6] Therefore, handling must occur in a well-ventilated area, preferably within a certified chemical fume hood.[4][7]

Core Protective Measures: Your Personal Protective Equipment (PPE) Arsenal

A multi-layered PPE strategy is non-negotiable. Each component serves a specific purpose, and none should be omitted. The selection of appropriate PPE is the most direct and effective control measure for preventing exposure.[8]

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves (double-gloving recommended).	Provides a chemical-resistant barrier to prevent skin contact.[9] Double-gloving offers added protection against tears and allows for safe removal of the outer, contaminated glove.
Eye & Face Protection	Tightly fitting chemical safety goggles with side-shields or a full-face shield.[10]	Protects against splashes and vapors, preventing severe eye damage.[1][4] A face shield offers broader protection for the entire face.
Body Protection	Flame-retardant laboratory coat worn over long-sleeved clothing and long pants. A chemical-resistant apron.[11]	Protects skin from accidental splashes.[12] The lab coat should be fully buttoned. An apron provides an additional layer of chemical resistance.
Respiratory Protection	Work must be conducted in a certified chemical fume hood.	Engineering controls are the primary defense against respiratory irritation.[7] A respirator may be required if fume hood use is not possible or if exposure limits are exceeded.[10][12]
Foot Protection	Closed-toe, chemical-resistant shoes.	Protects feet from spills.

Operational Protocol: A Step-by-Step Guide to Safe Handling

This protocol ensures that safety is integrated into every step of the workflow, from preparation to cleanup.

Preparation Phase:

• Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification and is functioning correctly. Ensure that a safety shower and eyewash station are accessible and have been recently tested.[7]

• Assemble Materials: Gather all necessary chemicals, equipment, and waste containers before bringing the 3-(Bromomethyl)-1,1-dimethylcyclobutane into the hood.

• Don PPE: Put on all required PPE as detailed in the table above. Start with inner gloves, followed by the lab coat, apron, eye protection, and finally, outer gloves.

Handling Phase (Inside the Chemical Fume Hood):

• Grounding: When transferring from a larger container, ensure the container and receiving equipment are grounded and bonded to prevent static discharge, which could ignite flammable vapors.[2][10]

• Dispensing: Use only non-sparking tools for transfers.[12][13] Perform all weighing and solution preparations within the confines of the fume hood to contain vapors.

• Reaction Setup: Keep the container tightly closed when not in use.[3][4] Maintain the sash of the fume hood at the lowest practical height.

• Post-Handling: After the procedure is complete, securely seal the primary container and any reaction vessels.

Cleanup Phase:

• Decontaminate: Wipe down all surfaces and equipment within the fume hood with an appropriate solvent.

• Doff PPE: Carefully remove PPE in the correct order to avoid self-contamination. First, remove the outer gloves. Then, remove the apron and lab coat. Remove the face shield/goggles, and finally, the inner gloves.

• Hygiene: Immediately wash hands and forearms thoroughly with soap and water.[3][4]

Standard workflow for handling 3-(Bromomethyl)-1,1-dimethylcyclobutane.

Emergency Response: Immediate Actions for Spills and Exposures

Preparedness is key to mitigating the harm from an accident.

Chemical Exposure:

• Skin Contact: Immediately remove all contaminated clothing while flushing the affected skin with copious amounts of water for at least 15 minutes.[2][4] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[4][14] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing.[4][12] If they feel unwell, call a poison center or doctor.[4]

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate medical attention.[10]

Spill Response:

• Minor Spill (inside fume hood): Absorb the spill with an inert, non-combustible material like sand or vermiculite.[13] Collect the material using non-sparking tools and place it into a designated, sealed container for hazardous waste disposal.[2]

• Major Spill (outside fume hood): Evacuate the immediate area and alert others. If safe to do so, remove all sources of ignition.[13] Contact your institution's environmental health and safety (EHS) department or emergency response team immediately.[14]

Procedural flow for managing a chemical spill.

Decontamination and Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle.

• Waste Streams: All materials contaminated with 3-(Bromomethyl)-1,1-dimethylcyclobutane, including excess reagent, contaminated absorbent material, and disposable PPE (like gloves), must be treated as hazardous waste.

• Containers: Use clearly labeled, sealed, and chemically compatible containers for waste collection. Do not mix this waste with other streams unless compatibility has been confirmed.

• Disposal: All chemical waste must be disposed of through your institution's EHS department, following all local, state, and federal regulations.[2][4][10] Never dispose of this chemical down the drain.

By integrating these safety protocols into your standard operating procedures, you can confidently and safely utilize 3-(Bromomethyl)-1,1-dimethylcyclobutane in your research endeavors, building a culture of safety that protects everyone in the laboratory.

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• Organic Syntheses. 3-thenyl bromide.

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